CE-Uio-66

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure of Ce-UiO-66

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of Cerium-based UiO-66 (Ce-UiO-66), a metal-organic framework (MOF) that has garnered significant attention for its potential applications in catalysis, gas storage, and drug delivery. This document details its crystallographic parameters, synthesis methodologies, and characterization techniques, presenting the information in a manner accessible to researchers and professionals in the chemical and pharmaceutical sciences.

Core Crystal Structure

Ce-UiO-66 is isostructural with its well-studied zirconium analogue, Zr-UiO-66, meaning it possesses the same framework topology. The structure is built upon hexanuclear cerium oxo-clusters, [Ce₆O₄(OH)₄]¹²⁺, which act as the secondary building units (SBUs). These SBUs are interconnected by 1,4-benzenedicarboxylate (BDC) organic linkers, resulting in a highly porous, three-dimensional framework.[1] The substitution of Zr⁴⁺ with Ce⁴⁺ in the metallic cluster forms the basis of Ce-UiO-66.[1]

The overall topology of the framework is face-centered cubic (fcu). This arrangement creates a network of interconnected octahedral and tetrahedral cages, which contribute to the material's high surface area and porosity. The oxidation state of cerium in the framework is predominantly Ce(IV), a crucial factor for its catalytic and redox properties.[2]

Crystallographic Data

Powder X-ray diffraction (PXRD) is the primary technique used to elucidate the crystal structure of Ce-UiO-66. The material exhibits a cubic crystal system with the space group Fm-3m. Due to the larger ionic radius of Ce⁴⁺ (0.97 Å) compared to Zr⁴⁺ (0.84 Å), the lattice parameters of Ce-UiO-66 are slightly larger than those of Zr-UiO-66.[3] This results in a shift of the diffraction peaks to lower 2θ values in the PXRD pattern.[3][4]

Parameter	Ce-UiO-66 (BDC linker)	Ce-UiO-66 (Fum linker)	Reference
Formula Sum	[Ce₆O₄(OH)₄(BDC)₆]	[Ce₆O₄(OH)₄(Fum)₆]	[2]
Crystal System	Cubic	Cubic
Space Group	Fm-3m	Fm-3m
a (Å)	~21.534 - 21.621	-	[5]

Note: The exact lattice parameters can vary slightly depending on the synthesis conditions, guest molecules within the pores, and the specific organic linker used.

Experimental Protocols

The synthesis of Ce-UiO-66 can be achieved through various methods, each influencing the material's crystallinity, particle size, and defect density.

a) Solvothermal/Hydrothermal Synthesis: This is the most common method for producing highly crystalline Ce-UiO-66.

• Reagents:

  • Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) or Cerium nitrate hexahydrate (Ce(NO₃)₃·6H₂O) as the metal precursor.[6][7]

  • 1,4-benzenedicarboxylic acid (H₂BDC or TPA) as the organic linker.[6][7]

  • N,N-dimethylformamide (DMF) or deionized water (DIW) as the solvent.[6][7]

  • Modulators such as formic acid or acetic acid can be added to control crystallite size and defect formation.[1]

• Procedure:

  • The metal precursor and organic linker are dissolved in the solvent in a Teflon-lined autoclave.[6]

  • The mixture is heated to a specific temperature (typically between 80°C and 120°C) for a duration ranging from a few hours to several days.[1][6]

  • After cooling to room temperature, the resulting solid product is collected by filtration or centrifugation.

  • The product is washed multiple times with a solvent like DMF and then ethanol (B145695) to remove unreacted precursors and solvent molecules from the pores.[7][8]

  • Finally, the material is activated by drying under vacuum at an elevated temperature (e.g., 120°C) to remove residual solvent.[6]

b) Room Temperature Synthesis: A greener and more rapid synthesis approach.

• Procedure:

  • Separate solutions of the cerium salt and the deprotonated linker (using a base like ammonia) in water are prepared.[7]

  • The metal salt solution is added to the linker solution under vigorous stirring.[7]

  • A precipitate forms almost instantaneously.

  • The product is collected, washed, and dried in a similar manner to the solvothermal method.[7]

c) Characterization Workflow:

The synthesized material is typically characterized using a suite of analytical techniques to confirm its structure, porosity, and stability.

Caption: Workflow from synthesis to structural analysis of Ce-UiO-66.

Signaling Pathways and Logical Relationships

The determination of the Ce-UiO-66 crystal structure follows a logical progression of synthesis and characterization, as depicted in the workflow diagram above. The synthesis parameters directly influence the resulting material's properties, which are then elucidated through various analytical techniques.

Caption: Influence of synthesis parameters on Ce-UiO-66 properties.

This guide provides a foundational understanding of the crystal structure of Ce-UiO-66. For professionals in drug development, the tunable porosity and chemical functionality of this MOF offer exciting possibilities for drug encapsulation and controlled release applications. Further research into defect engineering and post-synthetic modification will continue to expand the potential of this versatile material.

References

• 1. researchgate.net [researchgate.net]
• 2. iris.unito.it [iris.unito.it]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 6. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 7. article.sciencepublishinggroup.com [article.sciencepublishinggroup.com]
• 8. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]

An In-depth Technical Guide to the Synthesis of Cerium-UiO-66: Parameters and Effects

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Cerium-UiO-66 (Ce-UiO-66), a metal-organic framework (MOF) garnering significant interest for its potential in catalysis and drug delivery. This document details the critical synthesis parameters, their influence on the final material's properties, and provides standardized experimental protocols.

Introduction to Ce-UiO-66

UiO-66, a zirconium-based MOF, is renowned for its exceptional thermal and chemical stability. The substitution of zirconium with cerium introduces unique redox properties, making Ce-UiO-66 a promising candidate for a range of applications, including as a catalyst and a carrier for therapeutic agents. The precise control of synthesis conditions is paramount to tailoring the physicochemical properties of Ce-UiO-66 for specific applications.

Core Synthesis Parameters and Their Influence on Ce-UiO-66 Properties

The synthesis of Ce-UiO-66 can be achieved through various methods, including solvothermal, hydrothermal, sonochemical, and room temperature synthesis. The choice of method and the fine-tuning of reaction parameters directly impact the crystallinity, particle size, surface area, porosity, and ultimately, the performance of the material.

Effect of Synthesis Method

Different synthesis routes offer distinct advantages in controlling the nucleation and growth of Ce-UiO-66 crystals.

Synthesis Method	Key Characteristics	Resulting Properties
Solvothermal/Hydrothermal	Reaction in a sealed vessel at elevated temperatures.	Generally produces highly crystalline materials. Agitation (stirring) can lead to smaller crystallites and more developed surfaces compared to static conditions.[1]
Sonochemical	Utilizes ultrasonic irradiation.	Promotes rapid nucleation, leading to smaller and more uniform particles with a higher fraction of mesopores.[1][2]
Room Temperature	Synthesis conducted at ambient temperature.	Offers a greener and more energy-efficient approach. Can yield highly crystalline materials in short reaction times, sometimes in aqueous media without a modulator.[3][4]
Solvent-Free	Mechanical grinding of reactants followed by heating.	A sustainable method that avoids the use of solvents, producing spherical crystalline particles.[5]

Effect of Metal-to-Linker Molar Ratio

The stoichiometry of the metal precursor (cerium salt) to the organic linker (terephthalic acid, H₂BDC) is a critical factor influencing the structure and defect density.

Metal:Linker Molar Ratio (Ce:BDC)	Effect on Properties	Reference
1:1	Higher CO₂ adsorption observed compared to 2:1 ratio.	[1]
2:1	Can lead to a higher concentration of structural defects due to linker deficiency.	[1]
0.5:1, 1.5:1, 2:1 (Solvent-Free)	Successful formation of Ce-UiO-66 confirmed by XRD and SEM.	[5]

Effect of Reaction Time

The duration of the synthesis process affects the crystallinity, stability, and porosity of the resulting Ce-UiO-66.

Reaction Time	Effect on Properties	Reference
3 to 24 hours (Room Temperature)	Increased reaction time (up to 18h) leads to higher crystallinity, thermal and chemical stability, and porosity. The highest surface area of 968 m²/g was achieved at 18 hours.
15 minutes (Room Temperature, aqueous)	High yields (>90%) of crystalline Ce-UiO-66-NO₂ can be achieved.	[3]
6 to 144 hours (Solvothermal at 140°C for Zr-UiO-66)	Optimal crystallinity for Zr-UiO-66 was observed at 6 hours. Longer times did not necessarily improve crystallinity.	[6]

Effect of Modulators

Modulators, typically monocarboxylic acids, are often added to the synthesis mixture to control the nucleation and growth of MOF crystals, thereby influencing defect density, particle size, and morphology.

Modulator	Concentration	Effect on Properties	Reference
Formic Acid, Acetic Acid, Benzoic Acid, HCl	Varied	The acidity of the modulator is critical for MOF formation in some cases. For Ce-UiO-66-NH₂, formic and acetic acid were successful, while benzoic acid resulted in poor quality crystals. For Ce-UiO-66-Br, moderately acidic modulators (acetic and benzoic acid) produced highly crystalline structures.	[3][7]
Acetic Acid	100 equivalents	Addition of acetic acid as a modulator in aqueous synthesis can direct the formation of the UiO-66 topology over the MIL-140 topology.
Benzoic Acid	Excess	Leads to a high concentration of missing cluster defects, increasing surface area and hydrophobicity.	[8]

Experimental Protocols

Solvothermal Synthesis of Ce-UiO-66

This protocol is a generalized procedure based on common literature methods.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Chloroform (B151607)

Procedure:

• Dissolve 5 mmol of (NH₄)₂Ce(NO₃)₆ in 10 mL of deionized water.

• Dissolve the appropriate amount of H₂BDC (e.g., for a 1:1 molar ratio, 5 mmol) in 30 mL of DMF.

• Mix the two solutions in a Teflon-lined steel autoclave.

• Heat the autoclave to 110-120°C for 24 hours.

• After cooling to room temperature, collect the solid product by filtration or centrifugation.

• Wash the product with fresh DMF and then with chloroform (three times) to remove unreacted precursors and solvent molecules from the pores.

• Dry the final product at 80°C for 12 hours.[1]

Room Temperature Synthesis of Ce-UiO-66 Derivatives (Aqueous, One-Step)

This protocol highlights a greener synthesis approach.

Materials:

• Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

• Functionalized terephthalic acid (e.g., 2-nitroterephthalic acid for Ce-UiO-66-NO₂)

• Deionized water

• (Optional) Modulator (e.g., formic acid, acetic acid)

Procedure:

• Prepare separate aqueous solutions of the cerium salt and the organic linker.

• Mix the solutions at room temperature with vigorous stirring.

• For certain linkers (e.g., 2-aminoterephthalic acid), the addition of a modulator may be necessary to facilitate crystallization.

• The crystalline product forms rapidly, often within 15 minutes to a few hours.[3]

• Collect the solid product by filtration, wash with deionized water, and dry under vacuum.

Visualizing Workflows and Logical Relationships

The following diagrams illustrate key processes related to the synthesis and application of Ce-UiO-66.

Caption: Generalized workflow for the synthesis of Ce-UiO-66.

Caption: Logical workflow for Ce-UiO-66 in targeted drug delivery.

Conclusion

The synthesis of Ce-UiO-66 is a highly tunable process where the careful selection of synthesis method, stoichiometry, reaction time, and modulators allows for the precise engineering of its properties. This control is crucial for optimizing its performance in advanced applications such as catalysis and targeted drug delivery. The provided protocols and workflows serve as a foundational guide for researchers and professionals in the field to develop and apply these promising nanomaterials. Further research into novel synthesis strategies and a deeper understanding of the structure-property relationships will continue to expand the potential of Ce-UiO-66.

References

• 1. The chemistry behind room temperature synthesis of hafnium and cerium UiO-66 derivatives - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 4aircraft-project.eu [4aircraft-project.eu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. iptek.its.ac.id [iptek.its.ac.id]
• 7. pubs.acs.org [pubs.acs.org]
• 8. iris.unito.it [iris.unito.it]

A Guide to Green Synthesis of Cerium-Based UiO-66 Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

The development of sustainable and environmentally friendly synthesis methods for Metal-Organic Frameworks (MOFs) is a critical step towards their widespread application. This technical guide provides an in-depth overview of green synthesis strategies for Cerium-UiO-66 (Ce-UiO-66), a promising material for catalysis, drug delivery, and environmental remediation. By focusing on methods that minimize or eliminate the use of harsh organic solvents and high temperatures, this guide offers practical protocols and comparative data to aid researchers in adopting greener approaches.

Introduction to Green Synthesis Approaches

Conventional solvothermal synthesis of UiO-66 MOFs often relies on high temperatures and toxic organic solvents like N,N-dimethylformamide (DMF). Green synthesis methods aim to mitigate these environmental and economic drawbacks by employing alternative strategies. For Ce-UiO-66, several effective green routes have been developed, primarily focusing on:

• Aqueous Synthesis at Room Temperature: Utilizing water as a benign solvent and conducting the reaction at ambient temperature significantly reduces the environmental impact and energy consumption of the synthesis process.[1][2][3][4][5]

• Mechanochemical Synthesis: This solvent-free or near solvent-free approach involves the mechanical grinding of reagents to initiate the formation of the MOF structure, drastically reducing solvent waste.[6]

• Sonochemical Synthesis: The use of ultrasound irradiation can accelerate the crystallization process at lower temperatures compared to conventional heating methods.[7]

• Microwave-Assisted Synthesis: Microwave heating offers rapid and uniform heating, leading to significantly shorter reaction times and increased energy efficiency.[8][9][10][11][12]

This guide will delve into the experimental protocols for these methods, present quantitative data for comparison, and provide visual workflows to illustrate the synthesis processes.

Experimental Protocols

Aqueous Synthesis at Room Temperature

This method represents one of the most sustainable routes to Ce-UiO-66. The synthesis can be performed with or without a modulator to control the crystallinity and defect density of the resulting MOF.[1][2]

a) Modulator-Free Synthesis

• Reagents:

  • Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

  • Terephthalic acid (H₂BDC)

  • Deionized water

• Procedure:

  • Dissolve Cerium(IV) ammonium nitrate in deionized water in a suitable vessel.

  • In a separate vessel, dissolve terephthalic acid in deionized water. This may require stirring or sonication to achieve complete dissolution, especially for functionalized linkers with low water solubility.

  • Combine the two solutions under vigorous stirring at room temperature.

  • Continue stirring for a specified period (e.g., 15 minutes to 24 hours) to allow for the formation of the Ce-UiO-66 precipitate.[1]

  • Collect the product by centrifugation or filtration.

  • Wash the collected solid sequentially with deionized water and an organic solvent like ethanol (B145695) or acetone (B3395972) to remove unreacted precursors.

  • Dry the final product under vacuum or in a low-temperature oven.

b) Modulated Synthesis

The addition of a modulator, such as a monocarboxylic acid, can influence the particle size, morphology, and defect structure of the Ce-UiO-66.[1][13]

• Additional Reagent:

  • Modulator (e.g., acetic acid, formic acid)

• Procedure:

  • Follow steps 1 and 2 from the modulator-free synthesis.

  • Add the modulator to the terephthalic acid solution before combining it with the cerium salt solution.

  • Proceed with steps 3-7 as described above. The amount and type of modulator can be varied to tune the properties of the final material.[1]

Mechanochemical Synthesis

This solvent-free method is highly efficient and minimizes waste.[6]

• Reagents:

  • Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

  • Terephthalic acid (H₂BDC)

• Procedure:

  • Place the solid reactants, Cerium(IV) ammonium nitrate and terephthalic acid, in a mortar or a ball milling jar.

  • Grind the mixture mechanically using a pestle or by ball milling for a specific duration (e.g., 30 minutes).[14]

  • Transfer the resulting powder to an autoclave or a sealed vial.

  • Heat the mixture at a relatively low temperature (e.g., 100 °C) for 24 hours to promote crystallization.[6]

  • After cooling, wash the product with a suitable solvent (e.g., water, ethanol) to remove any unreacted starting materials.

  • Dry the purified Ce-UiO-66.

Sonochemical Synthesis

Ultrasound irradiation can promote the rapid formation of Ce-UiO-66 at reduced temperatures.[7]

• Reagents:

  • Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

  • Terephthalic acid (H₂BDC)

  • N,N-dimethylformamide (DMF) or another suitable solvent

• Procedure:

  • Dissolve Cerium(IV) ammonium nitrate and terephthalic acid in the chosen solvent in a sonication vessel.

  • Subject the solution to ultrasound irradiation at a specific frequency and power. The synthesis is typically carried out at a controlled, mild temperature (e.g., 50 °C).[7]

  • After the sonication period, collect the product by filtration or centrifugation.

  • Wash the product with fresh solvent to remove impurities.

  • Dry the final material.

Microwave-Assisted Synthesis

This method significantly accelerates the synthesis of Ce-UiO-66.[8]

• Reagents:

  • Cerium precursor (e.g., Cerium(IV) ammonium nitrate)

  • Terephthalic acid (H₂BDC)

  • Solvent (e.g., DMF, water)

  • (Optional) Modulator (e.g., acetic acid)

• Procedure:

  • Prepare a precursor solution by dissolving the cerium salt and terephthalic acid in the solvent, with the optional addition of a modulator, in a microwave-safe vessel.

  • Place the vessel in a microwave reactor and heat to the desired temperature (e.g., 100-120 °C) for a short duration (e.g., minutes to a few hours).[8]

  • After the reaction is complete, cool the vessel and collect the product.

  • Perform washing and drying steps as described in the previous methods.

Quantitative Data Comparison

The choice of synthesis method can significantly impact the properties of the resulting Ce-UiO-66. The following tables summarize key quantitative data from various green synthesis approaches to facilitate comparison.

Table 1: Reaction Conditions for Green Synthesis of Ce-UiO-66

Synthesis Method	Metal Source	Linker	Solvent	Temperature (°C)	Time	Modulator
Aqueous	(NH₄)₂Ce(NO₃)₆	H₂BDC	Water	Room Temp.	24 h	None
Aqueous	(NH₄)₂Ce(NO₃)₆	NH₂-BDC	Water	Room Temp.	24 h	Acetic Acid
Mechanochemical	(NH₄)₂Ce(NO₃)₆	H₂BDC	None	100	24 h	None
Sonochemical	(NH₄)₂Ce(NO₃)₆	H₂BDC	DMF	50	-	None
Microwave	Zr(OPr)₄*	H₂BDC	DMF/Acetic Acid	-	90 s	Acetic Acid

Note: Data for microwave-assisted synthesis of Ce-UiO-66 is limited; data for the analogous Zr-UiO-66 is provided for reference.[8]

Table 2: Physicochemical Properties of Green-Synthesized Ce-UiO-66

Synthesis Method	Yield (%)	BET Surface Area (m²/g)	Crystallite Size (nm)
Aqueous (Modulator-Free)	>90[1]	555[4]	-
Aqueous (with Modulator)	-	-	-
Mechanochemical	-	-	-
Sonochemical (M:L = 1:1)	43.5[7]	426[7]	43.4[7]
Sonochemical (M:L = 2:1)	40.0[7]	451[7]	46.9[7]

Note: Data is compiled from various sources and synthesis conditions may vary. Direct comparison should be made with caution.

Visualization of Synthesis Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of the key green synthesis methods described.

Caption: Workflow for the aqueous synthesis of Ce-UiO-66 at room temperature.

Caption: Workflow for the solvent-free mechanochemical synthesis of Ce-UiO-66.

Caption: Generalized workflow for sonochemical and microwave-assisted synthesis of Ce-UiO-66.

Conclusion

The transition to green synthesis methods for Ce-UiO-66 is not only environmentally responsible but also offers potential advantages in terms of reaction speed, energy efficiency, and cost-effectiveness. This guide provides a foundational understanding of the primary green synthesis routes, offering detailed protocols and comparative data to assist researchers in selecting and implementing these sustainable practices. The choice of the optimal green method will depend on the desired properties of the Ce-UiO-66, available equipment, and specific application requirements. Further research and optimization of these green protocols will continue to expand the accessibility and industrial viability of this versatile MOF.

References

• 1. 4aircraft-project.eu [4aircraft-project.eu]
• 2. The chemistry behind room temperature synthesis of hafnium and cerium UiO-66 derivatives - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Rapid one-pot microwave-assisted synthesis and defect engineering of UiO-66 for enhanced CO 2 capture - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D4TA06814A [pubs.rsc.org]
• 9. Efficient microwave assisted synthesis of metal-organic framework UiO-66: optimization and scale up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Efficient microwave assisted synthesis of metal–organic framework UiO-66: optimization and scale up - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Microwave-assisted synthesis of UIO-66 and its adsorption performance towards dyes - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. chemistryforsustainability.org [chemistryforsustainability.org]

A Technical Guide to the Room-Temperature Synthesis of Cerium-Based UiO-66 Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the ambient temperature synthesis of Cerium-based UiO-66 (Ce-UiO-66) metal-organic frameworks (MOFs) and their functionalized derivatives. The methodologies outlined herein emphasize green, energy-efficient, and rapid production, making these advanced materials more accessible for applications in catalysis, drug delivery, and beyond.

Introduction

The UiO-66 series of MOFs are renowned for their exceptional thermal and chemical stability. While typically synthesized under solvothermal conditions, recent advancements have enabled their production at room temperature, significantly reducing energy consumption and environmental impact. Cerium-based analogues (Ce-UiO-66) are particularly noteworthy due to the unique redox properties of cerium, which impart valuable catalytic functionalities. This guide details the one-step aqueous synthesis of various Ce-UiO-66 derivatives, offering a straightforward and reproducible approach for laboratory and potential industrial-scale production.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data from room-temperature synthesis protocols for various Ce-UiO-66 derivatives. These results highlight the efficiency and high yields achievable under ambient conditions.

Table 1: Synthesis Conditions and Yields of Ce-UiO-66 Derivatives

Derivative	Modulator	Solvent	Reaction Time	Yield (%)
Ce-UiO-66-NO₂	None	Water	15 min	>90
Ce-UiO-66-Br	None	Water	24 h	>90
Ce-UiO-66-COOH	None	Water	24 h	>90
Ce-UiO-66-NH₂	Formic Acid	Water	24 h	>90
Ce-UiO-66-NH₂	Acetic Acid	Water	24 h	>90
Ce-UiO-66-Br	Acetic Acid	Water	24 h	>90
Ce-UiO-66-Br	Benzoic Acid	Water	24 h	>90

Table 2: Physicochemical Properties of Room-Temperature Synthesized Ce-UiO-66

Material	BET Surface Area (m²/g)	Crystallite Domain Size
Ce-UiO-66	555 (fresh)	Nano-scale
Ce-UiO-66	376 (after 3 cycles)	Nano-scale

Note: The surface area of Ce-UiO-66 was reported in the context of its use as an adsorbent, and the decrease in surface area was observed after three adsorption-desorption cycles.[3]

Experimental Protocols

The following are detailed methodologies for the room-temperature synthesis of Ce-UiO-66 derivatives.

General Materials and Equipment

• Metal Precursor: Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Organic Linkers:

  • 1,4-benzenedicarboxylic acid (H₂BDC)

  • 2-amino-1,4-benzenedicarboxylic acid (H₂BDC-NH₂)

  • 2-bromo-1,4-benzenedicarboxylic acid (H₂BDC-Br)

  • 2-nitro-1,4-benzenedicarboxylic acid (H₂BDC-NO₂)

  • 1,2,4,5-benzenetetracarboxylic acid (H₄BTB) for Ce-UiO-66-COOH

• Modulators (optional):

  • Formic acid

  • Acetic acid

  • Benzoic acid

• Solvent: Deionized water

• Equipment:

  • Magnetic stirrer

  • Centrifuge

  • Drying oven

One-Step Aqueous Synthesis of Ce-UiO-66 Derivatives (Without Modulator)

This protocol is suitable for the synthesis of Ce-UiO-66-NO₂, Ce-UiO-66-Br, and Ce-UiO-66-COOH.[2]

• Preparation of Precursor Solutions:

  • Prepare an aqueous solution of the cerium(IV) ammonium nitrate.

  • Prepare a separate aqueous solution of the desired organic linker (e.g., H₂BDC-NO₂, H₂BDC-Br, or H₄BTB).

• Mixing and Reaction:

  • Combine the metal precursor and organic linker solutions in a beaker under vigorous stirring at room temperature.

  • A precipitate should form rapidly. For Ce-UiO-66-NO₂, the reaction can be complete in as little as 15 minutes. For other derivatives, allow the reaction to proceed for up to 24 hours to ensure high crystallinity and yield.[2]

• Product Isolation and Purification:

  • Collect the solid product by centrifugation.

  • Wash the product repeatedly with deionized water and then with a suitable solvent like methanol (B129727) or ethanol (B145695) to remove any unreacted precursors.

  • Dry the final product in an oven at a moderate temperature (e.g., 60-80 °C).

One-Step Aqueous Synthesis of Ce-UiO-66 Derivatives (With Modulator)

This protocol is necessary for derivatives where the linker has low solubility in water, such as Ce-UiO-66-NH₂.[2]

• Preparation of Precursor Solutions:

  • Prepare an aqueous solution of the cerium(IV) ammonium nitrate.

  • In a separate beaker, dissolve the organic linker (e.g., H₂BDC-NH₂) in deionized water. Add the modulator (e.g., formic acid or acetic acid) to this solution to aid in the dissolution of the linker.

• Mixing and Reaction:

  • Combine the two solutions under vigorous stirring at room temperature.

  • Allow the reaction to proceed for 24 hours.

• Product Isolation and Purification:

  • Follow the same isolation and purification steps as described in section 3.2.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the synthesis protocols.

References

• 1. The chemistry behind room temperature synthesis of hafnium and cerium UiO-66 derivatives - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. 4aircraft-project.eu [4aircraft-project.eu]
• 3. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Solvent-Free Synthesis of Ce-UiO-66 Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solvent-free synthesis of Cerium-UiO-66 (Ce-UiO-66), a promising metal-organic framework (MOF) with significant potential in catalysis, gas adsorption, and drug delivery. The methodologies presented herein offer greener, more sustainable alternatives to traditional solvothermal methods, reducing solvent waste and potentially lowering production costs. This document details the core experimental protocols, presents key quantitative data in a comparative format, and visualizes the synthesis workflows and influencing factors.

Introduction to Ce-UiO-66 and the Importance of Solvent-Free Synthesis

The UiO-66 framework, known for its exceptional thermal and chemical stability, has been extensively studied.[1] The cerium analogue, Ce-UiO-66, is isostructural to the well-known zirconium-based UiO-66 and offers unique redox and photocatalytic properties due to the presence of cerium.[1][2] Traditional solvothermal synthesis of Ce-UiO-66, however, often requires large volumes of hazardous organic solvents like N,N-dimethylformamide (DMF), posing environmental concerns and hindering large-scale industrial application.

Solvent-free and near solvent-free synthesis methods, such as mechanochemistry and solid-state thermochemical reactions, have emerged as viable and sustainable alternatives. These techniques not only align with the principles of green chemistry but can also lead to the formation of defect-rich MOFs with enhanced catalytic activities.[3][4][5][6] This guide will focus on these innovative and environmentally benign synthetic routes.

Experimental Protocols

This section details the experimental procedures for two primary solvent-free synthesis methods for Ce-UiO-66: a near solvent-free mechanochemical approach and a completely solvent-free solid-state synthesis.

Near Solvent-Free Mechanochemical Synthesis

This method, adapted from Campanelli et al. (2019), involves the grinding of reactants with a small amount of a modulator, followed by thermal treatment.[1][7][2][8]

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) (CAN)

• Terephthalic acid (H₂BDC) or other dicarboxylic acid linkers

• Acetic acid (AcOH) or other modulators (e.g., nitric acid)[8]

Procedure:

• In a mortar and pestle, combine cerium(IV) ammonium nitrate and the organic linker in a 1:1 molar ratio.[9][8]

• Add a small quantity of acetic acid as a modulator (e.g., 1.75 equivalents, approximately 0.1 mL).[1][2][8]

• Grind the mixture for a few minutes until a homogeneous slurry is formed.[1][7][2][8]

• Transfer the resulting slurry into a sealed vial.

• Heat the vial in an oven at a specified temperature (e.g., 120 °C) for a designated period (e.g., 24 hours).[1][7][8]

• After cooling to room temperature, wash the resulting solid product with a suitable solvent (e.g., DMF and acetone) to remove any unreacted starting materials and byproducts.[9]

• Dry the final Ce-UiO-66 product under vacuum.

Completely Solvent-Free Solid-State Synthesis

This protocol, as described in several studies, relies on the mechanical grinding of the solid reactants followed by a thermal treatment, without the addition of any liquid.[9]

Materials:

• Cerium(IV) ammonium nitrate (CAN)

• Terephthalic acid (H₂BDC)

Procedure:

• Combine cerium(IV) ammonium nitrate and terephthalic acid in a mortar and pestle. The molar ratio of Ce to BDC can be varied (e.g., 0.5:1, 1:1, 1.5:1, 2:1) to study its effect on the final product.[9]

• Mechanically grind the mixture thoroughly for a set amount of time.

• Transfer the ground powder to an autoclave or a sealed reaction vessel.

• Heat the vessel in an oven at a specific temperature (e.g., 100 °C) for a defined duration (e.g., 24 hours).[9]

• After cooling, wash the product with appropriate solvents (e.g., DMF and acetone) to purify the Ce-UiO-66.[9]

• Dry the purified MOF under vacuum.

Quantitative Data Summary

The following tables summarize the key quantitative data from various solvent-free and near solvent-free synthesis experiments for Ce-UiO-66 and its analogues.

Table 1: Synthesis Parameters for Near Solvent-Free Ce-UiO-66

Linker	Metal Source	Modulator	Molar Ratio (Metal:Linker:Modulator)	Temperature (°C)	Time (h)	Yield (%)	Reference
H₂BDC	CAN	Acetic Acid	1:1:1.75	120	24	-	[8]
H₂BDC	CAN	Acetic Acid	1:1:8.75	120	24	-	[7]
NO₂-BDC	CAN	Acetic Acid	1:1:1.75	120	24	85	[8]
4F-BDC	CAN	Acetic Acid	1:1:1.75	110	72	79	[8]
PDC	CAN	Nitric Acid	1:1:-	110	24	88	[8]

Table 2: Synthesis Parameters for Solvent-Free Ce-UiO-66

Ce:BDC Molar Ratio	Metal Source	Temperature (°C)	Time (h)	Reference
0.5:1	CAN	100	24
1:1	CAN	100	24
1.5:1	CAN	100	24
2:1	CAN	100	24

Table 3: Physicochemical Properties of Solvent-Free Synthesized Ce-UiO-66

Sample	BET Surface Area (m²/g)	Micropore Volume (cm³/g)	Reference
Ce-UiO-66-H	-	-	[2][8]
Ce-UiO-66-PDC	-	-	[2][8]
Ce-UiO-66-4F	-	-	[2][8]
Ce-UiO-66 (Green Synthesis)	555	-	[10]

Note: Specific values for BET surface area and micropore volume for some of the directly solvent-free synthesized samples were not available in the cited abstracts. The values for Ce-UiO-66-H and Ce-UiO-66-PDC were noted to be 20% and 35% smaller, respectively, than literature values for solvothermally synthesized analogues.[2]

Characterization of Solvent-Free Ce-UiO-66

The successful synthesis and desired properties of Ce-UiO-66 are confirmed through various characterization techniques:

• Powder X-Ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the UiO-66 architecture. Characteristic peaks for UiO-66 are expected around 2θ = 7.4°, 8.5°, and 25.0°.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the MOF and confirm the coordination of the linker to the metal clusters.[3][8]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the synthesized MOF.[8]

• Nitrogen Sorption Analysis: To determine the Brunauer-Emmett-Teller (BET) surface area and pore volume, which are crucial for applications in catalysis and adsorption.[3][8]

• Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX): To observe the morphology and elemental composition of the MOF crystals.[9][11]

Visualizing the Synthesis and Influencing Factors

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the logical relationships in the solvent-free synthesis of Ce-UiO-66.

General workflow for the solvent-free synthesis of Ce-UiO-66.

Influence of synthesis parameters on Ce-UiO-66 properties.

Conclusion and Future Outlook

The solvent-free synthesis of Ce-UiO-66 presents a significant step forward in the sustainable production of advanced functional materials. These methods are not only environmentally friendly but also offer pathways to novel material properties through the controlled introduction of defects. For researchers in drug development, the scalability and reduced toxicity of these synthesis routes are particularly advantageous for creating biocompatible MOF carriers. Further research will likely focus on optimizing these solvent-free methods for large-scale production, exploring a wider range of functionalized linkers, and elucidating the precise mechanisms of solid-state MOF formation. The continued development of green synthesis strategies will undoubtedly accelerate the translation of Ce-UiO-66 from the laboratory to real-world applications.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Insights into the Solid-State Synthesis of Defect-Rich Zr-UiO-66 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]

An In-depth Technical Guide to the Properties of Ce-UiO-66

This technical guide provides a comprehensive overview of the cerium-based Metal-Organic Framework (MOF), Ce-UiO-66, for researchers, scientists, and drug development professionals. It details the core properties, synthesis methodologies, and potential applications of this promising porous material, with a focus on its catalytic and biomedical capabilities.

Core Properties of Ce-UiO-66

Ce-UiO-66 is an isostructural analogue of the well-studied zirconium-based UiO-66, exhibiting a robust three-dimensional framework built from hexanuclear cerium oxo-clusters ([Ce₆O₄(OH)₄]¹²⁺) interconnected by 1,4-benzenedicarboxylate (BDC) linkers. The presence of cerium, with its accessible Ce³⁺/Ce⁴⁺ redox couple, imparts unique redox properties to the framework, making it a material of significant interest for catalysis and other applications where electron transfer is crucial.[1]

Structural and Textural Properties

The structural and textural properties of Ce-UiO-66 can be influenced by the synthesis method and the presence of defects. The table below summarizes key quantitative data reported in the literature.

Property	Value	Synthesis Method	Reference
BET Surface Area	732 - 1580 m²/g	Solvothermal
572 m²/g	Room Temperature (Green Synthesis)	[2]
385.1 m²/g (Ce-UiO-66-H)	Precipitation	[3]
308.2 m²/g (Ce-UiO-66-OH)	Precipitation	[3]
180.1 m²/g (Ce-UiO-66-NH₂)	Precipitation	[3]
845 m²/g (Dimethyl-functionalized)	Solvothermal	[4]
Pore Volume	0.38 cm³/g	Room Temperature (Green Synthesis)	[2]
Pore Size	Octahedral pores: ~11 Å	Solvothermal
Tetrahedral pores: ~8 Å	Solvothermal
Crystallite Size	Nanoscale	Precipitation	[5]

Thermal and Chemical Stability

Ce-UiO-66 exhibits notable thermal and chemical stability, a critical feature for its practical applications.

Stability Type	Conditions	Outcome	Reference
Thermal Stability	In air	Stable up to 300-375 °C	[4][6]
Chemical Stability	Water, various organic solvents (DMF, ethanol)	Stable
2 M HCl	Decomposes
2 M NaOH	Decomposes
2-10 M Acetic and Formic Acid	Disassembles into soluble hexamer nodes and precipitated linkers	[7][8]

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and characterization of Ce-UiO-66. This section outlines common experimental protocols.

Synthesis Methodologies

Several methods have been developed for the synthesis of Ce-UiO-66, each with its own advantages.

2.1.1. Solvothermal Synthesis

This is a common method for producing highly crystalline Ce-UiO-66.

• Precursors: Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) and 1,4-benzenedicarboxylic acid (H₂BDC).[1]

• Solvent: N,N-dimethylformamide (DMF).[1]

• Procedure:

  • Dissolve the cerium precursor and the organic linker in DMF in a Teflon-lined autoclave.[1]

  • Heat the autoclave to 120 °C for a period ranging from 30 minutes to 72 hours.[1]

  • After cooling, wash the resulting powder with DMF and then exchange the solvent with chloroform (B151607) or methanol (B129727).[1]

  • Dry the final product at 120 °C for 12 hours.[1]

2.1.2. Green Room Temperature Synthesis

This method offers a more environmentally friendly and energy-efficient route to Ce-UiO-66.

• Precursors: Cerium salt and terephthalic acid.

• Solvent: Water.[2][9]

• Procedure:

  • Synthesize in water at room temperature over a short period.[2]

  • Activate the resulting MOF by refluxing in methanol at 60 °C for three days.[2]

2.1.3. Solvent-Free Synthesis

This method minimizes waste by eliminating the need for a solvent.

• Precursors: Cerium(IV) ammonium nitrate (CAN) and terephthalic acid (BDC).[10]

• Procedure:

  • Mechanically grind the precursors together using a mortar and pestle.[10]

  • Transfer the mixture to an autoclave and heat at 100 °C for 24 hours.[10]

Characterization Techniques

A suite of analytical techniques is used to characterize the properties of Ce-UiO-66.

• Powder X-ray Diffraction (PXRD): Used to confirm the crystalline structure and phase purity of the synthesized material.[5]

• Scanning Electron Microscopy (SEM): Employed to visualize the morphology and particle size of the MOF crystals.[11]

• Thermogravimetric Analysis (TGA): Determines the thermal stability of the material by measuring weight loss as a function of temperature.[1]

• Nitrogen Sorption Analysis (BET): Used to determine the specific surface area and pore size distribution of the porous framework.[2]

• X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine the oxidation state of cerium (Ce³⁺/Ce⁴⁺) on the surface of the material.[1][12]

• Fourier-Transform Infrared Spectroscopy (FTIR): Confirms the coordination of the carboxylate groups of the linker to the metal clusters.[2]

Visualizing Workflows and Mechanisms

Graphviz diagrams are provided to illustrate key experimental and logical processes related to Ce-UiO-66.

Caption: Workflow for the solvothermal synthesis of Ce-UiO-66.

Caption: Standard characterization techniques for Ce-UiO-66.

Applications in Catalysis and Drug Delivery

The unique properties of Ce-UiO-66 make it a versatile material for various applications.

Catalysis

The redox activity of the cerium nodes in Ce-UiO-66 is central to its catalytic performance.

• Oxidation Reactions: Ce-UiO-66 has been successfully employed as a co-catalyst with TEMPO for the aerobic oxidation of benzyl (B1604629) alcohol.[13]

• Photocatalysis: Functionalized Ce-UiO-66 materials have shown considerable photocatalytic activity for the degradation of dyes like Alizarin Red S and Congo Red under UV and visible light.[3][5] The photocatalytic activity for hydrogen evolution has also been demonstrated, outperforming the zirconium analogue.[14][15]

• Degradation of Pollutants: Defect-engineered Ce/Zr-UiO-66 has been shown to be effective in the degradation of hexachlorobenzene (B1673134).[16]

Caption: Simplified mechanism of photocatalytic dye degradation by Ce-UiO-66.

Drug Delivery

While the parent Zr-UiO-66 has been extensively studied for drug delivery, Ce-UiO-66 also holds promise in this area due to its high porosity, stability, and the potential for stimuli-responsive drug release.[17][18] The high surface area allows for significant drug loading, and the chemical stability ensures the integrity of the carrier until it reaches the target site.[17] The amine-functionalized UiO-66-NH₂ variant, in particular, has been investigated as a nanocarrier for drugs like quercetin, where the amine groups enhance the interaction with drug molecules.[19] Furthermore, the pH-dependent stability of the UiO-66 framework, with degradation in acidic intracellular environments, suggests a mechanism for controlled drug release.[20]

This guide provides a foundational understanding of the synthesis, properties, and potential applications of Ce-UiO-66. The unique combination of a robust framework, high porosity, and redox-active metal centers positions Ce-UiO-66 as a highly versatile material for further research and development in catalysis, environmental remediation, and biomedicine.

References

• 1. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 2. Green Synthesis of Ce-UiO-66 MOFs for Removal of Congo Red from Water [ijche.ir]
• 3. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 4. A highly stable dimethyl-functionalized Ce(iv)-based UiO-66 metal–organic framework material for gas sorption and redox catalysis - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Acid Stability of MIV (M = Zr, Hf, Ce, Th) UiO-66 MOFs from a Solution Perspective. | Semantic Scholar [semanticscholar.org]
• 9. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Cerium versus zirconium UiO66 metal–organic frameworks coupled with CdS for H2 evolution under visible light - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 16. Defect-derived catalytic sites in Ce/Zr-UiO-66 for degradation of hexachlorobenzene - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 17. Exploring the Role of UiO-66 in Drug Delivery and Therapeutic Applications - CD Bioparticles [cd-bioparticles.net]
• 18. researchgate.net [researchgate.net]
• 19. Magnetic UiO-66-NH2 Core–Shell Nanohybrid as a Promising Carrier for Quercetin Targeted Delivery toward Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

characterization techniques for Ce-UiO-66 materials

An In-depth Technical Guide to the Characterization of Ce-UiO-66 Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential techniques employed in the characterization of Cerium-based University of Oslo-66 (Ce-UiO-66) materials. Ce-UiO-66, a class of metal-organic frameworks (MOFs), has garnered significant attention for its potential in catalysis, gas storage, and drug delivery, owing to its unique redox properties and high stability.[1][2] Proper characterization is paramount to understanding its structure-property relationships and ensuring its performance and safety in various applications.

Structural and Morphological Characterization

The primary characterization of Ce-UiO-66 involves determining its crystal structure, phase purity, crystallite size, and morphology. These foundational properties are crucial as they influence the material's surface area, porosity, and ultimately, its functional performance.

Powder X-ray Diffraction (PXRD)

Powder X-ray Diffraction is the cornerstone technique for confirming the crystalline structure and phase purity of synthesized Ce-UiO-66. The diffraction pattern of a crystalline material is a unique fingerprint, allowing for comparison with simulated patterns from known crystal structures to verify the successful synthesis of the UiO-66 topology.[3][4] For Ce-UiO-66, characteristic peaks are typically observed at low 2θ angles, confirming the framework's formation.[5] Broadening of the Bragg peaks can indicate the formation of nano-scale crystallites.[3][6]

Table 1: Representative Crystallographic Data for Ce-UiO-66 Derivatives

Material	Synthesis Method	Crystallite Size (nm)	Unit Cell Volume (ų)	Space Group	Reference
Ce-UiO-66-H	Precipitation	110	N/A	Fm-3m	[6]
Ce-UiO-66-NH₂	Precipitation	20-60	N/A	Fm-3m	[6]
Ce-UiO-66-NO₂	Precipitation	24.67	N/A	Fm-3m	[6]
Ce-UiO-66-OH	Precipitation	20	N/A	Fm-3m	[6]
Ce-UiO-66-BDC	Solvothermal	N/A	9085.6	Fm-3m	[7]

| Ce-UiO-66-Fum | Solvothermal | N/A | 4926.2 | Fm-3m |[7] |

N/A: Data not available in the cited source.

Electron Microscopy (SEM & TEM)

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are employed to visualize the morphology, particle size, and particle size distribution of the Ce-UiO-66 crystals.[4][8] SEM images reveal the external morphology, often showing the characteristic octahedral shape of UiO-66 crystals or agglomerates of smaller nanoparticles.[6][9] When combined with Energy Dispersive X-ray Spectroscopy (EDX), SEM can also provide information on the elemental composition and distribution within the sample.[5][8]

Compositional and Chemical State Analysis

Understanding the elemental composition and the oxidation states of the constituent elements, particularly cerium, is vital for elucidating the material's redox properties and catalytic activity.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique used to determine the elemental composition and, crucially, the oxidation states of elements within the Ce-UiO-66 material. The analysis of the Ce 3d spectrum is particularly important as it allows for the differentiation and quantification of Ce(III) and Ce(IV) species.[10] The presence of both Ce³⁺ and Ce⁴⁺ is often linked to the material's enhanced catalytic and adsorptive properties.[1][10] XPS survey scans can verify the successful integration of all expected elements (Ce, Zr, C, O) in bimetallic or functionalized frameworks.[10][11]

Table 2: Representative XPS Binding Energies for Cerium in Ce-UiO-66

Material	Ce Species	Binding Energy (eV) - 3d₅/₂	Binding Energy (eV) - 3d₃/₂	Reference
Ce-UiO-66	Ce(III)	885.5	904.1	[10]

| Ir@Ce-UiO-66 | Ce(III) | 885.5 | 904.1 |[10] |

Porosity and Thermal Stability

The defining features of MOFs are their high porosity and thermal stability, which are critical for applications in storage, separation, and catalysis.

Nitrogen Sorption Analysis (BET Method)

Nitrogen adsorption-desorption isotherms measured at 77 K are used to determine the specific surface area, pore volume, and pore size distribution of Ce-UiO-66.[1][12] The Brunauer-Emmett-Teller (BET) method is commonly applied to calculate the specific surface area from the isotherm data.[13][14] The shape of the isotherm, typically Type I for microporous materials like UiO-66, confirms the porous nature of the framework.[13] The measured surface area can be influenced by the presence of defects, such as missing linkers, which can sometimes lead to higher than expected values.[13]

Table 3: Textural Properties of Ce-UiO-66 Materials

Material	BET Surface Area (m²/g)	Micropore Volume (cm³/g)	Reference
Ce-UiO-66-BDC	1282	0.49	[13]
Ce-UiO-66-Fum	732	0.28	[13]

| Ce-UiO-66-(CH₃)₂ | 845 | N/A |[15] |

N/A: Data not available in the cited source.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of Ce-UiO-66 materials by measuring the change in mass as a function of temperature.[1][4] The TGA curve typically shows an initial weight loss corresponding to the removal of guest solvent molecules from the pores, followed by a plateau region indicating the thermal stability of the framework.[16] The onset temperature of the final, sharp weight loss indicates the decomposition temperature of the MOF structure.[15] For Ce-UiO-66, thermal stability up to 300-375 °C in air is commonly reported.[13][15]

Table 4: Thermal Stability of Ce-UiO-66 Materials

Material	Decomposition Temperature (°C)	Atmosphere	Reference
Ce-UiO-66-BDC	~375	Air	[13]
Ce-UiO-66-(CH₃)₂	~300	Air	[15]

| Ce-UiO-66-NO₂ | Similar to Ce-UiO-66-BDC | Air | |

Experimental Workflows and Logical Relationships

Visualizing the experimental process and the interplay between different analytical techniques provides a clearer understanding of the characterization strategy for Ce-UiO-66.

Caption: General experimental workflow for the synthesis and characterization of Ce-UiO-66.

Caption: Relationship between characterization techniques and the material properties they elucidate.

Detailed Experimental Protocols

The following sections provide standardized protocols for the key characterization techniques discussed. These are generalized procedures and may require optimization based on the specific instrument and sample characteristics.

Protocol for Powder X-ray Diffraction (PXRD)

• Sample Preparation: Finely grind the activated Ce-UiO-66 sample to a homogenous powder using an agate mortar and pestle.

• Sample Mounting: Load the powder into a sample holder, ensuring a flat, level surface. Alternatively, for small sample quantities, pack the powder into a thin-walled glass capillary.[17]

• Instrument Setup: Place the sample holder in the diffractometer. Set the X-ray source (typically Cu Kα, λ = 1.5418 Å).

• Data Collection: Collect the diffraction pattern over a 2θ range appropriate for UiO-66, typically from 2° to 50°, with a step size of 0.02° and a suitable scan speed.[18]

• Data Analysis: Compare the experimental pattern with a simulated pattern from the known UiO-66 crystal structure to confirm phase purity.[4] Use the Scherrer equation on the most intense diffraction peak to estimate the average crystallite size.

Protocol for N₂ Adsorption-Desorption (BET Analysis)

• Sample Preparation (Degassing): Weigh approximately 20-50 mg of the Ce-UiO-66 sample into a pre-weighed analysis tube.

• Activation: Attach the tube to the degassing port of the surface area analyzer. Heat the sample under vacuum at a temperature sufficient to remove guest molecules without causing framework collapse (e.g., 120-180 °C) for several hours (typically overnight).[19][20]

• Measurement: After cooling, weigh the tube again to get the precise mass of the activated sample. Transfer the tube to the analysis port of the instrument.

• Isotherm Collection: Perform the N₂ adsorption and desorption measurements at 77 K (liquid nitrogen temperature) over a relative pressure (P/P₀) range from approximately 10⁻⁶ to 1.0.

• Data Analysis: Calculate the specific surface area using the BET equation, typically in the relative pressure range of 0.05 to 0.3.[21] Determine the total pore volume from the amount of gas adsorbed at a relative pressure close to unity (e.g., P/P₀ = 0.99).

Protocol for Thermogravimetric Analysis (TGA)

• Sample Preparation: Place a small amount (typically 5-10 mg) of the activated Ce-UiO-66 sample into a TGA pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: Place the pan in the TGA furnace. Tare the balance.

• Measurement: Heat the sample from room temperature to a final temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min).[19] The measurement should be performed under a continuous flow of a specific gas, typically nitrogen (for inert atmosphere) or air (for oxidative atmosphere).

• Data Analysis: Analyze the resulting TGA curve (weight % vs. temperature). Identify the temperatures corresponding to solvent loss and framework decomposition. The derivative of the TGA curve (DTG curve) can help to pinpoint the temperatures of maximum weight loss rate.[16]

Protocol for X-ray Photoelectron Spectroscopy (XPS)

• Sample Preparation: Mount a small amount of the finely ground Ce-UiO-66 powder onto a sample holder using double-sided conductive tape. Ensure the powder forms a thin, uniform layer.

• Instrument Setup: Introduce the sample into the ultra-high vacuum (UHV) chamber of the XPS instrument.

• Data Collection:

  • Survey Scan: Acquire a survey spectrum over a wide binding energy range (e.g., 0-1200 eV) to identify all elements present on the surface.

  • High-Resolution Scans: Acquire high-resolution spectra for the elements of interest (e.g., Ce 3d, O 1s, C 1s, and Zr 3d if applicable).

• Data Analysis:

  • Calibrate the binding energy scale by setting the adventitious carbon C 1s peak to 284.8 eV.

  • Perform peak fitting (deconvolution) on the high-resolution spectra to determine the chemical states and their relative concentrations. For the Ce 3d spectrum, use established fitting models to distinguish between Ce(III) and Ce(IV) species.[10]

References

• 1. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 2. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Everything You Want to Know About MOFs Characterization [ciqtekglobal.com]
• 5. researchgate.net [researchgate.net]
• 6. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 7. iris.unito.it [iris.unito.it]
• 8. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC02606G [pubs.rsc.org]
• 14. [PDF] Evaluation of the BET Theory for the Characterization of Meso and Microporous MOFs | Semantic Scholar [semanticscholar.org]
• 15. A highly stable dimethyl-functionalized Ce(iv)-based UiO-66 metal–organic framework material for gas sorption and redox catalysis - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. youtube.com [youtube.com]
• 18. rsc.org [rsc.org]
• 19. Room temperature synthesis of pillared-layer metal–organic frameworks (MOFs) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Thermal and Chemical Stability of Cerium-Based UiO-66 Metal-Organic Frameworks

An in-depth technical guide on the core thermal and chemical stability of Ce-UiO-66 for researchers, scientists, and drug development professionals.

Executive Summary: The Cerium-based Metal-Organic Framework (MOF) UiO-66, denoted as Ce-UiO-66, has garnered significant attention for its potential applications in catalysis, gas adsorption, and drug delivery, owing to the redox activity of cerium. A critical aspect for its practical implementation is a thorough understanding of its structural integrity under various thermal and chemical stresses. This guide provides a comprehensive overview of the thermal and chemical stability of Ce-UiO-66, presenting quantitative data, detailed experimental protocols for stability assessment, and visual workflows to aid researchers in evaluating this promising material.

Introduction to Ce-UiO-66

The UiO-66 framework is renowned for its exceptional stability, which originates from its unique structure. It is built from robust hexanuclear metal clusters, [M₆O₄(OH)₄]¹²⁺ (where M = Zr, Ce, Hf), connected by 1,4-benzenedicarboxylate (BDC) organic linkers.[1] In Ce-UiO-66, the inorganic secondary building units (SBUs) consist of [Ce₆O₄(OH)₄]¹²⁺ clusters, with the cerium ions typically in the +4 oxidation state.[2] This structure creates a porous network with both octahedral and tetrahedral cages.[2] The stability of Ce-UiO-66 is a crucial parameter, dictating its performance, reusability, and viability in various applications.

Thermal Stability

The thermal stability of a MOF is its ability to retain its crystalline structure and porosity upon heating. This is most commonly evaluated using Thermogravimetric Analysis (TGA), often coupled with in-situ Powder X-ray Diffraction (PXRD).

2.1. Decomposition Profile The TGA curve of Ce-UiO-66 typically displays several distinct weight loss steps:

• 25-150 °C: Loss of physically adsorbed solvent molecules (e.g., water, DMF) from the pores.[1]

• 150-350 °C: Removal of residual synthesis solvents and dehydroxylation of the cerium cluster.[1]

• >300 °C: Decomposition of the organic BDC linker, leading to the collapse of the framework structure.[2] The final residual mass corresponds to the formation of the stable metal oxide, CeO₂.[1]

2.2. Quantitative Thermal Stability Data The reported decomposition temperature for Ce-UiO-66 varies, likely due to differences in synthesis methods, defect density, and the experimental atmosphere. Bimetallic frameworks incorporating both Cerium and Zirconium often exhibit enhanced stability.

Material Variant	Decomposition Temperature (°C)	Atmosphere	Citation(s)
Ce-UiO-66	~220-250	Not specified	[3][4]
Ce-UiO-66-BDC	>300 (collapses), stable up to 375	Air	[2]
Ce-UiO-66-NO₂	Similar to unfunctionalized Ce-UiO-66	Not specified	[2]
Bimetallic HMUiO-66(Zr₆Ce₄)	~380	Not specified	[5]
Bimetallic UiO-66(Zr)	~435	Not specified	[3]

2.3. Experimental Protocol: Thermogravimetric Analysis (TGA) This protocol provides a standardized method for assessing the thermal stability of Ce-UiO-66.

• Sample Preparation: Activate the synthesized Ce-UiO-66 sample under vacuum or by solvent exchange to remove guest molecules from the pores. Accurately weigh approximately 10-15 mg of the activated sample into a TGA crucible (e.g., alumina).[4]

• Instrument Setup: Place the crucible in the TGA instrument.

• Analysis Parameters:

  • Atmosphere: Set a constant flow of an inert (N₂) or oxidative (air) gas at a specified rate (e.g., 20 mL/min).[4]

  • Heating Program: Equilibrate the sample at a low temperature (e.g., 30 °C). Ramp the temperature at a constant rate (e.g., 10 °C/min) to a final temperature sufficient to ensure complete decomposition (e.g., 800 °C).[4][6]

• Data Analysis: Record the weight loss as a function of temperature. The onset temperature of the final, sharp weight loss step corresponding to linker decomposition is typically reported as the decomposition temperature.[6] The final residual weight should correspond to the theoretical mass of CeO₂.[1]

2.4. Visualization: TGA Experimental Workflow

Caption: Workflow for Thermogravimetric Analysis (TGA) of Ce-UiO-66.

Chemical Stability

Chemical stability is paramount for applications in solution, such as catalysis or drug delivery. Ce-UiO-66 is generally stable in water and various organic solvents but shows vulnerability to acidic and basic media.

3.1. Hydrolytic and Solvent Stability Ce-UiO-66 demonstrates good stability in water and a range of common organic solvents.[2] After stirring in these media, the material typically retains its crystallinity as confirmed by PXRD, although minor peak broadening may sometimes be observed in water.[2][7] However, versions with longer organic linkers may exhibit a gradual loss of structure in protic solvents like water and ethanol.[2]

Medium	Observation	Citation(s)
Water	Stable, retains crystallinity. Some peak broadening may occur.	[2][7]
Aprotic Organic Solvents (e.g., DMF)	Stable.	[2]
Benzene, Acetone, Alcohols	Stable.	[8]

3.2. Stability in Acidic Media The stability of Ce-UiO-66 in acidic solutions is limited, particularly in comparison to its Zr-UiO-66 analogue.

• Strong Mineral Acids: The framework decomposes in 2 M HCl.[2] Studies show significant leaching of cerium (up to 57%) when exposed to 2 M HCl or HNO₃, which is attributed to the facile redox activity between Ce⁴⁺ and Ce³⁺.[1][9]

• Carboxylic Acids: The framework is wholly disassembled into soluble hexanuclear nodes and precipitated BDC linkers when treated with 2–10 M formic or acetic acid.[1][9] The structure begins to collapse rapidly in formic acid concentrations as low as 0.5 M.[1]

3.3. Stability in Basic Media Ce-UiO-66 is susceptible to degradation under basic conditions. The framework decomposes when exposed to 2 M NaOH.[2] The parent UiO-66 structure is known to be vulnerable to nucleophilic attack by bases, with rapid and complete destruction observed in strongly basic solutions (e.g., KOH, pKb < 3.3).[10][11] It is expected that Ce-UiO-66 follows a similar trend, showing poor stability in even moderately basic environments.

3.4. Experimental Protocols for Chemical Stability Assessment A general workflow is used to test for chemical stability, followed by a suite of characterization techniques to evaluate any changes.

• Exposure: Immerse a known mass of activated Ce-UiO-66 (e.g., 30-50 mg) into the test liquid (e.g., 50 mL of water, solvent, or an acidic/basic solution of known concentration).[7][12]

• Incubation: Stir the suspension at a controlled temperature (typically room temperature) for a defined period (e.g., 1 to 24 hours).[2][7]

• Separation: After incubation, separate the solid material from the liquid via centrifugation or filtration. Wash the recovered solid with a suitable solvent (e.g., methanol (B129727) or ethanol) to remove residual test solution and then dry it.[11]

• Characterization:

  • Solid Phase: Analyze the recovered solid using PXRD to assess crystallinity, N₂ adsorption (BET analysis) to measure changes in surface area and porosity, and SEM to observe morphological changes.[7][12]

  • Liquid Phase: Analyze the supernatant liquid using Inductively Coupled Plasma (ICP) spectroscopy to quantify any leached cerium ions.[9]

3.5. Visualization: Chemical Stability Assessment Workflow

Caption: Workflow for assessing the chemical stability of Ce-UiO-66.

Factors Influencing Stability

The stability of Ce-UiO-66 is not absolute and can be tuned by modifying its constituent components.

4.1. Linker Functionalization and Length The introduction of functional groups to the BDC linker can influence stability. For instance, Ce-UiO-66-NO₂ shows thermal stability comparable to the parent framework.[2] However, using longer linkers, such as those in Ce-UiO-66-NDC and -BPDC, can decrease hydrolytic stability.[2]

4.2. Bimetallic Frameworks Incorporating a secondary metal, typically Zr⁴⁺, into the framework to create a bimetallic Ce/Zr-UiO-66 solid solution can significantly enhance stability. Samples with a low cerium content (≤20 at%) exhibit improved thermal stability and better resistance to acid degradation compared to the pure Ce-UiO-66.[5] This is attributed to the stronger Zr-O bonds within the inorganic cluster.

4.3. Visualization: Factors Affecting Stability

Caption: Key factors that influence the stability of Ce-UiO-66 frameworks.

Summary and Outlook

Ce-UiO-66 is a MOF with moderate-to-high thermal stability and good stability in aqueous and common organic solvents. However, its application is limited by its poor stability in both acidic and basic environments, where it is prone to framework decomposition and, in the case of acids, significant metal leaching. Researchers should carefully consider the pH of the operating environment when designing experiments or applications. Strategies such as the formation of bimetallic Ce/Zr frameworks offer a promising route to enhance the robustness of the material, potentially widening its applicability in more demanding catalytic and biomedical fields. The experimental protocols and workflows provided in this guide offer a standardized basis for the consistent and reliable evaluation of Ce-UiO-66 stability.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC02606G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Thermally activated structural phase transitions and processes in metal–organic frameworks - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS01105D [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Acid Stability of MIV (M = Zr, Hf, Ce, Th) UiO-66 MOFs from a Solution Perspective. | Semantic Scholar [semanticscholar.org]
• 10. Stability of Zr-Based UiO-66 Metal–Organic Frameworks in Basic Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Metal–organic frameworks vs. buffers: case study of UiO-66 stability - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QI00973C [pubs.rsc.org]

The Influence of Functionalized Linkers on the Physicochemical Properties of Cerium-Based UiO-66: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the effects of incorporating functionalized organic linkers into the cerium-based Metal-Organic Framework (MOF), Ce-UiO-66. The introduction of various functional groups onto the terephthalic acid linker significantly modulates the framework's properties, including porosity, stability, catalytic activity, and its potential for biomedical applications such as drug delivery. This document summarizes key quantitative data, details experimental protocols, and visualizes essential workflows and mechanisms to serve as a valuable resource for researchers in the field.

Core Properties of Functionalized Ce-UiO-66

The functionalization of the benzenedicarboxylate (BDC) linker in Ce-UiO-66 allows for the fine-tuning of its chemical and physical characteristics. The electron-donating or -withdrawing nature of the appended functional groups can alter the electronic environment of the cerium clusters and the overall framework, impacting its performance in various applications.

Structural and Textural Properties

The introduction of functional groups onto the organic linker generally leads to a reduction in the specific surface area and pore volume of Ce-UiO-66. This is primarily attributed to the increased mass and volume of the functionalized linker occupying the porous cages of the framework. However, the choice of functional group can also influence the crystallinity and defectivity of the material.

Functional Group	Linker	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Particle Size (nm)	Reference
-H (pristine)	1,4-Benzenedicarboxylic acid (BDC)	1282	-	100-500
-NH₂	2-Amino-1,4-benzenedicarboxylic acid	944	~0.48	20-60
-NO₂	2-Nitro-1,4-benzenedicarboxylic acid	-	-	-
-Br	2-Bromo-1,4-benzenedicarboxylic acid	-	-	-
-CH₃	2-Methyl-1,4-benzenedicarboxylic acid	-	-	-
-COOH	1,2,4,5-Benzenetetracarboxylic acid	-	-	-
-OH	2-Hydroxy-1,4-benzenedicarboxylic acid	-	-	-
-F	2-Fluoro-1,4-benzenedicarboxylic acid	-	-	-
-Cl	2-Chloro-1,4-benzenedicarboxylic acid	-	-	-

Note: "-": Data not consistently reported across the reviewed literature under comparable conditions. The provided values are representative and can vary based on the specific synthesis conditions.

Adsorption Properties

Functionalization has a profound impact on the gas adsorption capabilities of Ce-UiO-66, particularly for CO₂ capture. The introduction of polar functional groups, such as amino groups, enhances the affinity of the framework for CO₂ molecules.

Functional Group	CO₂ Uptake (mmol/g) at 273 K, 1 bar	CO₂/N₂ Selectivity	Reference
-H (pristine)	-	-
-NH₂	3.35	84% higher than pristine	[1]
-NO₂	-	-
-OH	-	-

Note: "-": Data not consistently reported across the reviewed literature under comparable conditions.

Catalytic Performance

The electronic modifications induced by functional groups can enhance the catalytic activity of Ce-UiO-66, particularly in photocatalysis. Electron-donating groups can increase the electron density around the cerium clusters, facilitating charge separation and the generation of reactive oxygen species.

Functional Group	Catalytic Application	Key Findings	Reference
-CH₃	Photocatalytic oxidation of benzylamine	Highest conversion among -H, -Br, and -NO₂ functionalized variants.	[2]
-Br	Photocatalytic oxidation of benzylamine	Modulated activity.	[2]
-NO₂	Photocatalytic oxidation of benzylamine	Modulated activity.	[2]
-NH₂	Photocatalytic dye degradation	Notable performance, especially for anionic dyes.	[3]
-OH	Photocatalytic dye degradation	Notable performance, especially for anionic dyes.	[3]

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of functionalized Ce-UiO-66, compiled from various sources to offer a standardized approach.

General Solvothermal Synthesis of Functionalized Ce-UiO-66

This protocol describes a general solvothermal method applicable to various functionalized linkers with minor adjustments.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Functionalized 1,4-benzenedicarboxylic acid (e.g., 2-amino-BDC, 2-nitro-BDC)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• Precursor Solution Preparation: Dissolve the cerium(IV) ammonium nitrate and the functionalized linker in DMF in a glass vessel. The molar ratio of metal to linker is typically 1:1.

• Solvothermal Reaction: Seal the vessel and place it in a preheated oven. The reaction is typically carried out at a temperature between 80°C and 120°C for 12 to 24 hours.

• Cooling and Washing: After the reaction, allow the vessel to cool down to room temperature. The resulting crystalline powder is then collected by centrifugation or filtration. To remove unreacted precursors and residual solvent, the product is washed multiple times with DMF and then with ethanol.

• Activation: The purified MOF is activated by heating under vacuum to remove any solvent molecules occluded within the pores. A typical activation procedure involves heating at 150°C for 10-12 hours.

Characterization Methods

Powder X-Ray Diffraction (PXRD):

• Purpose: To confirm the crystalline structure and phase purity of the synthesized Ce-UiO-66.

• Procedure: A small amount of the activated MOF powder is placed on a sample holder. The PXRD pattern is recorded using a diffractometer with Cu Kα radiation. The data is typically collected over a 2θ range of 5° to 50°.

Fourier-Transform Infrared (FTIR) Spectroscopy:

• Purpose: To identify the functional groups present in the MOF structure and to confirm the coordination of the carboxylate groups to the cerium clusters.

• Procedure: The sample is mixed with KBr powder and pressed into a pellet. The FTIR spectrum is recorded in the range of 4000 to 400 cm⁻¹.

Thermogravimetric Analysis (TGA):

• Purpose: To evaluate the thermal stability of the functionalized Ce-UiO-66.

• Procedure: A small amount of the sample is heated in a TGA instrument under a controlled atmosphere (e.g., nitrogen or air) with a constant heating rate (e.g., 10 °C/min). The weight loss as a function of temperature is recorded.

N₂ Adsorption-Desorption Analysis:

• Purpose: To determine the specific surface area (BET method), pore volume, and pore size distribution of the material.

• Procedure: The activated sample is placed in a gas adsorption analyzer. The N₂ adsorption-desorption isotherm is measured at 77 K.

Scanning Electron Microscopy (SEM):

• Purpose: To visualize the morphology and particle size of the Ce-UiO-66 crystals.

• Procedure: A small amount of the sample is mounted on an SEM stub and coated with a thin layer of a conductive material (e.g., gold). The sample is then imaged at various magnifications.

Visualizing Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate key processes involving functionalized Ce-UiO-66.

Caption: General workflow for the synthesis and characterization of functionalized Ce-UiO-66.

Caption: Proposed mechanism for photocatalytic degradation of organic pollutants by functionalized Ce-UiO-66.

Caption: Experimental workflow for evaluating functionalized Ce-UiO-66 as a drug delivery system.

Conclusion

The functionalization of the organic linkers in Ce-UiO-66 is a powerful strategy to tailor its properties for specific applications. Amino-functionalization, for instance, significantly boosts CO₂ capture capabilities, while other functionalities can enhance catalytic performance. For drug development professionals, the high tunability, large surface area, and stability of these materials make them promising candidates for advanced drug delivery systems. Further research into novel functional groups and a deeper understanding of the structure-property relationships will undoubtedly expand the potential of functionalized Ce-UiO-66 in materials science and medicine.

References

• 1. Amino-Functionalizing Ce-Based MOF UiO-66 for Enhanced CO2 Adsorption and Selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functionalized UiO-66(Ce) for photocatalytic organic transformation: the role of active sites modulated by ligand functionalization - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]

Probing the Porous Landscape of Ce-UiO-66: A Technical Guide to Surface Area and Porosity Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the porosity and surface area analysis of Cerium-based UiO-66 (Ce-UiO-66), a metal-organic framework (MOF) of significant interest for catalysis, gas storage, and drug delivery. This document details the experimental protocols for its synthesis and characterization, presents a consolidated overview of its key porosity metrics, and illustrates the analytical workflow.

Quantitative Analysis of Ce-UiO-66 Porosity

The porosity of Ce-UiO-66, a critical factor influencing its performance in various applications, is primarily characterized by its Brunauer-Emmett-Teller (BET) surface area, pore volume, and pore size distribution. These parameters are highly sensitive to the synthesis method and subsequent modifications. The following table summarizes key quantitative data reported in the literature for Ce-UiO-66 and its derivatives, offering a comparative overview.

Material	Synthesis Method	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Pore Size (nm)	Reference
Ce-UiO-66	Hydrothermal	981 - 1282	0.50 - 0.5085	~1.86	[1][2][3]
Ce-UiO-66	Sonochemical	Varies with metal-to-linker ratio	Varies	Not specified	[1][2]
Ce-UiO-66-NH₂	Not specified	Not specified	Not specified	Not specified	[4]
F4_UiO-66(Ce)	Water-based synthesis	641	0.26	Not specified	Not specified
Ce/Zr-UiO-66	Solvothermal	Not specified	Not specified	Not specified	Not specified
Ce-UiO-66	Room Temperature	Not specified	Not specified	Not specified	Not specified
UiO-66(Ce)	Solvent-free	Not specified	Not specified	Not specified	[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and analysis of Ce-UiO-66. This section outlines the key experimental procedures.

Synthesis of Ce-UiO-66 (Hydrothermal Method)

A widely employed method for synthesizing Ce-UiO-66 involves a hydrothermal process.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Deionized water

Procedure:

• Dissolve cerium(IV) ammonium nitrate in deionized water.

• Dissolve terephthalic acid in DMF.

• Mix the two solutions in a Teflon-lined stainless-steel autoclave.

• Heat the autoclave at a specific temperature (e.g., 80-120°C) for a designated period (e.g., 24 hours).

• After cooling to room temperature, collect the crystalline product by centrifugation or filtration.

• Wash the product with DMF and then with a solvent like ethanol (B145695) or chloroform (B151607) to remove unreacted precursors and solvent molecules from the pores.

• Dry the final product under vacuum at an elevated temperature (e.g., 150°C) to obtain the activated Ce-UiO-66.

Porosity and Surface Area Analysis (N₂ Adsorption-Desorption)

The porosity characteristics of Ce-UiO-66 are determined by nitrogen adsorption-desorption isotherms at 77 K using a surface area and porosimetry analyzer.

Protocol:

• Degassing (Activation): Accurately weigh a sample of Ce-UiO-66 (typically 50-100 mg) into a sample tube. The sample must be activated to remove any guest molecules from its pores. This is achieved by heating the sample under vacuum (e.g., at 150-200°C) for several hours (e.g., 12 hours) until a stable, low pressure is achieved. The specific temperature and duration should be chosen to ensure complete removal of solvents without causing structural collapse.

• Analysis:

  • Transfer the sample tube with the degassed sample to the analysis port of the instrument.

  • Immerse the sample tube in a dewar filled with liquid nitrogen (77 K).

  • The instrument will then dose the sample with known amounts of high-purity nitrogen gas at incrementally increasing pressures (adsorption branch).

  • After reaching a relative pressure (P/P₀) close to 1, the pressure is incrementally decreased, and the amount of desorbed gas is measured (desorption branch).

• Data Analysis:

  • BET Surface Area: The Brunauer-Emmett-Teller (BET) theory is applied to the adsorption data in the relative pressure range of approximately 0.05 to 0.35 to calculate the specific surface area. The linearity of the BET plot within this range is a key indicator of the suitability of the model.

  • Pore Volume: The total pore volume is typically estimated from the amount of nitrogen adsorbed at a relative pressure close to saturation (e.g., P/P₀ = 0.99).

  • Pore Size Distribution: The pore size distribution can be calculated from the desorption branch of the isotherm using methods such as the Barrett-Joyner-Halenda (BJH) analysis or more advanced techniques like Density Functional Theory (DFT).

Visualizing the Experimental Workflow

The logical flow of the porosity and surface area analysis of Ce-UiO-66 is depicted in the following diagram.

Experimental workflow for Ce-UiO-66 porosity analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Electronic Structure and Band Gap of Ce-UiO-66 for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the electronic structure and band gap of the cerium-based metal-organic framework (MOF), Ce-UiO-66. It is intended for researchers, scientists, and professionals in drug development who are interested in the application of this promising material. This document details the fundamental electronic properties of Ce-UiO-66, outlines experimental and computational methods for its characterization, and explores the implications of its electronic structure for photocatalysis and drug delivery.

Introduction to Ce-UiO-66

The UiO-66 series of MOFs, first developed at the University of Oslo, are known for their exceptional thermal and chemical stability. While the zirconium-based analogue (Zr-UiO-66) has been extensively studied, the cerium-based version (Ce-UiO-66) has garnered significant attention due to its unique redox properties and potential for visible-light-driven photocatalysis. The structure consists of [Ce₆O₄(OH)₄] clusters connected by 1,4-benzenedicarboxylate (BDC) linkers, forming a porous, crystalline framework. The presence of cerium, with its accessible Ce³⁺/Ce⁴⁺ redox couple, plays a crucial role in the electronic and catalytic properties of the material.

Electronic Structure and Band Gap

The electronic structure of Ce-UiO-66, particularly its band gap, is a critical determinant of its optical and photocatalytic properties. Unlike the wide band gap of Zr-UiO-66 (typically > 3.5 eV), which primarily absorbs in the UV region, Ce-UiO-66 exhibits a significantly narrower band gap, enabling it to absorb a portion of the visible light spectrum.

Experimental Determination of the Band Gap

The band gap of Ce-UiO-66 is most commonly determined experimentally using UV-visible Diffuse Reflectance Spectroscopy (DRS). The collected reflectance data is then transformed using the Kubelka-Munk function to be proportional to the absorption coefficient. The optical band gap (Eg) is then extrapolated from a Tauc plot.

The Tauc equation is given by:

(αhν)n = A(hν - Eg)

where:

• α is the absorption coefficient.

• h is Planck's constant.

• ν is the frequency of light.

• A is a proportionality constant.

• Eg is the band gap energy.

• n is a factor that depends on the nature of the electronic transition (n = 2 for a direct band gap and n = 1/2 for an indirect band gap). For MOFs, the transition is often assumed to be direct.

By plotting (αhν)² versus hν, the band gap can be estimated by extrapolating the linear portion of the curve to the x-axis (where (αhν)² = 0).

Theoretical Calculation of the Band Gap

Density Functional Theory (DFT) is a powerful computational tool used to investigate the electronic band structure and density of states (DOS) of Ce-UiO-66. These calculations provide valuable insights into the contributions of the metal clusters and organic linkers to the valence and conduction bands.

Commonly used exchange-correlation functionals for MOFs include the Perdew-Burke-Ernzerhof (PBE) functional, often with dispersion corrections (e.g., PBE-D3), and hybrid functionals like Heyd-Scuseria-Ernzerhof (HSE06). While PBE is computationally less expensive, it is known to underestimate band gaps. Hybrid functionals like HSE06 often provide results in better agreement with experimental values.[1]

The calculated DOS reveals that the valence band maximum (VBM) is typically dominated by the π orbitals of the BDC linker, while the conduction band minimum (CBM) is primarily composed of the empty 4f orbitals of the Ce(IV) centers. This ligand-to-metal charge transfer (LMCT) character is fundamental to the photocatalytic activity of Ce-UiO-66.

Factors Influencing the Band Gap

The electronic structure and band gap of Ce-UiO-66 can be tuned through several strategies:

• Functionalization of the Organic Linker: Introducing electron-donating or electron-withdrawing groups onto the BDC linker can significantly alter the band gap. For instance, amino functionalization (-NH₂) generally leads to a red shift in the absorption spectrum and a narrower band gap, enhancing visible light absorption.

• Defects: The presence of "missing linker" defects in the MOF structure can introduce new energy levels within the band gap, influencing the electronic and catalytic properties.

• Strain: Applying mechanical strain to the crystal lattice has been shown in theoretical studies to modulate the band gap of Ce-UiO-66.[2]

Quantitative Data

The following tables summarize the experimentally determined and theoretically calculated band gaps for Ce-UiO-66 and its functionalized derivatives as reported in the literature.

Material	Experimental Band Gap (eV)	Reference(s)
Ce-UiO-66	2.55 - 2.81	[3]
Ce-UiO-66-NH₂	2.36	[3]
Ce-UiO-66-NO₂	2.88	[3]
Ce-UiO-66-OH	2.92	[3]
Ce-UiO-66-(NH₂,NO₂)	2.68	[4]

Material	Calculated Band Gap (eV)	Functional	Reference(s)
Ce-UiO-66	2.98 (PBE)	PBE	[2]
Ce-UiO-66-NH₂	2.83	HSE06	[4]
Ce-UiO-66-NO₂	3.92	HSE06	[4]
Ce-UiO-66-(NH₂,NO₂)	2.78	HSE06	[4]

Experimental Protocols

Solvothermal Synthesis of Ce-UiO-66

This protocol describes a typical solvothermal synthesis of Ce-UiO-66.

Solvothermal synthesis workflow for Ce-UiO-66.

Detailed Steps:

• Reagent Preparation: Dissolve cerium(IV) ammonium nitrate and 1,4-benzenedicarboxylic acid in N,N-dimethylformamide (DMF) in a glass vial. The molar ratio of Ce:BDC is typically 1:1.

• Solubilization: Sonicate the mixture for approximately 20-30 minutes to ensure complete dissolution of the reagents.

• Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heating: Place the autoclave in a preheated oven at a temperature between 120°C and 150°C for 12 to 24 hours.

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature naturally. The resulting crystalline powder is collected by centrifugation.

• Washing: The collected powder is washed multiple times with fresh DMF to remove any unreacted starting materials.

• Solvent Exchange: To remove the high-boiling point DMF from the pores of the MOF, a solvent exchange is performed by immersing the powder in a low-boiling point solvent, such as ethanol (B145695) or chloroform, for several hours. This step is repeated multiple times.

• Activation: The solvent-exchanged product is then dried under vacuum at an elevated temperature (e.g., 150°C) to remove the solvent molecules from the pores, resulting in the activated Ce-UiO-66.

Band Gap Determination using UV-vis DRS

Workflow for band gap determination using UV-vis DRS.

Detailed Steps:

• Sample Preparation: The powdered Ce-UiO-66 sample is packed into a sample holder. A white standard, such as barium sulfate (B86663) (BaSO₄), is used as a reference for 100% reflectance.

• Data Acquisition: The diffuse reflectance spectrum is recorded using a UV-vis spectrophotometer equipped with an integrating sphere accessory. The reflectance (R) is measured as a function of wavelength.

• Data Transformation: The reflectance data is converted to the Kubelka-Munk function, F(R), which is proportional to the absorption coefficient (α). The Kubelka-Munk equation is: F(R) = (1 - R)² / 2R

• Tauc Plot Construction:

  • Convert the wavelength (λ) in nanometers to photon energy (E) in electron volts using the equation: E (eV) = 1240 / λ (nm) .

  • Calculate (F(R) * E)².

  • Plot (F(R) * E)² on the y-axis against E on the x-axis.

• Band Gap Extrapolation: Identify the linear portion of the Tauc plot corresponding to the absorption edge. Extrapolate this linear region to the x-axis. The intercept on the x-axis gives the value of the optical band gap (Eg).

Photocatalytic Mechanism of Ce-UiO-66

The photocatalytic activity of Ce-UiO-66 stems from its ability to absorb light and generate electron-hole pairs. The following diagram illustrates the key steps in the photocatalytic degradation of an organic pollutant.

Photocatalytic degradation mechanism by Ce-UiO-66.

• Photoexcitation: Upon irradiation with light of energy greater than or equal to its band gap, an electron in the valence band of Ce-UiO-66 is excited to the conduction band, leaving a hole in the valence band. This creates an electron-hole pair (e⁻-h⁺).

• Charge Separation and Migration: The photogenerated electrons and holes migrate to the surface of the MOF. The efficiency of this step is crucial to prevent charge recombination, which would dissipate the energy as heat or light.

• Generation of Reactive Oxygen Species (ROS):

  • The electrons on the surface can reduce adsorbed molecular oxygen (O₂) to form superoxide (B77818) radicals (•O₂⁻).

  • The holes can oxidize water molecules or hydroxide (B78521) ions (OH⁻) to produce highly reactive hydroxyl radicals (•OH).

• Pollutant Degradation: The highly oxidative ROS (•O₂⁻ and •OH) attack and degrade organic pollutant molecules adsorbed on the surface of the MOF into smaller, less harmful molecules, and ultimately to CO₂, H₂O, and mineral acids.[5]

Relevance to Drug Development and Delivery

The unique electronic properties of Ce-UiO-66, combined with its inherent structural features, make it a promising candidate for advanced drug delivery systems.

High Drug Loading Capacity

Similar to other UiO-66 materials, Ce-UiO-66 possesses a high surface area and large pore volume, which are advantageous for encapsulating a significant amount of drug molecules.[6]

pH-Responsive Drug Release

The coordination bonds between the cerium clusters and the carboxylate linkers in Ce-UiO-66 can be sensitive to pH. In the acidic microenvironment of tumors (pH ~6.5) or within the endosomes/lysosomes of cells (pH ~4.5-5.5), the protonation of the carboxylate groups can lead to the gradual degradation of the MOF framework, resulting in the controlled release of the encapsulated drug.

Photo-triggered Drug Release

The photocatalytic properties of Ce-UiO-66 open up the possibility of on-demand, light-triggered drug release. This "smart" drug delivery approach offers spatiotemporal control over drug release, enhancing therapeutic efficacy and minimizing side effects.

Proposed mechanism for photo-triggered drug release from Ce-UiO-66.

A potential mechanism for photo-triggered drug release involves the generation of ROS upon light irradiation, as described in the photocatalysis section. These ROS can cleave the organic linkers or alter the local microenvironment (e.g., by changing the pH), leading to the destabilization of the MOF structure and the subsequent release of the encapsulated drug. This approach allows for precise control over the timing and location of drug release, which is highly desirable in many therapeutic applications, particularly in cancer therapy.

Conclusion

Ce-UiO-66 is a fascinating material with a rich and tunable electronic structure. Its ability to absorb visible light, a direct consequence of its narrowed band gap compared to its Zr-based counterpart, makes it a promising candidate for a variety of applications, from environmental remediation through photocatalysis to advanced drug delivery systems. A thorough understanding of its electronic properties and the factors that influence them is crucial for the rational design and optimization of Ce-UiO-66 for these applications. The experimental and computational protocols outlined in this guide provide a solid foundation for researchers and scientists to explore the full potential of this versatile metal-organic framework.

References

• 1. Computational techniques for characterisation of electrically conductive MOFs: quantum calculations and machine learning approaches - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D1TC02543K [pubs.rsc.org]
• 2. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 3. youtube.com [youtube.com]
• 4. Functionalized UiO-66(Ce) for photocatalytic organic transformation: the role of active sites modulated by ligand functionalization - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. Metal-organic frameworks: Drug delivery applications and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

exploring the redox properties of Ce-UiO-66

An In-depth Technical Guide to the Redox Properties of Ce-UiO-66

Introduction

The Metal-Organic Framework (MOF) UiO-66, constructed from hexanuclear metal clusters ([M₆O₄(OH)₄]) and 1,4-benzenedicarboxylate (BDC) linkers, is renowned for its exceptional thermal, chemical, and mechanical stability.[1][2] The introduction of cerium (Ce) into this framework, creating Ce-UiO-66, imparts significant redox activity, primarily due to the accessible Ce⁴⁺/Ce³⁺ redox couple.[3][4] This intrinsic redox capability makes Ce-UiO-66 a highly promising material for a range of applications, including catalysis, photocatalysis, and chemical sensing.[5][6]

This technical guide provides a comprehensive exploration of the redox properties of Ce-UiO-66. It details synthesis protocols, characterization methodologies, and catalytic applications, presenting quantitative data and experimental workflows to serve as a resource for researchers, scientists, and professionals in drug development. The core of Ce-UiO-66's functionality lies in the ability of its cerium nodes to cycle between the +4 and +3 oxidation states, facilitating electron transfer processes that are crucial for oxidative and reductive chemical transformations.[3][4]

Synthesis of Ce-UiO-66

The synthesis of Ce-UiO-66 can be achieved through various methods, with solvothermal and solvent-free routes being prominent. The choice of method can influence the material's crystallinity, defect density, and surface area.

Experimental Protocol 1: Solvothermal Synthesis

This is a widely adopted method for producing crystalline Ce-UiO-66. The following protocol is adapted from Lammert et al. (2015).[2]

• Preparation of Precursor Solutions:

  • Dissolve cerium(IV) ammonium (B1175870) nitrate (B79036) (CAN, (NH₄)₂Ce(NO₃)₆) in N,N-dimethylformamide (DMF).

  • Separately, dissolve the 1,4-benzenedicarboxylic acid (H₂BDC) linker in DMF.

• Mixing and Reaction:

  • Combine the two solutions in a reaction vessel.

  • Add a modulator, such as nitric acid or acetic acid, to control crystal growth and reduce defects.

• Solvothermal Reaction:

  • Seal the vessel and heat it in an oven at a specific temperature (e.g., 120 °C) for a designated period (e.g., 24 hours).[7]

• Purification:

  • After cooling to room temperature, collect the resulting powder by centrifugation.

  • Wash the product sequentially with DMF and ethanol (B145695) to remove unreacted precursors and solvent molecules trapped within the pores.

• Activation:

  • Dry the purified product under vacuum at an elevated temperature (e.g., 150 °C) to remove residual solvent and activate the material for use.

Experimental Protocol 2: Solvent-Free Synthesis

A more sustainable, near solvent-free method has been developed, which is rapid and reduces waste. The following protocol is based on the work of Campanelli et al. (2019).[7][8]

• Grinding of Reagents:

  • Place cerium ammonium nitrate (CAN) and the carboxylic acid linker (e.g., H₂BDC) in a mortar.

• Addition of Modulator:

  • Add a small amount of acetic acid (e.g., 0.1-0.5 mL) as a modulator.[8]

  • Grind the reagents together with a pestle for a few minutes to form a slurry.

• Heating:

  • Transfer the slurry to a sealed vial.

  • Heat the vial at 120 °C for approximately 24 hours.[7]

• Work-up:

  • After cooling, wash the resulting solid with an appropriate solvent (e.g., ethanol) and dry under vacuum.

Characterization of Redox Properties

Several analytical techniques are essential for probing the electronic structure and redox behavior of the cerium nodes within the UiO-66 framework.

Experimental Protocol 3: Spectroscopic and Electrochemical Characterization

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique used to determine the elemental composition and oxidation states of cerium. The presence of both Ce⁴⁺ and Ce³⁺ can be confirmed and quantified by analyzing the complex Ce 3d core level spectra.[3][5] Studies have shown that as-synthesized Ce-UiO-66 contains a mixture of Ce⁴⁺ and Ce³⁺ sites, with the latter often associated with structural defects.[5]

• X-ray Absorption Spectroscopy (XAS): X-ray Absorption Near Edge Structure (XANES) at the Ce L₃-edge is highly effective for unambiguously determining the oxidation state of cerium.[2][9] The XANES spectrum for Ce⁴⁺ shows two distinct peaks, while Ce³⁺ exhibits a single, intense peak at a lower energy.[2] This technique has been used to confirm the +4 oxidation state in pristine Ce-UiO-66 and to track its reduction to Ce³⁺ during a catalytic reaction.[2][9]

• Infrared (IR) Spectroscopy of Adsorbed Probes: Adsorbing probe molecules like carbon monoxide (CO) and monitoring the changes in their vibrational frequencies via IR spectroscopy can provide insights into the nature of the metal sites. This method has been used to study the Lewis acidity and redox state of the cerium clusters.[5]

• Linear Scan Voltammetry: This electrochemical technique reveals the redox potential of the Ce⁴⁺/Ce³⁺ couple within the MOF structure. Studies have demonstrated a reversible Ce⁴⁺/Ce³⁺ interconversion in Ce-UiO-66, which is kinetically promoted compared to bulk nanocrystalline ceria, highlighting the beneficial role of the MOF structure.[3]

Quantitative Data Presentation

The physicochemical and redox-dependent catalytic properties of Ce-UiO-66 are summarized below.

Table 1: Physicochemical Properties of Ce-UiO-66 Variants

Material	Synthesis Method	BET Surface Area (m²/g)	Micropore Volume (cm³/g)	Crystallite Size (nm)	Reference(s)
Ce-UiO-66-BDC	Solvothermal	1282	-	-	[2]
Ce-UiO-66-Fum	Solvothermal	732	-	-	[2]
Ce-UiO-66-H	Solvent-Free	-	0.32	-	[8]
Ce-UiO-66-PDC	Solvent-Free	-	0.26	-	[8]

| Nanocrystalline Ceria | Commercial | 98 | - | ~8.8 |[3] |

Table 2: Redox Properties and Catalytic Performance

Catalyst	Reaction	Key Findings	Ce³⁺ Fraction (%)	Conversion / Yield (%)	Reference(s)
Ce-UiO-66-BDC	Aerobic Oxidation of Benzyl (B1604629) Alcohol (with TEMPO)	Acts as an effective co-catalyst.	-	-	[2]
Ce-UiO-67-red	Aerobic Oxidation of Benzyl Alcohol (with TEMPO)	Ce node is directly involved in the catalytic cycle.	16.9 - 19.4	-	[9]
Ce-UiO-66	Oxidative Halogenation of TMB	3x more active than nanoceria. Reversible Ce⁴⁺/Ce³⁺ redox conversion observed.	23.6 (as-synthesized)	-	[3][5]

| Ce-UiO-66-X | Photocatalytic Dye Degradation | Functionalized linkers tune photocatalytic activity. | - | >95% degradation in <3 min |[6] |

Visualizations: Workflows and Mechanisms

Diagrams generated using Graphviz provide a clear visual representation of the processes involved in studying Ce-UiO-66.

Caption: Workflow for the synthesis, characterization, and application of Ce-UiO-66.

Caption: Catalytic cycle for TEMPO-mediated aerobic oxidation by Ce-UiO-66.[9]

Applications Driven by Redox Properties

The Ce⁴⁺/Ce³⁺ couple in Ce-UiO-66 enables its use in a variety of redox-mediated applications.

Catalysis

Ce-UiO-66 is an excellent heterogeneous catalyst for aerobic oxidation reactions. It has been successfully used as a co-catalyst with TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxy) for the selective oxidation of benzyl alcohol.[2][10] XAS studies have confirmed that the cerium node is directly involved, with Ce⁴⁺ being reduced to Ce³⁺ during the catalytic cycle.[9] The framework's role is to facilitate the electron transfer and then be regenerated by an oxidant, typically molecular oxygen.[9] Its catalytic activity for reactions like oxidative halogenation surpasses that of conventional nanocrystalline ceria, which is attributed to the highly dispersed active sites and the electronic influence of the organic linkers.[3]

Photocatalysis

The electronic structure of Ce-UiO-66, characterized by Ce 4f states contributing to the conduction band, allows it to absorb UV and visible light to generate electron-hole pairs.[8] This property has been harnessed for the photocatalytic degradation of organic dyes.[6] The efficiency of this process can be tuned by modifying the BDC linker with different functional groups (e.g., -NH₂, -OH, -NO₂), which alters the material's light absorption properties and charge separation efficiency.[6]

Sensing

The oxidase-like activity of Ce-UiO-66, stemming from its ability to facilitate the Ce⁴⁺/Ce³⁺ cycle, can be used for colorimetric sensing.[4] For example, it can catalyze the oxidation of chromogenic substrates like 3,3′,5,5′-tetramethylbenzidine (TMB).[4] The presence of certain analytes, such as Hg(II) ions, can inhibit this catalytic oxidation, leading to a measurable color change. This forms the basis of a sensitive and selective detection method.[4][5]

Conclusion

Ce-UiO-66 stands out as a robust and versatile metal-organic framework with rich redox chemistry centered on the Ce⁴⁺/Ce³⁺ couple within its inorganic nodes. The ability to synthesize this material through scalable and sustainable methods, combined with its superior catalytic and photocatalytic performance compared to traditional ceria nanoparticles, underscores its significant potential. The detailed experimental protocols and characterization data provided in this guide offer a foundational resource for researchers aiming to explore and exploit the unique redox properties of Ce-UiO-66 in catalysis, environmental remediation, and advanced sensor development. Future research may focus on further tuning the redox potential through linker functionalization and defect engineering to design highly selective and efficient catalysts for challenging chemical transformations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC02606G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. digital.csic.es [digital.csic.es]
• 6. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 9. nano.sfedu.ru [nano.sfedu.ru]
• 10. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Core Principles of Ce-UiO-66 Formation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental principles governing the formation of Cerium-based UiO-66 (Ce-UiO-66), a metal-organic framework (MOF) of significant interest for catalysis, adsorption, and biomedical applications. This document details the key synthesis methodologies, the influence of various experimental parameters on the final product's properties, and the underlying mechanisms of its nucleation and growth.

Introduction to Ce-UiO-66

Cerium-based UiO-66 is a robust and highly porous crystalline material. It is isostructural to its well-studied zirconium analogue, consisting of hexanuclear cerium oxo-clusters ([Ce₆O₄(OH)₄]¹²⁺) interconnected by 1,4-benzenedicarboxylate (BDC) organic linkers. The unique redox properties of cerium, cycling between Ce(III) and Ce(IV) oxidation states, impart distinct catalytic and electronic characteristics to Ce-UiO-66, making it a promising candidate for a wide range of applications. Understanding the principles of its formation is crucial for tailoring its properties, such as particle size, porosity, and defect density, to specific needs.

Synthesis Methodologies

The formation of Ce-UiO-66 can be achieved through several synthetic routes, each offering distinct advantages in terms of reaction conditions, material properties, and scalability. The most common methods include solvothermal, sonochemical, and room temperature synthesis.

2.1. Solvothermal Synthesis: This is the most conventional method, involving the heating of a solution of a cerium salt (e.g., cerium ammonium (B1175870) nitrate (B79036), (NH₄)₂Ce(NO₃)₆) and the organic linker (terephthalic acid, H₂BDC) in a high-boiling point solvent, typically N,N-dimethylformamide (DMF), in a sealed vessel at elevated temperatures (typically 80-150 °C) for a specific duration (hours to days).

2.2. Sonochemical Synthesis: This method utilizes ultrasonic waves to accelerate the nucleation and crystallization process. It often leads to shorter reaction times, smaller and more uniform nanoparticles compared to the conventional solvothermal method.

2.3. Room Temperature Synthesis: Driven by the need for greener and more energy-efficient processes, room temperature synthesis methods have been developed. These often involve the rapid precipitation of Ce-UiO-66 upon mixing solutions of the metal precursor and the linker, sometimes with the aid of modulators or by using highly soluble precursors.[1][2]

2.4. Solvent-Free Synthesis: A mechanochemical approach involves the grinding of the solid precursors (cerium salt and linker) to initiate the formation of the MOF structure, offering a sustainable and scalable synthesis route.[3]

Key Experimental Parameters and Their Influence

The properties of the resulting Ce-UiO-66 are highly dependent on the synthesis parameters. Careful control of these variables allows for the tuning of crystallinity, particle size, surface area, and the introduction of structural defects, which can significantly impact the material's performance.

Parameter	Effect on Ce-UiO-66 Properties
Temperature	Higher temperatures generally lead to faster crystallization and higher crystallinity, but can also influence the type and concentration of defects.[4]
Reaction Time	Affects the completeness of the reaction, crystal growth, and can influence the final particle size and defect density. Longer reaction times do not always lead to better materials, as phase changes can occur.[4]
Modulators	Small carboxylic acids (e.g., formic acid, acetic acid, benzoic acid) that compete with the linker for coordination to the metal clusters. They play a crucial role in controlling the nucleation and growth rates, influencing particle size, and introducing "missing linker" or "missing cluster" defects, which can enhance porosity and create more active sites.[5][6] The acidity of the modulator is a critical factor in defect formation.[6]
Metal-to-Linker Ratio	Stoichiometric or slight excess of the linker is typically used. Variations in this ratio can affect the yield and the degree of defectivity in the final product.[7]
Solvent	The choice of solvent (e.g., DMF, water, acetone) influences the solubility of the precursors and the kinetics of the reaction. Green solvents like water and ethanol (B145695) are increasingly being used.[8][9]

Quantitative Data on Synthesis and Properties

The following tables summarize quantitative data from various studies on the synthesis of Ce-UiO-66, highlighting the relationship between synthesis conditions and the resulting material properties.

Table 1: Solvothermal Synthesis of Ce-UiO-66

Metal Precursor	Linker	Modulator	Temp (°C)	Time (h)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Reference
(NH₄)₂Ce(NO₃)₆	H₂BDC	None	120	24	~1084	~0.53	[10]
(NH₄)₂Ce(NO₃)₆	H₂BDC	Acetic Acid	120	24	~988	-	[6]
(NH₄)₂Ce(NO₃)₆	H₂BDC	Formic Acid	120	24	~1720	-	[6]
(NH₄)₂Ce(NO₃)₆	H₂BDC	None	140	6	-	-	[4]

Table 2: Room Temperature Synthesis of Ce-UiO-66

Metal Precursor	Linker	Modulator/Additive	Time (h)	Yield (%)	BET Surface Area (m²/g)	Reference
CeCl₃·7H₂O	H₂BDC-NO₂	None (in H₂O)	0.25	>90	-	[1]
CeCl₃·7H₂O	H₂BDC-Br	None (in H₂O)	24	>90	-	[1]
CeCl₃·7H₂O	H₂BDC-COOH	None (in H₂O)	24	>90	-	[1]
(NH₄)₂Ce(NO₃)₆	H₂BDC	None	18	-	968	[11]

Experimental Protocols

5.1. Typical Solvothermal Synthesis of Ce-UiO-66

• Precursor Solution Preparation: Dissolve cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆) in a suitable solvent (e.g., N,N-dimethylformamide, DMF). In a separate container, dissolve 1,4-benzenedicarboxylic acid (H₂BDC) in DMF.

• Mixing: Combine the two solutions in a Teflon-lined autoclave. A typical molar ratio of Ce salt to H₂BDC is 1:1.[7]

• Modulator Addition (Optional): If a modulator is used, add the desired amount of the carboxylic acid (e.g., acetic acid or formic acid) to the reaction mixture. The amount of modulator can be varied to control the properties of the final product.

• Heating: Seal the autoclave and heat it in an oven at a specific temperature (e.g., 120 °C) for a set duration (e.g., 24 hours).[7]

• Isolation and Washing: After cooling the autoclave to room temperature, collect the solid product by centrifugation or filtration. Wash the product repeatedly with DMF and then with a lower-boiling point solvent like ethanol or acetone (B3395972) to remove unreacted precursors and residual DMF.

• Activation: Dry the washed product under vacuum at an elevated temperature (e.g., 150 °C) to remove the solvent molecules from the pores.

5.2. Green Room Temperature Synthesis of Ce-UiO-66

• Precursor Solutions: Prepare an aqueous solution of a cerium salt (e.g., CeCl₃·7H₂O). In a separate flask, dissolve the organic linker (e.g., H₂BDC) in water, potentially with the aid of a base to deprotonate the carboxylic acid groups.

• Rapid Mixing: Vigorously stir one solution while rapidly adding the other. The Ce-UiO-66 product often precipitates immediately.[1]

• Aging: Continue stirring the mixture at room temperature for a specified period (e.g., 15 minutes to 24 hours) to allow for crystal growth and stabilization.[1]

• Work-up: Isolate the product by centrifugation, wash thoroughly with water and ethanol, and dry under vacuum.

Formation Mechanism: Nucleation and Growth

The formation of Ce-UiO-66, like other MOFs, proceeds through a complex process of nucleation and crystal growth.

• Nucleation: This is the initial step where the inorganic (cerium clusters) and organic (linker) building blocks self-assemble to form small, stable nuclei. The rate of nucleation is influenced by factors such as supersaturation of the precursors, temperature, and the presence of modulators. Modulators can slow down the nucleation rate by competing with the linker for coordination sites on the cerium clusters, which often leads to the formation of larger crystals.[6]

• Crystal Growth: Once stable nuclei are formed, they grow by the continuous addition of building blocks from the solution. For UiO-66 systems, the crystal growth phase is often considered the rate-determining step. The growth process can be influenced by the depletion of reactants and the accumulation of byproducts in the reaction mixture.

Visualizing the Formation Process

7.1. Experimental Workflow for Solvothermal Synthesis

Caption: Solvothermal synthesis workflow for Ce-UiO-66.

7.2. Logical Relationship: Influence of Modulators on Ce-UiO-66 Properties

Caption: Influence of modulators on Ce-UiO-66 properties.

Conclusion

The formation of Ce-UiO-66 is a multifaceted process that can be directed through the careful selection of synthesis methodology and the precise control of experimental parameters. Solvothermal, sonochemical, and room temperature methods each provide viable routes to this important material, with the choice of method often depending on the desired properties and the need for sustainable synthesis conditions. The use of modulators has emerged as a powerful tool for defect engineering, allowing for the creation of materials with tailored porosity and enhanced catalytic activity. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for researchers and professionals seeking to synthesize and apply Ce-UiO-66 in their respective fields. A thorough understanding of these fundamental principles is paramount for the rational design of next-generation Ce-UiO-66 materials with optimized performance for a variety of applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 3. Effect of Modulation and Functionalization of UiO-66 Type MOFs on Their Surface Thermodynamic Properties and Lewis Acid… [ouci.dntb.gov.ua]
• 4. Engineering a Highly Defective Stable UiO-66 with Tunable Lewis- Brønsted Acidity: The Role of the Hemilabile Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Room Temperature Synthesis of Ce based UiO-66 and UiO-66-NH 2 Metal Organic Frameworks for Arsenic adsorption from aqueous solution: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 7. researchgate.net [researchgate.net]
• 8. 4aircraft-project.eu [4aircraft-project.eu]
• 9. Synthesis, Properties, and Applications of Metal Organic Frameworks Supported on Graphene Oxide | MDPI [mdpi.com]
• 10. A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 11. par.nsf.gov [par.nsf.gov]

An In-depth Technical Guide to the Precursors and Starting Materials for Ce-UiO-66 Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the precursors, starting materials, and established methodologies for the synthesis of Cerium-based UiO-66 (Ce-UiO-66), a metal-organic framework (MOF) of significant interest for catalysis, gas storage, and drug delivery applications. This document details the critical components and reaction conditions that influence the material's properties, offering a resource for the reproducible and scalable synthesis of Ce-UiO-66 and its derivatives.

Core Components for Ce-UiO-66 Synthesis

The synthesis of Ce-UiO-66 is a modular process involving the self-assembly of a cerium-based secondary building unit (SBU) and an organic linker. The careful selection of precursors, solvents, and modulators is crucial for controlling the crystallinity, porosity, and functionality of the final material.

1.1. Cerium Precursors

The choice of the cerium salt, the metal source, is a fundamental aspect of Ce-UiO-66 synthesis. The most commonly employed precursor is a Ce(IV) salt, which directly provides the required oxidation state for the [Ce₆O₄(OH)₄]¹²⁺ cluster. However, Ce(III) salts have also been utilized.

Cerium Precursor	Chemical Formula	Common Name	Notes
Cerium(IV) ammonium (B1175870) nitrate (B79036)	(NH₄)₂Ce(NO₃)₆	CAN	Widely used for the synthesis of a range of UiO-66-like frameworks.[1]
Cerium(III) nitrate hexahydrate	Ce(NO₃)₃·6H₂O	-	Used in hydrothermal synthesis methods.[2][3]
Cerium(III) chloride heptahydrate	CeCl₃·7H₂O	-	A common and cost-effective cerium source.

1.2. Organic Linkers

The organic linker dictates the pore size and functionality of the Ce-UiO-66 framework. Terephthalic acid (1,4-benzenedicarboxylic acid, H₂BDC) is the archetypal linker for the UiO-66 structure. Functionalized derivatives of terephthalic acid are frequently used to introduce specific chemical properties to the MOF.

Organic Linker	Chemical Formula	Abbreviation	Functional Group
Terephthalic acid	C₈H₆O₄	H₂BDC	-
2-Aminoterephthalic acid	C₈H₇NO₄	H₂BDC-NH₂	-NH₂
2-Nitroterephthalic acid	C₈H₅NO₆	H₂BDC-NO₂	-NO₂
2-Bromoterephthalic acid	C₈H₅BrO₄	H₂BDC-Br	-Br
2,5-Dihydroxyterephthalic acid	C₈H₆O₆	H₂BDC-(OH)₂	-OH
2-Carboxyterephthalic acid	C₉H₆O₆	H₂BDC-COOH	-COOH
Fumaric acid	C₄H₄O₄	H₂Fum	-
2,6-Naphthalenedicarboxylic acid	C₁₂H₈O₄	H₂NDC	-
4,4'-Biphenyldicarboxylic acid	C₁₄H₁₀O₄	H₂BPDC	-
Tetrafluoroterephthalic acid	C₈H₂F₄O₄	H₂TFBDC	-F

1.3. Solvents

The solvent system plays a critical role in dissolving the precursors and mediating the crystallization process. N,N-Dimethylformamide (DMF) is the most common solvent for solvothermal synthesis. However, greener alternatives are increasingly being explored.

Solvent	Notes
N,N-Dimethylformamide (DMF)	The most prevalently used solvent in solvothermal synthesis of UiO-66.[4][5]
Water (H₂O)	A green and cost-effective solvent, often used in hydrothermal and room temperature syntheses.[6][7][8]
Acetone	Investigated as a less toxic alternative to DMF in solvothermal synthesis.[9]
Ethanol (B145695)	Used in some solvothermal preparations, though it may lead to impurities.[9]

1.4. Modulators

Modulators are additives, typically carboxylic acids or inorganic acids, that compete with the organic linker for coordination to the metal clusters. This competition slows down the crystallization process, leading to higher crystallinity and larger crystal sizes.[10][11] The choice and concentration of the modulator can also influence the number of defects in the final structure.[11]

Modulator	Chemical Formula	Notes
Formic acid	HCOOH	Commonly used in both Ce-UiO-66 and mixed-metal Ce/Zr-UiO-66 synthesis.[4][6]
Acetic acid	CH₃COOH	A moderate acidity modulator that produces highly crystalline structures.[6][7]
Benzoic acid	C₇H₆O₂	Another effective modulator, though its solubility can be a limiting factor.[4][6]
Hydrochloric acid	HCl	An inorganic acid used as a modulator.[6]

Experimental Protocols

The synthesis of Ce-UiO-66 can be achieved through various methods, each with its own set of advantages and disadvantages regarding reaction time, temperature, and environmental impact.

2.1. Solvothermal Synthesis

This is the most conventional method for producing highly crystalline Ce-UiO-66. It involves heating the precursor mixture in a sealed vessel at elevated temperatures.

Experimental Workflow for Solvothermal Synthesis of Ce-UiO-66

Caption: Solvothermal synthesis workflow for Ce-UiO-66.

Typical Protocol:

• The cerium precursor (e.g., (NH₄)₂Ce(NO₃)₆) and the organic linker (e.g., H₂BDC) are dissolved in a solvent, typically DMF.[12]

• A modulator, such as formic or acetic acid, is often added to the linker solution.

• The solutions are combined in a Teflon-lined autoclave.

• The autoclave is heated to a specific temperature (typically between 100 °C and 140 °C) for a duration ranging from a few hours to several days.[1][5]

• After cooling, the resulting crystalline powder is collected by centrifugation or filtration.

• The product is washed multiple times with fresh solvent (e.g., DMF) and then a lower-boiling point solvent (e.g., ethanol or chloroform) to remove unreacted precursors and solvent molecules from the pores.[5]

• The final product is activated by drying under vacuum at an elevated temperature.

2.2. Room Temperature Synthesis

Room temperature synthesis methods are gaining traction as more energy-efficient and environmentally friendly alternatives to solvothermal methods.[6][13]

Experimental Workflow for Room Temperature Synthesis of Ce-UiO-66

Caption: Room temperature synthesis workflow for Ce-UiO-66.

Typical Protocol:

• A solution of the cerium precursor is prepared, often in water or a mixed solvent system.[6]

• A separate solution of the organic linker is prepared, with or without a modulator.

• The two solutions are combined and stirred at room temperature for a period ranging from 15 minutes to 24 hours.[6]

• The resulting precipitate is collected, washed, and dried at a relatively low temperature. This method has been shown to produce crystalline Ce-UiO-66 with high yields (>90%) in short reaction times.[6]

2.3. Solvent-Free Synthesis

A sustainable approach to Ce-UiO-66 synthesis involves a solvent-free method, which minimizes waste and environmental impact.[1]

Typical Protocol:

• The solid cerium precursor (e.g., (NH₄)₂Ce(NO₃)₆) and the organic linker (e.g., H₂BDC) are mechanically ground together using a mortar and pestle.[1]

• The resulting mixture is transferred to an autoclave and heated (e.g., at 100 °C for 24 hours).[1]

• This method has been demonstrated to successfully produce crystalline Ce-UiO-66.[1]

Quantitative Data Summary

The following tables summarize the quantitative data for the synthesis of Ce-UiO-66 as reported in the literature.

Table 1: Precursor Molar Ratios and Reaction Conditions

Cerium Precursor	Organic Linker	Molar Ratio (Ce:Linker)	Modulator (equivalents)	Solvent	Temperature (°C)	Time (h)	Synthesis Method	Reference
(NH₄)₂Ce(NO₃)₆	H₂BDC	1:1	-	DMF	100	24	Solvothermal	[1]
(NH₄)₂Ce(NO₃)₆	H₂BDC	0.5:1 to 2:1	-	None	100	24	Solvent-Free	[1]
Ce(NO₃)₃·6H₂O	H₂BDC	11.62:14.92 (mmol)	-	DI Water	-	1	Hydrothermal	[2]
(NH₄)₂Ce(NO₃)₆	H₂TFBDC	1:1	Acetic Acid (100)	DI Water	110	24	Hydrothermal	[7]
ZrCl₄/(NH₄)₂Ce(NO₃)₆	H₂BDC	(Varies)	Formic Acid/Benzoic Acid	DMF/Water	-	-	Solvothermal	[4]
Ce(IV) salt	Functionalized H₂BDC	Equimolar	Formic Acid/Acetic Acid/Benzoic Acid/HCl	Water	Room Temp	0.25 - 24	Room Temperature	[6]

Table 2: Reported Properties of Synthesized Ce-UiO-66

Synthesis Method	Organic Linker	BET Surface Area (m²/g)	Particle Size	Yield (%)	Reference
Room Temperature (Water, no modulator)	H₂BDC-NO₂	-	Small	>90	[6]
Room Temperature (Water, no modulator)	H₂BDC-Br	-	Small	>90	[6]
Room Temperature (Water, no modulator)	H₂BDC-COOH	-	Small	>90	[6]
Green Synthesis (Water, ambient)	H₂BDC	555	-	-	[8]
Solvent-Free	H₂BDC	-	Spherical crystalline	-	[1]
Precipitation (Mixed Solvents)	H₂BDC-NH₂	-	Nano-scale	58	[13]

Logical Relationships in Ce-UiO-66 Synthesis

The properties of the final Ce-UiO-66 material are a direct consequence of the interplay between the various synthesis parameters. The following diagram illustrates these key relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]
• 3. article.sciencepublishinggroup.com [article.sciencepublishinggroup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. iptek.its.ac.id [iptek.its.ac.id]
• 6. 4aircraft-project.eu [4aircraft-project.eu]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 10. A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of Modulation and Functionalization of UiO-66 Type MOFs on Their Surface Thermodynamic Properties and Lewis Acid–Base Behavior [mdpi.com]
• 12. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 13. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for Ce-UiO-66 in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Cerium-based UiO-66 (Ce-UiO-66) as a heterogeneous catalyst in key organic synthesis reactions. The high thermal and chemical stability, coupled with the redox properties of cerium, make Ce-UiO-66 a versatile and recyclable catalyst for various transformations, offering a valuable tool in the synthesis of fine chemicals and pharmaceutical intermediates.

Catalyst Preparation: Synthesis of Ce-UiO-66

A common method for synthesizing Ce-UiO-66 is through a solvothermal approach. This protocol is adapted from established literature procedures.[1]

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• 1,4-Benzenedicarboxylic acid (H₂BDC or terephthalic acid)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Acetone (B3395972)

• Pyrex glass reaction tubes or Teflon-lined autoclave

Protocol:

• Precursor Solution Preparation: In a typical synthesis, dissolve cerium(IV) ammonium nitrate and 1,4-benzenedicarboxylic acid in a mixture of DMF and deionized water. The molar ratio of the metal precursor to the organic linker is crucial and should be optimized for desired properties.

• Solvothermal Synthesis: Transfer the precursor solution into a Pyrex glass reaction tube or a Teflon-lined autoclave. Seal the vessel and heat it in an oven at a specific temperature (e.g., 100-120 °C) for a designated period (e.g., 24 hours).[2]

• Isolation and Washing: After the reaction, cool the vessel to room temperature. The resulting crystalline powder is the Ce-UiO-66 material. Isolate the solid product by centrifugation or filtration. Wash the product thoroughly with DMF and then with a volatile solvent like acetone to remove any unreacted starting materials and residual DMF.

• Activation: Before use in a catalytic reaction, the synthesized Ce-UiO-66 needs to be activated to remove the solvent molecules from its pores. This is typically achieved by heating the material under vacuum at an elevated temperature (e.g., 180-220 °C) for several hours.

A solvent-free synthesis method has also been reported, which involves mechanically grinding cerium(IV) ammonium nitrate and terephthalic acid followed by heating in an autoclave.[2]

Application in Aerobic Oxidation of Alcohols

Ce-UiO-66, often in conjunction with a co-catalyst like TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl), is an effective catalyst for the aerobic oxidation of alcohols to their corresponding aldehydes or ketones. This reaction is of great importance in the synthesis of fragrances, flavorings, and pharmaceutical precursors.

Experimental Protocol: Aerobic Oxidation of Benzyl (B1604629) Alcohol

This protocol outlines the general procedure for the aerobic oxidation of benzyl alcohol to benzaldehyde (B42025) using a Ce-UiO-66/TEMPO catalytic system.

Materials:

• Ce-UiO-66 (activated)

• TEMPO

• Benzyl alcohol

• Toluene (or another suitable solvent)

• Oxygen (O₂) or air

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer and heating mantle

• Gas chromatograph (GC) for reaction monitoring

Protocol:

• Reaction Setup: In a round-bottom flask, add the activated Ce-UiO-66 catalyst and TEMPO.

• Addition of Reactants: Add the solvent (e.g., toluene) and benzyl alcohol to the flask.

• Reaction Conditions: Stir the reaction mixture at a specific temperature (e.g., 100 °C) under a constant flow of oxygen or in the presence of air.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by gas chromatography (GC) to determine the conversion of benzyl alcohol and the selectivity for benzaldehyde.

• Work-up and Product Isolation: Upon completion of the reaction, cool the mixture to room temperature. Separate the solid catalyst by centrifugation or filtration. The catalyst can be washed, dried, and reused for subsequent reactions. The liquid phase containing the product can be purified by standard techniques such as distillation or column chromatography.

Quantitative Data for Aerobic Oxidation of Benzyl Alcohol

Catalyst System	Activation Temp. (°C)	Substrate	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference
Ce-UiO-66	180	Benzyl alcohol	Toluene	100	24	8	>99 (to benzaldehyde)
Ce-UiO-66/TEMPO	180	Benzyl alcohol	Toluene	100	24	29	>99 (to benzaldehyde)
Ce-UiO-66/TEMPO	220	Benzyl alcohol	Toluene	100	24	88	>99 (to benzaldehyde)

Application in Knoevenagel Condensation

Ce-UiO-66 and its functionalized derivatives have demonstrated catalytic activity in Knoevenagel condensation reactions.[3] This carbon-carbon bond-forming reaction is fundamental in the synthesis of a wide range of compounds, including pharmaceuticals and polymers.

Experimental Protocol: Knoevenagel Condensation of Benzaldehyde and Malononitrile (B47326)

This protocol provides a general method for the Knoevenagel condensation of benzaldehyde with malononitrile catalyzed by Ce-UiO-66.[3][4]

Materials:

• Ce-UiO-66 (activated)

• Benzaldehyde

• Malononitrile

• Ethanol (or another suitable solvent)

• Round-bottom flask

• Magnetic stirrer

• Thin-layer chromatography (TLC) plate for reaction monitoring

Protocol:

• Reaction Setup: In a round-bottom flask, suspend the activated Ce-UiO-66 catalyst in the chosen solvent (e.g., ethanol).

• Addition of Reactants: Add benzaldehyde and malononitrile to the suspension.

• Reaction Conditions: Stir the reaction mixture at room temperature or a slightly elevated temperature (e.g., 40 °C).

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up and Product Isolation: Once the reaction is complete, separate the catalyst by filtration. The catalyst can be washed, dried, and reused. The filtrate can be concentrated under reduced pressure, and the resulting solid product can be purified by recrystallization.

Quantitative Data for Knoevenagel Condensation

Catalyst	Substrate 1	Substrate 2	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Ce-UiO-66	Benzaldehyde	Malononitrile	Water	Room Temp.	20 min	>90	[3]
Cds/Ce-UiO-66/Ag₃PO₄	Benzaldehyde	Malononitrile	Water	Room Temp.	20 min	>90	[4]
UiO-66-NH₂	Benzaldehyde	Malononitrile	Ethanol	40	-	98 (conversion)	[5]
UiO-66-NH₂	Benzaldehyde	Ethyl cyanoacetate	Ethanol	80	-	94 (conversion)	[5]

Visualizations

Experimental Workflow for Ce-UiO-66 Catalyzed Reactions

References

• 1. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. oaskpublishers.com [oaskpublishers.com]
• 5. digital.csic.es [digital.csic.es]

Application Notes and Protocols for Ce-UiO-66 in Heterogeneous Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cerium-based University of Oslo-66 (Ce-UiO-66), a metal-organic framework (MOF), in various heterogeneous catalytic reactions. The unique redox properties of cerium, combined with the robust and porous structure of the UiO-66 framework, make Ce-UiO-66 a versatile and efficient catalyst for a range of organic transformations. This document details synthetic protocols for Ce-UiO-66 and its derivatives, along with specific protocols for its application in key catalytic processes.

Synthesis of Ce-UiO-66 Catalysts

The catalytic performance of Ce-UiO-66 is highly dependent on its synthesis method, which influences its crystallinity, particle size, and defect density. Several methods have been developed, each with its own advantages.

Solvothermal Synthesis of Ce-UiO-66

This is a common method for producing highly crystalline Ce-UiO-66.

Protocol:

• Dissolve cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) and 1,4-benzenedicarboxylic acid (H₂BDC) in N,N-dimethylformamide (DMF).

• Transfer the solution to a Teflon-lined autoclave.

• Heat the autoclave at 120 °C for 24 hours.[1]

• After cooling to room temperature, collect the crystalline product by filtration or centrifugation.

• Wash the product sequentially with DMF and ethanol (B145695) to remove unreacted precursors.

• Dry the final product under vacuum at 120 °C for 12 hours.[1]

Room Temperature Synthesis of Ce-UiO-66

A greener and more energy-efficient alternative to the solvothermal method.

Protocol:

• Dissolve (NH₄)₂Ce(NO₃)₆ in a mixture of acetic acid and deionized water.

• Stir the solution for a short period.

• Add ethanol to the solution.

• Introduce the organic linker (e.g., 2-aminoterephthalic acid for Ce-UiO-66-NH₂).

• Continue stirring at room temperature. The product precipitates out of the solution.

• Collect the solid by filtration, wash with ethanol, and dry.

Bimetallic Ce/Zr-UiO-66 Synthesis

Incorporating zirconium into the Ce-UiO-66 framework can enhance its stability and catalytic properties.

Protocol:

• Dissolve zirconyl nitrate hydrate (B1144303) (ZrO(NO₃)₂·xH₂O) and (NH₄)₂Ce(NO₃)₆ along with the organic linker (e.g., H₂BDC) in DMF.[1]

• Transfer the mixture to a Teflon-lined autoclave and heat at 120 °C for a specified time (e.g., 0.5, 24, or 72 hours).[1]

• After cooling, filter the solid product.

• Wash the product with DMF.

• Exchange the solvent with chloroform.

• Dry the bimetallic MOF at 120 °C for 12 hours.[1]

Applications in Heterogeneous Catalysis

Ce-UiO-66 has demonstrated significant catalytic activity in a variety of reactions, including oxidation, photocatalysis, and carbon-carbon bond-forming reactions.

Aerobic Oxidation of Alcohols

The redox-active Ce(IV) centers in Ce-UiO-66 make it an excellent catalyst for the aerobic oxidation of alcohols to aldehydes and ketones, which are important intermediates in the synthesis of fine chemicals and pharmaceuticals.

Application: Selective oxidation of benzyl (B1604629) alcohol to benzaldehyde.

Protocol:

• Activate the Ce-UiO-66 catalyst by heating at 180-220 °C under vacuum.

• In a reaction vessel, add the activated Ce-UiO-66 catalyst, benzyl alcohol, and a co-catalyst such as TEMPO.

• Carry out the reaction in a suitable solvent under an oxygen atmosphere at a specific temperature (e.g., 60-100 °C).

• Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography (TLC).

• After completion, separate the catalyst by filtration for reuse.

• Isolate the product from the reaction mixture using standard work-up procedures.

Quantitative Data for Alcohol Oxidation:

Catalyst	Substrate	Co-catalyst	Temp. (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference
Ce-UiO-66-BDC	Benzyl alcohol	TEMPO	100	-	88	100 (to benzaldehyde)
Au/UiO-66(Ce) (one-pot)	Vanillyl alcohol	-	60	-	43	90 (to vanillin)	[2][3]
Au/UiO-66(Ce) (double-solvent)	Vanillyl alcohol	-	60	-	37	62 (to vanillin)	[2]

Experimental Workflow for Aerobic Oxidation of Benzyl Alcohol

Caption: Workflow for the aerobic oxidation of benzyl alcohol.

Photocatalysis

Ce-UiO-66 and its functionalized derivatives are effective photocatalysts due to the ability of Ce(IV) to facilitate ligand-to-metal charge transfer, enhancing the generation of electron-hole pairs under light irradiation.[4]

Application: Removal of organic pollutants like methylene (B1212753) blue, rhodamine B, and Congo red from wastewater.[5][6][7]

Protocol:

• Disperse the Ce-UiO-66 photocatalyst in an aqueous solution of the organic dye.

• Stir the suspension in the dark for a period to reach adsorption-desorption equilibrium.

• Irradiate the suspension with a suitable light source (e.g., UV or visible light).[5][6]

• Periodically take aliquots of the suspension, centrifuge to remove the catalyst, and analyze the dye concentration using a UV-Vis spectrophotometer.[5]

• The degradation efficiency is calculated from the change in the dye's characteristic absorption peak.

Quantitative Data for Photocatalytic Dye Degradation:

Catalyst	Dye	Light Source	Time	Degradation (%)	Reference
Ce-UiO-66-NH₂	Alizarin Red S	UV/Visible	1-3 min	Rapid degradation	[6]
Ce-UiO-66-OH	Congo Red	UV/Visible	1-3 min	Rapid degradation	[6]

Logical Relationship in Photocatalytic Dye Degradation

References

• 1. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 2. Cerium‐Organic Framework UiO‐66(Ce) as a Support for Nanoparticulate Gold for Use in Oxidation Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Ce-UiO-66 for the Adsorption of Heavy Metals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heavy metal contamination of water resources is a significant global environmental and health issue due to the high toxicity and non-degradability of these pollutants.[1] Among various remediation technologies, adsorption is a promising method due to its efficiency and simplicity. Metal-Organic Frameworks (MOFs) have emerged as a new class of porous crystalline materials with high potential for heavy metal adsorption.[1][2][3] This is attributed to their large surface area, tunable pore size, and exceptional chemical stability.[1][2][4]

UiO-66, a zirconium-based MOF, has demonstrated remarkable stability in water and a high adsorption capacity for various heavy metals, including lead (Pb(II)), cadmium (Cd(II)), chromium (Cr(VI)), and arsenic (As(V)).[1][2][3][5] The cerium-based analogue, Ce-UiO-66, has also been synthesized and shows promise for adsorptive applications, offering potential advantages in terms of synthesis conditions and electronic properties.[6][7] Ce-UiO-66 maintains the robust framework topology of its zirconium counterpart while potentially offering unique adsorptive or catalytic functionalities due to the redox properties of cerium.[6]

These application notes provide a comprehensive overview of the synthesis of Ce-UiO-66 and its application in the adsorptive removal of heavy metals from aqueous solutions. Detailed protocols for synthesis and batch adsorption experiments are provided to enable researchers to replicate and build upon existing studies in this field.

Data Presentation

The following tables summarize the adsorption capacities of UiO-66 and its derivatives for various heavy metals as reported in the literature. This data provides a benchmark for the performance of these materials and highlights the potential of Ce-UiO-66 as a competitive adsorbent.

Table 1: Adsorption Capacities of UiO-66 and its Composites for Various Heavy Metals

Adsorbent	Heavy Metal	Maximum Adsorption Capacity (mg/g)	Optimal pH	Reference
UiO-66-RSA	Pb(II)	189.8	-	[2]
MUiO-66	Pb(II)	177.5	5
UiO-66-NH₂/AHMP	Hg(II)	-	6	[2]
AC-UiO-66	Hg(II)	205	-	[8]
UiO-66-NH₂	Cd(II)	415.6	-	[2]
MUiO-66	Cd(II)	146.6	5
UiO-66-NH₂ (LAG)	Cr(VI)	36.6 ± 0.9	-	[1][2]
PES/TA/CS/UiO-66	Cr(VI)	99% removal	3.5	[1][2]
HP-UiO-66	As(V)	248.75	Neutral	[9]
UiO-66	As(V)	303	2	[10][11]
CeO₂@UiO-66(Ce)	U(VI)	239	2-6	[7]
UiO-66(Ce)	U(VI)	190	2-6	[7]
UiO-66/GOCOOH@SA	Cu(II)	343.49	-	[1][2]

Experimental Protocols

Protocol 1: Synthesis of Ce-UiO-66

This protocol describes a typical solvothermal synthesis of Ce-UiO-66.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Acetone (B3395972)

• Methanol (B129727)

• Teflon-lined autoclave

Procedure:

• Precursor Solution Preparation: In a glass beaker, dissolve a specific molar ratio of cerium(IV) ammonium nitrate and terephthalic acid in DMF.[6] A common solvent volume is in the range of 20-40 mL. The molar ratio of metal to ligand can be varied to optimize the material properties.[6]

• Solvothermal Reaction: Transfer the precursor solution to a Teflon-lined autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 100-120 °C) for a designated period (e.g., 24 hours).[4]

• Cooling and Product Collection: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the resulting solid product by filtration or centrifugation.

• Washing and Activation: Wash the collected powder thoroughly with DMF and then with a solvent like acetone or methanol to remove any unreacted precursors and residual DMF.[4] This washing step is crucial for achieving a high surface area.

• Drying: Dry the final product in a vacuum oven at a suitable temperature (e.g., 80-150 °C) overnight to obtain the activated Ce-UiO-66.

Protocol 2: Characterization of Ce-UiO-66

To ensure the successful synthesis of Ce-UiO-66 with the desired properties, a series of characterization techniques should be employed.

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the synthesized material.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology, particle size, and crystal shape of the Ce-UiO-66.[7]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the material and confirm the coordination between the cerium centers and the terephthalic acid linkers.[7]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the Ce-UiO-66.[7]

• N₂ Adsorption-Desorption Isotherms (BET analysis): To determine the specific surface area, pore volume, and pore size distribution of the material.[7] A large surface area is a key indicator of a high potential for adsorption. For instance, a synthesized UiO-66(Ce) was reported to have a large specific surface area of approximately 981 m²/g.[7]

Protocol 3: Batch Adsorption Experiments for Heavy Metals

This protocol outlines the procedure for evaluating the heavy metal adsorption performance of the synthesized Ce-UiO-66.

Materials:

• Synthesized Ce-UiO-66 adsorbent

• Stock solutions of heavy metal salts (e.g., Pb(NO₃)₂, CdCl₂, K₂Cr₂O₇, Na₂HAsO₄)

• Deionized water

• HCl and NaOH solutions for pH adjustment

• Centrifuge or filtration apparatus

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS)

Procedure:

• Preparation of Heavy Metal Solutions: Prepare a series of heavy metal solutions of varying initial concentrations by diluting a stock solution with deionized water.

• Adsorption Experiment:

  • In a series of flasks, add a specific amount of Ce-UiO-66 adsorbent to a fixed volume of the heavy metal solution.

  • Adjust the pH of the solutions to the desired value using HCl or NaOH. The optimal pH for heavy metal adsorption by UiO-66 materials is often in the range of 4-8.[1][2]

  • Place the flasks in a shaker and agitate at a constant speed and temperature for a predetermined contact time. To study the adsorption kinetics, samples can be withdrawn at different time intervals.

• Sample Analysis:

  • After the desired contact time, separate the adsorbent from the solution by centrifugation or filtration.

  • Measure the final concentration of the heavy metal in the supernatant using ICP-OES or AAS.

• Data Analysis:

  • Calculate the amount of heavy metal adsorbed per unit mass of the adsorbent at equilibrium (qₑ, in mg/g) using the following equation:

    • qₑ = (C₀ - Cₑ) * V / m

    • Where:

      • C₀ is the initial concentration of the heavy metal (mg/L).

      • Cₑ is the equilibrium concentration of the heavy metal (mg/L).

      • V is the volume of the solution (L).

      • m is the mass of the adsorbent (g).

  • Calculate the removal efficiency (%) using the following equation:

    • Removal Efficiency (%) = ((C₀ - Cₑ) / C₀) * 100

  • To understand the adsorption mechanism, the experimental data can be fitted to various kinetic models (e.g., pseudo-first-order, pseudo-second-order) and isotherm models (e.g., Langmuir, Freundlich). The pseudo-second-order model often provides a good fit for the chemisorption of heavy metals onto UiO-66 materials.[2]

Mandatory Visualization

Caption: Experimental workflow for the synthesis, characterization, and application of Ce-UiO-66 in heavy metal adsorption.

References

• 1. Advances in the adsorption of heavy metal ions in water by UiO-66 composites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Advances in the adsorption of heavy metal ions in water by UiO-66 composites [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. avestia.com [avestia.com]
• 5. University of Oslo-66: A Versatile Zr-Based MOF for Water Purification Through Adsorption and Photocatalysis [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Hierarchically porous UiO-66 with tunable mesopores and oxygen vacancies for enhanced arsenic removal - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 10. scispace.com [scispace.com]
• 11. Superior removal of arsenic from water with zirconium metal-organic framework UiO-66 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for CO₂ Capture and Storage with Ce-UiO-66 MOFs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Cerium-based UiO-66 (Ce-UiO-66) Metal-Organic Frameworks (MOFs) in the field of carbon dioxide (CO₂) capture and storage. The information compiled is intended to guide researchers in the synthesis, characterization, and application of these promising materials for environmental remediation and gas separation technologies.

Introduction to Ce-UiO-66 for CO₂ Capture

UiO-66, a metal-organic framework first reported by the University of Oslo, is renowned for its exceptional thermal and chemical stability.[1] The isostructural substitution of Zirconium (Zr) with Cerium (Ce) in the UiO-66 structure has garnered significant interest for CO₂ capture applications. The presence of cerium, with its accessible Ce³⁺/Ce⁴⁺ redox states, can introduce defects and modulate the electronic properties of the framework, potentially enhancing its affinity and capacity for CO₂.[2] Furthermore, the tunability of the UiO-66 structure through functionalization of the organic linkers or the creation of composites offers a versatile platform for developing advanced CO₂ sorbents.[3][4]

Quantitative Data on CO₂ Capture Performance

The CO₂ capture performance of various Ce-UiO-66 based materials is summarized in the tables below. These tables provide a comparative overview of key parameters such as BET surface area, pore volume, CO₂ uptake capacity, and CO₂/N₂ selectivity under different conditions.

Table 1: Physicochemical Properties of Ce-UiO-66 and its Derivatives

Material	Synthesis Method	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Reference
Ce-UiO-66	Hydrothermal (H)	Varies with M:L ratio	Not specified	[2]
Ce-UiO-66	Hydrothermal with mixing (M)	Higher than H and S	Not specified	[2]
Ce-UiO-66	Sonochemical (S)	Varies with M:L ratio	Not specified	[2]
F₄_UiO-66(Ce)	Water-based	Not specified	Not specified	[5][6]
Ce-UiO-66-NH₂	Not specified	944	Not specified	[3]
UiO-66-NH₂/GO	In-situ	Lower than UiO-66/GO	Not specified	[4]
Sonochemical UiO-66-NH₂	Sonochemical	Higher than solvothermal	Not specified	[7]

Table 2: CO₂ Adsorption Capacities of Ce-UiO-66 and its Composites

Material	CO₂ Uptake (mmol/g)	Temperature (K)	Pressure (bar)	Reference
UiO-66/GO-5	3.37	298	1	[8]
Ce-UiO-66-NH₂	63% higher than Ce-UiO-66	273	1	[3]
UiO-66-NH₂/GO	6.41	273	Not specified	[4][9]
UiO-66-NH₂/GO	2.26	318	Not specified	[4]
Sonochemical UiO-66-NH₂	3.2	298	1	[7]
Conventional UiO-66-NH₂	2.32	298	1	[7]
Sonochemical UiO-66-NH₂	18.05	298	20	[7]
Conventional UiO-66-NH₂	14.72	298	20	[7]

Table 3: CO₂/N₂ Selectivity of Ce-UiO-66 Based Materials

Material	CO₂/N₂ Selectivity	Conditions	Reference
F₄_MIL-140A(Ce)	>1900	0.15:0.85 mixture at 1 bar and 293 K (IAST)	[5][6][10]
Ce-UiO-66-NH₂	84% higher than Ce-UiO-66	273 K and 1 bar	[3]
UiO-66-NH₂/GO	28.45	298 K	[4]
Sonochemical UiO-66-NH₂	202	Simulated flue gas conditions (IAST)	[7]
Bimetallic Ce/Zr-UiO-66 MMM	76.4	Not specified	[11]

Experimental Protocols

This section provides detailed methodologies for the synthesis, activation, and characterization of Ce-UiO-66, as well as the protocol for CO₂ adsorption experiments.

Synthesis of Ce-UiO-66

Several methods have been reported for the synthesis of Ce-UiO-66, each influencing the final properties of the material.[2] Below are protocols for hydrothermal and a water-based synthesis.

Protocol 3.1.1: Hydrothermal Synthesis of Ce-UiO-66 [2]

• Precursor Solution A: Dissolve cerium (IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) in deionized water.

• Precursor Solution B: Dissolve benzene-1,4-dicarboxylic acid (H₂BDC) in dimethylformamide (DMF).

• Mixing: Combine Solution A and Solution B in a Teflon-lined stainless-steel autoclave. The molar ratio of metal to linker (M:L) can be varied (e.g., 1:1 or 2:1).

• Reaction: Heat the autoclave at a specific temperature (e.g., 120 °C) for a designated time (e.g., 12 hours).

• Cooling and Collection: Allow the autoclave to cool to room temperature. Collect the solid product by centrifugation or filtration.

• Washing: Wash the product several times with DMF and then with a solvent like ethanol (B145695) or chloroform (B151607) to remove unreacted precursors and solvent molecules from the pores.

• Drying: Dry the final product under vacuum at an elevated temperature (e.g., 80 °C) for 12 hours.

Protocol 3.1.2: Water-Based Synthesis of F₄_UiO-66(Ce) [5]

• Precursor Solution: Dissolve cerium ammonium nitrate (CAN) and 2,3,5,6-tetrafluoroterephthalic acid (H₂TFBDC) in deionized water in a round-bottom flask. Acetic acid is used as a modulator.

• Reaction: Heat the solution to 110 °C under stirring and reflux for 24 hours.

• Collection and Washing: Collect the resulting yellow solid and wash it three times with deionized water and once with acetone.

• Drying: Dry the solid in an oven at 80 °C for 24 hours.

Activation of Ce-UiO-66

Proper activation is crucial to ensure the removal of solvent molecules from the pores, making the framework accessible for gas adsorption.

Protocol 3.2.1: Solvent Exchange and Thermal Activation [2]

• Solvent Exchange: Disperse the as-synthesized Ce-UiO-66 in a volatile solvent with a low boiling point, such as chloroform or acetone.[2] Leave the suspension for 24 hours to allow for the exchange of high-boiling point synthesis solvents (like DMF) with the more volatile solvent. Repeat this procedure three times.

• Thermal Activation: After the final solvent exchange and filtration, place the powder in a vacuum oven. Heat the sample to a specific temperature (e.g., 120 °C) under vacuum for an extended period (e.g., 4-12 hours) to remove the residual solvent molecules. The specific temperature and time should be chosen to avoid framework collapse while ensuring complete solvent removal.

Characterization of Ce-UiO-66

A suite of characterization techniques is employed to verify the structure, porosity, and composition of the synthesized Ce-UiO-66.

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the synthesized MOF.

• N₂ Adsorption-Desorption at 77 K: To determine the BET surface area, pore volume, and pore size distribution.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the material and identify the temperature at which solvent molecules are removed and the framework starts to decompose.

• X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation states of cerium (Ce³⁺/Ce⁴⁺) within the framework.[2][5]

• Scanning Electron Microscopy (SEM): To visualize the morphology and crystal size of the MOF particles.

CO₂ Adsorption Measurements

Protocol 3.4.1: Volumetric CO₂ Adsorption Measurement

• Sample Preparation: Accurately weigh a known amount of activated Ce-UiO-66 and place it in the sample tube of a volumetric gas adsorption analyzer.

• Degassing: Degas the sample in-situ under high vacuum and at an elevated temperature (e.g., 120 °C) for several hours to remove any adsorbed moisture or gases.

• Isotherm Measurement: Introduce known doses of high-purity CO₂ into the sample tube at a constant temperature (e.g., 273 K, 298 K, or 313 K).[5] Allow the system to equilibrate after each dose and record the pressure. The amount of CO₂ adsorbed is calculated from the pressure change.

• Data Analysis: Plot the amount of CO₂ adsorbed as a function of pressure to obtain the CO₂ adsorption isotherm. From this, the CO₂ uptake capacity at a specific pressure (e.g., 1 bar) can be determined.

Visualizations

The following diagrams illustrate the experimental workflow for CO₂ capture using Ce-UiO-66 and the logical relationship of factors influencing its performance.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Enhanced CO2 capture potential of UiO-66-NH2 synthesized by sonochemical method: experimental findings and performance evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. UiO-66-NH₂/GO Composite: Synthesis, Characterization and CO₂ Adsorption Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Ce-UiO-66 in Photocatalytic Hydrogen Evolution

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and application of Cerium-based University of Oslo-66 (Ce-UiO-66) metal-organic frameworks (MOFs) for photocatalytic hydrogen evolution. Detailed protocols for the synthesis of Ce-UiO-66-NH₂, a particularly promising variant, and for conducting photocatalytic hydrogen evolution experiments are provided below, along with a summary of reported performance data.

Introduction to Ce-UiO-66 in Photocatalysis

Ce-UiO-66 is a robust and highly porous material that has garnered significant interest in the field of photocatalysis. Its unique electronic structure, characterized by the redox-active Ce(IV)/Ce(III) couple, and its ability to absorb light make it a promising candidate for various photocatalytic applications, including hydrogen evolution from water. The functionalization of the organic linkers, for instance with amino groups (-NH₂) to form Ce-UiO-66-NH₂, can further enhance its light-harvesting properties and overall photocatalytic efficiency.

Experimental Protocols

Synthesis of Ce-UiO-66-NH₂ via Solvothermal Method

This protocol describes a typical solvothermal synthesis of Ce-UiO-66-NH₂.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• 2-aminoterephthalic acid (H₂BDC-NH₂)

• N,N-Dimethylformamide (DMF)

• Acetic acid (glacial)

• Methanol (B129727)

• Deionized water

Equipment:

• Teflon-lined stainless-steel autoclave (e.g., 100 mL)

• Oven

• Centrifuge

• Ultrasonic bath

• Standard laboratory glassware

Procedure:

• Precursor Solution Preparation:

  • In a glass beaker, dissolve a specific molar amount of cerium(IV) ammonium nitrate in DMF.

  • In a separate beaker, dissolve an equimolar amount of 2-aminoterephthalic acid in DMF. The addition of a modulator, such as acetic acid, is often used to control the crystallite size and defect density. A common molar ratio of metal salt:linker:modulator is 1:1:20.

• Mixing and Solvothermal Reaction:

  • Combine the two solutions in the Teflon liner of the autoclave.

  • Stir the mixture for a few minutes to ensure homogeneity.

  • Seal the autoclave and place it in an oven preheated to 120°C.

  • Maintain the reaction for 24 hours.

• Product Recovery and Purification:

  • After 24 hours, remove the autoclave from the oven and allow it to cool to room temperature.

  • Collect the solid product by centrifugation.

  • Wash the product thoroughly with DMF to remove any unreacted precursors.

  • Subsequently, wash the product with methanol to exchange the DMF within the pores.

  • Repeat the washing steps several times.

• Activation:

  • Dry the purified product under vacuum at an elevated temperature (e.g., 150°C) for several hours to remove the solvent molecules from the pores and activate the material for photocatalysis.

Photocatalytic Hydrogen Evolution Experiment

This protocol outlines a standard procedure for evaluating the photocatalytic hydrogen evolution performance of Ce-UiO-66 materials.

Materials:

• Synthesized Ce-UiO-66 photocatalyst

• Sacrificial electron donor (e.g., methanol, triethanolamine (B1662121) (TEOA), or a mixture of Na₂S and Na₂SO₃)

• Co-catalyst (e.g., platinum nanoparticles, often loaded in situ via photodeposition from H₂PtCl₆)

• High-purity water

• Inert gas for purging (e.g., Argon or Nitrogen)

Equipment:

• Gas-tight quartz reactor with a septum for gas sampling

• Light source (e.g., 300 W Xenon lamp with a cutoff filter for visible light irradiation, λ > 420 nm)

• Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) for hydrogen quantification

• Magnetic stirrer

• Gas-tight syringe

Procedure:

• Catalyst Suspension Preparation:

  • Disperse a specific amount of the Ce-UiO-66 photocatalyst (e.g., 10-50 mg) in an aqueous solution containing a sacrificial electron donor. A common configuration is a mixture of water and methanol (e.g., 4:1 v/v).

• Reactor Setup:

  • Transfer the catalyst suspension to the quartz reactor.

  • If a co-catalyst is to be photodeposited, add the co-catalyst precursor (e.g., H₂PtCl₆ solution) to the suspension.

  • Seal the reactor and place it on a magnetic stirrer.

• Purging:

  • Purge the reactor with an inert gas (e.g., Argon) for at least 30 minutes to remove any dissolved oxygen, which can act as an electron scavenger and hinder hydrogen evolution.

• Photocatalytic Reaction:

  • Position the light source to irradiate the reactor. Ensure consistent light intensity for comparable results.

  • Turn on the light source to initiate the photocatalytic reaction. Maintain constant stirring throughout the experiment.

• Product Analysis:

  • At regular time intervals (e.g., every hour), extract a small volume of the headspace gas from the reactor using a gas-tight syringe.

  • Inject the gas sample into the GC-TCD to quantify the amount of hydrogen produced.

• Data Analysis:

  • Calculate the rate of hydrogen evolution, typically expressed in μmol g⁻¹ h⁻¹ or mmol g⁻¹ h⁻¹.

Data Presentation

The following tables summarize the photocatalytic hydrogen evolution performance of various Ce-UiO-66-based materials reported in the literature.

Table 1: Hydrogen Evolution Rates of Pristine and Functionalized Ce-UiO-66

Photocatalyst	Co-catalyst	Sacrificial Agent	Light Source	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Reference
Ce-UiO-66	-	Methanol	Simulated Sunlight	~50	[1]
Ce-UiO-66-NH₂	-	Methanol	Simulated Sunlight	~150	[1]
Ce-UiO-66-Br	-	Methanol	Simulated Sunlight	~120	[1]
Ce-UiO-66-NO₂	-	Methanol	Simulated Sunlight	~20	[1]

Table 2: Hydrogen Evolution Rates of Ce-UiO-66 Based Composites and Heterostructures

Photocatalyst	Co-catalyst	Sacrificial Agent	Light Source	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Reference
40% CdS/Ce-UiO-66-NH₂	-	Na₂S/Na₂SO₃	420 nm LED	~4500	[2]
0.5% Pt/Ce-UiO-66-NH₂	Pt	Na₂S/Na₂SO₃	420 nm LED	~260	[2]
Ti/Ce-UiO-66-NH₂ with CdS	-	Na₂S/Na₂SO₃	Visible Light	>5000	[3]
Pt@UiO-66-NH₂(Ce)	Pt	TEOA	Visible Light	~257,380	[4]
UiO-66-NH₂/CuFe₂O₄	-	Methanol	Not Specified	62.5	[5]

Visualizations

Experimental Workflow

Caption: Experimental workflow for Ce-UiO-66 synthesis and photocatalytic hydrogen evolution.

Proposed Mechanism of Photocatalytic Hydrogen Evolution

Caption: Proposed mechanism of photocatalytic hydrogen evolution on Ce-UiO-66-NH₂.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photocatalytic hydrogen production toward carbon neutrality: tracking charge separation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Catalytic Testing of Ce-UiO-66

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental setup for evaluating the catalytic performance of Cerium-based UiO-66 (Ce-UiO-66), a promising metal-organic framework (MOF) catalyst. The protocols outlined below cover the synthesis, characterization, and catalytic testing of Ce-UiO-66, with a focus on aerobic alcohol oxidation as a model reaction.

Synthesis of Ce-UiO-66

Several methods have been reported for the synthesis of Ce-UiO-66, each offering distinct advantages in terms of reaction time, particle size, and scalability. Below are detailed protocols for the most common synthesis routes.

Solvothermal Synthesis Protocol

This is the most widely reported method for producing crystalline Ce-UiO-66.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Teflon-lined autoclave

Procedure:

• In a typical synthesis, dissolve cerium(IV) ammonium nitrate and terephthalic acid in DMF in a molar ratio of 1:1.[1]

• For example, dissolve 0.548 g of (NH₄)₂Ce(NO₃)₆ and 0.166 g of H₂BDC in 60 mL of DMF.

• Seal the mixture in a Teflon-lined autoclave and heat it in an oven at a specific temperature for a set duration. Common conditions are 120°C for 24 hours.[1]

• After cooling to room temperature, collect the resulting white precipitate by centrifugation or filtration.

• Wash the product sequentially with fresh DMF and then with a low-boiling-point solvent like ethanol (B145695) or chloroform (B151607) to remove unreacted precursors and residual DMF.

• Dry the final product under vacuum at an elevated temperature (e.g., 150°C) overnight to obtain the activated Ce-UiO-66.

Rapid Precipitation Synthesis Protocol

This method allows for the rapid, room-temperature synthesis of Ce-UiO-66 nanoparticles.

Materials:

• Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Water

• Acetic acid

• Potassium hydroxide (B78521) (KOH) or Triethylamine (Et₃N)

Procedure:

• Prepare three separate solutions:

  • Solution 1: Dissolve (NH₄)₂Ce(NO₃)₆ in water (e.g., 0.15 g in 1.5 mL).[2]

  • Solution 2: Dissolve H₂BDC in DMF (e.g., 0.15 g in 15 mL), using sonication to aid dissolution.[2]

  • Solution 3: Prepare an aqueous solution containing a modulator and a base. For example, for Ce-UiO-66-H, mix 1 mL of acetic acid and 9 drops of Et₃N in 5 mL of water at 53°C.[2]

• Combine the three solutions, which should result in the instantaneous precipitation of Ce-UiO-66 nanoparticles.

• Collect the precipitate by centrifugation.

• Wash the product with DMF and then with a solvent like ethanol.

• Dry the product under vacuum.

Solvent-Free Synthesis Protocol

This environmentally friendly method involves the mechanical grinding of the precursors.

Materials:

• Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• Acetic acid (modulator)

• Mortar and pestle

• Autoclave or oven

Procedure:

• Combine solid (NH₄)₂Ce(NO₃)₆ and H₂BDC in a mortar.

• Add a small amount of acetic acid as a modulator.

• Grind the mixture thoroughly with a pestle until a homogeneous paste is formed.[3]

• Transfer the paste to a vial and heat it in an autoclave or oven at a temperature of around 100-120°C for 24 hours.[3]

• After cooling, wash the resulting solid with a suitable solvent to remove any unreacted starting materials.

• Dry the final product under vacuum.

Characterization of Ce-UiO-66

Thorough characterization is essential to confirm the synthesis of the desired material and to understand its physical and chemical properties.

Powder X-ray Diffraction (PXRD)

Purpose: To confirm the crystalline structure and phase purity of the synthesized Ce-UiO-66.

Protocol:

• Ensure the sample is well-dried and finely ground to a powder.

• Mount the powder on a sample holder.

• Collect the PXRD pattern typically using Cu Kα radiation (λ = 1.54 Å).

• Scan a 2θ range from 5° to 50° with a step size of 0.02°.

• Compare the obtained diffraction pattern with the simulated pattern for UiO-66 or previously reported data for Ce-UiO-66. The characteristic peaks for UiO-66 topology are expected at low 2θ values.

Scanning Electron Microscopy (SEM)

Purpose: To visualize the morphology and particle size of the Ce-UiO-66 crystals.

Protocol:

• Disperse a small amount of the dry powder in a volatile solvent like ethanol.

• Drop-cast the dispersion onto a clean silicon wafer or an SEM stub with carbon tape.

• Allow the solvent to evaporate completely.

• Sputter-coat the sample with a thin layer of a conductive material (e.g., gold or platinum) to prevent charging under the electron beam.

• Image the sample using a scanning electron microscope at various magnifications.

Nitrogen Adsorption-Desorption Analysis (BET Surface Area)

Purpose: To determine the specific surface area and pore volume of the Ce-UiO-66, which are crucial for its catalytic activity.

Protocol:

• Accurately weigh 50-100 mg of the Ce-UiO-66 sample into a sample tube.

• Activate the sample by heating it under vacuum (degassing) to remove any adsorbed guest molecules from the pores. A typical activation condition is 150-200°C for several hours.

• Perform the nitrogen adsorption-desorption measurement at 77 K (liquid nitrogen temperature).

• Calculate the specific surface area using the Brunauer-Emmett-Teller (BET) method from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.3.

• Determine the total pore volume from the amount of nitrogen adsorbed at a relative pressure close to 1.

Thermogravimetric Analysis (TGA)

Purpose: To assess the thermal stability of the Ce-UiO-66 framework.

Protocol:

• Place a small, accurately weighed amount of the sample (5-10 mg) in a TGA crucible.

• Heat the sample from room temperature to a high temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere (e.g., air or nitrogen).

• Monitor the weight loss as a function of temperature. The decomposition of the organic linker indicates the thermal stability limit of the MOF.

X-ray Photoelectron Spectroscopy (XPS)

Purpose: To determine the oxidation state of cerium (Ce³⁺ vs. Ce⁴⁺) in the framework, which is critical for its redox catalytic properties.

Protocol:

• Mount the powdered sample on a sample holder.

• Place the holder in the ultra-high vacuum chamber of the XPS instrument.

• Irradiate the sample with monochromatic X-rays (e.g., Al Kα).

• Analyze the kinetic energy of the emitted photoelectrons to determine the elemental composition and chemical states.

• Deconvolute the high-resolution Ce 3d spectrum to quantify the relative amounts of Ce³⁺ and Ce⁴⁺.[4]

Catalytic Testing of Ce-UiO-66: Aerobic Alcohol Oxidation

The aerobic oxidation of benzyl (B1604629) alcohol to benzaldehyde (B42025) is a widely used model reaction to evaluate the catalytic performance of Ce-UiO-66.[4]

Catalyst Activation

Protocol:

• Place the required amount of Ce-UiO-66 catalyst in a reaction vessel.

• Heat the catalyst under vacuum or an inert atmosphere at a specific temperature to remove adsorbed guest molecules.

• Activation temperatures can significantly impact catalytic activity; for instance, activation at 220°C has been shown to be more effective for benzyl alcohol oxidation than activation at 180°C.

Catalytic Reaction Protocol

Materials:

• Activated Ce-UiO-66 catalyst

• Substrate (e.g., benzyl alcohol)

• Co-catalyst (e.g., (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl or TEMPO)

• Solvent (e.g., toluene, acetonitrile)

• Oxygen or air supply

• Reaction vessel equipped with a condenser and magnetic stirrer

Procedure:

• To a reaction vessel containing the activated Ce-UiO-66 catalyst, add the solvent, substrate, and co-catalyst.

• A typical reaction mixture might consist of the substrate, Ce-UiO-66, and TEMPO in a specific molar ratio.

• Pressurize the vessel with oxygen or bubble air through the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 100°C) with vigorous stirring.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• After the reaction is complete, cool the mixture to room temperature.

• Separate the solid catalyst from the reaction mixture by centrifugation or filtration.

• Analyze the liquid phase to determine the conversion of the reactant and the selectivity towards the desired product.

Quantitative Data Presentation

Summarize the results of the catalytic tests in a structured table for easy comparison.

Entry	Substrate	Catalyst	Co-catalyst	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)
1	Benzyl Alcohol	Ce-UiO-66	TEMPO	100	24	88	>99 (to Benzaldehyde)
2	4-Methoxybenzyl alcohol	Ce-UiO-66	None (Photocatalytic)	RT	6	~75	>99 (to Aldehyde)
3	4-Nitrobenzyl alcohol	Ce-UiO-66	None (Photocatalytic)	RT	6	~40	>99 (to Aldehyde)
4	Cinnamyl alcohol	Au@Ce-UiO-66	None	100	1	~98	>99 (to Cinnamaldehyde)

Catalyst Reusability Protocol

Procedure:

• After the first catalytic run, recover the Ce-UiO-66 catalyst by filtration or centrifugation.

• Wash the recovered catalyst thoroughly with a solvent (e.g., ethanol) to remove any adsorbed organic species.

• Dry the catalyst under vacuum.

• Re-activate the catalyst using the same procedure as for the fresh catalyst.

• Use the regenerated catalyst for a subsequent reaction cycle under the same conditions.

• Repeat this process for several cycles to evaluate the stability and reusability of the catalyst. A minimal loss of activity over multiple cycles indicates a robust catalyst.[5]

Visualizations

Experimental Workflow

Caption: Experimental workflow for Ce-UiO-66 synthesis, characterization, and catalytic testing.

Proposed Catalytic Cycle for Aerobic Alcohol Oxidation

Caption: Proposed mechanism for Ce-UiO-66/TEMPO catalyzed aerobic alcohol oxidation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. iris.unito.it [iris.unito.it]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Ce-UiO-66 Functionalization in Targeted Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the functionalization of Cerium-based University of Oslo-66 (Ce-UiO-66) metal-organic frameworks (MOFs) for a range of targeted applications. Detailed protocols for synthesis, functionalization, and key experimental procedures are provided to facilitate the adoption and exploration of this versatile nanomaterial in catalysis, sensing, and drug delivery.

Introduction to Ce-UiO-66

Ce-UiO-66 is a subclass of metal-organic frameworks known for its robust chemical, mechanical, and thermal stability.[1] It is composed of cerium-oxo clusters connected by 1,4-benzenedicarboxylic acid (BDC) or its derivatives as organic linkers.[1] The unique properties of Ce-UiO-66, including its high surface area, tunable porosity, and the redox activity of cerium ions (Ce³⁺/Ce⁴⁺), make it a promising platform for various functionalizations and applications.[2][3] Functionalization of the organic linker or modification of the metal cluster allows for the tailoring of its properties to achieve enhanced performance in specific applications.

Synthesis and Functionalization Protocols

General Synthesis of Ce-UiO-66

Protocol 1: Solvothermal Synthesis of Ce-UiO-66

This protocol describes a standard solvothermal method for synthesizing Ce-UiO-66.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• 1,4-Benzenedicarboxylic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Acetone

Equipment:

• Round-bottom flask

• Stirrer/hotplate with reflux condenser

• Centrifuge

• Oven

Procedure:

• Dissolve 548 mg (1 mmol) of cerium ammonium nitrate and 238 mg (1 mmol) of terephthalic acid in 50 ml of deionized water in a round-bottom flask.[4]

• Heat the solution to 110 °C under stirring and reflux for 24 hours.[4]

• Cool the reaction mixture to room temperature.

• Collect the resulting yellow solid by centrifugation.

• Wash the solid three times with deionized water and once with acetone.[4]

• Dry the final product in an oven at 80 °C for 24 hours.[4]

Synthesis of Functionalized Ce-UiO-66-X (X = -NH₂, -NO₂, -Br, -CH₃)

Functionalization of the BDC linker allows for the tuning of the MOF's properties. This can be achieved by using substituted terephthalic acid derivatives during the synthesis.

Protocol 2: Synthesis of Functionalized Ce-UiO-66-X

Materials:

• Cerium(IV) ammonium nitrate

• Functionalized terephthalic acid (e.g., 2-aminoterephthalic acid for -NH₂, 2-nitroterephthalic acid for -NO₂)

• DMF

• Acetic acid (modulator)

Procedure: This procedure is adapted from a general method for synthesizing functionalized UiO-66.[5]

• In a typical synthesis, dissolve the cerium salt and the functionalized terephthalic acid in DMF in a molar ratio of 1:1.

• Add a modulator, such as acetic acid, to control the crystallite size.

• Transfer the solution to a Teflon-lined autoclave and heat at a specific temperature (e.g., 120 °C) for a designated time (e.g., 24 hours).

• After cooling, collect the product by centrifugation, wash with DMF and a solvent like ethanol, and dry under vacuum.

A solvent-free method has also been reported, where cerium ammonium nitrate and the functionalized linker are ground together with a small amount of acetic acid and then heated.[6][7]

Targeted Application: Catalysis

Functionalized Ce-UiO-66 exhibits excellent catalytic activity, particularly in photocatalysis, owing to the redox properties of cerium and the ability of the functionalized linkers to modulate the electronic structure.[8]

Application Note: Photocatalytic Degradation of Organic Dyes

Ce-UiO-66 has been demonstrated to be an effective photocatalyst for the degradation of various organic dyes, such as methylene (B1212753) blue, methyl orange, and Rhodamine B.[9] The functionalization of the linker can enhance the photocatalytic efficiency.[8]

Workflow for Photocatalytic Dye Degradation:

Caption: Workflow for photocatalytic dye degradation using Ce-UiO-66.

Experimental Protocol: Photocatalytic Degradation of Rhodamine B

Protocol 3: Photocatalytic Activity Test

Materials:

• Synthesized Ce-UiO-66-X catalyst

• Rhodamine B (RhB)

• Deionized water

• Visible light source (e.g., 300W Xenon lamp with a UV cut-off filter)

Equipment:

• Beaker or reaction vessel

• Magnetic stirrer

• UV-Vis spectrophotometer

Procedure:

• Disperse a specific amount of the Ce-UiO-66-X catalyst (e.g., 20 mg) in an aqueous solution of RhB (e.g., 50 mL, 10 mg/L).

• Stir the suspension in the dark for a period (e.g., 60 minutes) to reach adsorption-desorption equilibrium between the catalyst and the dye.

• Place the reaction vessel under the visible light source and begin irradiation.

• At regular time intervals (e.g., every 10 minutes), withdraw a small aliquot (e.g., 3 mL) of the suspension.

• Centrifuge the aliquot to remove the catalyst particles.

• Measure the absorbance of the supernatant at the characteristic wavelength of RhB (around 554 nm) using a UV-Vis spectrophotometer.

• The degradation efficiency is calculated using the formula: Degradation (%) = (C₀ - Cₜ) / C₀ × 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Quantitative Data for Catalysis:

Catalyst	Application	Analyte	Conversion/Degradation	Time (min)	Reference
Ce-UiO-66-CH₃	Photocatalytic Oxidation	Benzylamine	Highest conversion among -H, -Br, -NO₂	-	[8]
Ce-UiO-66	Photocatalytic Degradation	Rhodamine B	~96%	60	[10]
Ce-UiO-66	Photocatalytic Degradation	Methylene Blue	-	-	[9]
Ce-UiO-66	Aerobic Oxidation	Benzyl alcohol	80% (with TEMPO)	-	[11][12]

Targeted Application: Sensing

The unique electronic and optical properties of Ce-UiO-66, which can be modulated by functionalization, make it an excellent candidate for developing chemical sensors and biosensors.

Application Note: Colorimetric Sensing of Metal Ions

Ce-UiO-66 can exhibit oxidase-like activity, catalyzing the oxidation of chromogenic substrates like 3,3',5,5'-tetramethylbenzidine (B1203034) (TMB).[2] The presence of certain metal ions can inhibit this reaction, leading to a color change that can be used for quantitative detection.[2]

Logical Relationship for Colorimetric Sensing of Hg(II):

Caption: Mechanism of colorimetric Hg(II) sensing using Ce-UiO-66.

Experimental Protocol: Colorimetric Detection of Hg(II)

Protocol 4: Hg(II) Sensing

Materials:

• Ce-UiO-66

• 3,3',5,5'-tetramethylbenzidine (TMB) solution

• Buffer solution (e.g., acetate (B1210297) buffer, pH 4.0)

• Hg(II) standard solutions of varying concentrations

Equipment:

• UV-Vis spectrophotometer

• Microplate reader (optional)

Procedure:

• In a reaction tube, mix a specific amount of Ce-UiO-66 suspension with the TMB solution in the buffer.

• Add different concentrations of Hg(II) standard solutions to the mixture.

• Incubate the mixture at a controlled temperature (e.g., room temperature) for a specific time.

• Measure the absorbance of the solution at 652 nm.

• A decrease in absorbance indicates the presence of Hg(II).

• Plot the absorbance versus the Hg(II) concentration to generate a calibration curve.

Quantitative Data for Sensing:

Sensor Material	Application	Analyte	Limit of Detection (LOD)	Linear Range	Reference
Ce-UiO-66	Colorimetric Sensing	Hg(II)	-	0.1–2.0 µM & 2.25–4.1 µM	[2]
Ce-UiO-66	Atomic Spectrometry	Se(VI)	1.5 ng/mL	5.0–200.0 µg/L	[2]
UiO-66-NH₂/MWCNTs-Ce	Electrochemical Biosensor	Organophosphorus compounds	0.004 nM	-	[3][13]

Targeted Application: Drug Delivery

The high porosity, large surface area, and biocompatibility of UiO-66 based materials make them excellent candidates for drug delivery systems.[3] Functionalization can be used to enhance drug loading, control release rates, and target specific cells.

Application Note: pH-Responsive Drug Delivery to Cancer Cells

The tumor microenvironment is typically more acidic than normal tissues. UiO-66 nanoparticles can be designed to be stable at physiological pH (7.4) and to release their drug cargo in the acidic environment of cancer cells, providing a targeted therapeutic effect.[3] Surface modification with targeting ligands like folic acid can further enhance specificity.[14]

Experimental Workflow for Drug Loading and Release:

Caption: General workflow for drug loading and in vitro release studies.

Experimental Protocol: Loading and Release of an Anticancer Drug

Protocol 5: Doxorubicin Loading and Release

Materials:

• Functionalized Ce-UiO-66 nanoparticles

• Doxorubicin (DOX)

• Phosphate-buffered saline (PBS) at pH 7.4 and pH 5.5

Equipment:

• Centrifuge

• Shaker incubator

• UV-Vis spectrophotometer or HPLC

Procedure: Drug Loading:

• Disperse a known amount of activated Ce-UiO-66-X in a solution of DOX in a suitable solvent (e.g., water or PBS).

• Stir the mixture for an extended period (e.g., 24 hours) at room temperature to allow for drug encapsulation.

• Centrifuge the suspension to collect the DOX-loaded MOFs.

• Wash the particles with the solvent to remove any surface-adsorbed drug.

• The amount of loaded drug can be determined by measuring the concentration of DOX in the supernatant before and after loading using UV-Vis spectroscopy or HPLC. The loading efficiency is calculated as: (Initial drug amount - Drug in supernatant) / Initial drug amount × 100%.

Drug Release:

• Disperse a known amount of DOX-loaded Ce-UiO-66-X in PBS at pH 7.4 and pH 5.5 in separate dialysis bags.

• Place the dialysis bags in a larger volume of the corresponding PBS solution and incubate at 37 °C with gentle shaking.

• At predetermined time intervals, withdraw a sample of the release medium and replace it with fresh medium.

• Quantify the concentration of released DOX in the collected samples using a suitable analytical method.

• Plot the cumulative drug release percentage against time.

Quantitative Data for Drug Delivery:

MOF System	Drug	Loading Capacity (wt%)	Release Condition	Key Finding	Reference
UiO-66	Letrozole	62.21%	72 h	Slower release than free drug	[15]
UiO-66-NH₂	Quercetin	40.1%	-	-NH₂ group enhances loading	[16]
UiO-66-NO₂	Brimonidine	-	Up to 25 days	Slower release kinetics	[17]
UiO-66@NH₂/PEG	Vancomycin & Amikacin	-	24 h	Biphasic release profile	[4]

Cellular Signaling Pathways

The therapeutic effect of drug-loaded Ce-UiO-66 is a combination of the nanoparticle's intrinsic properties and the action of the released drug. Cerium oxide nanoparticles, the inorganic component of Ce-UiO-66, are known to modulate cellular signaling pathways, primarily through their ability to scavenge or generate reactive oxygen species (ROS).[5][15]

Signaling Pathway for ROS-Mediated Apoptosis:

Caption: Proposed signaling pathway for apoptosis induced by drug-loaded Ce-UiO-66.

Upon internalization, drug-loaded Ce-UiO-66 can induce the generation of ROS, which in turn activates stress-related signaling pathways such as the MAPK and NF-κB pathways.[5][15] This can lead to mitochondrial dysfunction, the release of pro-apoptotic factors, activation of caspases, and ultimately, programmed cell death (apoptosis).[18] The loaded anticancer drug (e.g., cisplatin, doxorubicin) will also exert its cytotoxic effects through its specific mechanism of action, often involving DNA damage and cell cycle arrest, which can synergize with the ROS-mediated pathways.[14]

Biocompatibility and Cytotoxicity Protocols

Assessing the biocompatibility and cytotoxicity of Ce-UiO-66 is crucial for its application in drug delivery.

Protocol 6: MTT Assay for Cytotoxicity

Materials:

• Ce-UiO-66 nanoparticles

• Cancer cell line (e.g., MCF-7, HeLa)

• Normal cell line (e.g., fibroblasts)

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Penicillin-streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

Equipment:

• 96-well plates

• Incubator (37 °C, 5% CO₂)

• Microplate reader

Procedure:

• Seed the cells in 96-well plates at a specific density and allow them to adhere overnight.

• Prepare serial dilutions of the Ce-UiO-66 nanoparticles in the cell culture medium.

• Remove the old medium from the wells and add the medium containing different concentrations of the nanoparticles. Include a control group with no nanoparticles.

• Incubate the plates for a specific period (e.g., 24, 48, or 72 hours).

• After incubation, add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) × 100%.

These application notes and protocols provide a foundation for researchers to explore the potential of functionalized Ce-UiO-66 in various fields. The versatility of this MOF platform, combined with the detailed methodologies presented, should empower further innovation and development in targeted applications.

References

• 1. researchgate.net [researchgate.net]
• 2. The regulatory mechanisms of cerium oxide nanoparticles in oxidative stress and emerging applications in refractory wound care - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring the Role of UiO-66 in Drug Delivery and Therapeutic Applications - CD Bioparticles [cd-bioparticles.net]
• 4. Unveiling the mechanism of uptake and sub-cellular distribution of cerium oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cerium oxide nanoparticles and their importance in cell signaling pathways for predicting cellular behavior - ProQuest [proquest.com]
• 6. Reactive oxygen species generation and signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Antioxidant Cerium Oxide Nanoparticles in Biology and Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. stars.library.ucf.edu [stars.library.ucf.edu]
• 13. A review on zirconium-based metal–organic frameworks: synthetic approaches and biomedical applications - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00735A [pubs.rsc.org]
• 14. Cisplatin-loaded UiO-66-NH2 functionalized with folic acid enhances apoptotic activity and antiproliferative effects in MDA-MB-231 breast and A2780 ovarian cancer cells: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]
• 17. The uptake of metal–organic frameworks: a journey into the cell - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

Application Notes and Protocols for Loading Nanoparticles onto Ce-UiO-66 Frameworks

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Cerium-based UiO-66 metal-organic framework (Ce-UiO-66) has emerged as a promising platform for a variety of biomedical and catalytic applications. Its inherent properties, such as high surface area, tunable porosity, and the redox activity of cerium nodes, make it an excellent support for functional nanoparticles. The loading of nanoparticles onto the Ce-UiO-66 framework can synergistically enhance its capabilities, leading to advanced drug delivery systems with controlled release, highly efficient heterogeneous catalysts, and sensitive diagnostic tools. This document provides detailed protocols for the synthesis of Ce-UiO-66 and the subsequent loading of nanoparticles, along with characterization data and application insights.

Data Presentation: Properties of Ce-UiO-66 and Nanoparticle-Loaded Composites

The following tables summarize key quantitative data for pristine and nanoparticle-loaded Ce-UiO-66 frameworks, providing a comparative overview of their physicochemical properties and performance metrics.

Table 1: Physicochemical Properties of Ce-UiO-66 Frameworks

Synthesis Method	Surface Area (m²/g)	Pore Volume (cm³/g)	Particle Size	Reference
Green Synthesis (Room Temp)	555	Not Reported	Not Reported	[1][2]
Green Synthesis (Methanol Reflux)	572	0.38	Not Reported	[1][2]
Solvothermal (DMF-free, Acetone)	1299	Not Reported	~150 nm
Solvent-Free (Grinding)	Lower than solvothermal	Microporous	Spherical	[3]

Table 2: Nanoparticle Loading and Characterization Data for Ce-UiO-66 Composites

Nanoparticle	Loading Method	NP Size	Loading (wt%)	Resulting Surface Area (m²/g)	Application	Reference
Gold (Au)	One-pot synthesis	~4 nm	3.20	Not Reported	Vanillyl Alcohol Oxidation	[4]
Gold (Au)	Double-solvent	Larger than one-pot	3.20	Not Reported	Vanillyl Alcohol Oxidation	[4]
Platinum (Pt)	de novo synthesis	~2 nm	up to 16	Not Reported	Phenol (B47542) Degradation	[5][6]
Cadmium Sulfide (CdS) & Silver Phosphate (Ag₃PO₄)	Hydrothermal	Nanoscale	Not specified	Not Reported	Not specified	[7]

Table 3: Drug Loading and Release Data for UiO-66 Based Nanocarriers

Drug	Carrier	Loading Capacity (wt%)	Release Trigger	Key Findings	Reference
Quercetin	Fe₃O₄-COOH@UiO-66-NH₂	43.1	pH 5.4	Sustained release over 11 days	[8]
Quercetin	UiO-66-NO₂	37.0	pH 5.0	Prolonged release over 25 days	[8]
Quercetin	UiO-66-NH₂	40.1	pH 5.0	High loading due to -NH₂ groups	[8]
Letrozole	UiO-66	62.21	Not specified	Slower release than free drug	[9]
Ibuprofen Sodium	UiO-66-PDC	27.60	pH 7.4	Higher release in intestinal pH	[10]
Rhodamine B / Dexamethasone	UiO-66 (1-15% defects)	Varies with defectiveness	pH 4.4	pH-dependent release	[11][12]

Experimental Protocols

Protocol 1: Synthesis of Ce-UiO-66 Nanoparticles (Solvothermal Method)

This protocol describes a solvothermal method for synthesizing Ce-UiO-66 nanoparticles, adapted from established procedures for UiO-66 synthesis.[13]

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• 1,4-Benzenedicarboxylic acid (BDC)

• N,N-Dimethylformamide (DMF) or Acetone (as a greener alternative)

• Teflon-lined stainless-steel autoclave

Procedure:

• In a glass beaker, dissolve the cerium precursor and BDC in the chosen solvent (DMF or acetone). The molar ratio of Ce:BDC is typically 1:1.

• Stir the mixture at room temperature until a homogeneous solution is formed.

• Transfer the solution to a 200 mL Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at a temperature between 80°C and 140°C for 6 to 24 hours.[13] Higher temperatures may reduce the required reaction time.[13]

• After the reaction, allow the autoclave to cool down to room temperature.

• The resulting white or pale-yellow solid product is collected by centrifugation or filtration.

• To remove unreacted precursors and solvent molecules from the pores, wash the product repeatedly with fresh DMF (or acetone) and then with a low-boiling-point solvent like ethanol (B145695) or chloroform.

• Activate the Ce-UiO-66 by drying the washed product in a vacuum oven at a suitable temperature (e.g., 120°C) overnight.

Characterization:

• XRD: To confirm the crystalline structure and phase purity.

• SEM/TEM: To analyze the morphology and particle size.

• N₂ Adsorption-Desorption: To determine the surface area and pore volume.

• TGA: To assess thermal stability.

Protocol 2: Loading Gold Nanoparticles onto Ce-UiO-66 via the Double-Solvent Method

This method is designed to encapsulate pre-synthesized nanoparticles within the pores of the MOF.[4][14]

Materials:

• Activated Ce-UiO-66

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• n-hexane (hydrophobic solvent)

• Deionized water (hydrophilic solvent)

• Reducing agent (e.g., Sodium borohydride (B1222165) (NaBH₄) solution or H₂ gas)

Procedure:

• Disperse a specific amount of activated Ce-UiO-66 (e.g., 0.5 g) in a larger volume of a hydrophobic solvent like n-hexane (e.g., 100 mL) and sonicate for 1 hour to ensure good dispersion.

• Prepare an aqueous solution of the gold precursor (HAuCl₄).

• Dropwise, add a small volume of the aqueous gold precursor solution to the Ce-UiO-66 suspension in n-hexane while stirring vigorously. The volume of the aqueous solution should be calculated to be less than or equal to the pore volume of the MOF to ensure it is drawn into the hydrophilic pores.

• Continue stirring the mixture for several hours (e.g., 2 hours) to allow for the impregnation of the gold precursor into the MOF pores.

• Dry the solid material at room temperature to remove the n-hexane, trapping the aqueous precursor solution inside the pores.

• Reduce the gold precursor to form Au nanoparticles. This can be achieved by:

  • Chemical Reduction: Suspending the dried powder in a suitable solvent and adding a reducing agent like NaBH₄ solution.[15]

  • Thermal Reduction: Transferring the powder to a tube furnace and heating it under a reducing atmosphere (e.g., 5% H₂ in N₂) at a specific temperature (e.g., 130°C) for a set duration (e.g., 2 hours).[4]

• After reduction, collect the Au@Ce-UiO-66 composite by centrifugation, wash it with water and ethanol to remove any byproducts, and dry it under vacuum.

Protocol 3: One-Pot Synthesis of Gold Nanoparticles within Ce-UiO-66

This protocol allows for the simultaneous formation of the Ce-UiO-66 framework and the encapsulation of gold nanoparticles.[4]

Materials:

• Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

• 1,4-Benzenedicarboxylic acid (BDC)

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• N,N-Dimethylformamide (DMF)

• Teflon-lined stainless-steel autoclave

Procedure:

• Follow steps 1 and 2 of Protocol 1 to prepare the precursor solution for Ce-UiO-66 synthesis.

• To this solution, add the desired amount of HAuCl₄.

• Transfer the final mixture to a Teflon-lined autoclave.

• Proceed with the solvothermal reaction as described in step 4 of Protocol 1. During the crystallization of the MOF, the gold precursor is incorporated and subsequently reduced to form Au nanoparticles within the growing framework.

• Follow the cooling, collection, washing, and activation steps as outlined in Protocol 1 (steps 5-8).

Protocol 4: Drug Loading into Ce-UiO-66 Nanoparticles

This protocol describes a general procedure for loading therapeutic molecules into the pores of Ce-UiO-66.[8][9]

Materials:

• Activated Ce-UiO-66 nanoparticles

• Drug to be loaded (e.g., Quercetin, Letrozole)

• Suitable solvent for the drug (e.g., ethanol, PBS)

Procedure:

• Disperse a known amount of activated Ce-UiO-66 nanoparticles in a solution of the drug with a specific concentration.

• Stir the suspension at room temperature for an extended period (e.g., 24-48 hours) to allow the drug molecules to diffuse into the pores of the MOF and reach equilibrium.

• Collect the drug-loaded nanoparticles by centrifugation.

• Wash the collected solid with a fresh solvent to remove any drug molecules adsorbed on the external surface.

• Dry the final product under vacuum.

• To determine the drug loading efficiency, the concentration of the drug remaining in the supernatant after loading can be measured using UV-Vis spectroscopy. The loading capacity is calculated as: Loading Capacity (%) = [(Initial mass of drug - Mass of drug in supernatant) / Mass of drug-loaded MOF] x 100

Visualizations: Workflows and Mechanisms

Experimental Workflow for Nanoparticle Loading

Caption: Workflow for synthesizing Ce-UiO-66 and loading nanoparticles.

Mechanism of pH-Responsive Drug Release

Caption: pH-triggered drug release from Ce-UiO-66 in tumor environments.

Proposed Catalytic Cycle for Benzyl (B1604629) Alcohol Oxidation

Caption: Catalytic cycle for benzyl alcohol oxidation by Au@Ce-UiO-66.

References

• 1. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. De Novo synthesis of platinum-nanoparticle-encapsulated UiO-66-NH2 for photocatalytic thin film fabrication with enhanced performance of phenol degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]
• 8. Magnetic UiO-66-NH2 Core–Shell Nanohybrid as a Promising Carrier for Quercetin Targeted Delivery toward Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Evaluating UiO-66 Metal-Organic Framework (MOF) Nanoparticles as Acid-Sensitive Carriers for Pulmonary Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. iptek.its.ac.id [iptek.its.ac.id]
• 14. Preparation of a Series of Pd@UIO-66 by a Double-Solvent Method and Its Catalytic Performance for Toluene Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Ce-UiO-66 as a Support for Single-Atom Catalysts

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of Cerium-based University of Oslo-66 (Ce-UiO-66) as a robust support for single-atom catalysts (SACs). The unique properties of Ce-UiO-66, including its high surface area, tunable porosity, and the redox activity of cerium nodes, make it an exceptional platform for stabilizing atomically dispersed metals, leading to catalysts with high efficiency, selectivity, and stability.

Introduction to Ce-UiO-66 Supported Single-Atom Catalysts

Metal-Organic Frameworks (MOFs) have emerged as a versatile class of crystalline porous materials. Among them, the UiO-66 architecture is renowned for its exceptional thermal and chemical stability. The isostructural substitution of zirconium with cerium to form Ce-UiO-66 introduces redox-active sites into the framework. These Ce(IV)/Ce(III) sites can act as anchoring points for single metal atoms and participate synergistically in catalytic reactions.

Single-atom catalysts represent the ultimate in catalyst efficiency, with every metal atom available as an active site. Supporting these single atoms on Ce-UiO-66 can prevent their aggregation and create a unique microenvironment that enhances catalytic performance. The interaction between the single metal atom and the Ce-O clusters in the support is crucial for the catalytic activity. This synergy has shown promise in a variety of catalytic applications, including oxidation reactions, hydrogenations, and photocatalysis.

Key Applications and Performance Data

Ce-UiO-66 supported SACs have demonstrated significant potential in various catalytic transformations. The following table summarizes key performance data from the literature for different single-atom catalysts supported on Ce-UiO-66 and its Zr-based analogue for comparison.

Catalyst	Reaction	Temperature (°C)	Conversion (%)	Selectivity (%)	Turnover Frequency (TOF) (h⁻¹)	Reference
Pt/UiO-66(Ce)	CO Oxidation	150	~100	-	~6 times higher than Pt/nCeO₂	[1]
Cu/UiO-66	CO Oxidation	up to 350	High and Stable	~100 (in H₂-rich stream)	Not Reported	[2][3]
UiO-66/Ni₁.₀	4-Nitrophenol Reduction	Room Temp	>95	-	76.19 molecules g⁻¹ min⁻¹ (kapp = 0.956 min⁻¹)	[4][5]
UiO-66/Ni₁.₀	Methylene Blue Reduction	Room Temp	High	-	33.89 x 10²⁰ molecules g⁻¹ min⁻¹ (kapp = 0.787 min⁻¹)	[4]
Au/UiO-66(Ce)	Vanillyl Alcohol Oxidation	60	43	90 (to vanillin)	Not Reported	[6][7]
Ce-UiO-66-BDC/TEMPO	Benzyl Alcohol Oxidation	220 (activation)	88	100 (to benzaldehyde)	Not Reported	[8][9][10]

Experimental Protocols

Synthesis of Ce-UiO-66 Support

This protocol describes a common solvothermal synthesis of Ce-UiO-66.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• 1,4-benzenedicarboxylic acid (H₂BDC)

• N,N-dimethylformamide (DMF)

• Methanol (B129727)

• Chloroform

Procedure:

• Dissolve the cerium precursor and the H₂BDC linker in DMF in a Teflon-lined autoclave.[11]

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 120 °C) for a set duration (e.g., 24 hours).[11]

• After cooling to room temperature, collect the crystalline product by centrifugation or filtration.

• Wash the product sequentially with DMF and methanol to remove unreacted precursors.

• Perform a solvent exchange by soaking the material in chloroform.[11]

• Activate the material by heating under vacuum to remove the solvent molecules from the pores.

Preparation of Single-Atom Pt on UiO-66(Ce) (Pt/UiO-66(Ce))

This protocol is adapted from a basic wet impregnation method.[1]

Materials:

• Synthesized and activated UiO-66(Ce)

• Tetraammineplatinum(II) nitrate (Pt(NH₃)₄(NO₃)₂)

• Sodium bicarbonate (NaHCO₃)

• Deionized water

Procedure:

• Prepare a solution by dissolving 1.0 mg of Pt(NH₃)₄(NO₃)₂ and 24.0 mg of NaHCO₃ in 10 mL of deionized water.[1]

• Add 0.5 g of activated UiO-66(Ce) to the platinum precursor solution.[1]

• Stir the resulting mixture at room temperature for 14 hours.[1]

• Collect the solid product by filtration.

• Wash the obtained Pt/UiO-66(Ce) catalyst thoroughly with deionized water.

• Dry the catalyst under vacuum before characterization and use.

Preparation of Single-Atom Ni on UiO-66 (UiO-66/Ni)

This protocol utilizes a postsynthetic metalation method.[4]

Materials:

• Synthesized and activated UiO-66

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• N,N-dimethylformamide (DMF)

Procedure:

• Immerse the as-prepared UiO-66 in a solution of NiCl₂·6H₂O in DMF.[4]

• Heat the mixture at 90 °C for 24 hours to facilitate the anchoring of Ni atoms at the defect sites of the UiO-66 structure.[4]

• After cooling, collect the solid material by centrifugation or filtration.

• Wash the product with fresh DMF to remove any unreacted nickel precursor.

• Dry the final UiO-66/Ni catalyst under vacuum.

Visualization of Workflows and Concepts

Caption: General workflow for the synthesis of Ce-UiO-66 supported single-atom catalysts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cerium-Organic Framework UiO-66(Ce) as a Support for Nanoparticulate Gold for Use in Oxidation Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. nano.sfedu.ru [nano.sfedu.ru]
• 10. researchgate.net [researchgate.net]
• 11. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]

Application Notes and Protocols for Evaluating Ce-UiO-66 Performance

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key analytical methods used to evaluate the performance of Cerium-based UiO-66 (Ce-UiO-66), a prominent metal-organic framework (MOF). The protocols outlined below are designed to assist researchers in characterizing the material's physicochemical properties, assessing its stability, and evaluating its efficacy in applications such as catalysis and drug delivery.

Structural and Morphological Characterization

A thorough understanding of the crystalline structure, morphology, and particle size of Ce-UiO-66 is fundamental to predicting and interpreting its performance.

Powder X-ray Diffraction (PXRD)

PXRD is an essential technique to confirm the crystalline structure and phase purity of synthesized Ce-UiO-66. The diffraction pattern serves as a fingerprint of the material, and it can be compared to simulated patterns or experimental data from literature to verify the successful synthesis of the UiO-66 topology.[1][2][3][4][5]

Experimental Protocol: PXRD Analysis of Ce-UiO-66

• Sample Preparation:

  • Ensure the Ce-UiO-66 sample is properly activated to remove any solvent molecules trapped within the pores. This is typically achieved by heating the sample under vacuum.[6]

  • Grind the activated sample into a fine powder using an agate mortar and pestle to ensure random orientation of the crystallites.

  • Mount the fine powder onto a sample holder. Ensure a flat and level surface to minimize errors in peak positions.

• Instrument Parameters (Typical):

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å).

  • Voltage and Current: 40 kV and 40 mA.

  • Scan Range (2θ): 5° to 50° is generally sufficient to capture the characteristic peaks of UiO-66.

  • Scan Speed/Step Size: A step size of 0.02° with a counting time of 1-2 seconds per step is common.

• Data Analysis:

  • Identify the characteristic diffraction peaks for the UiO-66 structure. For Ce-UiO-66, prominent peaks are expected at 2θ values of approximately 7.4°, 8.5°, 12.1°, 14.8°, 17.1°, 21.3°, 25.7°, and 30.8°.

  • Compare the experimental pattern with a reference pattern (from literature or a simulated CIF file) to confirm phase purity.

  • The presence of sharp, well-defined peaks indicates high crystallinity. Broadened peaks may suggest the presence of nano-sized crystals.[5]

Logical Workflow for Ce-UiO-66 Synthesis and Characterization

Caption: General experimental workflow from synthesis to characterization of Ce-UiO-66.

Electron Microscopy (SEM and TEM)

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are employed to visualize the morphology, particle size, and size distribution of the Ce-UiO-66 crystals.

Experimental Protocol: SEM/TEM Analysis

• Sample Preparation (SEM):

  • Disperse a small amount of the activated Ce-UiO-66 powder in a volatile solvent like ethanol.

  • Drop-cast the dispersion onto a carbon tape-mounted SEM stub.

  • Allow the solvent to evaporate completely.

  • Sputter-coat the sample with a thin layer of a conductive material (e.g., gold or platinum) to prevent charging under the electron beam.

• Sample Preparation (TEM):

  • Disperse the Ce-UiO-66 powder in a suitable solvent (e.g., ethanol) via sonication to create a dilute suspension.

  • Place a drop of the suspension onto a TEM grid (e.g., carbon-coated copper grid).

  • Allow the solvent to evaporate completely before loading into the microscope.

• Imaging:

  • Acquire images at different magnifications to observe the overall morphology and individual crystal details.

  • Use the microscope software to measure the dimensions of a statistically significant number of particles to determine the average particle size and distribution.

Compositional and Stability Analysis

Verifying the elemental composition and assessing the thermal and chemical stability of Ce-UiO-66 is crucial for its application.

Energy-Dispersive X-ray Spectroscopy (EDX)

Often coupled with SEM, EDX provides qualitative and semi-quantitative information about the elemental composition of the sample, confirming the presence of Cerium, Carbon, and Oxygen.[1]

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique that provides detailed information about the elemental composition and, importantly, the oxidation state of the elements present. For Ce-UiO-66, XPS is critical for confirming the Ce(IV) oxidation state of the cerium nodes.[7][8] It can also detect the presence of Ce(III) species, which can influence the material's redox properties.[8]

Experimental Protocol: XPS Analysis

• Sample Preparation:

  • Mount the finely powdered Ce-UiO-66 sample onto a sample holder using double-sided adhesive tape.

  • Ensure the sample is completely dry and free of solvent residues.

• Instrument Parameters (Typical):

  • X-ray Source: Monochromatic Al Kα (1486.6 eV) or Mg Kα (1253.6 eV).

  • Analysis Chamber Pressure: Ultra-high vacuum (UHV) conditions (<10⁻⁸ mbar).

  • Data Acquisition: Acquire a survey spectrum to identify all elements present. Then, perform high-resolution scans over the regions of interest (e.g., Ce 3d, O 1s, C 1s).

• Data Analysis:

  • Calibrate the binding energy scale by setting the C 1s peak for adventitious carbon to 284.8 eV.

  • Analyze the high-resolution Ce 3d spectrum. The spectrum for Ce(IV) is complex, typically showing multiple peaks due to final state effects. The characteristic peaks for Ce(IV) are distinct from the simpler spectrum of Ce(III).[7][9]

  • Deconvolute the high-resolution spectra to quantify the relative amounts of different species (e.g., Ce(IV) vs. Ce(III)).

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of Ce-UiO-66 and to quantify the amount of solvent and ligand within the structure. The analysis involves monitoring the weight loss of the sample as a function of increasing temperature.[10][11][12][13][14]

Experimental Protocol: TGA of Ce-UiO-66

• Sample Preparation:

  • Place a small, accurately weighed amount of the activated Ce-UiO-66 sample (typically 5-10 mg) into a TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Parameters (Typical):

  • Atmosphere: Typically performed under an inert atmosphere (e.g., N₂) or in air to assess oxidative stability.[14][15]

  • Heating Rate: A heating rate of 5-10 °C/min is common.[15][16]

  • Temperature Range: Heat from room temperature to 600-800 °C.

• Data Analysis:

  • The TGA curve will show distinct weight loss steps.

  • An initial weight loss below ~150 °C is typically due to the removal of adsorbed water or residual solvent.

  • The major weight loss step, often starting above 400-500 °C for UiO-66, corresponds to the decomposition of the organic linker and the collapse of the framework structure. The onset of this decomposition temperature is a key indicator of thermal stability.

  • The final residual mass should correspond to the metal oxide (CeO₂).[14]

Table 1: Summary of Physicochemical Properties of Ce-UiO-66

Property	Analytical Technique	Typical Values	References
BET Surface Area	N₂ Sorption	1000 - 1800 m²/g	[17]
Pore Volume	N₂ Sorption	0.40 - 0.90 cm³/g	[17]
Particle Size	SEM/TEM	150 - 450 nm	[18]
Thermal Stability	TGA (in air)	Stable up to ~375 °C	[9]
Cerium Oxidation State	XPS	Predominantly Ce(IV)	[7][9]

Porosity and Surface Area Analysis

The high porosity of MOFs is central to their function in catalysis and drug delivery. Nitrogen sorption analysis is the standard method for characterizing the surface area and pore size distribution.

Brunauer-Emmett-Teller (BET) Analysis

Experimental Protocol: N₂ Sorption Analysis

• Sample Preparation (Degassing):

  • Accurately weigh a sample of Ce-UiO-66 (typically 50-100 mg) into a sample tube.

  • Degas the sample under vacuum at an elevated temperature (e.g., 120-150 °C) for several hours (e.g., 7-12 hours) to remove all guest molecules from the pores.[6][15][16]

• Measurement:

  • Measure the nitrogen adsorption-desorption isotherm at 77 K (liquid nitrogen temperature).

• Data Analysis:

  • The shape of the isotherm provides qualitative information about the porous nature of the material. For microporous materials like UiO-66, a Type I isotherm is expected.[9]

  • Calculate the specific surface area using the BET (Brunauer-Emmett-Teller) equation, typically in the relative pressure (P/P₀) range of 0.005 to 0.05.[6][17]

  • Determine the total pore volume from the amount of nitrogen adsorbed at a high relative pressure (e.g., P/P₀ ≈ 0.99).

  • The pore size distribution can be calculated using models such as Density Functional Theory (DFT) or Horvath-Kawazoe (HK).

Performance Evaluation in Drug Delivery

Ce-UiO-66 is a promising candidate for drug delivery due to its high porosity, biocompatibility, and potential for stimuli-responsive drug release.[19][20][21][22]

Workflow for Drug Loading and Release Studies

Caption: Step-by-step workflow for evaluating drug loading and release from Ce-UiO-66.

Drug Loading

Experimental Protocol: Drug Loading into Ce-UiO-66

• Preparation:

  • Prepare a stock solution of the desired drug (e.g., ciprofloxacin (B1669076), ibuprofen) in a suitable solvent in which both the drug and Ce-UiO-66 are stable.

  • Disperse a known amount of activated Ce-UiO-66 in the drug solution.

• Loading Process:

  • Stir the suspension at room temperature for an extended period (e.g., 24-48 hours) to allow the drug molecules to diffuse into the pores of the MOF.

• Separation and Washing:

  • Separate the drug-loaded Ce-UiO-66 from the solution by centrifugation.

  • Collect the supernatant for analysis.

  • Wash the solid product with a fresh solvent to remove any drug molecules adsorbed on the external surface.

• Quantification:

  • Measure the concentration of the drug remaining in the supernatant using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

  • Calculate the amount of drug loaded into the MOF by subtracting the amount of drug in the supernatant from the initial amount.

• Calculations:

  • Loading Capacity (%): (Mass of loaded drug / Mass of drug-loaded MOF) × 100

  • Encapsulation Efficiency (%): (Mass of loaded drug / Initial mass of drug) × 100

In Vitro Drug Release

Experimental Protocol: In Vitro Drug Release Study

• Preparation:

  • Disperse a known amount of the drug-loaded Ce-UiO-66 in a release medium, typically a buffer solution that mimics physiological conditions (e.g., Phosphate-Buffered Saline (PBS), pH 7.4, or Acetate Buffer, pH 5.0).[19][21]

• Release Study:

  • Place the suspension in a dialysis bag or use a setup that allows for sampling while retaining the MOF particles.

  • Incubate the setup at 37 °C with constant, gentle stirring.

• Sampling and Analysis:

  • At predetermined time intervals, withdraw a small aliquot of the release medium.

  • Replace the withdrawn volume with an equal volume of fresh, pre-warmed buffer to maintain a constant volume (sink conditions).

  • Analyze the concentration of the released drug in the collected aliquots using UV-Vis spectroscopy or HPLC.

• Data Analysis:

  • Calculate the cumulative amount of drug released at each time point.

  • Plot the cumulative percentage of drug released versus time to obtain the drug release profile.

Table 2: Performance Metrics for Ce-UiO-66 in Drug Delivery

Performance Metric	Description	Typical Analytical Method	References
Loading Capacity	The weight percentage of the drug relative to the total weight of the MOF-drug composite.	UV-Vis Spectroscopy, HPLC	[19]
Encapsulation Efficiency	The percentage of the initial drug that is successfully encapsulated within the MOF.	UV-Vis Spectroscopy, HPLC
Release Profile	The rate and extent of drug release over time under specific conditions (e.g., pH, temperature).	UV-Vis Spectroscopy, HPLC	[19][21]

Catalytic Performance Evaluation

The redox properties of the cerium nodes make Ce-UiO-66 an effective catalyst for various oxidation reactions.[9][10][23]

Signaling Pathway for a Catalytic Oxidation Reaction

Caption: Generalized pathway for a Ce-UiO-66 catalyzed oxidation reaction.

Experimental Protocol: Evaluating Catalytic Activity

• Reaction Setup:

  • In a reaction vessel, add the Ce-UiO-66 catalyst, the substrate (e.g., vanillyl alcohol, benzyl alcohol), and the solvent.[9][10]

  • If required, add a co-catalyst or an oxidant (e.g., TEMPO, O₂).[9]

• Reaction Conditions:

  • Heat the mixture to the desired reaction temperature (e.g., 60 °C) under vigorous stirring.[10]

  • Monitor the reaction progress by taking aliquots from the reaction mixture at different time intervals.

• Analysis:

  • Filter the catalyst from the aliquots.

  • Analyze the composition of the reaction mixture using Gas Chromatography (GC) or HPLC to determine the concentration of the reactant and the product(s).

• Calculations:

  • Conversion (%): [(Initial moles of reactant - Final moles of reactant) / Initial moles of reactant] × 100

  • Selectivity (%): (Moles of desired product formed / Moles of reactant consumed) × 100

  • Turnover Frequency (TOF): (Moles of product formed) / (Moles of active sites × time)

• Recyclability Test:

  • After the reaction, recover the catalyst by filtration or centrifugation.

  • Wash the catalyst with a suitable solvent and dry it.

  • Use the recovered catalyst in a subsequent reaction cycle under the same conditions to assess its stability and reusability.[5][23]

  • Analyze the catalyst structure after several cycles using PXRD to check for any degradation.[5]

Table 3: Performance Metrics for Ce-UiO-66 in Catalysis

Performance Metric	Description	Typical Analytical Method	References
Conversion	The percentage of the reactant that has been converted into products.	GC, HPLC	[10]
Selectivity	The percentage of the converted reactant that has formed the desired product.	GC, HPLC	[10]
Turnover Frequency (TOF)	The number of moles of product formed per mole of active catalytic sites per unit time.	GC, HPLC	[23]
Recyclability	The ability of the catalyst to maintain its activity and structure over multiple reaction cycles.	GC, HPLC, PXRD	[5][23]

References

• 1. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]
• 2. researchgate.net [researchgate.net]
• 3. Crystallography of metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Probing Molecular Motions in Metal–Organic Frameworks by Three-Dimensional Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. blog.novomof.com [blog.novomof.com]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC02606G [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Engineering the defects of UiO-66 MOF for an improved catalytic detoxification of CWA simulant: methyl paraoxon - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04637D [pubs.rsc.org]
• 15. DSpace [cora.ucc.ie]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Determining Surface Areas and Pore Volumes of Metal-Organic Frameworks [jove.com]
• 18. Preparation, characterization, and performance evaluation of UiO-66 analogues as stationary phase in HPLC for the separation of substituted benzenes and polycyclic aromatic hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The preparation and characterization of UiO-66 metal–organic frameworks for the delivery of the drug ciprofloxacin and an evaluation of their antibacterial activities - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. The preparation and characterization of UiO-66 metal–organic frameworks for the delivery of the drug ciprofloxacin and … [ouci.dntb.gov.ua]
• 23. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Selective Oxidation of Alcohols using Ce-UiO-66

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of the cerium-based metal-organic framework, Ce-UiO-66, as a catalyst for the selective oxidation of alcohols. This document covers the synthesis of the catalyst, its activation, and the application in catalytic oxidation reactions, complete with quantitative data and a proposed catalytic cycle.

Introduction

The selective oxidation of alcohols to aldehydes and ketones is a fundamental transformation in organic synthesis, crucial for the production of fine chemicals, pharmaceuticals, and fragrances. Traditional methods often rely on stoichiometric amounts of heavy metal oxidants, which are hazardous and generate significant waste. The use of heterogeneous catalysts with molecular oxygen as the terminal oxidant presents a greener and more sustainable alternative.

Ce-UiO-66, a metal-organic framework isostructural to the well-studied Zr-UiO-66, has emerged as a promising catalyst for various redox reactions. Its structure consists of hexanuclear cerium-oxo clusters ([Ce₆O₄(OH)₄]¹²⁺) interconnected by 1,4-benzenedicarboxylate (BDC) linkers, creating a porous and stable framework. The redox activity of the Ce(IV)/Ce(III) couple within the framework's nodes is key to its catalytic performance in oxidation reactions. When used in conjunction with a co-catalyst like (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO), Ce-UiO-66 demonstrates high efficiency and selectivity in the aerobic oxidation of a range of alcohols.

Experimental Protocols

Protocol 1: Synthesis of Ce-UiO-66 Catalyst

Two primary methods for the synthesis of Ce-UiO-66 are presented below: a solvothermal method and a solvent-free method.

1.1: Solvothermal Synthesis of Ce-UiO-66

This method yields crystalline Ce-UiO-66 material with good porosity.

• Reagents:

  • Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆, CAN)

  • 1,4-Benzenedicarboxylic acid (H₂BDC)

  • N,N-Dimethylformamide (DMF)

  • Chloroform

• Procedure:

  • In a Teflon-lined autoclave, dissolve cerium(IV) ammonium nitrate and 1,4-benzenedicarboxylic acid in N,N-dimethylformamide (DMF).

  • Seal the autoclave and heat it in an oven at 120 °C for 24 to 72 hours.[1]

  • After cooling to room temperature, collect the solid product by filtration or centrifugation.

  • Wash the product thoroughly with fresh DMF to remove unreacted precursors.

  • To exchange the solvent within the pores, immerse the solid in chloroform.

  • Dry the final product in an oven at 120 °C for 12 hours to obtain the Ce-UiO-66 powder.[1]

1.2: Solvent-Free Synthesis of Ce-UiO-66

This environmentally friendly method avoids the use of bulk solvents.[2]

• Reagents:

  • Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆, CAN)

  • 1,4-Benzenedicarboxylic acid (H₂BDC)

  • Acetic acid (AcOH) (modulator)

• Procedure:

  • In a mortar, grind together cerium(IV) ammonium nitrate and 1,4-benzenedicarboxylic acid.[2][3]

  • Add a small amount of acetic acid (as a modulator) and continue grinding until a homogeneous slurry is formed.[3][4][5]

  • Transfer the slurry to a sealed vial.

  • Heat the vial in an oven at 100-120 °C for 24 hours.[2][3]

  • After cooling, wash the resulting solid product with a suitable solvent (e.g., ethanol) to remove any unreacted starting materials and the modulator.

  • Dry the purified Ce-UiO-66 in an oven.

Protocol 2: Catalyst Activation

Activation of the Ce-UiO-66 catalyst is crucial to remove solvent molecules from the pores and expose the active catalytic sites.

• Procedure:

  • Place the synthesized Ce-UiO-66 powder in a tube furnace or a vacuum oven.

  • Heat the material under vacuum or a flow of inert gas (e.g., nitrogen or argon).

  • The activation temperature is critical for catalytic performance. Heating to 120 °C is sufficient to remove water molecules from the catalyst surface.[5] For enhanced activity in benzyl (B1604629) alcohol oxidation, activation at higher temperatures, such as 220 °C, has been shown to be effective.

Protocol 3: Selective Aerobic Oxidation of Alcohols

This protocol details the general procedure for the selective oxidation of benzyl alcohol and its derivatives using the Ce-UiO-66/TEMPO catalytic system.

• Reagents:

  • Activated Ce-UiO-66 catalyst

  • (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)

  • Alcohol substrate (e.g., benzyl alcohol)

  • Solvent (e.g., acetonitrile)

  • Oxygen (O₂) gas

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the activated Ce-UiO-66 catalyst and TEMPO.

  • Add the alcohol substrate and the solvent (e.g., acetonitrile).

  • Purge the flask with oxygen and maintain a positive pressure of O₂ (e.g., using a balloon).

  • Heat the reaction mixture to the desired temperature (typically 60-100 °C) and stir vigorously.

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion of the reaction, cool the mixture to room temperature.

  • Separate the heterogeneous Ce-UiO-66 catalyst by filtration or centrifugation for reuse.

  • The product can be isolated from the filtrate by standard work-up procedures, such as solvent evaporation and purification by column chromatography if necessary.

Protocol 4: Product Analysis

Quantitative analysis of the reaction mixture is essential to determine the conversion of the alcohol and the selectivity towards the desired aldehyde or ketone.

• Instrumentation: Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Procedure:

  • Prepare a calibration curve for the starting alcohol and the expected product using standard solutions of known concentrations.

  • At specific time points during the reaction, withdraw a small aliquot of the reaction mixture.

  • Filter the aliquot to remove the solid catalyst.

  • Dilute the aliquot with a suitable solvent (e.g., the reaction solvent or another appropriate solvent).

  • Inject a known volume of the diluted sample into the GC.

  • From the resulting chromatogram, identify and quantify the peaks corresponding to the starting material and the product by comparing their retention times and peak areas with the calibration curves.

  • Calculate the conversion and selectivity using the following formulas:

    • Conversion (%) = [(Initial moles of alcohol - Final moles of alcohol) / Initial moles of alcohol] * 100

    • Selectivity (%) = [Moles of desired product / (Initial moles of alcohol - Final moles of alcohol)] * 100

Data Presentation

The following tables summarize the catalytic performance of Ce-UiO-66 in the selective oxidation of various alcohols under aerobic conditions.

Table 1: Aerobic Oxidation of Benzyl Alcohol using Ce-UiO-66 and TEMPO

Catalyst	Co-catalyst	Temp. (°C)	Time (h)	Conversion (%)	Selectivity to Benzaldehyde (%)
Ce-UiO-66 (activated at 180 °C)	None	-	-	8	>99
Ce-UiO-66 (activated at 180 °C)	TEMPO	-	-	29	>99
Ce-UiO-66 (activated at 220 °C)	TEMPO	-	-	88	100

Data sourced from Lammert et al. (2015).

Table 2: Photocatalytic Oxidation of Substituted Benzyl Alcohols using Functionalized Ce-UiO-66

Catalyst	Substrate	Irradiation Time (min)	Alcohol (%)	Aldehyde (%)
Ce-UiO-66-PDC	4-Methoxybenzyl alcohol	75	0	94
Ce-UiO-66-PDC	Benzyl alcohol	105	0	93
Ce-UiO-66-PDC	4-(Trifluoromethyl)benzyl alcohol	360	75	19
Ce-UiO-66-PDC	4-Chlorobenzyl alcohol	360	7.3	87

Reaction conditions: [Substrate] = 1.00 × 10⁻² M, [Ce-UiO-66-PDC] = 8.25 × 10⁻⁴ M, under Oxygen flux, with λ = 355 ± 20 nm. Data sourced from Campanelli et al. (2019).[4]

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for Ce-UiO-66 synthesis and its application in alcohol oxidation.

Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for Ce-UiO-66/TEMPO mediated aerobic alcohol oxidation.

References

• 1. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. chemrxiv.org [chemrxiv.org]

Application of Ce-UiO-66 in Knoevenagel Condensation: A Detailed Guide for Researchers

Introduction:

The Knoevenagel condensation is a cornerstone reaction in organic synthesis, pivotal for the formation of carbon-carbon bonds and the synthesis of a wide array of valuable compounds, including pharmaceuticals, fine chemicals, and polymers. The quest for efficient, reusable, and environmentally benign catalysts for this transformation is a significant focus of contemporary chemical research. In this context, Metal-Organic Frameworks (MOFs) have emerged as highly promising heterogeneous catalysts due to their tunable porosity, high surface area, and the presence of active metal sites and functional organic linkers.

This application note details the use of a specific cerium-based MOF, Ce-UiO-66, as a robust and highly efficient heterogeneous catalyst for the Knoevenagel condensation reaction. Ce-UiO-66, with its unique electronic properties and stable framework, offers significant advantages over traditional homogeneous catalysts, including ease of separation, recyclability, and high catalytic activity under mild reaction conditions. This document provides researchers, scientists, and drug development professionals with comprehensive experimental protocols, performance data, and a mechanistic overview to facilitate the application of Ce-UiO-66 in their synthetic endeavors.

Catalytic Performance of Ce-UiO-66 in Knoevenagel Condensation

Ce-UiO-66 has demonstrated excellent catalytic activity in the Knoevenagel condensation of various aromatic aldehydes with active methylene (B1212753) compounds like malononitrile (B47326). The reaction typically proceeds at room temperature, achieving high conversions in short reaction times. The performance of Ce-UiO-66 has also been compared with its inorganic hybrid composites, which in some cases show enhanced catalytic efficiency.[1][2]

Table 1: Knoevenagel Condensation of Benzaldehyde and Malononitrile using Different Catalysts

Catalyst	Conversion (%)	Reaction Time (h)	Temperature (°C)	Reference
Ce-UiO-66	>90	Not Specified	Room Temperature	[1][2]
CdS/Ce-UiO-66	> Ce-UiO-66	Not Specified	Room Temperature	[1][2]
CdS/Ce-UiO-66/Ag3PO4	> CdS/Ce-UiO-66	Not Specified	Room Temperature	[1][2]

Table 2: Substrate Scope for Knoevenagel Condensation using Ce-UiO-66 Catalyst

Aldehyde Substrate	Product	Conversion (%)	Reaction Time (h)	Temperature (°C)	Reference
Benzaldehyde	Benzylidene malononitrile	>90	Not Specified	Room Temperature	[1][2]
Various Aromatic Aldehydes	Corresponding α,β-unsaturated products	>90	Not Specified	Room Temperature	[1][2]

Table 3: Reusability of Ce-UiO-66 Catalyst

Cycle	Catalytic Efficiency	Reference
1	>90% conversion	[1][2]
2	Maintained	[1][2]
3	Maintained	[1][2]
>3	Maintained	[1][2]

Experimental Protocols

Synthesis of Ce-UiO-66

The synthesis of Ce-UiO-66 can be achieved through various methods, with solvothermal and hydrothermal routes being the most common.[1][2] A rapid room temperature precipitation method has also been reported.[3]

Hydrothermal Synthesis Protocol: [1][2]

• Precursor Solution A: Dissolve cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) in a suitable solvent mixture, such as deionized water and N,N-dimethylformamide (DMF).

• Precursor Solution B: Dissolve 1,4-benzenedicarboxylic acid (H₂BDC) in DMF.

• Mixing: Add Solution B to Solution A under vigorous stirring.

• Hydrothermal Reaction: Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave and heat at a specific temperature (e.g., 80-120 °C) for a designated period (e.g., 12-24 hours).

• Isolation and Washing: After cooling to room temperature, collect the crystalline product by centrifugation or filtration. Wash the product sequentially with DMF and ethanol (B145695) to remove unreacted precursors.

• Activation: Dry the synthesized Ce-UiO-66 under vacuum at an elevated temperature (e.g., 150 °C) to remove residual solvent molecules from the pores.

Diagram 1: Experimental Workflow for Ce-UiO-66 Synthesis and Application

Caption: Workflow for the synthesis of Ce-UiO-66 and its subsequent use as a recyclable catalyst in the Knoevenagel condensation.

Characterization of Ce-UiO-66

To ensure the successful synthesis of the desired material, the following characterization techniques are recommended:

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the Ce-UiO-66.

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the synthesized crystals.

• ¹H-NMR and ¹³C-NMR Spectroscopy: To analyze the organic linker within the framework after digestion of the MOF.[1][2]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the material.

• N₂ Sorption Analysis: To determine the surface area and pore volume.

General Protocol for Knoevenagel Condensation

• Reaction Setup: In a round-bottom flask, add the aromatic aldehyde (e.g., 1 mmol), malononitrile (e.g., 1.2 mmol), and the activated Ce-UiO-66 catalyst (a specific catalytic loading should be optimized, e.g., 5-10 mol% relative to the aldehyde).

• Solvent: Add a suitable solvent (e.g., ethanol, or in some cases, the reaction can be performed under solvent-free conditions). Aqueous media has also been reported to be effective.[1][2]

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Catalyst Recovery: Upon completion of the reaction, separate the Ce-UiO-66 catalyst by centrifugation or filtration.

• Product Isolation: Remove the solvent from the filtrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

• Catalyst Recycling: Wash the recovered catalyst with a suitable solvent (e.g., ethanol) and dry it under vacuum for reuse in subsequent reaction cycles.

Proposed Mechanism of Knoevenagel Condensation Catalyzed by Ce-UiO-66

The catalytic activity of Ce-UiO-66 in the Knoevenagel condensation is attributed to the presence of Lewis acidic Ce(IV) sites and basic sites within the framework. While a detailed mechanism for Ce-UiO-66 is still under investigation, a plausible pathway can be proposed based on the well-understood mechanism for similar MOF catalysts like UiO-66-NH₂.[4]

• Activation of the Methylene Compound: The basic sites on the Ce-UiO-66 framework, potentially the oxygen atoms of the carboxylate linkers or hydroxyl groups on the metal clusters, deprotonate the active methylene compound (e.g., malononitrile) to form a carbanion.

• Activation of the Aldehyde: The Lewis acidic Ce(IV) centers coordinate to the carbonyl oxygen of the aldehyde, increasing its electrophilicity.

• Nucleophilic Attack: The generated carbanion attacks the activated carbonyl carbon of the aldehyde, forming an alkoxide intermediate.

• Protonation and Dehydration: The alkoxide intermediate is protonated, and a subsequent dehydration step, likely facilitated by the catalyst, eliminates a water molecule to yield the final α,β-unsaturated product.

Diagram 2: Proposed Mechanistic Pathway for Knoevenagel Condensation

Caption: A simplified representation of the proposed steps involved in the Knoevenagel condensation catalyzed by Ce-UiO-66.

Ce-UiO-66 is a highly effective, robust, and recyclable heterogeneous catalyst for the Knoevenagel condensation reaction. Its ability to function under mild conditions, coupled with its high stability and the ease of catalyst recovery, makes it an attractive alternative to conventional homogeneous catalysts. The straightforward synthesis and activation protocols further enhance its applicability in both academic and industrial research settings. This application note provides a solid foundation for researchers to explore the potential of Ce-UiO-66 and other related MOFs in developing more sustainable and efficient synthetic methodologies for the production of valuable organic compounds.

References

• 1. Highly efficient cerium metal organic frameworks (Ce-UiO-66) and its inorganic hybrids nanocomposite as novel heterogenous catalyst for Knoevenagel condensation reaction | Sciety [sciety.org]
• 2. researchgate.net [researchgate.net]
• 3. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Ce-UiO-66 Based Nanozymes for Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cerium-based UiO-66 (Ce-UiO-66), a type of metal-organic framework (MOF), has emerged as a promising platform for the development of "nanozymes" – nanomaterials with intrinsic enzyme-mimicking properties. The unique characteristics of Ce-UiO-66, including its high surface area, tunable porosity, and the redox-active nature of cerium ions (cycling between Ce³⁺ and Ce⁴⁺ states), endow it with multifaceted catalytic activities that mimic natural enzymes such as peroxidase, oxidase, catalase, and superoxide (B77818) dismutase (SOD).[1][2] These properties, combined with the inherent stability of the UiO-66 structure, make Ce-UiO-66 nanozymes highly attractive for a range of biomedical applications, including diagnostics, therapeutics, and drug delivery.[3][4] This document provides detailed application notes and experimental protocols for the synthesis, characterization, and utilization of Ce-UiO-66 based nanozymes in various biomedical contexts.

Data Presentation: Physicochemical and Catalytic Properties

The functional characteristics of Ce-UiO-66 nanozymes are intrinsically linked to their physical and chemical properties. The following tables summarize key quantitative data reported in the literature, providing a comparative overview for researchers.

Table 1: Physicochemical Properties of Ce-UiO-66 Nanozymes

Parameter	Typical Value Range	Significance in Biomedical Applications
Particle Size	100 - 450 nm	Influences cellular uptake, biodistribution, and catalytic activity.[1][4]
Zeta Potential	-25 to +12.4 mV	Affects colloidal stability, interaction with cell membranes, and protein adsorption.[4][5]
Surface Area (BET)	~900 - 1300 m²/g	Provides a large number of active sites for catalysis and high loading capacity for therapeutic agents.

Table 2: Kinetic Parameters of Ce-UiO-66 Nanozyme Activities

Nanozyme Activity	Substrate	K_m (mM)	V_max (10⁻⁸ M s⁻¹)	Conditions
Peroxidase-like	TMB, H₂O₂	0.255 (TMB), 1.231 (H₂O₂)	7.732	pH 4.0, 25°C
Oxidase-like	TMB	Varies with Ce/Fe ratio	Varies with Ce/Fe ratio	pH 4.0, 40°C[6]
Peptidase-like	Various peptides	Varies with Ce content	Varies with Ce content	Physiological pH[7]

Table 3: Performance Metrics in Biomedical Applications

Application	Parameter	Reported Value	Significance
Biosensing	Limit of Detection (LOD)	As low as 0.004 nM (organophosphorus compounds)	Demonstrates high sensitivity for detecting disease biomarkers or toxins.[8]
Antibacterial	Minimum Inhibitory Concentration (MIC)	Varies with bacterial strain	Indicates the concentration required to inhibit bacterial growth.
Drug Delivery	Drug Loading Capacity	Varies with drug molecule	High surface area allows for efficient encapsulation of therapeutics.

Experimental Protocols

This section provides detailed methodologies for the synthesis, characterization, and application of Ce-UiO-66 nanozymes.

Protocol 1: Synthesis of Ce-UiO-66 Nanozymes (Solvothermal Method)

This protocol describes a common solvothermal method for synthesizing Ce-UiO-66 nanoparticles.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• 1,4-Benzenedicarboxylic acid (BDC)

• N,N-Dimethylformamide (DMF)

• Chloroform (B151607)

• Deionized water

Equipment:

• Teflon-lined autoclave

• Oven

• Centrifuge

• Sonicator

Procedure:

• Dissolve the cerium precursor, (NH₄)₂Ce(NO₃)₆, in deionized water.

• Dissolve the organic linker, BDC, in DMF.

• Mix the two solutions in a Teflon-lined autoclave.

• Seal the autoclave and heat it in an oven at 120°C for 24 hours.[9]

• After cooling to room temperature, collect the precipitate by centrifugation.

• Wash the product with DMF and then with chloroform to remove unreacted precursors and solvent molecules.[9]

• Dry the final Ce-UiO-66 product in an oven at 80°C overnight.[10]

Diagram 1: Solvothermal Synthesis Workflow

Caption: Solvothermal synthesis of Ce-UiO-66 nanozymes.

Protocol 2: Characterization of Ce-UiO-66 Nanozymes

1. Transmission Electron Microscopy (TEM):

• Disperse a small amount of the synthesized Ce-UiO-66 powder in ethanol (B145695) by sonication.

• Drop-cast the dispersion onto a carbon-coated copper grid.

• Allow the solvent to evaporate completely.

• Image the sample using a TEM to determine the particle size, morphology, and crystallinity.[5]

2. X-ray Diffraction (XRD):

• Place the powdered Ce-UiO-66 sample on a sample holder.

• Perform XRD analysis to confirm the crystalline structure of the UiO-66 framework.[5]

3. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Mix the Ce-UiO-66 powder with KBr and press into a pellet.

• Record the FTIR spectrum to identify the characteristic functional groups of the BDC linker and the metal-oxygen bonds.[5]

4. Zeta Potential Measurement:

• Disperse the Ce-UiO-66 nanozymes in deionized water or a buffer of interest.

• Measure the zeta potential using a dynamic light scattering (DLS) instrument to assess the surface charge and colloidal stability.[5]

Protocol 3: Peroxidase-Like Activity Assay

This protocol uses the chromogenic substrate 3,3',5,5'-tetramethylbenzidine (B1203034) (TMB) to determine the peroxidase-like activity of Ce-UiO-66.

Materials:

• Ce-UiO-66 nanozyme dispersion

• TMB solution

• Hydrogen peroxide (H₂O₂) solution

• Acetate (B1210297) buffer (pH 4.0)

• Microplate reader

Procedure:

• In a 96-well plate, add acetate buffer, Ce-UiO-66 nanozyme dispersion, and TMB solution.

• Initiate the reaction by adding H₂O₂ solution.

• Immediately measure the absorbance at 652 nm at regular time intervals using a microplate reader.

• The initial reaction rate is determined from the linear portion of the absorbance versus time curve.

• To determine the kinetic parameters (K_m and V_max), vary the concentration of one substrate (e.g., TMB) while keeping the other (H₂O₂) saturated, and measure the initial reaction rates.

• Plot the initial rates against the substrate concentrations and fit the data to the Michaelis-Menten equation.

Diagram 2: Peroxidase-like Catalytic Mechanism

Caption: Ce-UiO-66 catalyzes H₂O₂ to produce hydroxyl radicals.

Protocol 4: In Vitro Anticancer Activity Assay

This protocol outlines the steps to evaluate the cytotoxic effects of Ce-UiO-66 nanozymes on cancer cells.

Materials:

• Cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium

• Ce-UiO-66 nanozyme dispersion (sterilized)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Incubator (37°C, 5% CO₂)

Procedure:

• Seed cancer cells in a 96-well plate and allow them to adhere overnight in an incubator.

• Remove the medium and add fresh medium containing various concentrations of sterilized Ce-UiO-66 nanozymes.

• Incubate the cells for 24, 48, or 72 hours.

• After incubation, add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control.

Diagram 3: Anticancer Mechanism of Action

Caption: Ce-UiO-66 induces cancer cell death via ROS generation.

Protocol 5: In Vivo Wound Healing Study

This protocol describes a general procedure for evaluating the wound healing efficacy of Ce-UiO-66 based formulations in an animal model.

Materials:

• Animal model (e.g., mice or rats)

• Ce-UiO-66 based formulation (e.g., hydrogel)

• Anesthetics

• Surgical tools for creating wounds

• Wound dressing materials

• Digital camera for documentation

Procedure:

• Anesthetize the animal according to approved protocols.

• Create a full-thickness skin wound on the dorsal side of the animal.

• Topically apply the Ce-UiO-66 formulation to the wound. A control group should receive a placebo or no treatment.

• Cover the wound with a sterile dressing.

• Monitor the wound healing process at regular intervals (e.g., days 3, 7, 14) by measuring the wound area and taking photographs.

• At the end of the study, euthanize the animals and collect the wound tissue for histological analysis (e.g., H&E staining) to assess tissue regeneration, collagen deposition, and inflammation.

Diagram 4: Pro-healing Signaling in Wounds

Caption: Ce-UiO-66 promotes wound healing via multiple pathways.

Conclusion

Ce-UiO-66 based nanozymes represent a versatile and robust platform for a wide array of biomedical applications. Their tunable catalytic activities and stable framework make them ideal candidates for the development of novel diagnostics and therapeutics. The protocols and data presented in this document are intended to serve as a comprehensive guide for researchers and professionals in the field, facilitating further exploration and innovation in the application of these remarkable nanomaterials.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in Nanozyme Sensors Based on Metal–Organic Frameworks and Covalent–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Nanozymes: Versatile Platforms for Cancer Diagnosis and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Frontiers | Research Progress of UiO-66-Based Electrochemical Biosensors [frontiersin.org]
• 9. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 10. mdpi.com [mdpi.com]

Technical Notes & Optimization

improving the yield and crystallinity of Ce-UiO-66

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Cerium-based UiO-66 (Ce-UiO-66). The information is tailored for researchers, scientists, and professionals in drug development to help improve the yield and crystallinity of their material.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Ce-UiO-66, offering potential causes and actionable solutions.

Problem	Potential Causes	Troubleshooting Steps
Low Crystalline Yield	- Incomplete reaction. - Suboptimal reaction temperature or time. - Inappropriate solvent or modulator concentration. - Formation of amorphous byproducts.	- Optimize Reaction Time and Temperature: For hydrothermal synthesis, a common condition is 110-120°C for 24 hours.[1] Room temperature synthesis is also possible and can yield highly crystalline products in a shorter time, sometimes in as little as 15 minutes.[2][3] - Adjust Metal-to-Linker Ratio: While a 1:1 ratio is common, variations can impact the outcome.[4] - Utilize Modulators: Acids like acetic acid or formic acid can act as modulators, improving crystallinity.[2][5] The choice and concentration of the modulator are critical.[2] - Ensure Proper Mixing: Agitation through stirring or sonication can lead to more developed surfaces and fewer defects compared to static conditions.[4][6]
Poor Crystallinity (Broad XRD Peaks)	- Reaction time is too short. - Incorrect temperature. - Presence of impurities. - Inefficient nucleation and crystal growth.	- Increase Reaction Time: Allow for sufficient time for crystal growth. For hydrothermal methods, 24 hours is a typical duration.[1] - Optimize Temperature: For hydrothermal synthesis, 110-120°C is a common range.[1][4] Higher temperatures can sometimes lead to the formation of unwanted phases. - Use of Modulators: The addition of modulators like acetic acid can promote the formation of highly crystalline structures.[2][7] - Consider Sonochemical Synthesis: Ultrasound can accelerate nucleation and lead to more uniform and smaller particles with good crystallinity.[4]
Presence of CeO₂ Impurity (Peaks around 28.5°, 33.1°, 47.5°, 56.3° in XRD)	- Hydrolysis of the cerium precursor. - High reaction temperature. - Incorrect pH of the reaction mixture.	- Control Water Content: While some water can be used as a solvent[7], excessive water, especially at high temperatures, can promote the formation of cerium oxides. - Optimize Temperature: Avoid excessively high temperatures during hydrothermal synthesis, as this can favor the formation of CeO₂. - Solvent Selection: The use of N,N-dimethylformamide (DMF) is common and can help prevent the hydrolysis of the cerium precursor.[1][4]
Low Surface Area	- Presence of amorphous material. - Incomplete removal of solvent or unreacted linker from the pores. - Crystal agglomeration.	- Ensure Complete Reaction: Follow optimized protocols for time and temperature to maximize crystallinity. - Thorough Washing and Activation: After synthesis, wash the product thoroughly with a suitable solvent (e.g., DMF, ethanol (B145695), or acetone) to remove unreacted precursors and solvent molecules trapped in the pores.[1] Activate the material by heating under vacuum to ensure a porous structure. - Sonication during Synthesis: Sonochemical methods can lead to smaller, more uniform particles, which may reduce agglomeration and improve surface area.[4]
Formation of Non-porous Material	- Framework collapse during solvent removal. - Incomplete activation.	- Gentle Activation: Use a gradual heating ramp and a good vacuum during the activation process to prevent sudden solvent removal that could lead to framework collapse. - Solvent Exchange: Before activation, consider exchanging the high-boiling point synthesis solvent (like DMF) with a more volatile solvent (like ethanol or acetone) through multiple washing steps.[1]

Frequently Asked Questions (FAQs)

A list of common questions regarding the synthesis of Ce-UiO-66.

Q1: What is the typical yield I can expect for Ce-UiO-66 synthesis?

A1: Yields can vary significantly depending on the synthesis method and conditions. Room temperature synthesis in aqueous media has been reported to achieve high yields of over 90%.[2] Hydrothermal methods can also provide good yields, with some reports showing yields around 66-73%.[7]

Q2: How does the choice of cerium precursor affect the synthesis?

A2: The most commonly used precursor is cerium(IV) ammonium (B1175870) nitrate (B79036) (CAN, (NH₄)₂Ce(NO₃)₆).[1][4] Other precursors like cerium(III) nitrate hexahydrate have also been used.[8] The oxidation state of the cerium precursor can influence the final Ce(III)/Ce(IV) ratio in the framework, which can be important for catalytic applications.[4]

Q3: What is the role of a modulator in the synthesis of Ce-UiO-66?

A3: A modulator, typically a monocarboxylic acid like acetic acid or formic acid, competes with the linker (terephthalic acid) for coordination to the metal clusters. This competition can control the nucleation and growth of the MOF crystals, leading to higher crystallinity and, in some cases, the introduction of controlled defects.[2][5][9] The acidity of the modulator can be a critical factor.[2]

Q4: Can I synthesize Ce-UiO-66 without using DMF?

A4: Yes, green synthesis routes using water as a solvent have been successfully developed.[7][10] These methods are often performed at room temperature or slightly elevated temperatures and can produce highly crystalline Ce-UiO-66.[2][3] Solvent-free synthesis by mechanically grinding the precursors has also been reported.[6]

Q5: How can I confirm the successful synthesis of Ce-UiO-66?

A5: The primary characterization technique is Powder X-ray Diffraction (PXRD). The experimental PXRD pattern should match the simulated pattern for UiO-66. Other important techniques include Thermogravimetric Analysis (TGA) to assess thermal stability and framework composition, Scanning Electron Microscopy (SEM) to observe crystal morphology, and gas sorption analysis (e.g., N₂ adsorption) to determine the surface area and porosity.[4][11]

Experimental Protocols

Below are detailed methodologies for common Ce-UiO-66 synthesis procedures.

Protocol 1: Hydrothermal Synthesis[4]

• Preparation of Precursor Solutions:

  • Dissolve cerium(IV) ammonium nitrate (CAN) in deionized water.

  • Dissolve terephthalic acid (H₂BDC) in N,N-dimethylformamide (DMF).

• Mixing:

  • Mix the two solutions. A typical metal-to-linker molar ratio is 1:1.[4]

• Reaction:

  • Transfer the mixture to a Teflon-lined steel autoclave.

  • Heat the autoclave to 110°C in an oven.

  • Maintain the temperature for a set duration (e.g., 30 minutes to 24 hours).

  • Allow the autoclave to cool down slowly to room temperature.

• Washing and Collection:

  • Collect the solid product by filtration or centrifugation.

  • Wash the product multiple times with DMF and then with a volatile solvent like ethanol or acetone (B3395972) to remove unreacted precursors and DMF.

• Activation:

  • Dry the washed product, for example, at 120°C for 12 hours, to remove the solvent from the pores.[1]

Protocol 2: Room Temperature Aqueous Synthesis[2]

• Preparation of Reaction Mixture:

  • Combine the cerium precursor (e.g., CAN) and the linker (e.g., H₂BDC or a functionalized variant) in water.

  • A modulator (e.g., acetic acid) can be added to the mixture.

• Reaction:

  • Stir the mixture at room temperature.

  • The reaction can be very fast, with crystalline product forming in as little as 15 minutes.[2]

• Washing and Collection:

  • Collect the precipitate by filtration or centrifugation.

  • Wash the product thoroughly with deionized water and then with ethanol or acetone.

• Drying:

  • Dry the final product in an oven at a moderate temperature (e.g., 80°C).[7]

Quantitative Data Summary

The following tables summarize key quantitative data from the literature to aid in experimental design.

Table 1: Influence of Synthesis Method on Ce-UiO-66 Properties

Synthesis Method	Metal:Linker Ratio	Temperature (°C)	Specific Surface Area (m²/g)	Reference
Hydrothermal (Static)	1:1	110	Varies	[4]
Hydrothermal (Stirred)	1:1	110	Generally higher than static	[4]
Sonochemical	1:1	Ambient	Generally higher than static	[4]
Room Temperature (Aqueous)	Varies	Room Temp	High yields (>90%) reported	[2]
Solvent-Free	0.5:1 to 2:1	100	Spherical crystalline morphology	[6]

Table 2: Effect of Modulators on Room Temperature Synthesis of Ce-UiO-66 Derivatives [2]

Linker	Modulator	Yield	Crystallinity
UiO-66-NO₂	None	>90%	High
UiO-66-Br	None	>90%	High
UiO-66-COOH	None	>90%	High
UiO-66-NH₂	Formic Acid	High	Good
UiO-66-NH₂	Acetic Acid	High	Good
UiO-66-Br	Acetic Acid	>90%	High
UiO-66-Br	Benzoic Acid	>90%	High
UiO-66-Br	Formic Acid	8%	Low

Visualized Workflows and Relationships

The following diagrams illustrate key experimental workflows and logical relationships in the synthesis of Ce-UiO-66.

Caption: Hydrothermal synthesis workflow for Ce-UiO-66.

References

• 1. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 2. 4aircraft-project.eu [4aircraft-project.eu]
• 3. The chemistry behind room temperature synthesis of hafnium and cerium UiO-66 derivatives - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Tuning the Cerium-Based Metal–Organic Framework Formation by Template Effect and Precursor Selection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]

Technical Support Center: Synthesis of Ce-UiO-66

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of Cerium-based UiO-66 (Ce-UiO-66), with a specific focus on controlling particle size.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Ce-UiO-66, offering potential causes and solutions to help you optimize your experimental outcomes.

Issue	Potential Cause(s)	Suggested Solution(s)
Broad Particle Size Distribution	1. Inhomogeneous mixing: Poor dispersion of precursors can lead to non-uniform nucleation and growth. 2. Temperature fluctuations: Inconsistent heating can affect nucleation and crystal growth rates. 3. Insufficient modulation: The modulator may not be effectively controlling the crystallization process.	1. Improve mixing: Employ vigorous stirring or sonication during the initial mixing of precursors. 2. Ensure stable temperature: Use a calibrated oven or oil bath with stable temperature control. 3. Optimize modulator: Adjust the type and concentration of the modulator. Carboxylic acids like acetic acid or formic acid can be used.[1][2]
Poor Crystallinity	1. Incorrect reaction time: The reaction may not have proceeded long enough for crystal formation. 2. Suboptimal temperature: The synthesis temperature may be too low for the formation of a crystalline structure. 3. Inappropriate solvent: The solvent system may not be suitable for the dissolution of precursors and formation of the MOF structure.	1. Increase reaction time: Studies have shown that increasing reaction time, for instance up to 18 hours, can improve crystallinity.[3] 2. Adjust temperature: While room temperature synthesis is possible, solvothermal methods at higher temperatures (e.g., 100-120 °C) often yield higher crystallinity.[4][5][6] 3. Solvent selection: N,N-Dimethylformamide (DMF) is a commonly used and effective solvent for UiO-66 synthesis.[5][7]
Unexpectedly Large Particle Size	1. Static synthesis conditions: Lack of agitation allows for slower nucleation and favors the growth of larger crystals.[7] 2. High concentration of modulator: Certain modulators, especially at high concentrations, can slow down nucleation and promote crystal growth, leading to larger particles.[1][8] 3. Prolonged reaction time: Extended reaction times can sometimes lead to continued crystal growth.	1. Introduce agitation: Use stirring or sonication during the synthesis to promote faster nucleation and obtain smaller particles.[7] 2. Reduce modulator concentration: Systematically decrease the amount of modulator to favor nucleation over crystal growth. 3. Optimize reaction time: Conduct a time-dependent study to find the optimal duration that yields the desired particle size without compromising crystallinity.
Formation of Amorphous Product	1. Incorrect precursor ratio: A non-stoichiometric ratio of metal salt to linker can prevent the formation of the ordered MOF structure. 2. Presence of impurities: Impurities in the reagents or solvent can interfere with crystallization. 3. Inadequate temperature: The reaction temperature may be too low to overcome the activation energy for crystallization.	1. Verify precursor stoichiometry: Carefully weigh and dissolve the metal salt and linker in the correct molar ratio. 2. Use high-purity reagents: Ensure that the precursors and solvent are of high purity. 3. Increase synthesis temperature: Gradually increase the reaction temperature within the stable range for Ce-UiO-66.
Low Product Yield	1. Incomplete reaction: The reaction may not have gone to completion due to insufficient time or temperature. 2. Loss during work-up: Product may be lost during the washing and centrifugation steps. 3. Suboptimal precursor concentration: The concentration of reactants in the solvent may be too low.	1. Extend reaction time or increase temperature: Allow the reaction to proceed for a longer duration or at a slightly higher temperature. 2. Optimize work-up procedure: Use careful decanting and centrifugation techniques to minimize product loss. Consider using a finer filter if necessary. 3. Increase precursor concentration: While maintaining the correct stoichiometry, increase the concentration of the metal salt and linker.

Frequently Asked Questions (FAQs)

Q1: How can I systematically reduce the particle size of my Ce-UiO-66 crystals?

A1: To reduce the particle size of Ce-UiO-66, you can employ several strategies. Introducing mechanical agitation, such as stirring or sonication, during synthesis promotes rapid nucleation, leading to smaller crystals.[7] Sonochemical synthesis, in particular, has been shown to produce smaller and more uniform particles compared to conventional solvothermal methods.[7][9] Additionally, you can optimize the use of modulators. While modulators can sometimes increase particle size, their type and concentration can be tuned to control nucleation and growth.

Q2: What is the role of a modulator in Ce-UiO-66 synthesis and how does it affect particle size?

A2: A modulator, typically a monocarboxylic acid like acetic acid, formic acid, or benzoic acid, competes with the linker (terephthalic acid) for coordination to the metal clusters.[1][2] This competition slows down the rate of framework assembly, which can influence both the crystallinity and the particle size. The addition of a modulator often leads to an increase in particle size by reducing the nucleation rate and favoring crystal growth.[1][8] The specific effect on particle size can depend on the modulator's concentration and its acidity (pKa).[8][10]

Q3: What is a typical temperature and reaction time for Ce-UiO-66 synthesis?

A3: The synthesis of Ce-UiO-66 can be performed under various conditions. Solvothermal synthesis is commonly carried out at temperatures ranging from 100°C to 120°C for reaction times between 15 minutes and 24 hours.[4][5][6] Room temperature synthesis is also a viable and more environmentally friendly option, which can proceed for several hours to achieve good crystallinity.[3][11][12][13] One study found that a reaction time of 18 hours at room temperature resulted in a highly stable Ce-UiO-66 with a high surface area.[3]

Q4: Can the synthesis method itself influence the particle size?

A4: Yes, the synthesis method has a significant impact on the resulting particle size. Static hydrothermal or solvothermal synthesis, where the reaction mixture is not agitated, tends to produce larger crystallites.[7] In contrast, methods that involve agitation, such as synthesis with stirring or the use of ultrasound (sonochemical synthesis), lead to smaller particle sizes due to increased nucleation rates.[7]

Q5: How does the metal-to-linker ratio affect the synthesis and particle size?

A5: The molar ratio of the cerium salt to the terephthalic acid linker is a critical parameter. While the ideal stoichiometric ratio is 1:1 for the UiO-66 structure, variations in this ratio can be used to introduce defects or modulate crystal growth. Using an excess of the linker can sometimes lead to smaller particles.

Quantitative Data Summary

The following table summarizes the effect of different synthesis methods on the crystallite size of Ce-UiO-66, as determined by the Scherrer equation from XRD data.

Synthesis Method	Metal:Linker Ratio	Average Crystallite Size (nm)	Reference
Hydrothermal (Static)	1:1	83.5	[7]
Hydrothermal (Static)	2:1	83.7	[7]
Hydrothermal (Stirring)	1:1	65.8	[7]
Hydrothermal (Stirring)	2:1	59.7	[7]
Sonochemical	1:1	43.4	[7]
Sonochemical	2:1	46.9	[7]

Experimental Protocols

Protocol 1: Solvothermal Synthesis of Ce-UiO-66

This protocol is a general guideline for a typical solvothermal synthesis of Ce-UiO-66.

Materials:

• Ammonium cerium(IV) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Methanol (B129727) or Ethanol (B145695) (for washing)

Procedure:

• In a beaker, dissolve a specific amount of (NH₄)₂Ce(NO₃)₆ in deionized water.

• In a separate beaker, dissolve a stoichiometric amount of H₂BDC in DMF.

• Pour the cerium precursor solution into the linker solution while stirring.

• If using a modulator, add it to the linker solution before mixing with the metal precursor.

• Transfer the final mixture to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and place it in a preheated oven at the desired temperature (e.g., 110°C).

• Maintain the temperature for the specified reaction time (e.g., 30 minutes to 24 hours).

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the solid product by centrifugation or filtration.

• Wash the product multiple times with DMF and then with methanol or ethanol to remove unreacted precursors and solvent.

• Dry the final product in a vacuum oven at a suitable temperature (e.g., 100°C) overnight.

Visualizations

Caption: Experimental workflow for the solvothermal synthesis of Ce-UiO-66.

Caption: Influence of synthesis parameters on Ce-UiO-66 particle size.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 6. iris.unito.it [iris.unito.it]
• 7. The Impact of Synthesis Method on the Properties and CO2 Sorption Capacity of UiO-66(Ce) [mdpi.com]
• 8. Size control over metal–organic framework porous nanocrystals - Chemical Science (RSC Publishing) DOI:10.1039/C9SC03802G [pubs.rsc.org]
• 9. Process intensification of synthesis of metal organic framework particles assisted by ultrasound irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 4aircraft-project.eu [4aircraft-project.eu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ce-UiO-66 Framework Stability

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to preventing framework collapse in Cerium-UiO-66 (Ce-UiO-66). It includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your research and development efforts.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, activation, and handling of Ce-UiO-66 that may lead to framework collapse.

Question: My PXRD pattern shows a loss of crystallinity or peak broadening after activation. What could be the cause and how can I fix it?

Answer: A loss of crystallinity, indicated by broadened or disappearing peaks in the Powder X-ray Diffraction (PXRD) pattern, is a primary indicator of framework collapse.[1][2] The most common causes are related to the activation process.

• Cause 1: High Activation Temperature. Ce-UiO-66 has a lower thermal stability compared to its zirconium analogue (Zr-UiO-66).[3] High temperatures during thermal activation can lead to the breakdown of the framework structure.

  • Solution: Lower the activation temperature. For many Ce-UiO-66 materials, an activation temperature between 100-150°C is sufficient to remove guest molecules without causing significant damage.[4]

• Cause 2: Capillary Forces During Solvent Evaporation. The evaporation of high-surface-tension solvents from the pores can exert strong capillary forces, leading to structural collapse.[5]

  • Solution 1: Solvent Exchange. Before thermal activation, perform a solvent exchange with a low-surface-tension solvent like acetone, chloroform (B151607), or hexane.[6][7][8] This reduces the capillary forces during evaporation.

  • Solution 2: Supercritical CO2 Drying. This is a highly effective method to remove solvents without passing through a liquid-gas phase boundary, thus completely avoiding capillary forces.[6][9][10][11]

• Cause 3: Incomplete Solvent Removal. Residual high-boiling point solvents like DMF can decompose at elevated temperatures and damage the framework.

  • Solution: Ensure complete solvent exchange and adequate activation time under vacuum.

Question: My N2 sorption isotherm shows a significantly lower BET surface area than expected and a change in the isotherm shape. What does this indicate?

Answer: A drastic reduction in the Brunauer-Emmett-Teller (BET) surface area and a change in the shape of the nitrogen sorption isotherm are strong indicators of framework collapse.

• Interpretation of Isotherm Shape:

  • A healthy, porous Ce-UiO-66 should exhibit a Type I isotherm, characteristic of microporous materials.

  • If the framework has collapsed, the isotherm may resemble a Type II or Type IV isotherm with a hysteresis loop, or show very low N2 uptake, indicating a non-porous material.[12][13]

• Troubleshooting Steps:

  • Review Activation Protocol: As with PXRD issues, the primary suspect is the activation procedure. Re-evaluate the activation temperature and solvent removal techniques as described above.

  • Check for Contaminants: Ensure the starting materials and solvents are pure, as impurities can interfere with framework formation and stability.

  • Consider Defect Engineering: The introduction of defects through the use of modulators during synthesis can sometimes enhance the stability of the framework.[14][15]

Frequently Asked Questions (FAQs)

Q1: What is the typical thermal stability of Ce-UiO-66?

A1: The thermal stability of Ce-UiO-66 is generally lower than that of Zr-UiO-66. The framework of defective UiO-66 can start to collapse at temperatures as low as 250°C, with thermal decomposition occurring at higher temperatures (around 450°C in an oxidative environment and 500°C in an inert or reductive environment).[16] For bimetallic Zr/Ce-UiO-66, the thermal stability decreases with increasing cerium content, from approximately 435°C for pure Zr-UiO-66 to 220°C for pure Ce-UiO-66.[3]

Q2: How does the choice of modulator affect the stability of Ce-UiO-66?

A2: The use of modulators, such as monocarboxylic acids (e.g., formic acid, acetic acid), during synthesis can introduce defects into the framework, which can influence its stability.[14][15] Modulators with lower pKa values and used at higher concentrations tend to create more defects, which can enhance the colloidal stability of Ce-UiO-66 nanoparticles.[14] However, a very high defect density can also compromise the overall structural integrity.

Q3: Can Ce-UiO-66 withstand acidic or basic conditions?

A3: Ce-UiO-66 shows some stability in acidic and neutral conditions but is susceptible to degradation in strong acids and bases. Studies have shown that Ce-UiO-66 can be disassembled in 2-10 M acetic and formic acid.[1][17] Significant leaching of cerium (up to 57%) has been observed in mineral acids.[1][17] The framework is also prone to degradation in highly alkaline environments (pH > 9-10).[18]

Q4: What is the benefit of creating a bimetallic Ce/Zr-UiO-66?

A4: Incorporating zirconium into the Ce-UiO-66 framework to create a bimetallic system can enhance thermal and chemical stability compared to the pure cerium analogue.[19] This approach aims to combine the catalytic activity of cerium with the superior stability of the zirconium-based framework.

Quantitative Data Summary

The following tables summarize key quantitative data related to the stability of Ce-UiO-66 and its analogues.

Table 1: BET Surface Area of UiO-66 Analogues with Different Modulators and Functionalization

Material	Modulator	BET Surface Area (m²/g)
UiO-66-00	None	-
UiO-66-AA	Acetic Acid	1003
UiO-66-FA	Formic Acid	1254
UiO-66(NH₂)	Acetic Acid	703

Data adapted from related UiO-66 studies, specific values for Ce-UiO-66 may vary.[15]

Table 2: Thermal Decomposition Temperatures of UiO-66 Analogues

Material	Environment	Framework Collapse Temperature (°C)	Decomposition Onset Temperature (°C)
Defective UiO-66	Oxidative	250	450
Defective UiO-66	Reductive/Inert	250	500
Zr-UiO-66	-	~435	-
Ce-UiO-66	-	~220	-

Data compiled from various sources on UiO-66 and its analogues.[3][16]

Experimental Protocols

Protocol 1: Solvothermal Synthesis of Ce-UiO-66

This protocol provides a general procedure for the solvothermal synthesis of Ce-UiO-66.

• Precursor Solution: Dissolve cerium(IV) ammonium (B1175870) nitrate (B79036) (CAN) and 1,4-benzenedicarboxylic acid (BDC) in N,N-dimethylformamide (DMF).

• Modulator Addition (Optional): If using a modulator, add the desired amount of formic acid or acetic acid to the solution.

• Reaction: Transfer the mixture to a Teflon-lined autoclave and heat at a specified temperature (e.g., 120°C) for a designated time (e.g., 24 hours).[20]

• Cooling and Collection: Allow the autoclave to cool to room temperature. Collect the resulting powder by centrifugation or filtration.

• Washing: Wash the product multiple times with DMF and then with a lower-boiling-point solvent like ethanol (B145695) to remove unreacted precursors.[20][21][22]

Protocol 2: Activation of Ce-UiO-66 via Solvent Exchange and Thermal Treatment

This protocol is crucial for achieving a porous material without framework collapse.

• Solvent Exchange:

  • After synthesis and initial washing, immerse the Ce-UiO-66 powder in a low-surface-tension solvent such as chloroform or acetone.[6][7][8][23]

  • Allow the powder to soak for an extended period (e.g., 24 hours), then decant the solvent and replenish with fresh solvent.

  • Repeat this process at least three times to ensure complete exchange of the high-boiling point synthesis solvent.[23]

• Thermal Activation:

  • Transfer the solvent-exchanged sample to a vacuum oven.

  • Heat the sample under vacuum at a relatively low temperature (e.g., 120-150°C) for several hours (e.g., 12-24 hours) to remove the solvent and activate the framework.

Protocol 3: Supercritical CO2 Drying for Framework Preservation

This method is highly recommended for delicate MOF structures.

• Solvent Exchange with a CO2-miscible solvent: First, exchange the synthesis solvent with a solvent that is miscible with liquid CO2, such as ethanol.[8]

• Loading into Supercritical Dryer: Place the ethanol-soaked Ce-UiO-66 into the high-pressure vessel of a supercritical dryer.

• CO2 Flushing: Fill the vessel with liquid CO2 to flush out the ethanol. This is typically done over several cycles.

• Reaching Supercritical Point: Increase the temperature and pressure of the vessel above the critical point of CO2 (31.1°C and 73.8 bar).

• Venting: Slowly vent the supercritical CO2 from the vessel while maintaining the temperature above the critical point. This ensures that the CO2 transitions directly to a gas without a liquid phase, thus avoiding capillary forces.[6]

Visualizations

Caption: Experimental workflow for the synthesis, activation, and characterization of Ce-UiO-66.

Caption: Troubleshooting logic for addressing framework collapse in Ce-UiO-66.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Activation of Metal–Organic Frameworks - ChemistryViews [chemistryviews.org]
• 6. MOF Activation: Solvent Exchange and Supercritical Drying [eureka.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. Suspension Processing of Microporous Metal-Organic Frameworks: A Scalable Route to High-Quality Adsorbents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Using Supercritical CO2 in the Preparation of Metal-Organic Frameworks: Investigating Effects on Crystallisation [mdpi.com]
• 11. Item - Using supercritical CO2 in the preparation of metal-organic frameworks: Investigating effects on crystallisation - Loughborough University - Figshare [repository.lboro.ac.uk]
• 12. Selective Adsorption of CH4/N2 on Ni-based MOF/SBA-15 Composite Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 13. communities.springernature.com [communities.springernature.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Acid Stability of MIV (M = Zr, Hf, Ce, Th) UiO-66 MOFs from a Solution Perspective. | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. iptek.its.ac.id [iptek.its.ac.id]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Photocatalytic Activity of Ce-UiO-66

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the cerium-based metal-organic framework, Ce-UiO-66. The information is designed to address specific issues encountered during synthesis, characterization, and photocatalytic experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges and questions that arise during the experimental process.

Synthesis & Material Properties

• Q1: My Ce-UiO-66 synthesis resulted in a low yield and poor crystallinity. What are the likely causes and solutions?

  • A1: Low yield and crystallinity can stem from several factors. The synthesis of Ce-UiO-66 is sensitive to parameters like temperature, reaction time, solvent choice, and the metal-to-linker molar ratio.[1]

    • Troubleshooting:

      • Modulators: The acidity of modulators like acetic acid or formic acid is critical. For certain linkers (e.g., Ce-UiO-66-Br), moderately acidic modulators improve crystallinity, while highly acidic ones can inhibit MOF formation.[2] Some functionalized versions, like Ce-UiO-66-NO2, can be synthesized with high crystallinity in water without any modulator.[2]

      • Synthesis Method: Conventional solvothermal methods, while common, can be time-consuming.[3] Consider alternative methods like microwave-assisted synthesis, which can significantly reduce reaction time without negatively impacting morphology or crystal size.[4][5] Room temperature precipitation is also a rapid method, though it may yield nano-scale crystallites.[6]

      • Reagent Solubility: Low solubility of the organic linker in the chosen solvent (e.g., water) can prevent MOF formation. Switching to a solvent like N,N-dimethylformamide (DMF) can overcome this issue.[2]

      • Metal:Linker Ratio: Varying the metal-to-linker molar ratio (e.g., 1:1 vs. 2:1) can influence the final product's properties and yield. Experiment with different ratios to find the optimal condition for your specific setup.[1]

• Q2: I observe a color change in my Ce-UiO-66-H material from yellow to light brown after photocatalysis. Is this normal?

  • A2: Yes, this is a reported phenomenon. The color change is consistent with a partial and permanent reduction of Ce(IV) to Ce(III) within the metal-oxo cluster upon light exposure.[3] This reduction can alter the band gap of the material, potentially enhancing its light absorption and photocatalytic activity.[3]

• Q3: How do I create defects in the Ce-UiO-66 structure, and why is this beneficial?

  • A3: Defect engineering, particularly creating "missing-linker" defects, is a key strategy for enhancing photocatalytic activity.[7] These defects can generate coordinatively unsaturated Ce sites and a higher concentration of Ce³⁺, which act as active sites.[7]

    • Methodology: Defects can be introduced by using modulators like carboxylic acids during synthesis. The amount and type of modulator can control the number of defects.[8] Post-synthetic treatments with acid can also be used.[9]

    • Benefit: Missing linkers make the metal clusters more accessible for catalytic reactions and can improve charge separation, a crucial factor for efficient photocatalysis.[3]

Photocatalytic Performance

• Q4: My Ce-UiO-66 shows low photocatalytic activity for degrading organic pollutants. How can I improve its performance?

  • A4: Low activity is a common issue. Several factors, from material properties to experimental conditions, can be the cause.

    • Troubleshooting:

      • Ligand Functionalization: The choice of functional group on the organic linker significantly impacts activity. Electron-donating groups like -NH₂ can increase photocatalytic activity by charging the metal cluster and lowering the band gap.[3] In contrast, electron-withdrawing groups like -NO₂ may be less effective for certain reactions.[10]

      • Enhance Adsorption: Before degradation, the pollutant must adsorb onto the MOF surface. The three-dimensional porous structure of Ce-UiO-66 facilitates this.[11] Functional groups can also influence adsorption; for example, Ce-UiO-66-NO₂ and Ce-UiO-66-COOH have shown good surface adsorption for certain dyes.[3]

      • Create Heterojunctions: Combining Ce-UiO-66 with other semiconductors (e.g., CeO₂, CdS, g-C₃N₄) to form a heterojunction is a powerful strategy.[11][12] This promotes efficient separation of photogenerated electrons and holes, reducing recombination and boosting activity.[13][14]

      • Optimize pH: The pH of the solution affects the surface charge of the MOF and the chemical form of the pollutant, which can significantly influence the reaction rate.[9]

      • Control Catalyst Dosage: Increasing the amount of photocatalyst provides more active sites, but an excessive amount can lead to light scattering and reduce efficiency.[9]

• Q5: The photocatalytic activity of my catalyst decreases significantly after a few cycles. What causes this instability and how can it be prevented?

  • A5: While Ce-UiO-66 is known for good stability, deactivation can occur.[6]

    • Troubleshooting:

      • Metal Leaching/Structural Collapse: Instability can be due to the leaching of metal ions or the collapse of the framework structure, which are common issues with MOFs in aqueous environments.[9][13] Ensure your synthesis protocol is robust to produce a highly stable framework.

      • Fouling: The pores and active sites of the MOF can become blocked by degraded byproducts or strongly adsorbed dye molecules. Employ thorough washing procedures between cycles. Washing with solvents like acetone, ethanol (B145695), or a dilute NaOH solution can help regenerate the catalyst.[3]

      • Photostability: While many Ce-UiO-66 variants are photostable, some, like Ce-UiO-66-OH, have shown a decrease in activity after several cycles.[3] Characterize your material with PXRD after catalysis to check for any loss of crystallinity.[6]

• Q6: How do I determine which reactive species (e.g., •O₂⁻, •OH, h⁺) is dominant in my photocatalytic reaction?

  • A6: Active species trapping experiments are performed to identify the primary mechanism of degradation. This involves adding specific chemical "scavengers" to the reaction that will quench a particular reactive species.

    • Procedure: Run parallel photocatalytic experiments, each containing a different scavenger. By observing which scavenger causes the most significant drop in degradation efficiency, you can deduce the dominant active species.[15]

    • Common Scavengers:

      • Benzoquinone (BQ): Scavenger for superoxide (B77818) radicals (•O₂⁻).[15]

      • Isopropyl Alcohol (IPA): Scavenger for hydroxyl radicals (•OH).[15]

      • EDTA-2Na (Ethylenediaminetetraacetic acid disodium (B8443419) salt): Scavenger for holes (h⁺).[15]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

1. General Synthesis of Ce-UiO-66 (Room Temperature Precipitation)

This protocol is adapted from a rapid synthesis method.[3][6]

• Materials: Cerium(IV) ammonium (B1175870) nitrate (B79036) (CAN), Terephthalic acid (or functionalized linker, e.g., 2-aminoterephthalic acid for Ce-UiO-66-NH₂), N,N-dimethylformamide (DMF), Deionized water.

• Procedure:

  • Prepare two separate solutions.

    • Solution A (Metal): Dissolve the cerium precursor (CAN) in a mixture of DMF and water.

    • Solution B (Linker): Dissolve the organic linker (e.g., terephthalic acid) in DMF.

  • Combine Solution A and Solution B under ambient conditions. Crystallization should occur almost instantaneously.

  • Stir the resulting suspension for a designated period (e.g., 1 hour) at room temperature.

  • Collect the solid product by centrifugation or filtration.

  • Wash the product thoroughly multiple times with DMF and then with a solvent like ethanol or chloroform (B151607) to remove unreacted precursors and solvent molecules from the pores.[1]

  • Dry the final product in an oven at a suitable temperature (e.g., 80-120°C) for several hours.[1]

2. Characterization of Ce-UiO-66

• Powder X-ray Diffraction (PXRD): Used to confirm the crystalline structure and phase purity of the synthesized MOF. A broadened peak profile indicates nano-scale crystallite size.[3][16]

• Scanning Electron Microscopy (SEM): Used to observe the morphology and particle size of the crystals.[16]

• Thermogravimetric Analysis (TGA): Used to assess the thermal stability of the MOF and confirm the removal of guest solvent molecules.[17]

• N₂ Sorption (BET Analysis): Used to determine the specific surface area and pore size distribution of the material. The presence of missing-linker defects can be inferred from shifts in the pore size distribution.[8]

3. Photocatalytic Degradation of an Organic Dye

This is a general workflow for evaluating photocatalytic activity.[6][11]

• Materials: Synthesized Ce-UiO-66 photocatalyst, organic dye (e.g., Rhodamine B, Methylene Blue), deionized water, light source (e.g., Xenon lamp with UV or visible light filter).

• Procedure:

  • Prepare a stock solution of the organic dye at a known concentration (e.g., 20 mg/L).[11]

  • Disperse a specific amount of the Ce-UiO-66 catalyst (e.g., 10 mg) into a set volume of the dye solution.[11]

  • Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium. Take a sample at the end of this period to measure the initial concentration after adsorption.[11]

  • Turn on the light source to initiate the photocatalytic reaction.

  • At regular time intervals, withdraw aliquots of the suspension.

  • Centrifuge the aliquots to separate the catalyst particles from the solution.

  • Measure the concentration of the remaining dye in the supernatant using a UV-Vis spectrophotometer at the dye's maximum absorbance wavelength.

  • The degradation efficiency is calculated using the formula: Efficiency (%) = (C₀ - Cₜ) / C₀ × 100, where C₀ is the initial concentration after dark adsorption and Cₜ is the concentration at time t.

Quantitative Data Summary

The following tables summarize key performance data for various Ce-UiO-66 materials.

Table 1: Photocatalytic Degradation of Dyes by Functionalized Ce-UiO-66-X. [3]

Catalyst	Dye	Light Source	Degradation Time (min)
Ce-UiO-66-NH₂	Rhodamine B (RhB)	UV	15
Congo Red (CR)	Visible	1-3
Ce-UiO-66-OH	Rhodamine B (RhB)	UV	20
Alizarin Red S (AR)	UV	1-3
Ce-UiO-66-H	Rhodamine B (RhB)	UV	20
Alizarin Red S (AR)	Visible	1-3
Ce-UiO-66-COOH	Rhodamine B (RhB)	UV / Visible	> 50 (Weaker activity)
Ce-UiO-66-NO₂	Rhodamine B (RhB)	UV / Visible	> 50 (Weaker activity)

Table 2: Comparison of Band Gap Energies for Functionalized Ce-UiO-66. [3]

Material	Band Gap (eV)
Ce-UiO-66-NH₂	1.4 - 2.2
Ce-UiO-66-OH	1.4 - 2.2
Ce-UiO-66-H	1.4 - 2.2
Reduced Ce-UiO-66-H (post-irradiation)	1.47
Pristine Ce-UiO-66-H	2.25

Visualizations: Workflows and Mechanisms

The following diagrams illustrate key experimental and logical processes.

Caption: General workflow for the room temperature synthesis of Ce-UiO-66.

Caption: Experimental workflow for a typical photocatalytic dye degradation test.

Caption: Photocatalytic mechanism on Ce-UiO-66 under light irradiation.

References

• 1. mdpi.com [mdpi.com]
• 2. 4aircraft-project.eu [4aircraft-project.eu]
• 3. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 4. Efficient microwave assisted synthesis of metal-organic framework UiO-66: optimization and scale up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent Advances in Metal-Organic Framework (MOF)-Based Photocatalysts: Design Strategies and Applications in Heavy Metal Control [mdpi.com]
• 10. Functionalized UiO-66(Ce) for photocatalytic organic transformation: the role of active sites modulated by ligand functionalization - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. A review of metal–organic framework (MOF) materials as an effective photocatalyst for degradation of organic pollutants - Nanoscale Advances (RSC Publishing) DOI:10.1039/D3NA00627A [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]
• 17. chemrxiv.org [chemrxiv.org]

Ce-UiO-66 Stability Enhancement: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability challenges encountered during experiments with Cerium-based UiO-66 (Ce-UiO-66).

Frequently Asked Questions (FAQs)

Q1: Why does my Ce-UiO-66 sample show lower stability compared to its Zirconium analogue (Zr-UiO-66)?

A1: Ce-UiO-66 generally exhibits lower thermal, mechanical, and chemical stability than Zr-UiO-66.[1][2][3][4][5] This is primarily attributed to the facile redox activity between Ce(III) and Ce(IV), which makes the metal-oxo clusters more susceptible to degradation, particularly in acidic environments.[1][2][3] The bonds between the cerium clusters and the organic linkers are also weaker than the corresponding zirconium-linker bonds, contributing to lower thermal stability.[6]

Q2: What is the primary mechanism of Ce-UiO-66 degradation in acidic solutions?

A2: In the presence of acids, particularly carboxylic acids like formic and acetic acid, Ce-UiO-66 can undergo disassembly.[1][3] The process involves the protonation and breaking of the bonds between the cerium-oxo clusters and the terephthalate (B1205515) linkers. This results in the dissolution of the metal clusters into soluble hexameric units and the precipitation of the BDC linker.[2][3] In stronger mineral acids, significant leaching of the cerium metal (up to 57%) can occur.[1][2]

Q3: What is the most effective strategy to enhance the thermal and chemical stability of Ce-UiO-66?

A3: The most widely reported and effective strategy is the synthesis of bimetallic, mixed-metal Ce/Zr-UiO-66 frameworks.[6][7] By incorporating zirconium into the metal clusters, the overall stability of the material is significantly enhanced. Studies have shown that even a small amount of Zr can improve resistance to acids and increase the thermal decomposition temperature.[6] Samples with a cerium content of 20 at% or less demonstrate a notable improvement in both thermal and chemical stability.[6][7]

Q4: Can post-synthetic modification (PSM) be used to improve the stability of Ce-UiO-66?

A4: Yes, post-synthetic modification can be a viable strategy. While many PSM studies focus on functionalization, the principles can be applied to enhance stability. For instance, creating a hydrophobic coating on the MOF's external surface can improve its stability in aqueous or humid environments by repelling water molecules that could otherwise attack the framework.[8] However, it is crucial that the conditions used for the PSM reaction are not harsh enough to degrade the initial Ce-UiO-66 material.

Q5: How does the synthesis method affect the stability of the final Ce-UiO-66 product?

A5: The synthesis method and parameters, such as the metal-to-linker ratio and the use of modulators, can significantly impact the final material's stability by influencing its crystallinity and the number of defects.[4] For example, agitation during synthesis (stirring or sonication) can lead to materials with more developed surface areas and fewer linker defects compared to static hydrothermal methods.[4] Room-temperature synthesis methods have also been developed, which can offer different defect densities and crystallite sizes, thereby affecting stability.[9]

Troubleshooting Guides

Issue 1: Rapid loss of crystallinity after exposure to acidic media.

• Question: My PXRD analysis shows a significant loss of diffraction peaks after I treated my Ce-UiO-66 sample with a low pH solution. What is happening and how can I avoid this?

• Answer: This indicates a collapse of the crystalline framework. Ce-UiO-66 is known to be unstable in acidic conditions, with degradation observed even in 0.5 M formic acid.[1] The facile Ce(III)/Ce(IV) redox couple contributes to this instability, leading to the dissolution of the metal clusters.[2][3]

  • Troubleshooting Steps:

    • Avoid Strong Acids: If possible, perform your experiments in neutral or buffered solutions. Be aware that certain buffers can also cause degradation.[8][10]

    • Synthesize a More Robust Framework: Prepare a bimetallic Ce/Zr-UiO-66 with a low Ce content (e.g., ≤20%). The incorporation of Zr significantly enhances acid resistance.[6][7]

    • Reduce Exposure Time: Minimize the time the material is in contact with the acidic solution.

    • Characterize the Liquid Phase: Use techniques like ICP-OES and HPLC to quantify the amount of leached cerium and organic linker in the solution, respectively. This will help you understand the extent of the degradation.[1][10]

Issue 2: The material's surface area has drastically decreased after activation/solvent exchange.

• Question: My N₂ sorption isotherm shows a much lower BET surface area than expected after activating the sample. Did the framework collapse?

• Answer: A significant loss in surface area often points to a partial or complete collapse of the porous structure. This can happen during solvent exchange or activation if the framework is not robust enough to withstand the removal of guest molecules from its pores.

  • Troubleshooting Steps:

    • Gentle Activation: Use a gentler activation protocol. Instead of heating under a high vacuum immediately, consider a gradual process like supercritical CO₂ drying.

    • Verify Structural Integrity: Use PXRD to check if the material's crystallinity is retained after activation. A loss of peak intensity or broadening suggests a structural collapse.

    • Evaluate Synthesis Quality: The initial synthesis may have produced a material with a high number of defects, making it less stable. Re-evaluate your synthesis parameters, such as temperature and modulator concentration.[11]

    • Consider a Bimetallic Framework: As with acid instability, using a Ce/Zr-UiO-66 composition will result in a mechanically stronger framework that is less prone to collapse during activation.[5]

Issue 3: Poor thermal stability during a high-temperature application.

• Question: I am using Ce-UiO-66 as a catalyst, but a TGA analysis shows it starts decomposing at a much lower temperature than Zr-UiO-66. How can I improve its thermal tolerance?

• Answer: Ce-UiO-66 has an inherently lower thermal decomposition temperature (around 260-280°C) compared to Zr-UiO-66 (up to 450°C).[4][5]

  • Troubleshooting Steps:

    • Incorporate Zirconium: This is the most effective solution. The decomposition temperature of bimetallic Ce/Zr-UiO-66 increases with higher Zr content. A composition with a Zr:Ce ratio of 3:1, for example, will have significantly improved thermal stability over the pure cerium version.[6]

    • Operate Below Decomposition Temperature: Ensure your application's operating temperature remains safely below the decomposition threshold of your specific Ce-UiO-66 material, as determined by TGA.

    • Control the Atmosphere: The stability of the framework can be affected by the atmosphere (inert, oxidative, reductive).[8] Characterize the material's stability under your specific experimental atmosphere.

Data Presentation: Stability Comparison

Table 1: Chemical Stability of M-UiO-66 in Acidic Media

Metal Center (M)	Acid	Acid Concentration	Metal Leaching (%)	Data Source
Ce	Mineral Acids (HCl, HNO₃)	2 M	57%	[1][2][3]
Zr	Mineral Acids (HCl, HNO₃)	2 M	16%	[1][2][3]
Hf	Mineral Acids (HCl, HNO₃)	2 M	4-5%	[1][2][3]

Table 2: Thermal Stability of Monometallic vs. Bimetallic UiO-66

Material Composition	Decomposition Temperature (°C)	Key Finding	Data Source
Ce-UiO-66	~220 - 280°C	Baseline thermal stability is significantly lower than Zr-based analogue.	[4][5]
Zr-UiO-66	~435 - 450°C	High intrinsic thermal stability.	[4][5]
Bimetallic Ce/Zr-UiO-66 (Ce ≤20 at%)	Enhanced stability vs. pure Ce-UiO-66	Incorporation of Zr improves thermal resistance.	[6][7]
Bimetallic HMUiO-66(Zr₆Ce₄)	~380°C	Higher Zr content leads to higher thermal stability.	[6]

Experimental Protocols

Protocol 1: Synthesis of Bimetallic Ce/Zr-UiO-66 for Enhanced Stability

This protocol is adapted from methodologies described for creating mixed-metal UiO-66 frameworks.[6][12]

• Objective: To synthesize a Ce/Zr-UiO-66 solid solution with improved thermal and chemical stability.

• Materials:

  • Ammonium Cerium(IV) Nitrate ((NH₄)₂Ce(NO₃)₆)

  • Zirconium(IV) Oxynitrate Hydrate (ZrO(NO₃)₂·xH₂O)

  • 1,4-Benzenedicarboxylic acid (H₂BDC)

  • N,N-Dimethylformamide (DMF)

  • Formic Acid (HCOOH, as a modulator)

  • Teflon-lined autoclave

• Methodology:

  • Precursor Solution: Dissolve H₂BDC (e.g., 127.6 mg) in DMF (e.g., 3.6 mL) in the reaction vessel.

  • Metal Stock Solutions: Prepare aqueous stock solutions of the cerium and zirconium precursors (e.g., 0.533 M).

  • Addition of Metals: Based on the desired Ce:Zr atomic ratio (e.g., 1:4 for a 20% Ce sample), add the calculated volumes of the Ce and Zr stock solutions to the H₂BDC/DMF mixture.

  • Modulator Addition: Add the modulator, formic acid (e.g., 1.03 mL).

  • Solvothermal Synthesis: Seal the Teflon-lined autoclave and heat it in an oven at a specified temperature (e.g., 120°C) for a set duration (e.g., 15 minutes to 24 hours).[6][12]

  • Work-up and Activation:

    • After cooling to room temperature, collect the precipitate by centrifugation.

    • Wash the product repeatedly with fresh DMF to remove unreacted precursors.

    • Perform a solvent exchange with a volatile solvent like chloroform (B151607) or ethanol.

    • Activate the material by heating under a vacuum (e.g., 120°C for 12 hours) to remove the solvent molecules from the pores.[12]

• Characterization: Confirm the successful synthesis and assess stability using PXRD (for crystallinity), TGA (for thermal stability), and N₂ sorption (for porosity). Test acid stability by exposing the material to an acidic solution and analyzing the supernatant for leached metals via ICP-OES.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Acid Stability of MIV (M = Zr, Hf, Ce, Th) UiO-66 MOFs from a Solution Perspective. | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Impact of Synthesis Method on the Properties and CO2 Sorption Capacity of UiO-66(Ce) [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Tuning the stability of bimetallic Ce(iv)/Zr(iv)-based MOFs with UiO-66 and MOF-808 structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]

troubleshooting common issues in Ce-UiO-66 synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during the synthesis of Cerium-based UiO-66 (Ce-UiO-66) metal-organic frameworks (MOFs). This guide is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

Crystalline, high-yield Ce-UiO-66 is achievable with careful control of synthesis parameters. Below is a table summarizing common problems, their potential causes, and recommended solutions based on published research.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Crystallinity or Amorphous Product	- Inappropriate reaction temperature or time.[1][2] - Incorrect solvent system or modulator concentration.[3][4] - Low linker solubility.[3] - Rapid precipitation.[5]	- Optimize solvothermal synthesis temperature (typically 80-140°C) and time (12-24 hours).[2] For room temperature synthesis, extend the reaction time up to 18 hours for improved crystallinity.[1] - Use N,N-dimethylformamide (DMF) as a solvent.[6] - Employ modulators like acetic acid, formic acid, or nitric acid to control nucleation and crystal growth.[4][7] The choice and concentration of the modulator can be critical.[3]
Low Yield	- Suboptimal reaction conditions. - Incomplete reaction.[1] - Loss of product during washing steps.	- For aqueous synthesis without a modulator, yields can be high (>90%) for certain linkers like Ce-UiO-66-Br and Ce-UiO-66-COOH.[3] - Ensure complete dissolution of reactants before heating. - Centrifuge at appropriate speeds and carefully decant the supernatant during washing.
Formation of Incorrect Crystal Phase	- Reaction time is too long, leading to phase change.[2] - Inappropriate modulator or linker.[3]	- For solvothermal synthesis, reaction times longer than 48 hours can lead to a phase change, characterized by the appearance of new peaks in the XRD pattern.[2] - Ensure the correct linker and metal precursor stoichiometry.
Poor Crystal Morphology	- Uncontrolled crystal growth. - Presence of impurities.	- Utilize modulators to direct crystal growth.[7] - Ensure high purity of reactants and solvents.
Presence of Ce(III) Impurities	- Incomplete oxidation of the cerium precursor.	- While Ce(IV) is the target oxidation state in the [Ce6O4(OH)4]12+ cluster, the presence of some Ce(III) has been reported, particularly at the crystal surface.[4] Ensure the use of an appropriate Ce(IV) precursor like ceric ammonium (B1175870) nitrate (B79036) (CAN).[7]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature and time for solvothermal synthesis of Ce-UiO-66?

A1: The optimal conditions can vary, but a common starting point is a temperature of 120°C for 24 hours in a Teflon-lined autoclave using DMF as a solvent.[6] Increasing the temperature up to 140°C can enhance crystallinity, with an optimal reaction time of around 12 hours at this temperature.[2]

Q2: Can Ce-UiO-66 be synthesized at room temperature?

A2: Yes, green synthetic methods at room temperature have been developed. These often involve aqueous media and may or may not use a modulator.[3] The reaction time is a critical factor, with crystallinity and porosity increasing with time up to an optimal point of around 18 hours.[1]

Q3: What is the role of a modulator in the synthesis?

A3: A modulator, typically a monocarboxylic acid like acetic acid or formic acid, competes with the linker molecule for coordination to the metal clusters.[8] This competition slows down the nucleation and growth process, leading to higher crystallinity and better control over particle size and morphology. The acidity of the modulator can significantly impact the final product.[3]

Q4: How can I improve the yield of my Ce-UiO-66 synthesis?

A4: To improve yields, ensure the complete dissolution of your metal precursor and linker in the solvent before heating. For some systems, particularly aqueous syntheses of functionalized Ce-UiO-66, high yields (>90%) can be achieved without a modulator.[3] A solvent-free grinding method followed by heating has also been shown to produce high yields (around 80-86%).[7]

Q5: My XRD pattern shows broad peaks. What does this indicate?

A5: Broad peaks in the powder X-ray diffraction (PXRD) pattern typically indicate a small crystallite domain size (i.e., nanocrystals) or low crystallinity.[5] If high crystallinity is desired, you may need to adjust synthesis parameters such as temperature, time, or modulator concentration.

Q6: How do I wash and activate the synthesized Ce-UiO-66?

A6: After synthesis, the product is typically washed several times with the synthesis solvent (e.g., DMF) to remove unreacted precursors. This is followed by washing with a lower-boiling-point solvent like ethanol (B145695) or chloroform (B151607) to exchange the high-boiling-point solvent trapped in the pores.[6] Activation is then performed by heating the material under vacuum to remove the solvent molecules from the pores.

Experimental Protocols

Standard Solvothermal Synthesis of Ce-UiO-66

This protocol is a general guideline and may require optimization for specific functionalized linkers.

Materials:

• Ceric ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

• 1,4-Benzenedicarboxylic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Teflon-lined autoclave

Procedure:

• Dissolve the ceric ammonium nitrate and 1,4-benzenedicarboxylic acid in DMF in a glass vial.

• Place the vial inside a Teflon-lined autoclave.

• Heat the autoclave to 120°C and maintain this temperature for 24 hours.[6]

• After cooling to room temperature, collect the solid product by centrifugation.

• Wash the product with fresh DMF three times.

• Exchange the DMF with a volatile solvent like ethanol or chloroform by soaking the product in the fresh solvent, repeated three times.

• Dry the final product under vacuum at an elevated temperature (e.g., 120°C) for 12 hours to activate the MOF.[6]

Solvent-Free Synthesis of Ce-UiO-66

This method offers a greener alternative to solvothermal synthesis.[7]

Materials:

• Ceric ammonium nitrate (CAN)

• Carboxylic acid linker (e.g., terephthalic acid)

• Acetic acid (modulator)

Procedure:

• Grind the ceric ammonium nitrate and the carboxylic acid linker together in a mortar and pestle.

• Add a small amount of acetic acid (e.g., ~0.1 mL per mmol of reactants) as a modulator and continue grinding for a few minutes to form a slurry.[7]

• Transfer the slurry to a vial and heat at 120°C for 24 hours.[7]

• After cooling, wash the resulting powder with deionized water and ethanol.

• Dry the product in an oven.

Visualizations

Caption: Troubleshooting workflow for common Ce-UiO-66 synthesis issues.

Caption: General synthesis process for Ce-UiO-66.

References

• 1. Studying the effect of reaction time on the properties of UiO-66-Ce MOF as an efficient adsorbent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4aircraft-project.eu [4aircraft-project.eu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Defect Engineering in Ce-UiO-66 for Enhanced Catalysis

Welcome to the technical support center for the application of defect-engineered Cerium-UiO-66. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for your experiments. Here you will find answers to frequently asked questions, troubleshooting guides for common issues, detailed experimental protocols, and key performance data.

Frequently Asked Questions (FAQs)

Q1: What is defect engineering in Ce-UiO-66 and why is it important for catalysis?

A1: Defect engineering is the intentional creation of structural imperfections, such as missing linkers or metal clusters, within the crystalline structure of Ce-UiO-66. In its "perfect" or ideal form, the cerium metal nodes are fully coordinated, making them catalytically inactive.[1] By creating defects, typically by removing an organic linker, coordinatively unsaturated Ce(IV) sites are exposed. These open metal sites act as Lewis acid centers, which are crucial for catalyzing a wide range of chemical transformations.[2][3] Furthermore, these defect sites can adsorb water molecules, which become polarized and act as Brønsted acids.[2][4] Therefore, defect engineering is a critical tool to transform Ce-UiO-66 from a stable framework into a functional catalyst with tunable acidity.[5][6]

Q2: What are the main types of defects in UiO-66 materials?

A2: The two primary types of defects are "missing-linker defects" and "missing-cluster defects".[1]

• Missing-Linker Defect: This occurs when a dicarboxylate linker (e.g., terephthalic acid) is absent from its expected position. To maintain charge balance, the exposed cerium sites are typically capped by species from the synthesis solution, such as monocarboxylic acid modulators, solvent molecules, or water/hydroxide groups.[1][7] This is the most common type of defect leveraged for catalysis as it creates accessible active sites.

• Missing-Cluster Defect: This is a larger-scale defect where an entire [Ce₆O₄(OH)₄] cluster and its 12 associated linkers are absent, creating a significant void in the framework.[1] While this increases porosity, missing-linker defects are more directly responsible for creating catalytically active metal centers.

Q3: How are defects intentionally introduced into the Ce-UiO-66 structure?

A3: The most common method is modulator-assisted synthesis .[6] A monocarboxylic acid (the "modulator"), such as formic acid, acetic acid, or benzoic acid, is added to the synthesis mixture.[6][8] This modulator competes with the dicarboxylate linker for coordination to the cerium clusters during crystal growth.[1] This competition disrupts the perfect ordering of the framework, leading to the formation of missing-linker defects. The concentration and acidity (pKa) of the modulator can be varied to control the density of defects in the final material.[1][9]

Q4: How can I quantify the number of defects in my synthesized Ce-UiO-66?

A4: Thermogravimetric Analysis (TGA) is one of the most common and accessible methods for quantifying missing-linker defects.[3] By analyzing the weight loss steps of the material under a controlled atmosphere (e.g., air), one can determine the ratio of the organic linker to the final metal oxide residue (CeO₂). A lower-than-theoretical linker-to-metal ratio indicates the presence of defects. The number of missing linkers per formula unit can be calculated from the TGA curve.[10] Other techniques include ¹H NMR of the digested MOF, nitrogen physisorption, and spectroscopic studies using probe molecules.[10][11]

Troubleshooting Guides

Synthesis & Characterization Issues

Problem 1: My Powder X-Ray Diffraction (PXRD) pattern shows low crystallinity or amorphous material.

• Possible Cause 1: Inappropriate Modulator Concentration. An excessively high concentration of a strong modulator can overly inhibit crystal growth, leading to poor crystallinity or the formation of amorphous products.

• Solution: Systematically decrease the molar equivalents of the modulator relative to the cerium precursor. Start with a known literature procedure and perform a series of syntheses with varying modulator amounts.

• Possible Cause 2: Incorrect Modulator Choice. The acidity of the modulator is critical. For certain functionalized linkers, a highly acidic modulator like formic acid or HCl can inhibit MOF formation entirely, whereas a milder one like acetic or benzoic acid may be successful.[8]

• Solution: If using a functionalized linker (e.g., -NH₂), consider switching to a modulator with a pKa closer to that of the linker itself to achieve a better balance in coordination competition.[1]

• Possible Cause 3: Suboptimal Synthesis Temperature or Time. Lower synthesis temperatures can sometimes lead to a higher number of defects but may also result in lower crystallinity if not optimized.[3]

• Solution: Ensure the synthesis temperature is appropriate for Ce-UiO-66 (typically 80-120°C). If crystallinity is low, try increasing the temperature or extending the reaction time.

Problem 2: The BET surface area of my material is lower than expected for a defective sample.

• Possible Cause 1: Incomplete Activation. Residual solvent molecules (e.g., DMF) or modulator molecules trapped within the pores will block access for nitrogen molecules, leading to an artificially low surface area measurement.

• Solution: Ensure a thorough activation procedure. This typically involves solvent exchange with a more volatile solvent (like ethanol (B145695) or acetone) followed by heating under vacuum (e.g., 150°C for 12-16 hours) to completely clear the pores.[5]

• Possible Cause 2: Framework Collapse. While Ce-UiO-66 is robust, a very high defect density can compromise its structural integrity, leading to partial collapse upon activation and a subsequent loss of porosity.

• Solution: Correlate your surface area data with PXRD. If the PXRD pattern also shows a loss of crystallinity after activation, it indicates framework instability. Reduce the modulator concentration in your synthesis to create a more stable, albeit potentially less defective, material.

Catalytic Performance Issues

Problem 3: My defect-engineered Ce-UiO-66 shows low catalytic activity.

• Possible Cause 1: Insufficient Number of Active Sites. The catalytic activity is directly related to the number of accessible Lewis or Brønsted acid sites. Your synthesis conditions may not have created a high enough defect density.

• Solution: Increase the defect concentration by using a higher modulator concentration or a modulator with a lower pKa (stronger acid).[1] Characterize the defect density using TGA to confirm the change.

• Possible Cause 2: Incorrect Type of Acidity for the Reaction. Some reactions are catalyzed by Lewis acids, while others require Brønsted acids. The active sites in defective UiO-66 can be modulated between Lewis and Brønsted character depending on their hydration state.[2][4]

• Solution: For reactions requiring Lewis acidity, ensure the catalyst is fully dehydrated through rigorous activation at a sufficiently high temperature (e.g., >150°C under vacuum) to remove coordinated water molecules.[2] For reactions favoring Brønsted acidity, a partially hydrated catalyst may be more active.[2]

• Possible Cause 3: Mass Transport Limitations. The micropores of UiO-66 may limit the diffusion of bulky substrates to the active sites within the framework.

• Solution: While creating missing-cluster defects can introduce mesopores, a more direct approach is to synthesize smaller nanocrystals of Ce-UiO-66.[1] Smaller particles have a higher external surface area, making active sites more accessible.[1]

Problem 4: The catalyst deactivates quickly over several runs.

• Possible Cause 1: Leaching of Metal Clusters. In highly acidic or aggressive reaction media, the Ce-oxo clusters can leach from the framework, leading to a loss of active sites and a breakdown of the structure.

• Solution: Verify the structural integrity of the catalyst after the reaction using PXRD. If leaching is suspected, consider if the reaction conditions are too harsh for the MOF. The stability of Ce-UiO-66 is generally lower than its Zr and Hf counterparts in acidic media.[12]

• Possible Cause 2: Fouling of Active Sites. Reaction products or byproducts may strongly adsorb to the catalytic sites, blocking them for subsequent reaction cycles.

• Solution: After each catalytic run, wash the catalyst thoroughly with the reaction solvent and perform a reactivation step (heating under vacuum) to desorb any bound species and regenerate the active sites.

Data Presentation

Table 1: Influence of Modulator on Ce/Zr-UiO-66 Properties and Catalytic Performance.

Modulator (Equivalents)	Metal	BET Surface Area (m²/g)	Defect Density (Missing Linkers/Cluster)	Catalytic Reaction	Conversion (%)	Reference
None (Pristine)	Zr	~1100	~0	α-pinene oxide isomerization	54% (at 3h)	[5][6]
Formic Acid (100 eq.)	Zr	1450	High (not specified)	Water Oxidation	-	[13]
PSBA¹	Zr	-	4.4	α-pinene oxide isomerization	100% (at 3h)	[5][6]
PSBA¹ + H₂SO₄ treat.	Zr	-	6.0	α-pinene oxide isomerization	99% (at 0.5h)	[5][6]
Formic Acid	Ce/Zr	-	High (induced)	Hexachlorobenzene (B1673134) degradation	99.5%	[14][15]

¹PSBA: 4-sulfobenzoic acid potassium salt (hemilabile linker/modulator).

Table 2: Relationship Between Defect Density and Acidity in UiO-66.

Sample	Avg. Defects per Cluster	Brønsted Sites per Cluster	Lewis Sites per Cluster	Brønsted/Lewis Ratio
UiO-66 (low defect)	1.7	2.3	1.7	1.35
Hl-UiO-66¹	4.4	1.8	2.2	0.82
Hl-UiO-66-SO₄²	6.0	1.0	3.0	0.33

Data derived from studies on Zr-UiO-66 and is illustrative of the principles applicable to Ce-UiO-66.[5][6] ¹Synthesized with PSBA hemilabile linker. ²Post-synthetically treated with H₂SO₄ to increase defects.

Experimental Protocols

Protocol 1: Synthesis of Defective Ce-UiO-66 using a Modulator

This protocol is a representative example for synthesizing defective Ce-UiO-66. The amount and type of modulator should be optimized for specific applications.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• 1,4-Benzenedicarboxylic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Modulator (e.g., Formic Acid)

• Ethanol or Acetone (B3395972) for washing

Procedure:

• Preparation: In a glass vial, dissolve the cerium precursor and the H₂BDC linker in DMF. The typical molar ratio is 1:1.

• Modulator Addition: Add the desired amount of modulator to the solution. A common starting point is 40-100 molar equivalents of modulator with respect to the cerium precursor.

• Sonication: Sonicate the mixture until all solids are completely dissolved, resulting in a clear solution.

• Solvothermal Synthesis: Seal the vial tightly and place it in a preheated oven at 80-120°C for 16-24 hours.

• Cooling and Collection: After the reaction, allow the oven to cool down to room temperature. A crystalline powder should be visible at the bottom of the vial. Collect the solid product by centrifugation or filtration.

• Washing: To remove unreacted precursors and excess modulator, wash the product thoroughly. A typical washing sequence is:

  • Wash with fresh DMF (3 times).

  • Wash with ethanol or acetone (3 times) to exchange the high-boiling DMF.

• Drying: Dry the washed product in an oven at 80°C overnight.

• Activation: Before characterization or catalytic testing, activate the material by heating under vacuum at >150°C for at least 12 hours to remove all guest molecules from the pores.

Protocol 2: Quantifying Defects using Thermogravimetric Analysis (TGA)

Procedure:

• Sample Preparation: Place approximately 5-10 mg of the activated Ce-UiO-66 sample into a TGA crucible.

• TGA Measurement:

  • Heat the sample from room temperature to 600-800°C under a continuous flow of synthetic air.

  • Use a slow heating ramp (e.g., 5-10 °C/min) to ensure complete combustion of organic components.

• Data Analysis:

  • The TGA curve will show distinct weight loss steps. For UiO-66, this typically includes the loss of trapped solvent, dehydroxylation of the cluster, and finally, the combustion of the BDC linker.

  • The final residual mass at high temperature corresponds to CeO₂.

  • Calculate the number of missing linkers (x) per formula unit [Ce₆O₄(OH)₄(BDC)₆₋ₓ] by comparing the experimental weight percentage of the linker (derived from the weight loss step) to the theoretical value for a defect-free structure.

Visualizations

Caption: Workflow for the synthesis and application of defect-engineered Ce-UiO-66.

Caption: Relationship between synthesis modulators, defect creation, and catalytic activity.

Caption: Creation of a Lewis acid active site via a missing-linker defect.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. comoc.ugent.be [comoc.ugent.be]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Engineering a Highly Defective Stable UiO-66 with Tunable Lewis- Brønsted Acidity: The Role of the Hemilabile Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 7. osti.gov [osti.gov]
• 8. 4aircraft-project.eu [4aircraft-project.eu]
• 9. iris.unito.it [iris.unito.it]
• 10. Molecular identification and quantification of defect sites in metal-organic frameworks with NMR probe molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Defect-derived catalytic sites in Ce/Zr-UiO-66 for degradation of hexachlorobenzene - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis and Defect Engineering of Ce-UiO-66

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the synthesis of Cerium-based UiO-66 (Ce-UiO-66), with a special focus on the role of modulators in controlling defect formation.

Frequently Asked Questions (FAQs)

Q1: What is the role of a modulator in Ce-UiO-66 synthesis?

A1: Modulators are chemical additives, typically monocarboxylic acids, used in the synthesis of Metal-Organic Frameworks (MOFs) like Ce-UiO-66 to influence the reaction kinetics and thermodynamics.[1][2] They play a crucial role in controlling crystal size, morphology, and most importantly, the introduction and type of structural defects.[3][4] Modulators compete with the primary organic linker (terephthalic acid) for coordination to the metal clusters, which can lead to the formation of "missing linker" or "missing cluster" defects.[3][5] The choice of modulator and its concentration can be used to fine-tune the material's properties, such as porosity and catalytic activity.[6][7]

Q2: What are the common types of defects in Ce-UiO-66 and how are they formed?

A2: The two primary types of defects in UiO-66 structures are:

• Missing-Linker Defects: These occur when a terephthalic acid linker is absent from its expected position in the framework and is typically replaced by two modulator molecules and charge-balancing species like water or hydroxide (B78521) ions.[3][8] This creates open coordination sites on the metal clusters, which can act as active sites for catalysis.[9]

• Missing-Cluster Defects: This is a more significant defect where an entire metal cluster (and the twelve linkers connected to it) is absent from the crystal lattice.[5] This leads to the formation of larger pores within the structure.[10]

The formation of these defects is primarily controlled by the addition of modulators during synthesis.[11]

Q3: How do different modulators affect the properties of Ce-UiO-66?

A3: The properties of the modulator, such as its acidity (pKa) and concentration, have a direct impact on the resulting Ce-UiO-66 material.

• Acidity (pKa): Modulators with lower pKa values (stronger acids) tend to create a higher density of defects.[3][12] For instance, trifluoroacetic acid (pKa ≈ 0.23) will introduce more defects than acetic acid (pKa ≈ 4.76) under similar conditions.[3]

• Concentration: Increasing the concentration of a modulator generally leads to a higher number of defects and increased porosity.[3][12]

• Modulator Type: Different modulators can also influence the incorporation of cerium into the framework. For example, using benzoic acid as a modulator can lead to a higher cerium content compared to formic acid.[1]

Q4: Can I synthesize Ce-UiO-66 without a modulator?

A4: Yes, it is possible to synthesize Ce-UiO-66 without a modulator.[13] However, the resulting material is often described as "defect-free" or having a very low defect density.[7] The absence of a modulator typically leads to the formation of small, intercalated cubic crystals.[4] For applications where defects are desirable to enhance catalytic activity or other properties, the use of a modulator is recommended.

Troubleshooting Guides

Issue 1: Low yield of Ce-UiO-66 product.

Possible Cause	Suggested Solution
Incomplete reaction	Ensure the reaction is heated at the correct temperature (typically 100-120°C) for a sufficient duration (e.g., 24 hours).[14][15]
Incorrect precursor ratio	Verify the molar ratios of the cerium salt, terephthalic acid, and modulator as specified in the protocol.
Poor solubility of precursors	Ensure all solid precursors are fully dissolved in the solvent (e.g., DMF) before heating. Sonication can aid in dissolution.[14]
Inappropriate modulator	Some modulators, like formic acid, can inhibit MOF formation at high concentrations.[16] Consider reducing the modulator concentration or switching to a different modulator.

Issue 2: The synthesized Ce-UiO-66 has low porosity.

Possible Cause	Suggested Solution
Low defect density	The material may be close to the "ideal" defect-free structure. To increase porosity, introduce or increase the concentration of a modulator.[3] Using a modulator with a lower pKa can also increase defectivity and porosity.[3]
Incomplete activation	Residual solvent or modulator molecules may be trapped within the pores. Ensure the material is properly activated (e.g., by heating under vacuum) to remove these guest molecules.
Framework collapse	While Ce-UiO-66 is relatively stable, harsh activation conditions could potentially lead to some degree of framework collapse. Use recommended activation temperatures and procedures.

Issue 3: The particle size of the Ce-UiO-66 crystals is not as expected.

Possible Cause	Suggested Solution
No modulator used	Synthesizing without a modulator often results in very small crystals.[4]
Modulator concentration	The concentration of the modulator can influence crystal size. Generally, increasing the modulator concentration can lead to larger crystals, although the effect can vary depending on the specific modulator.[2][4]
Reaction time and temperature	Longer reaction times and higher temperatures can promote crystal growth.

Issue 4: The cerium content in the final product is lower than the targeted amount.

Possible Cause	Suggested Solution
Preferential incorporation of other metals (if applicable)	In mixed-metal systems (e.g., Ce/Zr-UiO-66), Zr4+ has a preference for incorporation over Ce4+.[1]
Modulator choice	The choice of modulator can influence cerium uptake. Benzoic acid has been shown to enhance cerium incorporation compared to formic acid.[1]
Formation of Ce(III) in solution	The formation of Ce(III) in the synthesis solution can limit the incorporation of Ce(IV) into the framework.[1]

Quantitative Data Summary

Table 1: Effect of Modulator on Cerium Content in UiO-66(Ce/Zr)

Modulator	Target Ce Content (%)	Actual Ce Content (%)
Formic Acid	20	~17
Benzoic Acid	34	~33

Data extracted from a study on mixed-metal UiO-66(Ce/Zr).[1]

Table 2: Influence of Modulator pKa on Defect Density and Porosity

Modulator	pKa	Effect on Defect Density	Effect on Porosity
Trifluoroacetic Acid	0.23	High	High
Difluoroacetic Acid	1.24	Medium-High	Medium-High
Formic Acid	3.77	Medium	Medium
Acetic Acid	4.76	Low	Low

Qualitative trend based on literature reports.[3]

Experimental Protocols

Protocol 1: Synthesis of Defective Ce-UiO-66 using a Modulator (General Procedure)

This protocol is a general guideline. The specific amounts of modulator should be optimized based on the desired level of defectivity.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) (CAN)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Modulator (e.g., formic acid, acetic acid, or benzoic acid)

Procedure:

• In a glass vial, dissolve cerium(IV) ammonium nitrate and terephthalic acid in DMF.[14] A typical molar ratio would be 1:1 for Ce:H₂BDC.

• Add the desired amount of modulator to the solution. The modulator amount can be varied significantly, for example, from 20 to over 100 equivalents with respect to the cerium salt.

• Sonicate the mixture until all solids are completely dissolved.[14]

• Seal the vial and place it in a preheated oven at 100-120°C for 24 hours.[14][15]

• After cooling to room temperature, a crystalline precipitate should be visible.

• Collect the solid product by centrifugation or filtration.

• Wash the product multiple times with fresh DMF and then with a lower-boiling-point solvent like ethanol (B145695) or methanol (B129727) to remove unreacted precursors and solvent.

• Activate the material by heating under vacuum to remove the solvent from the pores. A typical activation procedure is heating at 120-150°C under vacuum overnight.

Visualizations

Caption: Workflow for the synthesis of defective Ce-UiO-66.

Caption: Modulator competition with the linker leads to defect formation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Effect of Modulation and Functionalization of UiO-66 Type MOFs on Their Surface Thermodynamic Properties and Lewis Acid… [ouci.dntb.gov.ua]
• 7. Engineering the defects of UiO-66 MOF for an improved catalytic detoxification of CWA simulant: methyl paraoxon - PMC [pmc.ncbi.nlm.nih.gov]
• 8. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 9. Engineering a Highly Defective Stable UiO-66 with Tunable Lewis- Brønsted Acidity: The Role of the Hemilabile Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Role of Modulators in Controlling the Colloidal Stability and Polydispersity of the UiO-66 Metal-Organic Framework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. 4aircraft-project.eu [4aircraft-project.eu]

activation procedures for Ce-UiO-66 before use

Welcome to the technical support center for Cerium-based UiO-66 Metal-Organic Frameworks (MOFs). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and standardized protocols for the successful activation of Ce-UiO-66 before its use in catalysis, adsorption, and other applications.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of activating Ce-UiO-66 after synthesis?

Activation is a critical post-synthesis step to prepare the MOF for use. The primary goal is to remove residual solvent molecules (e.g., DMF), unreacted linkers, and other guest molecules that occupy the porous network of the framework. A successful activation process evacuates the pores, making the active sites within the Ce-UiO-66 structure, such as the coordinatively unsaturated metal sites, accessible for catalysis or adsorption.[1]

Q2: What are the general steps involved in activating Ce-UiO-66?

The activation procedure for Ce-UiO-66 typically involves two main stages:

• Solvent Exchange: The as-synthesized material, often in a high-boiling point solvent like N,N-dimethylformamide (DMF), is washed and soaked in a more volatile solvent with a lower boiling point, such as ethanol (B145695) or methanol.[2] This process facilitates the removal of the original synthesis solvent.

• Thermal Activation: After solvent exchange, the material is heated under vacuum or an inert atmosphere.[1] This step removes the exchanged solvent and any remaining guest molecules, fully opening the porous structure. The temperature and duration of this step are critical and depend on the thermal stability of the specific Ce-UiO-66 variant.[1]

Q3: How can I confirm that my Ce-UiO-66 has been successfully activated?

Several characterization techniques are used to verify successful activation:

• N₂ Sorption Analysis (BET): A successful activation results in a significant increase in the Brunauer-Emmett-Teller (BET) surface area. The isotherm should be of Type I, which is characteristic of microporous materials.[3]

• Powder X-ray Diffraction (PXRD): PXRD patterns taken before and after activation should confirm that the crystalline structure of the MOF has been retained. A loss of crystallinity indicates framework collapse.

• Thermogravimetric Analysis (TGA): TGA can show the removal of guest molecules and help determine the thermal stability range for activation, indicating the temperature at which the framework begins to decompose.[1] Ce-UiO-66 generally collapses above 300°C.[1]

• X-ray Photoelectron Spectroscopy (XPS): This technique can be used to investigate the oxidation state of cerium (Ce⁴⁺/Ce³⁺) in the framework, as thermal activation can sometimes lead to the partial reduction of Ce⁴⁺.[4][5]

Q4: Can activation conditions affect the catalytic performance of Ce-UiO-66?

Yes, absolutely. The activation temperature, in particular, has a marked influence on catalytic activity. For instance, in the aerobic oxidation of benzyl (B1604629) alcohol, increasing the activation temperature of Ce-UiO-66 from 180°C to 220°C resulted in a dramatic increase in benzyl alcohol conversion from 29% to 88%.[1] This is attributed to the more effective removal of strongly adsorbed guest molecules, which exposes more active catalytic sites.

Troubleshooting Guide

Problem: My Ce-UiO-66 sample shows a low BET surface area after activation.

• Possible Cause 1: Incomplete Solvent Exchange. The original high-boiling point synthesis solvent (e.g., DMF) may not have been fully removed.

  • Solution: Ensure a thorough solvent exchange process. After washing the as-synthesized MOF with a solvent like DMF, exchange it with a more volatile solvent such as ethanol or methanol.[2] Soak the sample in the fresh volatile solvent overnight and repeat the wash/soak cycle at least three times before thermal activation.[2]

• Possible Cause 2: Framework Collapse. The thermal activation temperature may have been too high, exceeding the thermal stability of your specific Ce-UiO-66 material. Some functionalized variants can be less stable.[1]

  • Solution: First, verify the thermal stability of your material using TGA to identify the decomposition temperature. Activate the sample at a temperature well below this point. For many standard Ce-UiO-66 materials, temperatures between 120°C and 220°C are effective.[6] For less stable variants, such as those with NDC or BPDC linkers, decomposition can occur even at 100°C.[3]

• Possible Cause 3: Insufficient Thermal Activation. The temperature or duration of heating under vacuum may not have been sufficient to remove all guest molecules.

  • Solution: While avoiding decomposition, ensure the activation is thorough. A typical procedure involves heating under dynamic vacuum for several hours (e.g., 12-16 hours).[6][7] Increasing the activation temperature within the stable range (e.g., from 180°C to 220°C) can improve the removal of stubborn guest molecules and enhance surface area and catalytic activity.

Problem: The PXRD pattern of my sample shows broad peaks or an amorphous profile after activation.

• Possible Cause: Structural Collapse. This is a clear indication that the framework has lost its crystallinity. This can happen if the activation temperature was too high or if the MOF is inherently unstable to the activation process.[1]

  • Solution: Re-synthesize the material and repeat the activation at a lower temperature. Use TGA to determine a safe activation window. For particularly sensitive functionalized Ce-UiO-66 materials, consider solvent-only activation or very mild thermal activation (e.g., 100-120°C) after a thorough solvent exchange.[3][8]

Problem: The catalytic activity of my activated Ce-UiO-66 is lower than expected.

• Possible Cause 1: Inaccessible Active Sites. This is often related to incomplete activation, where residual solvent molecules are still blocking the pores and active metal sites.

  • Solution: Review your activation protocol. As demonstrated in literature, increasing the activation temperature (while staying below the decomposition point) can significantly boost catalytic performance by creating more open coordination sites.[1]

• Possible Cause 2: Changes in Cerium Oxidation State. Thermal activation under vacuum can cause the partial reduction of Ce⁴⁺ to Ce³⁺.[5] Depending on the specific reaction mechanism, this change in the electronic properties of the metal node could influence catalytic activity.

  • Solution: Characterize the Ce oxidation state using XPS before and after activation to correlate it with catalytic performance.[4] If a specific oxidation state is desired, you may need to adjust the activation atmosphere (e.g., use an inert atmosphere instead of high vacuum) or temperature.

Data Presentation: Activation Parameters

The following tables summarize typical activation conditions and resulting surface areas for Ce-UiO-66 as reported in the literature.

Table 1: Solvent Exchange Protocols

Solvent System	Procedure	Purpose	Reference
DMF / Ethanol	Wash 3x with DMF, then 3x with ethanol, followed by soaking in ethanol overnight.	To remove high-boiling DMF and replace it with volatile ethanol.	[2]
DMF / Chloroform	After washing with DMF and filtering, exchange with chloroform.	To replace DMF with a different volatile solvent prior to drying.	[6]

Table 2: Thermal Activation Conditions and Reported BET Surface Areas

Material	Activation Temperature (°C)	Atmosphere	Duration (h)	Resulting BET Surface Area (m²/g)	Reference
Ce-UiO-66-BDC	180	-	-	-	[1]
Ce-UiO-66-BDC	220	-	-	1282	[3]
Ce-UiO-66-Fum	-	-	-	732	[3]
F4_UiO-66(Ce)	120	Vacuum	Overnight	-	[8]
Bimetallic Ce/Zr-UiO-66	120	-	12	-	[6]
Defective Hl-UiO-66	150	Vacuum	16	-	[7]

Note: "-" indicates data not specified in the cited source.

Experimental Protocols & Visualizations

Protocol 1: Standard Activation of Ce-UiO-66

This protocol describes a general method for activating robust Ce-UiO-66 materials (e.g., with BDC linkers).

1. Solvent Exchange: a. After synthesis, isolate the as-synthesized Ce-UiO-66 powder by centrifugation. b. Decant the supernatant and wash the solid three times with fresh DMF, using centrifugation to separate the solid after each wash. c. After the final DMF wash, add anhydrous ethanol to the solid, vortex to create a suspension, and then centrifuge to collect the powder. Repeat this ethanol wash step three times. d. Finally, suspend the powder in a larger volume of fresh anhydrous ethanol and let it soak overnight. e. Isolate the solvent-exchanged MOF by centrifugation and decant the ethanol.

2. Thermal Activation: a. Place the solvent-exchanged powder in a suitable Schlenk flask or sample tube for a vacuum line. b. Heat the sample to the desired activation temperature (e.g., 180-220°C) under dynamic vacuum. c. Maintain the temperature and vacuum for at least 12 hours to ensure all guest molecules are removed. d. After activation, cool the sample to room temperature under vacuum before backfilling with an inert gas (e.g., N₂ or Ar). The activated sample should be stored in an inert atmosphere to prevent re-adsorption of atmospheric moisture.

Caption: General workflow for the activation of Ce-UiO-66.

Troubleshooting Logic Diagram

This diagram outlines a decision-making process for troubleshooting common issues during Ce-UiO-66 activation.

Caption: Decision tree for troubleshooting Ce-UiO-66 activation.

References

• 1. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC02606G [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 7. Engineering a Highly Defective Stable UiO-66 with Tunable Lewis- Brønsted Acidity: The Role of the Hemilabile Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]

Technical Support Center: Regeneration and Recycling of Ce-UiO-66 Catalysts

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the regeneration and recycling of Ce-UiO-66 catalysts. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and performance data to assist in your experimental work.

Troubleshooting Guide

This guide addresses common issues encountered during the use and regeneration of Ce-UiO-66 catalysts.

Issue	Potential Cause	Recommended Action	Verification Method
Significant drop in catalytic activity after the first cycle	Pore Blockage: Reactants, products, or by-products are adsorbed within the catalyst's pores, blocking active sites.	Perform a thorough washing/solvent extraction procedure. Common solvents include acetone (B3395972), ethanol, or the reaction solvent. Gentle heating or sonication during washing may be beneficial.	Measure the BET surface area and pore volume. A significant increase after washing indicates successful removal of pore-blocking species.
Surface Contamination: Impurities from reactants or solvents have poisoned the catalyst's active sites.[1]	In addition to solvent washing, a mild thermal treatment under vacuum or inert gas can help desorb contaminants.	Re-run the catalytic reaction with the regenerated catalyst. A restoration of activity suggests the removal of surface contaminants.
Gradual decrease in activity over multiple cycles	Leaching of Metal Centers: Partial dissolution of the Ce(IV) metal centers or linker molecules from the MOF framework.[2]	Ensure the reaction pH is within the stable range for UiO-66 (avoid highly acidic or basic conditions).[3] Consider using a less aggressive solvent system if possible.	Use ICP-AES or ICP-MS to analyze the reaction mixture for leached cerium. A decrease in crystallinity observed via PXRD can also be an indicator.
Structural Degradation: Partial or complete collapse of the MOF structure due to harsh reaction conditions (e.g., high temperature, pressure, or incompatible solvents).[1]	Review the thermal and chemical stability of your specific Ce-UiO-66 variant.[4] Ensure operating temperatures are below the decomposition temperature.	Compare the Powder X-ray Diffraction (PXRD) pattern of the used catalyst with that of the fresh catalyst. A loss of peak intensity or the appearance of new peaks indicates structural changes.
Change in catalyst color	Adsorption of Colored Species: Adsorption of colored reactants, products, or by-products onto the catalyst surface.	Follow the recommended washing and regeneration protocol.	A return to the original color after regeneration suggests the removal of adsorbed species.
Change in Oxidation State of Cerium: Potential reduction of Ce(IV) to Ce(III) during the catalytic process.	While this may not always negatively impact activity (and can sometimes be part of the catalytic cycle), if accompanied by a loss of activity, it may indicate an irreversible change. Regeneration under an oxidative atmosphere (if appropriate for the linker) could be attempted cautiously.	X-ray Photoelectron Spectroscopy (XPS) can be used to determine the oxidation state of cerium in the fresh and used catalyst.
Difficulty in separating the catalyst from the reaction mixture	Formation of Fines: Mechanical agitation or harsh reaction conditions may have caused the breakdown of larger catalyst particles into smaller fines.	Reduce stirring speed or consider using a different method of agitation. If possible, pelletize or grow the catalyst on a support.	Visually inspect the catalyst post-reaction for a change in particle size. Dynamic light scattering (DLS) can also be used for more quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: How many times can I recycle my Ce-UiO-66 catalyst?

A1: The reusability of Ce-UiO-66 catalysts is highly dependent on the specific reaction conditions. However, several studies have demonstrated successful recycling for 3 to 5 cycles with minimal loss of activity.[5][6][7] The key to maximizing the number of cycles is a proper regeneration procedure to restore the catalyst's active sites and porosity.

Q2: What is the most common reason for Ce-UiO-66 deactivation?

A2: The most frequently encountered deactivation mechanism is the blockage of pores and active sites by adsorbed reactants, products, or by-products.[1] This is often a reversible process that can be addressed with thorough washing and thermal activation. Structural degradation and metal/linker leaching are also potential, and often more severe, causes of deactivation.[2][3]

Q3: My catalyst's BET surface area has decreased after use. What does this mean?

A3: A decrease in BET surface area is a strong indicator of catalyst deactivation. It can be caused by the collapse of the porous structure or the blockage of pores with adsorbed molecules.[8] To distinguish between these, you can perform a regeneration procedure. If the surface area is restored after washing and activation, the issue was likely pore blockage. If it remains low, irreversible structural damage may have occurred.

Q4: Can I use any solvent to wash my Ce-UiO-66 catalyst during regeneration?

A4: While Ce-UiO-66 is known for its relatively high chemical stability, it is crucial to choose a solvent that can effectively dissolve and remove adsorbed species without damaging the MOF structure. Commonly used solvents for washing include dichloromethane (B109758), acetone, and ethanol.[2][9] It is recommended to first use the solvent in which the reaction was performed, followed by a lower-boiling-point solvent to facilitate drying. Always check for the compatibility of the solvent with your specific Ce-UiO-66 variant.

Q5: What characterization techniques are essential to confirm successful regeneration?

A5: To confirm that your Ce-UiO-66 catalyst has been successfully regenerated, the following characterization techniques are recommended:

• Powder X-ray Diffraction (PXRD): To verify that the crystalline structure of the MOF has been maintained.

• N2 Adsorption-Desorption (BET analysis): To ensure that the surface area and pore volume have been restored.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To check for the presence of residual adsorbed species.

Quantitative Performance Data of Recycled Ce-UiO-66

The following table summarizes the performance of recycled Ce-UiO-66 catalysts from various studies. This data can be used to benchmark the performance of your own regenerated catalysts.

Application	Catalyst	Number of Cycles	Performance Metric	Result	Reference
Photocatalytic Dye Degradation	Ce-UiO-66-NH2	5	Degradation Efficiency	Activity maintained	[5][7]
Photocatalytic Water Splitting	Ce-UiO-66-NH2	3	H2 Evolution Rate	Activity maintained	[2]
Photo-oxidation of Benzyl Alcohol	Ce-UiO-66-PDC	3	Aldehyde Yield	98% yield maintained after each cycle	[9]
Adsorption of Ofloxacin	Ce-UiO-66-NH2	4	Adsorption Performance	Excellent performance maintained	[10]
Adsorption of Congo Red	Ce-UiO-66	3	Adsorption Capacity	Decreased by only 10%	[11]

Table of Physicochemical Properties Before and After Recycling

Catalyst	Property	Fresh Catalyst	After 3 Cycles	Reference
Ce-UiO-66	BET Surface Area (m²/g)	555	376	[11]

Experimental Protocols

Protocol 1: General Regeneration of Ce-UiO-66 for Photocatalysis

This protocol is adapted from procedures used in the photocatalytic degradation of dyes and other organic transformations.

• Catalyst Separation: After the reaction, separate the catalyst from the reaction mixture by centrifugation (e.g., 8000 rpm for 10 minutes) or filtration.

• Solvent Washing:

  • Wash the recovered catalyst with the solvent used in the reaction (e.g., deionized water or an organic solvent) three times to remove the bulk of the reaction mixture.

  • Subsequently, wash the catalyst with a volatile solvent like dichloromethane or acetone three times to remove strongly adsorbed organic species. Use a sufficient volume of solvent to fully suspend the catalyst powder during each wash.

• Drying:

  • After the final wash, decant the solvent and dry the catalyst in a vacuum oven at a moderate temperature (e.g., 100 °C) for at least one hour to remove residual solvent.[9]

• Activation (Optional but Recommended): Before the next use, further activate the catalyst by heating under vacuum to ensure the pores are completely free of any guest molecules.

• Characterization: Confirm the structural integrity and porosity of the regenerated catalyst using PXRD and BET analysis.

Protocol 2: Regeneration of Ce-UiO-66 used in Adsorption Studies

This protocol is suitable for regenerating Ce-UiO-66 used as an adsorbent.

• Catalyst Separation: Separate the catalyst from the adsorbate solution by centrifugation or filtration.

• Desorption/Washing:

  • Wash the catalyst thoroughly with deionized water to remove any non-adsorbed species.[12]

  • If the adsorbate is organic, a subsequent wash with a suitable organic solvent (e.g., ethanol) may be necessary.

• Drying: Dry the washed catalyst in an oven at a temperature that is sufficient to remove water and any other washing solvents without damaging the MOF structure (e.g., 100 °C).[12]

• Verification: Before reuse, it is advisable to characterize the catalyst using PXRD to ensure its crystallinity is retained.

Visualizations

Caption: A flowchart illustrating the key steps in the regeneration and recycling of Ce-UiO-66 catalysts.

Caption: A decision tree to guide troubleshooting of deactivated Ce-UiO-66 catalysts.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Substituted Ti(IV) in Ce-UiO-66-NH2 Metal-Organic Frameworks Increases H2 and O2 Evolution under Visible Light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Optimizing volumetric surface area of UiO-66 and its functionalized analogs through compression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chemrxiv.org [chemrxiv.org]
• 12. mdpi.com [mdpi.com]

Navigating the Challenges of Ce-UiO-66 Scale-Up: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for overcoming common challenges encountered during the large-scale production of Ce-UiO-66. The following troubleshooting guides and frequently asked questions (FAQs) are designed to offer practical solutions to specific experimental issues.

Troubleshooting Guide: Common Issues in Ce-UiO-66 Scale-Up

This section addresses prevalent problems in the synthesis and activation of Ce-UiO-66 at larger scales, offering potential causes and actionable solutions.

Issue ID	Problem	Potential Causes	Troubleshooting Steps
SYN-01	Low Product Yield	Incomplete reaction; Suboptimal precursor ratio; Inefficient mixing at larger volumes.	- Increase reaction time or temperature within the stable range of the solvent. - Re-evaluate the metal-to-linker ratio; slight excesses of the linker may be beneficial at scale. - Implement more robust mechanical stirring to ensure homogeneous reaction mixture.
SYN-02	Poor Crystallinity / Amorphous Product	Reaction temperature too low or too high; Rapid precipitation; Incorrect solvent or modulator concentration.	- Optimize the reaction temperature; a gradual ramp-up may promote better crystal growth.[1] - Introduce a modulator (e.g., acetic acid, formic acid) to control the nucleation and crystal growth rate.[2][3][4][5] - Ensure the correct solvent polarity and concentration; DMF is commonly used, but greener alternatives like water are being explored.[6]
SYN-03	Presence of Impurities (e.g., CeO2)	Incomplete coordination of the metal salt; Hydrolysis of the cerium precursor.	- Ensure complete dissolution of precursors before mixing. - Control the pH of the reaction mixture. - Utilize fresh, high-purity cerium precursors.
DEF-01	High Defect Density (Missing Linkers/Clusters)	High concentration of modulators; High reaction temperatures; Rapid crystallization.[2][3][7]	- Reduce the concentration of the modulator or select a modulator with a higher pKa.[2] - Lower the synthesis temperature and extend the reaction time to favor more ordered framework formation. - For some applications, controlled defect engineering can be beneficial and can be tuned by adjusting modulator concentration.[8][9][10]
ACT-01	Low Surface Area After Activation	Incomplete solvent exchange; Framework collapse during activation; Residual unreacted precursors in pores.	- Perform multiple solvent exchange steps with a volatile solvent (e.g., ethanol (B145695), acetone) before heating. - Employ a gradual heating ramp and hold at a temperature sufficient to remove the solvent without causing structural collapse (typically 100-150°C under vacuum).[11] - Ensure thorough washing of the product post-synthesis to remove unreacted terephthalic acid and metal salts.
HET-01	Batch-to-Batch Inconsistency	Variations in precursor quality, solvent purity, or reaction conditions (temperature, stirring rate).	- Standardize precursor sources and solvent grades. - Implement precise control over heating profiles and stirring speeds. - For industrial-scale production, consider continuous flow synthesis methods for better consistency.

Frequently Asked Questions (FAQs)

Synthesis and Optimization

Q1: What is the optimal temperature and time for scaling up Ce-UiO-66 synthesis?

A1: The optimal temperature and time are highly dependent on the synthesis method. For solvothermal synthesis in DMF, temperatures typically range from 80°C to 140°C with reaction times from 12 to 48 hours.[12] It is crucial to perform small-scale optimizations first, as higher temperatures can accelerate crystallization but may also increase defect density. Microwave-assisted synthesis can significantly reduce the reaction time to minutes.[13][14][15]

Q2: How do modulators affect the properties of Ce-UiO-66 at a larger scale?

A2: Modulators, such as monocarboxylic acids (e.g., acetic acid, formic acid), play a critical role in controlling the crystallization process. They compete with the linker molecules for coordination to the metal clusters, which can slow down the nucleation and growth rates, leading to more uniform and well-defined crystals.[2][3][4][5] The concentration and pKa of the modulator can be tuned to control crystal size and the number of defects within the framework.[2][9]

Q3: Can "green" solvents be used for large-scale Ce-UiO-66 production?

A3: Yes, there is a growing interest in developing more sustainable synthesis routes. Water has been successfully used as a solvent for the synthesis of Ce-UiO-66, offering a more environmentally friendly and cost-effective alternative to DMF.[6] Solvent-free, mechanochemical methods are also being explored for scalable and green production.[16][17]

Characterization and Quality Control

Q4: What are the key characterization techniques to assess the quality of scaled-up Ce-UiO-66?

A4: Essential characterization techniques include:

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity.

• Nitrogen Physisorption (BET analysis): To determine the specific surface area and pore volume.

• Thermogravimetric Analysis (TGA): To assess thermal stability and the presence of defects.

• Scanning Electron Microscopy (SEM): To visualize crystal morphology and size distribution.

• X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation state of cerium (Ce³⁺/Ce⁴⁺).

Q5: How can I quantify the defect density in my Ce-UiO-66 samples?

A5: Thermogravimetric analysis (TGA) is a common method to estimate the number of missing linkers. By comparing the experimental weight loss corresponding to the organic linker with the theoretical value for a defect-free structure, the number of missing linkers per metal cluster can be calculated. Nitrogen physisorption can also provide insights, as missing-linker defects can lead to an increase in the pore size distribution.[18]

Activation and Handling

Q6: What is the best practice for activating large batches of Ce-UiO-66?

A6: For large quantities, it is crucial to ensure efficient solvent removal. After thorough washing, a solvent exchange with a low-boiling-point solvent like ethanol or acetone (B3395972) is recommended. The activation should be performed under vacuum with a slow temperature ramp to the desired temperature (e.g., 120°C) and held until the pressure stabilizes, indicating complete solvent removal.

Quantitative Data Summary

The following tables summarize key synthesis parameters and resulting properties for Ce-UiO-66 from various studies to aid in the design of scale-up experiments.

Table 1: Solvothermal Synthesis Parameters and Resulting Properties

Scale	Metal Precursor	Linker	Solvent	Modulator	Temp (°C)	Time (h)	BET Surface Area (m²/g)	Reference
Lab-scale	(NH₄)₂Ce(NO₃)₆	Terephthalic acid	DMF	Acetic Acid	120	24	~1100
Lab-scale	CeCl₃·7H₂O	Terephthalic acid	DMF	-	100	24	~950	[16]
Gram-scale	(NH₄)₂Ce(NO₃)₆	Terephthalic acid	Water	-	100	24	555	[6]

Table 2: Influence of Modulators on UiO-66 Properties (Zr-based, trends applicable to Ce-UiO-66)

Modulator	Concentration (equiv.)	Crystal Size	Defect Density	Reference
None	-	Small, agglomerated	Low	[4]
Acetic Acid	10-50	Larger, octahedral	Increases with concentration	[5]
Formic Acid	10-50	Larger, octahedral	Higher than acetic acid	[3]
Benzoic Acid	10-50	Large, well-defined	Lower than formic acid	[4]

Experimental Protocols

Detailed Methodology for Gram-Scale Solvothermal Synthesis of Ce-UiO-66

This protocol is adapted from literature procedures for a representative gram-scale synthesis.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• In a suitable reaction vessel, dissolve a stoichiometric amount of (NH₄)₂Ce(NO₃)₆ in DMF.

• In a separate container, dissolve a stoichiometric amount of terephthalic acid in DMF.

• Slowly add the linker solution to the metal salt solution under vigorous stirring.

• If a modulator is used, add it to the reaction mixture at this stage.

• Seal the reaction vessel and place it in a preheated oven at 120°C for 24 hours.

• After the reaction is complete, allow the vessel to cool to room temperature.

• Collect the solid product by centrifugation or filtration.

• Wash the product thoroughly with fresh DMF to remove unreacted precursors.

• Perform a solvent exchange by suspending the product in ethanol and centrifuging. Repeat this step three times.

• Dry the final product under vacuum at 120°C overnight to obtain activated Ce-UiO-66.

Visualizations

Troubleshooting Workflow for Low Crystallinity

Caption: A decision tree for troubleshooting low crystallinity issues during Ce-UiO-66 scale-up.

Logical Relationship of Synthesis Parameters

References

• 1. iptek.its.ac.id [iptek.its.ac.id]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Modulation and Functionalization of UiO-66 Type MOFs on Their Surface Thermodynamic Properties and Lewis Acid… [ouci.dntb.gov.ua]
• 6. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scribd.com [scribd.com]
• 13. Efficient microwave assisted synthesis of metal–organic framework UiO-66: optimization and scale up - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Efficient microwave assisted synthesis of metal-organic framework UiO-66: optimization and scale up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Ce-UiO-66 Applications

Welcome to the technical support center for Ce-UiO-66. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for the synthesis, activation, and application of Cerium-based University of Oslo-66 (Ce-UiO-66) metal-organic frameworks (MOFs). Here you will find answers to frequently asked questions, troubleshooting guides for common experimental issues, detailed protocols, and quantitative data to support your research.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during Ce-UiO-66 synthesis?

A1: The most critical parameters are the choice and concentration of the modulator, reaction temperature, and reaction time. Modulators, such as monocarboxylic acids (e.g., formic acid, acetic acid, benzoic acid), are crucial for controlling crystallinity, defect density, particle size, and even the incorporation of Cerium into the framework.[1][2][3] Temperature and time significantly impact crystal growth and phase purity; short reaction times (around 15 minutes) at 100°C have been found to yield phase-pure products.[4]

Q2: I observe a low yield or poor crystallinity in my synthesized Ce-UiO-66. What are the likely causes?

A2: Low yield or poor crystallinity can stem from several factors:

• Inappropriate Modulator: The type and amount of modulator are key. Using modulators like formic or acetic acid can introduce structural defects, which can sometimes be beneficial but may also impact crystallinity if not optimized.[5] The acidity of the modulator is also a critical factor; for instance, with certain linkers, highly acidic modulators like formic acid can inhibit MOF formation.[6]

• Reaction Conditions: Suboptimal temperature or reaction time can lead to incomplete crystallization or the formation of amorphous phases.[4]

• Linker Solubility: Poor solubility of the organic linker in the reaction solvent can hinder the reaction.[6]

• pH of the Solution: The deprotonation of the organic linker is essential for framework formation and is pH-dependent.[7]

Q3: My characterization shows the presence of CeO₂ impurities. How can I avoid this?

A3: The formation of CeO₂ is a common issue. It can be suggested by characteristic peaks in the Powder X-ray Diffraction (PXRD) pattern (e.g., at 2θ values of approximately 28.2°, 29°, 46.7°, and 48.7°).[7] To minimize CeO₂ formation, ensure a homogenous reaction mixture and carefully control the reaction temperature and time. Rapid heating and shorter reaction times can sometimes favor the formation of the MOF over the oxide.[4]

Q4: How do I activate the synthesized Ce-UiO-66 to ensure maximum porosity?

A4: Activation is crucial for removing solvent molecules trapped within the pores. A typical procedure involves washing the as-synthesized material with a solvent like DMF and then with a more volatile solvent such as ethanol (B145695) or acetone. Afterwards, the material is heated under vacuum. However, be aware that some Ce-UiO-66 structures, especially those with larger or functionalized linkers, can be thermally sensitive and may decompose during activation, even at temperatures as low as 100°C.[4] Therefore, a gentle activation process with a gradual temperature increase is recommended.

Q5: Can I synthesize Ce-UiO-66 at room temperature?

A5: Yes, room temperature synthesis of Ce-UiO-66 derivatives is possible.[6][8] These "green" synthesis protocols often take place in aqueous media and can be achieved with or without a modulator, depending on the specific linker used.[6] For example, Ce-UiO-66-NO₂ can be synthesized in water without a modulator in as little as 15 minutes with high yields.[6]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments in a question-and-answer format.

Problem	Potential Cause(s)	Recommended Solution(s)
Low BET Surface Area	1. Incomplete activation (residual solvent in pores). 2. Framework collapse during activation. 3. Presence of amorphous impurities or CeO₂. 4. Large crystal size limiting external surface area.	1. Optimize activation: try solvent exchange with a low boiling point solvent (e.g., acetone) followed by heating under vacuum at a carefully controlled temperature (e.g., start at 100-120°C). 2. Use a milder activation protocol or check the thermal stability of your specific Ce-UiO-66 variant via TGA.[4] 3. Optimize synthesis conditions (modulator, time, temp) to improve phase purity.[4] 4. Use more modulator or a modulator with a lower pKa to reduce crystal size.[2]
Poor Catalytic Activity	1. Inaccessible active sites due to pore blockage. 2. Low density of active sites (defects). 3. Incorrect type of active site (Lewis vs. Brønsted acidity).[9][10] 4. Deactivation of the catalyst.	1. Ensure complete activation of the material. 2. Introduce defects by using modulators like acetic or formic acid during synthesis. The number of defects can often be correlated with catalytic performance.[11] 3. The hydration state of the MOF can determine the nature of its acidity. Dehydration can expose Lewis acid sites (unsaturated Zr⁴⁺/Ce⁴⁺), while hydrated defects can act as Brønsted acid sites.[9][10] Tailor the activation/pre-treatment to the reaction's needs. 4. Check for framework degradation after the reaction using PXRD. If the catalyst is unstable, consider milder reaction conditions.
Broad or Missing Peaks in PXRD Pattern	1. Amorphous material or very small nanocrystals. 2. Framework decomposition. 3. Incorrect synthesis parameters.	1. Increase reaction time or temperature to promote crystal growth. Use SEM to verify particle morphology and size.[3] 2. Confirm the stability of your material under the synthesis and work-up conditions. Some functionalized linkers can reduce thermal or chemical stability.[4] 3. Systematically vary parameters like modulator concentration, temperature, and time. Start with a well-established protocol.[4][12]
Difficulty Incorporating Ce into a Mixed-Metal (Ce/Zr)-UiO-66	1. Preferential incorporation of Zr⁴⁺ into the framework.[1] 2. Formation of isolated Ce(III) in the synthesis solution.	1. The choice of modulator can influence the Ce/Zr ratio. Benzoic acid has been shown to lead to higher Ce incorporation compared to formic acid.[1] 2. The modulator choice affects the cerium species in solution, which in turn impacts its uptake into the MOF structure.[1]

Logical Troubleshooting Flow for Low Crystallinity

This diagram outlines a decision-making process for troubleshooting poor crystallinity in Ce-UiO-66 synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effect of Modulation and Functionalization of UiO-66 Type MOFs on Their Surface Thermodynamic Properties and Lewis Acid–Base Behavior: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 4. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC02606G [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. 4aircraft-project.eu [4aircraft-project.eu]
• 7. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]
• 8. The chemistry behind room temperature synthesis of hafnium and cerium UiO-66 derivatives - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Engineering a Highly Defective Stable UiO-66 with Tunable Lewis- Brønsted Acidity: The Role of the Hemilabile Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Ce-UiO-66 Nanoparticle Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the agglomeration of Cerium-UiO-66 (Ce-UiO-66) nanoparticles during and after synthesis.

Troubleshooting Guide: Preventing Agglomeration During Synthesis

Question: My Ce-UiO-66 nanoparticles are agglomerating during synthesis. How can I obtain smaller, monodisperse particles?

Answer: Agglomeration during synthesis is often related to rapid crystallization rates. The use of modulators, which compete with the linker for coordination to the metal clusters, can control the nucleation and growth process, leading to smaller and more uniform nanoparticles. Benzoic acid and acetic acid are commonly used modulators.

Key Strategies to Control Particle Size:

• Modulator Concentration: Increasing the concentration of the modulator generally leads to smaller and more uniform particle sizes. Modulators with lower pKa values, such as trifluoroacetic acid, can be effective at lower concentrations compared to those with higher pKa values like acetic acid.[1]

• Choice of Modulator: The type of modulator used can influence the final particle size and morphology. For Ce-UiO-66, benzoic acid has been shown to be effective in producing uniform nanoparticles.[2]

• Capping Agents: The addition of a capping agent, such as polyvinylpyrrolidone (B124986) (PVP), can help control particle size and prevent agglomeration by reducing the surface energy of the nanocrystals.[3][4][5][6]

Quantitative Impact of Modulators on Particle Size

Modulator	Modulator to Linker Ratio (molar)	Resulting Particle Size	Reference
Benzoic Acid	High	Uniform nanoparticles	[2]
Acetic Acid	30% equivalent to terephthalic acid	Increased surface area, improved properties	[7]
Trifluoroacetic Acid	15-20 equivalents	~200 nm (for Zr-UiO-66)	[1]
Dichloroacetic Acid	15-20 equivalents	~200 nm (for Zr-UiO-66)	[1]

Note: Data for Zr-UiO-66 is included for illustrative purposes as it provides a trend for the effect of modulators, which is often transferable to Ce-UiO-66.

Experimental Protocol: Modulated Synthesis of Ce-UiO-66 Nanoparticles

This protocol is a general guideline. Optimization may be required based on your specific laboratory conditions and desired particle size.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Benzoic acid (Modulator)

• Deionized water

Procedure:

• Precursor Solution A: Dissolve cerium(IV) ammonium nitrate in a mixture of DMF and deionized water.

• Precursor Solution B: Dissolve terephthalic acid and the desired amount of benzoic acid (e.g., in a 1:1 to 20:1 molar ratio to the linker) in DMF.

• Reaction: Under stirring, add Precursor Solution B to Precursor Solution A.

• Solvothermal Synthesis: Transfer the final mixture to a Teflon-lined autoclave and heat at 120°C for 24 hours.

• Washing: After cooling to room temperature, centrifuge the mixture to collect the nanoparticles. Wash the product sequentially with fresh DMF and then with ethanol (B145695) to remove unreacted precursors and solvent.

• Drying: Dry the final product under vacuum at an appropriate temperature (e.g., 80°C).

Logical Workflow for Synthesis Troubleshooting

Caption: Troubleshooting workflow for agglomeration during Ce-UiO-66 synthesis.

Troubleshooting Guide: Post-Synthesis Agglomeration

Question: My synthesized Ce-UiO-66 nanoparticles have agglomerated after drying. How can I redisperse them?

Answer: Agglomeration of dried nanoparticles is common due to van der Waals forces. Redispersion can often be achieved through sonication. The choice of solvent and the use of stabilizing agents can also be critical.

Key Strategies for Redispersion:

• Sonication: Ultrasonic energy can break apart agglomerates. A probe sonicator is generally more effective than a sonication bath for this purpose.[8] It is crucial to control the temperature during sonication to avoid altering the nanoparticle properties.[9]

• Solvent Selection: The choice of solvent can impact the stability of the dispersion. While water is common, for some nanoparticles, other solvents like ethanol or saline solutions might provide better stability.[8]

• Stabilizing Agents: If redispersion in the desired solvent is challenging, the addition of a stabilizing agent can help prevent re-agglomeration.

Experimental Protocol: Ultrasonic Redispersion of Agglomerated Ce-UiO-66

Materials:

• Agglomerated Ce-UiO-66 nanoparticle powder

• Desired solvent (e.g., deionized water, ethanol)

• Probe sonicator

Procedure:

• Preparation: Weigh a small amount of the agglomerated Ce-UiO-66 powder (e.g., 1 mg) and place it in a suitable vial.

• Wetting: Add a few drops of the chosen solvent to the powder to create a thick paste. Gently mix with a spatula to ensure all the powder is wetted.[10]

• Dilution: Add the remaining solvent to achieve the desired final concentration (e.g., 1 mg/mL).

• Sonication:

  • Immerse the tip of the probe sonicator into the suspension, ensuring it does not touch the sides or bottom of the vial.

  • Place the vial in an ice bath to dissipate heat generated during sonication.[9][10]

  • Apply ultrasonic energy in short bursts (e.g., 20 seconds at 90% amplitude) to de-agglomerate the nanoparticles.[10] The optimal sonication time and power may need to be determined empirically.[11]

• Stability Check: After sonication, visually inspect the dispersion for any settling of particles. For a more quantitative assessment, techniques like Dynamic Light Scattering (DLS) can be used to measure the particle size distribution.

Mechanism of Modulator Action in Controlling Crystal Growth

Caption: Role of modulators in controlling Ce-UiO-66 nanoparticle growth.

Frequently Asked Questions (FAQs)

Q1: What is the typical stable pH range for Ce-UiO-66?

A1: UiO-66 analogues are generally known for their stability in acidic conditions. Ce-UiO-66 is expected to be stable in a pH range of approximately 2 to 8.[12] However, at a pH above 9-10, the framework may start to degrade.[12] It's important to note that the stability can also be affected by the specific buffer used, with some buffers like phosphate (B84403) and N-ethylmorpholine causing more rapid degradation than others like HEPES.[13]

Q2: What is the thermal stability of Ce-UiO-66 nanoparticles?

A2: Ce-UiO-66 generally exhibits good thermal stability. The framework is typically stable up to around 260-280°C, after which the organic linkers begin to decompose.[14]

Q3: Can the functional group on the linker affect agglomeration?

A3: Yes, the functional group on the terephthalic acid linker can influence particle size and properties. For instance, a rapid synthesis method has been used to create a series of Ce-UiO-66-X (where X = -NH₂, -OH, -H, -NO₂, -COOH) with nano-scale crystallite domains.[15] While this study focused on photocatalytic activity, the different functional groups can alter the surface chemistry and potentially the tendency for agglomeration.

Q4: Are there alternatives to sonication for redispersion?

A4: While sonication is the most common method, gentle agitation or vortexing can sometimes be sufficient for loosely agglomerated particles. However, for more strongly agglomerated powders, sonication is generally necessary to provide enough energy to break the particles apart.[8][16] If sonication is not available, repeated cycles of centrifugation, removal of the supernatant, and resuspension in fresh solvent with vigorous vortexing may offer a limited alternative.[16]

References

• 1. Size control over metal–organic framework porous nanocrystals - Chemical Science (RSC Publishing) DOI:10.1039/C9SC03802G [pubs.rsc.org]
• 2. Modulation of crystal growth and structure within cerium-based metal–organic frameworks - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 10. nanotechia.org [nanotechia.org]
• 11. ijera.com [ijera.com]
• 12. researchgate.net [researchgate.net]
• 13. Metal–organic frameworks vs. buffers: case study of UiO-66 stability - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QI00973C [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Post-Synthetic Modification of Ce-UiO-66 for Enhanced Performance

Welcome to the technical support center for the post-synthetic modification (PSM) of Cerium-UiO-66. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to overcome common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using Ce-UiO-66 over the more common Zr-UiO-66?

A1: Ce-UiO-66 offers unique advantages primarily due to the redox activity of cerium. The ability of cerium to cycle between Ce(III) and Ce(IV) oxidation states makes Ce-UiO-66 particularly promising for catalytic applications, especially in redox catalysis.[1][2] Additionally, Ce(IV) can facilitate ligand-to-metal charge transfer (LMCT), which is beneficial for photocatalytic applications.[3][4]

Q2: What are the main post-synthetic modification strategies for enhancing the performance of Ce-UiO-66?

A2: The primary PSM strategies for Ce-UiO-66 include:

• Ligand Exchange: Introducing new functionalities by swapping the original terephthalic acid linkers with functionalized analogues (e.g., with -NH2, -OH, -NO2 groups).[3][5][6]

• Defect Engineering: Intentionally creating or modifying defects (missing linkers or clusters) within the MOF structure to expose more active sites or to anchor new chemical species.[7][8][9][10]

• Covalent Modification of Linkers: Chemically modifying the functional groups already present on the linkers, for instance, by reacting the amino groups of UiO-66-NH2 with other molecules.[11][12][13]

• Metal Node Modification: Grafting species directly onto the cerium-oxo clusters of the framework.[14][15]

Q3: How can I confirm the successful post-synthetic modification of my Ce-UiO-66 sample?

A3: A combination of characterization techniques is essential:

• Powder X-ray Diffraction (PXRD): To confirm the retention of the crystalline structure after modification.[16][17]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the presence of new functional groups introduced during modification.[12][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of digested samples can quantify the degree of ligand exchange.[16]

• Thermogravimetric Analysis (TGA): To assess changes in thermal stability and composition.[16][17]

• N₂ Porosimetry (BET analysis): To determine changes in surface area and pore volume.[7][16][18]

• X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and oxidation states at the surface.[19][20]

Troubleshooting Guides

Issue 1: Low yield or incomplete functionalization during post-synthetic ligand exchange.

Possible Cause	Troubleshooting Step
Insufficient reaction time or temperature.	Increase the reaction time and/or temperature. Monitor the reaction progress by taking aliquots at different time points and analyzing them (e.g., by ¹H NMR of digested samples).
Poor solubility of the incoming linker in the chosen solvent.	Select a solvent in which the new linker has good solubility. Methanol (B129727) has been shown to be effective for ligand exchange in UiO-66.[18]
Steric hindrance from the incoming functional group.	Consider using a smaller functional group or a linker with a longer backbone to reduce steric hindrance.
The parent Ce-UiO-66 is highly crystalline with few defects.	Ligand exchange can be slower in highly crystalline, defect-free MOFs.[21] Consider intentionally introducing defects into the parent MOF before exchange.

Issue 2: Loss of crystallinity or framework collapse after modification.

Possible Cause	Troubleshooting Step
Harsh reaction conditions (e.g., high temperature, aggressive solvent).	Use milder reaction conditions. Screen different solvents and temperatures to find a balance between reaction efficiency and framework stability.
Instability of the MOF in the presence of the new functional group or reagents.	Ensure that the reagents used for modification are compatible with the Ce-UiO-66 framework. For example, strongly acidic or basic conditions can degrade the MOF.
Improper activation procedure.	After modification, wash the material thoroughly with a suitable solvent to remove unreacted reagents and byproducts. Activate the material under vacuum at a temperature that is high enough to remove guest molecules but not so high that it causes framework collapse. TGA can help determine the optimal activation temperature.

Issue 3: Unexpected catalytic or adsorption performance.

| Possible Cause | Troubleshooting Step | | Incomplete removal of residual reagents or modulators from the pores. | Thoroughly wash the modified MOF with fresh solvent multiple times. Solvent exchange with a lower-boiling-point solvent before vacuum drying can aid in complete solvent removal. | | Blocking of active sites by the new functional groups. | While functionalization can enhance performance, bulky groups can sometimes block the pores and hinder access to the active sites.[22] Consider the size and orientation of the functional group. | | Changes in the electronic properties of the framework. | The introduction of electron-donating or electron-withdrawing groups can alter the electronic properties of the Ce-nodes and linkers, impacting catalytic activity.[4] Characterize the electronic properties using techniques like UV-Vis spectroscopy. | | Presence of defects acting as the primary active sites. | In some cases, the enhanced performance may be due to the creation of defect sites rather than the introduced functional group.[10][21] Characterize the defect concentration in your material. |

Performance Data Summary

The following tables summarize quantitative data on the performance enhancement of Ce-UiO-66 after post-synthetic modification.

Table 1: CO₂ Adsorption Performance

Material	Modification	CO₂ Uptake (mmol/g) at 273 K, 1 bar	CO₂/N₂ Selectivity	Reference
Ce-UiO-66	-	~1.5	-	[16][23]
Ce-UiO-66-NH₂	Amino-functionalization	~2.45	84% higher than parent	[16][23]
F4_UiO-66(Ce)	Perfluorination	2.5	20	[19]

Table 2: Uranium Adsorption from Aqueous Solution

Material	Modification	Maximum Adsorption Capacity (mg/g)	Conditions	Reference
UiO-66-NH₂(Ce)	Amino-functionalization	>95% sorption	pH 5	[17]
UiO-66-NHPOPh₂(Ce)	Phosphorus-functionalization	95	pH 5, Langmuir model	[17]

Key Experimental Protocols

Protocol 1: Post-Synthetic Amino-Functionalization of Ce-UiO-66 via Ligand Exchange

This protocol is adapted from the procedure for UiO-66.[18]

• Preparation of Exchange Solution: Dissolve 2-aminoterephthalic acid in methanol to a concentration of 10 mM.

• Suspension of Ce-UiO-66: Suspend activated Ce-UiO-66 in the 2-aminoterephthalic acid/methanol solution. The molar ratio of the incoming linker to the linker in the MOF should be 1:1.

• Reaction: Stir the suspension at 313 K for a specified period (e.g., 24-72 hours).

• Purification: Separate the solid product by centrifugation. Wash the product thoroughly with fresh methanol to remove unreacted 2-aminoterephthalic acid and displaced terephthalic acid.

• Activation: Dry the purified Ce-UiO-66-NH₂ under vacuum at an appropriate temperature (e.g., 120 °C) to remove residual solvent.

Protocol 2: Covalent Post-Synthetic Modification of Ce-UiO-66-NH₂

This protocol is based on the modification of Zr-UiO-66-NH₂.[11]

• Suspension: Suspend dried Ce-UiO-66-NH₂ in a suitable solvent like dichloromethane (B109758) (CH₂Cl₂).

• Addition of Reagent: Add an excess of the modifying agent (e.g., acetic anhydride (B1165640) for acetylation) to the suspension.

• Reaction: Cap the vial and allow the reaction to proceed at room temperature for several days.

• Purification: Quench the reaction by removing the solution. Wash the solid product multiple times with fresh CH₂Cl₂. Subsequently, soak the solid in fresh CH₂Cl₂ for 3 days, exchanging the solvent daily.

• Activation: Dry the final product under vacuum at a suitable temperature (e.g., 60 °C).

Visualizations

References

• 1. iris.unito.it [iris.unito.it]
• 2. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 4. Functionalized UiO-66(Ce) for photocatalytic organic transformation: the role of active sites modulated by ligand functionalization - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. Postsynthetic ligand exchange as a route to functionalization of ‘inert’ metal–organic frameworks - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. impact.ornl.gov [impact.ornl.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. rsc.org [rsc.org]
• 12. Post-synthetic modification of the metal–organic framework compound UiO-66 - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. lirias.kuleuven.be [lirias.kuleuven.be]
• 19. chemrxiv.org [chemrxiv.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. chemrxiv.org [chemrxiv.org]
• 22. researchgate.net [researchgate.net]
• 23. Amino-Functionalizing Ce-Based MOF UiO-66 for Enhanced CO2 Adsorption and Selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Ce-UiO-66

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis of Cerium-based UiO-66 (Ce-UiO-66). The following sections address common issues related to the impact of solvent choice on the morphology, crystallinity, and overall quality of the final product.

Troubleshooting Guides & FAQs

This section is designed to help you troubleshoot common problems encountered during the synthesis of Ce-UiO-66, with a focus on solvent-related issues.

Q1: My Ce-UiO-66 synthesis results in an amorphous product or low crystallinity. What are the likely causes and solutions?

A: Low crystallinity is a common issue and can often be attributed to several solvent-related factors:

• Inappropriate Solvent: The choice of solvent is crucial for the proper nucleation and growth of Ce-UiO-66 crystals. Solvents that do not effectively dissolve the metal precursor and organic linker can lead to rapid precipitation of an amorphous solid. For instance, while green synthesis in water at room temperature is possible, it may require longer reaction times to achieve high crystallinity.[1]

• Suboptimal Reaction Temperature: The reaction temperature needs to be suitable for the chosen solvent. For many solvothermal syntheses using N,N-dimethylformamide (DMF), temperatures around 120°C are common.[2] Deviating significantly from the optimal temperature for a given solvent system can hinder crystal formation.

• Presence of Water in Organic Solvents: Uncontrolled amounts of water in organic solvents like DMF can lead to the hydrolysis of the solvent, forming byproducts such as formic acid. This can interfere with the MOF formation and lead to impurities or amorphous phases.[3]

• Modulator Concentration: In aqueous or certain organic solvent systems, modulators like acetic acid or formic acid are used to control the nucleation and growth rate. An incorrect modulator-to-linker ratio can either inhibit crystallization or lead to the formation of undesirable phases.

Troubleshooting Steps:

• Solvent Selection: If you are using a non-traditional solvent, consider switching to a well-established solvent for Ce-UiO-66 synthesis, such as DMF or acetonitrile (B52724), to establish a baseline.[4][5] For greener alternatives, aqueous synthesis at room temperature has been reported, but may require optimization of reaction time.[6][7][8]

• Temperature Adjustment: Ensure your reaction temperature is optimized for your specific solvent system. Refer to established protocols for guidance.

• Solvent Purity: Use anhydrous solvents when the protocol specifies, and be mindful of the water content, especially in DMF.

• Modulator Optimization: If using a modulator, perform a systematic study to find the optimal concentration for your reaction conditions.

Q2: I am observing impurities in my final Ce-UiO-66 product. How can I identify and prevent them?

A: Impurities in Ce-UiO-66 synthesis can arise from side reactions involving the solvent or unreacted precursors.

• DMF Hydrolysis: When using DMF as a solvent, especially in the presence of water and at high temperatures, it can hydrolyze to form formic acid and dimethylamine. The formic acid can then react with the cerium precursor to form cerium formate (B1220265) (Ce(HCOO)₃) as an impurity.[3]

• Unreacted Precursors: Inefficient reaction conditions can lead to the presence of unreacted ceric ammonium (B1175870) nitrate (B79036) or terephthalic acid in the final product.

• Formation of CeO₂: Under certain conditions, the cerium precursor may precipitate as cerium oxide (CeO₂), which can be identified by characteristic peaks in the XRD pattern.[9]

Troubleshooting Steps:

• Minimize Water in DMF: If using DMF, use a high-purity, low-water grade and consider adding a drying agent if necessary.

• Optimize Reaction Time and Temperature: Ensure the reaction goes to completion to minimize unreacted precursors. Extended reaction times can sometimes promote the formation of more stable byproducts, so optimization is key.

• Washing and Purification: A thorough washing procedure is critical to remove impurities. Typically, this involves sequential washing with the reaction solvent (e.g., DMF) followed by a lower-boiling point solvent like ethanol (B145695) or acetone (B3395972) to facilitate activation.

• Consider Alternative Solvents: To avoid DMF-related impurities, consider using alternative solvents like acetonitrile or pursuing a solvent-free synthesis route.[4][5][10][11][12][13]

Q3: The morphology of my Ce-UiO-66 crystals is not as expected (e.g., irregular shapes, large aggregates). How can I control the crystal morphology?

A: Crystal morphology is heavily influenced by the reaction kinetics, which are in turn affected by the solvent and other synthesis parameters.

• Solvent Polarity and Viscosity: The polarity and viscosity of the solvent can influence the solubility of the precursors and the diffusion of species in the reaction mixture, thereby affecting the nucleation and growth rates and the final crystal shape.

• Modulators: The addition of modulators, such as monocarboxylic acids, can compete with the linker for coordination to the metal clusters. This can slow down the crystallization process, leading to larger, more well-defined crystals.

• Agitation: The degree of agitation (stirring or sonication) can impact the homogeneity of the reaction mixture and influence the crystal size and morphology. Sonochemical methods have been shown to produce structures with more developed surfaces compared to static conditions.[3]

Troubleshooting Steps:

• Solvent Screening: If morphology is a critical parameter, a screening of different solvents may be necessary.

• Modulator-Assisted Synthesis: Introduce a modulator like acetic acid or formic acid to your synthesis and vary its concentration to observe the effect on crystal morphology.

• Control Agitation: Compare static synthesis with stirred or sonicated reactions to see how this affects the final product.

• Solvent-Free Approaches: For spherical crystalline morphology, a solvent-free synthesis approach has been reported.[14]

Quantitative Data Summary

The choice of solvent significantly impacts the physicochemical properties of Ce-UiO-66. The following table summarizes key quantitative data from various studies.

Solvent System	Synthesis Method	Crystal Size	BET Surface Area (m²/g)	Yield (%)	Reference
DMF/H₂O	Hydrothermal	Not Specified	~1100-1300	Not Specified	[3]
DMF/H₂O	Sonochemical	Not Specified	~1200-1400	Not Specified	[3]
Water	Room Temp.	Small Particles	968 (after 18h)	>90	[1][7]
Acetonitrile	Solvothermal	Not Specified	Not Specified	Gram-scale	[4][5]
Methanol (SALE)	Sonication	Not Specified	Not Specified	Not Applicable	[15]
Solvent-Free	Grinding/Heating	Spherical	Not Specified	Not Specified	[14]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the troubleshooting guides.

Protocol 1: Conventional Solvothermal Synthesis in DMF

This protocol is a standard method for producing highly crystalline Ce-UiO-66.

• Precursor Solution: Dissolve ceric ammonium nitrate (CAN) and terephthalic acid (H₂BDC) in N,N-dimethylformamide (DMF) in a Teflon-lined autoclave. A typical molar ratio is 1:1 (metal:linker).

• Reaction: Seal the autoclave and heat it in an oven at a specified temperature, typically between 80°C and 120°C, for 12 to 24 hours.

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature naturally. The resulting powder is collected by centrifugation or filtration.

• Washing: To remove unreacted precursors and residual DMF, wash the product sequentially with fresh DMF and then with a volatile solvent like ethanol or acetone. This washing step is often repeated several times.

• Activation: Dry the washed product in a vacuum oven at an elevated temperature (e.g., 100-150°C) to remove the solvent from the pores.

Protocol 2: Green Aqueous Synthesis at Room Temperature

This protocol offers a more environmentally friendly route to Ce-UiO-66.[6][7][8]

• Precursor Solutions: Prepare two separate aqueous solutions: one containing ceric ammonium nitrate and another containing terephthalic acid. A modulator, such as formic acid or acetic acid, may be added to the linker solution.

• Mixing: Combine the two solutions under ambient conditions with stirring.

• Reaction: Continue stirring the mixture at room temperature for a designated period, which can range from a few minutes to 24 hours. The reaction time can influence the crystallinity and surface area of the final product.[1]

• Collection and Washing: Collect the precipitate by centrifugation. Wash the product thoroughly with deionized water and then with ethanol.

• Activation: Dry the sample under vacuum at a moderate temperature (e.g., 80-100°C).

Protocol 3: Solvent-Free Synthesis

This method avoids the use of bulk solvents, reducing waste and potential side reactions.[10][11][12][13][14]

• Grinding: Combine solid ceric ammonium nitrate (CAN) and terephthalic acid (BDC) in a mortar and pestle. A small amount of a modulator like acetic acid can be added as a liquid assistant.

• Heating: Transfer the ground mixture to a sealed vial or autoclave and heat at a temperature of approximately 120°C for 24 hours.

• Washing: After cooling, wash the resulting solid with a suitable solvent like dichloromethane (B109758) and then water to remove any unreacted starting materials and the modulator.

• Drying: Dry the final product under vacuum.

Visualizations

Diagram 1: General Experimental Workflow for Ce-UiO-66 Synthesis

Caption: A generalized workflow for the synthesis of Ce-UiO-66.

Diagram 2: Influence of Solvent Choice on Ce-UiO-66 Properties

Caption: Relationship between solvent properties and Ce-UiO-66 characteristics.

References

• 1. Studying the effect of reaction time on the properties of UiO-66-Ce MOF as an efficient adsorbent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Solvent Impact on the Properties of Benchmark Metal-Organic Frameworks: Acetonitrile-Based Synthesis of CAU-10, Ce-UiO-66, and Al-MIL-53 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 4aircraft-project.eu [4aircraft-project.eu]
• 8. The chemistry behind room temperature synthesis of hafnium and cerium UiO-66 derivatives - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Solvent-Free Synthetic Route for Cerium(IV) Metal-Organic Frameworks with UiO-66 Architecture and Their Photocatalytic Applications [research.unipg.it]
• 14. researchgate.net [researchgate.net]
• 15. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Performance of Ce-UiO-66 and Zr-UiO-66

For Researchers, Scientists, and Drug Development Professionals

The quest for highly efficient and robust heterogeneous catalysts is a cornerstone of modern chemical synthesis and environmental remediation. Among the vast landscape of porous materials, metal-organic frameworks (MOFs) of the UiO-66 topology have garnered significant attention due to their exceptional thermal and chemical stability. While the archetypal Zr-UiO-66 has been extensively studied, its cerium-based analogue, Ce-UiO-66, is emerging as a potent catalyst with unique redox capabilities. This guide provides an objective comparison of the catalytic performance of Ce-UiO-66 and Zr-UiO-66, supported by experimental data, to aid researchers in selecting the optimal material for their specific applications.

At a Glance: Key Performance Differences

Cerium's accessible Ce(IV)/Ce(III) redox couple endows Ce-UiO-66 with distinct catalytic advantages over the more Lewis acidic Zr-UiO-66. This fundamental difference in the nature of the metal node dictates their performance across a range of catalytic reactions.

Catalytic Application	Ce-UiO-66 Performance	Zr-UiO-66 Performance	Key Differentiator
Aerobic Alcohol Oxidation	Superior ; exhibits a synergistic effect with TEMPO.	Inferior ; no synergistic effect observed with TEMPO.	Redox activity of the Ce-nodes.
Photocatalytic H₂ Evolution	More Active ; when coupled with CdS, shows higher H₂ evolution.[1]	Less Active ; lower H₂ evolution rates under similar conditions.[1]	Enhanced charge transfer and a smaller band gap in the Ce-based MOF.[1]
Photocatalytic Dye Degradation	Significantly Higher Adsorption & Degradation ; adsorption of various dyes increased by 3-4 times.[2]	Lower Adsorption & Degradation ; serves as a baseline for comparison.[2]	The electronic properties and surface charge of Ce-UiO-66.
Acid-Catalyzed Reactions	Less explored for traditional Lewis acid catalysis.	Highly Active ; defect-rich sites act as strong Brønsted or Lewis acids.[3][4]	The strong Lewis acidity of coordinatively unsaturated Zr⁴⁺ sites.

In-Depth Catalytic Performance Comparison

Aerobic Oxidation of Benzyl (B1604629) Alcohol

A notable distinction between the two catalysts is observed in the aerobic oxidation of benzyl alcohol. When used as a co-catalyst with (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO), Ce-UiO-66 demonstrates a significant synergistic effect, leading to higher product yields. In contrast, Zr-UiO-66 does not exhibit this synergism.

Table 1: Aerobic Oxidation of Benzyl Alcohol with TEMPO

Catalyst	Benzaldehyde Yield (%)
Ce-UiO-66-BDC + TEMPO	80
Zr-UiO-66-BDC + TEMPO	Not reported (no synergism)
TEMPO only	7

Reaction conditions: Benzyl alcohol, TEMPO, catalyst, solvent, O₂, temperature, and time as specified in the source.

Photocatalytic Hydrogen Evolution

In the realm of renewable energy, photocatalytic hydrogen production from water is a critical area of research. When coupled with Cadmium Sulfide (CdS) as a photosensitizer, Ce-UiO-66-NH₂ outperforms its zirconium counterpart in evolving hydrogen under visible light irradiation.[1] This is attributed to Ce-UiO-66-NH₂ having a smaller band gap, a more negative flat band potential, and faster charge transfer at the solid-liquid interface.[1]

Table 2: Photocatalytic H₂ Evolution with CdS [1]

Photocatalyst	H₂ Evolved at 2h (n₂h)
40% CdS/Ce-UiO-66-NH₂	Highest
40% CdS/Zr-UiO-66-NH₂	Lower than Ce-analogue
40% CdS/Ce-UiO-66	Lower than aminofunctionalized
40% CdS/Zr-UiO-66	Lowest

Reaction conditions: Aqueous suspension of Na₂S/Na₂SO₃, 420 nm LED lamp.

Photocatalytic Dye Degradation

Ce-UiO-66 has demonstrated remarkable efficacy in both the adsorption and subsequent photodegradation of organic dyes from aqueous solutions. Compared to Zr-UiO-66, the cerium analogue exhibits a significantly higher adsorption capacity for various dyes, which is a crucial first step for efficient degradation.[2]

Table 3: Adsorption Performance for Dyes [2]

Dye	Adsorption Increase of Ce-UiO-66 vs. Zr-UiO-66
Methylene Blue (MB)	3.02 times
Methyl Orange (MO)	3.06 times
Rhodamine B (RhB)	4.38 times
Acid Orange 7 (AO7)	4.02 times

Following adsorption, the dyes adsorbed on Ce-UiO-66 can be almost completely decomposed under UV irradiation.[2]

Experimental Protocols

Synthesis of Ce-UiO-66

A common method for the synthesis of Ce-UiO-66 involves the reaction of a Ce(IV) salt with a dicarboxylic acid linker, such as 1,4-benzenedicarboxylic acid (H₂BDC).

• Precursors : Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) and H₂BDC.

• Solvent : N,N-dimethylformamide (DMF).

• Procedure : The metal precursor and the organic linker are dissolved in DMF. The solution is then heated in a sealed vessel (e.g., a Teflon-lined autoclave) at a specific temperature (e.g., 120 °C) for a designated period.[5] After cooling, the resulting crystalline product is washed with DMF and a solvent like chloroform (B151607) or methanol (B129727) to remove unreacted precursors and solvent molecules.[5] The final product is then activated by drying under vacuum.

Synthesis of Zr-UiO-66

The synthesis of Zr-UiO-66 is well-established and typically uses a Zr(IV) salt.

• Precursors : Zirconium(IV) chloride (ZrCl₄) or Zirconium(IV) oxynitrate (ZrO(NO₃)₂) and H₂BDC.[5][6]

• Solvent : N,N-dimethylformamide (DMF).[6]

• Procedure : Similar to the Ce-UiO-66 synthesis, the zirconium precursor and H₂BDC are dissolved in DMF. The mixture is heated in an autoclave at a specific temperature (e.g., 120 °C) for a period of time (e.g., 24 hours).[6] The resulting white precipitate is collected by centrifugation, washed with DMF and methanol, and then dried.[6]

Catalytic Activity Testing: A General Workflow

The evaluation of catalytic performance typically follows a standardized workflow, as illustrated in the diagram below. This involves catalyst synthesis and activation, the catalytic reaction itself under controlled conditions, and finally, the analysis of the reaction products to determine conversion, selectivity, and yield.

Figure 1. A generalized workflow for the comparison of catalytic performance.

Logic of Catalytic Action: A Comparative View

The catalytic mechanisms of Ce-UiO-66 and Zr-UiO-66 are fundamentally tied to the electronic properties of their respective metal nodes.

Figure 2. A comparison of the primary catalytic pathways for Ce-UiO-66 and Zr-UiO-66.

Conclusion

Both Ce-UiO-66 and Zr-UiO-66 are highly stable and versatile catalysts, but their strengths lie in different domains. Ce-UiO-66 excels in redox-mediated reactions and photocatalysis, making it a prime candidate for oxidation processes and solar energy conversion applications. In contrast, the catalytic prowess of Zr-UiO-66, particularly when defect-engineered, is centered around its strong Lewis and Brønsted acidity, rendering it highly effective for a variety of acid-catalyzed transformations. The choice between these two exceptional materials should therefore be guided by the specific chemical transformation being targeted. Future research may also explore bimetallic Ce/Zr-UiO-66, which could offer a synergistic combination of both redox and acidic functionalities.[5][7]

References

• 1. Cerium versus zirconium UiO66 metal–organic frameworks coupled with CdS for H2 evolution under visible light - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Zr-containing UiO-66 metal–organic frameworks as efficient heterogeneous catalysts for glycerol valorization: synthesis of hyacinth and other glyceryl ... - Molecular Systems Design & Engineering (RSC Publishing) DOI:10.1039/D2ME00255H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 6. tandfonline.com [tandfonline.com]
• 7. pubs.acs.org [pubs.acs.org]

Ce-UiO-66 vs. Alternative MOFs for Carbon Capture: A Comparative Guide

A detailed analysis of Cerium-based UiO-66 against other prominent Metal-Organic Frameworks in the context of CO2 capture, providing researchers and scientists with comparative performance data and detailed experimental methodologies.

The quest for efficient and stable materials for carbon dioxide (CO2) capture is a critical area of research aimed at mitigating climate change. Among the plethora of adsorbent materials, Metal-Organic Frameworks (MOFs) have emerged as frontrunners due to their exceptionally high surface areas, tunable pore structures, and versatile functionalities. A notable member of this class is the UiO-66 series of MOFs, recognized for their remarkable thermal and chemical stability. This guide provides an in-depth comparison of the CO2 capture performance of Cerium-based UiO-66 (Ce-UiO-66) against its parent Zirconium-based counterpart (Zr-UiO-66) and other widely studied MOFs, namely UiO-66-NH2, ZIF-8, HKUST-1, and MIL-101(Cr).

Performance Comparison of MOFs for CO2 Capture

The efficacy of a MOF for CO2 capture is primarily evaluated based on its CO2 adsorption capacity, selectivity for CO2 over other gases (like N2 in flue gas), and its stability under operational conditions. The following table summarizes the key performance metrics for Ce-UiO-66 and its counterparts based on reported experimental data.

MOF	Metal Center	CO2 Uptake (mmol/g) at 298 K, 1 bar	CO2/N2 Selectivity	Isosteric Heat of Adsorption (Qst) (kJ/mol)	Key Features & Stability
Ce-UiO-66	Cerium (Ce)	~1.2 - 2.5	Good	~38-40	High thermal and chemical stability. Presence of Ce(III)/Ce(IV) redox sites may offer unique catalytic properties.
UiO-66	Zirconium (Zr)	~1.38 - 1.75	14.78	~23.5	Excellent thermal and chemical stability, serving as a benchmark for robust MOFs.
UiO-66-NH2	Zirconium (Zr)	~1.6 - 3.2	22.83 - 52	~24.2 - 29.9	Amino-functionalization enhances CO2 affinity and selectivity.
ZIF-8	Zinc (Zn)	~0.8 - 1.2	~10-15	~20-25	Good thermal stability, but can be sensitive to acidic gases and water vapor.
HKUST-1	Copper (Cu)	~2.0 - 4.1	~10-20	~25-30	High surface area and good CO2 uptake, but sensitive to water.
MIL-101(Cr)	Chromium (Cr)	~2.0 - 3.5	~10-30	~25-35	Very high surface area and large pores, good stability.

Experimental Protocols

Reproducibility and standardization of experimental methods are paramount in materials science. Below are detailed protocols for the synthesis of Ce-UiO-66 and the subsequent measurement of its CO2 adsorption capacity.

Synthesis of Ce-UiO-66 (Hydrothermal Method)

This protocol is a generalized procedure based on common hydrothermal synthesis methods reported in the literature.

• Preparation of Precursor Solution:

  • Dissolve cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH4)2Ce(NO3)6) in deionized water.

  • In a separate container, dissolve 1,4-benzenedicarboxylic acid (H2BDC or terephthalic acid) in N,N-dimethylformamide (DMF).

• Mixing and Reaction:

  • Combine the two solutions in a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it in an oven at a specified temperature (typically between 80°C and 120°C) for a designated period (usually 12 to 24 hours).

• Product Recovery and Purification:

  • After cooling the autoclave to room temperature, the solid product is collected by centrifugation or filtration.

  • The collected powder is washed multiple times with DMF and then with a low-boiling-point solvent like ethanol (B145695) or methanol (B129727) to remove unreacted precursors and solvent molecules from the pores.

• Activation:

  • The purified MOF is activated by heating under vacuum at a specific temperature (e.g., 150°C) for several hours to remove any residual solvent, making the pores accessible for gas adsorption.

CO2 Adsorption Measurement (Volumetric Method)

This protocol outlines the general steps for measuring CO2 adsorption isotherms using a volumetric analyzer.

• Sample Preparation and Degassing:

  • A precisely weighed amount of the activated MOF sample is placed in the sample tube of the volumetric analyzer.

  • The sample is then degassed in-situ under high vacuum and at an elevated temperature (e.g., 150°C) for several hours to ensure the removal of any adsorbed impurities.

• Isotherm Measurement:

  • The sample tube is cooled to the desired adsorption temperature (e.g., 298 K) using a thermostatic bath.

  • A known quantity of high-purity CO2 gas is introduced into the manifold of a known volume.

  • The gas is then expanded into the sample tube. The pressure drop is monitored until equilibrium is reached.

  • The amount of gas adsorbed by the sample is calculated from the pressure difference.

  • This process is repeated at incrementally increasing pressures to construct the adsorption isotherm.

• Data Analysis:

  • The collected data points (amount adsorbed vs. equilibrium pressure) are plotted to generate the CO2 adsorption isotherm.

  • The isosteric heat of adsorption (Qst) can be calculated by fitting the isotherm data collected at multiple temperatures to the Clausius-Clapeyron equation.

  • Selectivity is often calculated using the Ideal Adsorbed Solution Theory (IAST) based on the single-component isotherms of CO2 and N2.

Workflow for MOF Comparison in CO2 Capture

The following diagram illustrates the logical workflow for the systematic comparison of different MOFs for CO2 capture applications.

Caption: Workflow for comparing MOFs for CO2 capture applications.

Performance Evaluation of Functionalized Ce-UiO-66 Derivatives: A Comparative Guide

This guide provides a comprehensive comparison of the performance of various functionalized Cerium-based University of Oslo-66 (Ce-UiO-66) metal-organic frameworks (MOFs). It is intended for researchers, scientists, and professionals in drug development and materials science, offering an objective analysis supported by experimental data. We delve into their efficacy in adsorption, catalysis, and stability, providing detailed experimental protocols and visual workflows to facilitate understanding and application.

Introduction to Functionalized Ce-UiO-66

The UiO-66 framework, known for its exceptional thermal and chemical stability, consists of hexanuclear metal clusters connected by 1,4-benzenedicarboxylate (BDC) linkers.[1][2][3] Replacing the typical Zirconium (Zr) metal center with Cerium (Ce) introduces unique redox properties, making Ce-UiO-66 and its derivatives highly promising for applications in catalysis, adsorption, and potentially drug delivery.[1][4][5] Functionalization of the BDC linker with different chemical groups (e.g., -NH₂, -NO₂, -OH, -CH₃, -Br) allows for the fine-tuning of the MOF's physicochemical properties, such as porosity, surface area, and electronic characteristics, thereby enhancing its performance for specific applications.[6][7][8]

Performance in Adsorption Applications

Functionalized Ce-UiO-66 derivatives have demonstrated significant potential as adsorbents for a wide range of pollutants, including dyes, pharmaceuticals, and industrial chemicals. The introduction of functional groups can enhance the affinity and capacity for specific molecules.

Ce-UiO-66 MOFs are effective for water remediation, capable of removing various toxic pollutants.[4][9] The parent Ce-UiO-66 has shown high adsorption capacities for contaminants like Congo red, methylene (B1212753) blue, and the pharmaceutical diclofenac (B195802) sodium.[4] Functionalization can further boost this performance; for instance, Ce-doped UiO-66-NH₂ exhibits an adsorption capacity for sulfathiazole (B1682510) (ST) that is nearly ten times higher than that of the non-doped UiO-66-NH₂.[4]

Table 1: Adsorption Capacities of Ce-UiO-66 Derivatives for Aqueous Pollutants

Adsorbent	Pollutant	Max. Adsorption Capacity (mg/g)	Reference
Ce-UiO-66	Congo Red (CR)	793.7	[4]
Ce-UiO-66	Diclofenac Sodium (DCF)	485.4	[4]
Ce-UiO-66	Methylene Blue (MB)	110	[4]
Ce-UiO-66	Fluoride (F⁻)	66.1	[4]
Ce-UiO-66	Cr(VI)	30	[4]
Ce-MOF-808	Cr(VI)	42.74	[10]

| Green Synthesized Ce-UiO-66 | Congo Red (CR) | 285.71 |[11] |

Amino-functionalization has been proven to significantly enhance CO₂ capture performance. The Ce-UiO-66-NH₂ derivative shows a 63% higher CO₂ uptake and an 84% greater CO₂/N₂ selectivity compared to the parent Ce-UiO-66 at 273 K and 1 bar.[8][12] This improvement is attributed to the increased affinity for CO₂ due to the polar amino groups.[13]

Table 2: CO₂ Adsorption Performance of Functionalized Ce-UiO-66

Adsorbent	CO₂ Uptake (mmol/g) at 273 K	CO₂/N₂ Selectivity	Reference
Ce-UiO-66	~1.3	-	[8][12]
Ce-UiO-66-NH₂	~2.12	84% higher than Ce-UiO-66	[8][12]

| UiO-66-NH₂/GO Composite | 6.41 | 28.45 |[14] |

Performance in Catalytic Applications

The redox activity of the Ce⁴⁺/Ce³⁺ couple makes Ce-UiO-66 derivatives excellent candidates for catalysis and photocatalysis.

A series of functionalized Ce-UiO-66-X (where X = -NH₂, -OH, -H, -NO₂, -COOH) materials have been synthesized for the photocatalytic degradation of dyes.[15][16] The Ce-UiO-66-NH₂, Ce-UiO-66-OH, and Ce-UiO-66-H variants show remarkable activity, degrading anionic dyes like Alizarin Red S and Congo Red within 1 to 3 minutes under UV and visible light.[15] These materials also exhibit excellent photostability and can be recycled for at least five cycles without a significant loss of activity.[15]

Ligand functionalization also modulates the photocatalytic oxidation of benzylamine.[7] The UiO-66(Ce)-CH₃ derivative showed the highest conversion rate among a series including -H, -Br, and -NO₂ functional groups.[7] This is attributed to the modulation of the quantity and acid strength of coordinatively unsaturated Ce sites, which act as Lewis acid sites.[7]

Table 3: Photocatalytic Performance of Functionalized Ce-UiO-66 Derivatives

Catalyst	Target Substrate	Performance Metric	Conditions	Reference
Ce-UiO-66-NH₂	Alizarin Red S, Congo Red	Rapid degradation (1-3 min)	UV/Visible Light	[15]
Ce-UiO-66-OH	Alizarin Red S, Congo Red	Rapid degradation (1-3 min)	UV/Visible Light	[15]
UiO-66(Ce)-CH₃	Benzylamine Oxidation	Highest conversion	Visible Light	[7]

| Ce/Zr-UiO-66-FA-P | Hexachlorobenzene (B1673134) | 99.5% degradation efficiency | 250 °C |[17] |

Ce-UiO-66, in conjunction with TEMPO, has been successfully used for the aerobic oxidation of benzyl (B1604629) alcohol.[1] A system using Ce-UiO-66-BDC activated at 220 °C achieved an 88% conversion of benzyl alcohol with complete selectivity to benzaldehyde. This highlights a synergistic effect between the MOF and TEMPO, a phenomenon not observed with the Zr-UiO-66 analogue. The dimethyl-functionalized Ce-UiO-66-(CH₃)₂ has also shown catalytic activity in the oxidation of styrene (B11656) and cyclohexene.[18]

Stability of Ce-UiO-66 Derivatives

Stability is a critical factor for practical applications. Ce-UiO-66 derivatives generally exhibit good thermal and chemical stability.

• Thermal Stability: The parent Ce-UiO-66-BDC is stable up to 300-375 °C in air.[2] Functionalization can influence this; for example, Ce-UiO-66-NO₂ has a similar stability profile, whereas other functional groups may lead to slightly lower decomposition temperatures. The dimethyl-functionalized version, Ce-UiO-66-(CH₃)₂, is stable up to 300 °C.[18]

• Chemical Stability: Ce-UiO-66-BDC maintains its structure in various organic solvents and water, though it decomposes in strong acidic (2 M HCl) and basic (2 M NaOH) media. The dimethyl-functionalized derivative is also stable after treatment with water, methanol (B129727), acetic acid, and 1 M HCl.[18] However, the Ce analogue is generally considered relatively less stable than its Zr and Hf counterparts in the presence of formic acid.[3]

Relevance to Drug Delivery

While the bulk of research on UiO-66 for drug delivery has focused on the zirconium-based version due to its high biocompatibility and stability, the principles are relevant to Ce-UiO-66.[19][20][21][22] The high porosity, large surface area, and tunable surface chemistry of the UiO-66 structure make it an excellent candidate for loading and delivering therapeutic agents.[19][21] Functional groups like -NH₂ can improve drug loading capacity.[21] For instance, in a study on Zr-UiO-66, the -NH₂ functionalized version showed a higher drug loading capacity (40.1%) for quercetin (B1663063) compared to the parent MOF (32.9%).[21] Surface modifications, such as PEGylation, have been shown to enhance stability in physiological media and enable pH-responsive drug release for Zr-UiO-66 nanoparticles.[23] These strategies could foreseeably be applied to Ce-UiO-66 to develop novel drug delivery systems, although further research is required to fully assess its biocompatibility and performance in this context.

Experimental Protocols & Methodologies

A. General Synthesis of Functionalized Ce-UiO-66 (Solvothermal Method)

This protocol is a generalized representation based on various reported syntheses.[1][18]

• Precursor Solution: Dissolve the cerium salt (e.g., ammonium (B1175870) cerium(IV) nitrate) in a solvent, typically N,N-dimethylformamide (DMF).

• Ligand Solution: In a separate container, dissolve the functionalized linker (e.g., 2-aminoterephthalic acid for Ce-UiO-66-NH₂) in DMF. A modulator, such as acetic acid or formic acid, may be added to control crystal size and defects.

• Mixing and Reaction: Combine the two solutions in a Teflon-lined autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 100-120 °C) for a duration ranging from minutes to hours (e.g., 15 minutes to 24 hours).[5][18]

• Purification: After cooling to room temperature, collect the resulting powder by centrifugation or filtration.

• Washing: Wash the product repeatedly with DMF and then with a solvent like methanol or ethanol (B145695) to remove unreacted precursors and residual DMF.

• Activation: Dry the purified product under vacuum at an elevated temperature (e.g., 120-220 °C) to remove solvent molecules from the pores.[5]

B. Batch Adsorption Experiments

• Preparation: Prepare stock solutions of the target pollutant (e.g., Congo red dye, diclofenac sodium) in deionized water.[4]

• Experiment: Add a known mass of the activated Ce-UiO-66 derivative to a series of flasks containing the pollutant solution at various initial concentrations.

• Equilibrium: Agitate the flasks on a shaker at a constant temperature for a predetermined time to reach adsorption equilibrium.

• Analysis: Separate the adsorbent from the solution by centrifugation. Analyze the remaining concentration of the pollutant in the supernatant using UV-Vis spectroscopy or another appropriate analytical technique.

• Calculation: The amount of pollutant adsorbed at equilibrium (qₑ, in mg/g) is calculated using the formula: qₑ = (C₀ - Cₑ) * V / m where C₀ and Cₑ are the initial and equilibrium concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

C. Photocatalytic Degradation Assay

• Catalyst Suspension: Disperse a specific amount of the Ce-UiO-66 photocatalyst in an aqueous solution of the target dye (e.g., Alizarin Red S).[15]

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the catalyst surface and the dye molecules.

• Irradiation: Expose the suspension to a light source (e.g., UV lamp or a solar simulator).[15]

• Sampling: At regular time intervals, withdraw aliquots of the suspension. Centrifuge the samples to remove the photocatalyst.

• Analysis: Measure the absorbance of the supernatant at the maximum wavelength of the dye using a UV-Vis spectrophotometer to determine the change in concentration.

• Evaluation: The degradation efficiency is calculated as: Efficiency (%) = (C₀ - Cₜ) / C₀ * 100 where C₀ is the initial concentration after equilibrium and Cₜ is the concentration at time t.

Visualizations

Diagrams of Workflows and Mechanisms

Caption: Synthesis and evaluation workflow for functionalized Ce-UiO-66.

Caption: General mechanism for photocatalytic degradation of pollutants.

Caption: Effect of linkers on Ce-UiO-66 properties and performance.

References

• 1. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 6. [PDF] Functionalized UiO-66(Ce) for photocatalytic organic transformation: The role of active sites modulated by ligand functionalization | Semantic Scholar [semanticscholar.org]
• 7. Functionalized UiO-66(Ce) for photocatalytic organic transformation: the role of active sites modulated by ligand functionalization - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. mdpi.com [mdpi.com]
• 11. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Amino-Functionalizing Ce-Based MOF UiO-66 for Enhanced CO2 Adsorption and Selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scielo.br [scielo.br]
• 14. mdpi.com [mdpi.com]
• 15. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 16. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 17. Defect-derived catalytic sites in Ce/Zr-UiO-66 for degradation of hexachlorobenzene - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 18. A highly stable dimethyl-functionalized Ce(iv)-based UiO-66 metal–organic framework material for gas sorption and redox catalysis - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 19. Exploring the Role of UiO-66 in Drug Delivery and Therapeutic Applications - CD Bioparticles [cd-bioparticles.net]
• 20. Preparation of UiO-66 loaded Letrozole nano-drug delivery system: enhanced anticancer and apoptosis activity - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Magnetic UiO-66-NH2 Core–Shell Nanohybrid as a Promising Carrier for Quercetin Targeted Delivery toward Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. UiO-66 nanoparticles as a drug delivery system: A comprehensive review: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 23. Selective Surface PEGylation of UiO-66 Nanoparticles for Enhanced Stability, Cell Uptake, and pH-Responsive Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ce-UiO-66: Benchmarking Against Commercial Catalysts

For Researchers, Scientists, and Drug Development Professionals

The quest for highly efficient, stable, and selective catalysts is a cornerstone of modern chemical synthesis and pharmaceutical development. In this context, Metal-Organic Frameworks (MOFs) have emerged as a promising class of materials, and among them, the cerium-based University of Oslo-66 (Ce-UiO-66) is gaining significant attention. Its unique redox properties, stemming from the Ce(III)/Ce(IV) couple, and its robust crystalline structure make it a compelling candidate for a variety of catalytic applications, from fine chemical synthesis to photocatalysis.

This guide provides an objective comparison of Ce-UiO-66's performance against established commercial catalysts, supported by available experimental data. We delve into specific reaction classes, present detailed experimental protocols for reproducibility, and visualize key processes to facilitate understanding.

Data Presentation: A Side-by-Side Look at Performance

To offer a clear and concise overview, the following tables summarize the catalytic performance of Ce-UiO-66 in comparison to commercial and other relevant catalysts. It is important to note that direct, head-to-head comparisons in single studies are still emerging in the literature. Therefore, some comparisons are drawn from different studies, and reaction conditions should be carefully considered when interpreting the data.

Table 1: Aerobic Oxidation of Alcohols

The selective oxidation of alcohols to aldehydes and ketones is a fundamental transformation in organic synthesis. Ce-UiO-66 has shown promise in this area, particularly in the aerobic oxidation of benzyl (B1604629) alcohol.

Catalyst	Substrate	Product	Conversion (%)	Selectivity (%)	Reaction Conditions	Reference
Ce-UiO-66-BDC/TEMPO	Benzyl alcohol	Benzaldehyde	88	>99	120°C, 24h, O₂ atmosphere	[1][2]
nanoparticulate CeO₂	Benzyl alcohol	Benzaldehyde	7	Not specified	120°C, 24h, O₂ atmosphere	[1]
Uncatalyzed	Benzyl alcohol	Benzaldehyde	2	Not specified	120°C, 24h, O₂ atmosphere	[1]
Commercial Mn-Ni-O	Benzyl alcohol	Benzaldehyde	65.6	100	110°C, 3h, O₂ flow	[3]
Commercial Pd/CN/CeO₂	Benzyl alcohol	Benzaldehyde	~77 (Yield)	Not specified	Solvent-free, O₂ atmosphere	[4]
Commercial Cu(NO₃)₂·3H₂O/TEMPO	Various alcohols	Aldehydes/Ketones	High	High	Room temp, Air	[5]

Table 2: Photocatalytic Degradation of Organic Pollutants

Leveraging its semiconductor-like properties, Ce-UiO-66 has been investigated as a photocatalyst for the degradation of environmental pollutants, such as organic dyes.

Catalyst	Pollutant	Degradation Efficiency (%)	Time (min)	Light Source	Reference
Ce-UiO-66-NH₂	Alizarin Red S	~100	3	UV & Visible	[6]
Ce-UiO-66-OH	Alizarin Red S	~100	3	UV & Visible	[6]
Ce-UiO-66-H	Alizarin Red S	~100	3	UV & Visible	[6]
CeO₂/UiO-66-NH₂ Composite	Rhodamine B	96	240	Simulated Sunlight	[7]
Commercial CeO₂	Rhodamine B	4.5	240	Simulated Sunlight	[7]
UiO-66-NH₂	Rhodamine B	54	240	Simulated Sunlight	[7]

Table 3: Acid-Catalyzed Reactions

While UiO-66(Zr) is known for its Lewis acidity, the introduction of cerium and functionalization can modulate its acidic properties. Direct comparisons with commercial solid acid catalysts like zeolites are crucial for evaluating its potential in reactions such as esterification and acetalization.

Catalyst	Reaction	Substrates	Product Yield (%)	Key Findings	Reference
UiO-66-SO₃H (Zr-based)	Esterification	Oleic acid, Methanol	85	Combination of Brønsted and Lewis acidity enhances activity.	[8]
Ce/HUSY Zeolite	Transesterification	Soybean oil, Ethanol	99.5 (after 3 cycles)	Ce doping improves activity and stability of the zeolite.	[9]
UiO-66 (Zr-based)	Acetalization	Phenylacetaldehyde, Glycerol (B35011)	High	Stable and reusable catalyst for fragrance synthesis.	[10]
Commercial USY Zeolite	FCC	Vacuum gas oil	Varies	Key component in commercial fluid catalytic cracking catalysts.	[11]

Experimental Protocols

Detailed and reproducible experimental methodologies are critical for the validation and comparison of catalytic performance. Below are representative protocols for key reactions involving Ce-UiO-66.

Protocol 1: Aerobic Oxidation of Benzyl Alcohol using Ce-UiO-66-BDC/TEMPO

This protocol is based on the work by M. Kandiah et al.[1]

• Catalyst Activation: The Ce-UiO-66-BDC material is activated by heating at 220°C under vacuum for several hours to remove solvent molecules and create open coordination sites.

• Reaction Setup: In a typical reaction, 25 mg of the activated Ce-UiO-66-BDC, 5 mg of TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl), and 1 mmol of benzyl alcohol are combined in a reaction vessel with a suitable solvent (e.g., toluene).

• Reaction Execution: The vessel is charged with oxygen (1 atm) and heated to 120°C with vigorous stirring for 24 hours.

• Product Analysis: After the reaction, the catalyst is separated by centrifugation. The supernatant is then analyzed by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) to determine the conversion of benzyl alcohol and the selectivity towards benzaldehyde.

Protocol 2: Photocatalytic Degradation of Dyes using Functionalized Ce-UiO-66

This protocol is adapted from the study by E. Ezzatpour Ghadim et al.[6]

• Catalyst Suspension: 10 mg of the Ce-UiO-66-X (where X is a functional group like -NH₂) catalyst is suspended in 50 mL of an aqueous solution of the target dye (e.g., 10 ppm Alizarin Red S).

• Adsorption-Desorption Equilibrium: The suspension is stirred in the dark for a specific period (e.g., 30 minutes) to establish an adsorption-desorption equilibrium between the catalyst surface and the dye molecules.

• Photocatalytic Reaction: The suspension is then irradiated with a light source (e.g., a UV lamp or a visible light lamp) under continuous stirring.

• Monitoring Degradation: At regular intervals, aliquots of the suspension are withdrawn, and the catalyst is removed by centrifugation. The concentration of the dye in the supernatant is measured using a UV-Vis spectrophotometer by monitoring the change in the absorbance at its maximum wavelength.

• Recyclability Test: After a reaction cycle, the catalyst is recovered by centrifugation, washed with deionized water and ethanol, and dried before being used in subsequent cycles to test its stability and reusability.

Mandatory Visualizations

To provide a clearer understanding of the processes and workflows, the following diagrams have been generated using the DOT language.

Caption: General experimental workflow for a catalytic reaction using Ce-UiO-66.

Caption: Photocatalytic mechanism of Ce-UiO-66 for pollutant degradation.

Caption: Conceptual diagram of Ce-UiO-66 in targeted drug delivery and cellular signaling.

Concluding Remarks for the Informed Researcher

Ce-UiO-66 presents itself as a versatile and promising catalytic material with demonstrated activity in important organic transformations and environmental applications. Its performance, particularly in the aerobic oxidation of benzyl alcohol and the photocatalytic degradation of dyes, is noteworthy.

However, for a comprehensive evaluation against the array of commercially available catalysts, more direct, side-by-side comparative studies are essential. The existing literature provides a strong foundation, but for specific industrial applications, researchers should consider conducting in-house benchmarking against their current commercial standards under their specific process conditions.

Furthermore, the exploration of Ce-UiO-66 in the realm of drug delivery and its interaction with cellular signaling pathways is an exciting and rapidly developing field. Its low cytotoxicity and tunable structure make it an attractive platform for targeted therapies, warranting further investigation into its biocompatibility and mechanism of action within biological systems. As research progresses, Ce-UiO-66 may well transition from a novel material to a staple catalyst in the toolkit of chemists and pharmaceutical scientists.

References

• 1. researchgate.net [researchgate.net]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. researchgate.net [researchgate.net]
• 4. The solvent-free and aerobic oxidation of benzyl alcohol catalyzed by Pd supported on carbon nitride/CeO2 composites - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Copper catalysis for highly selective aerobic oxidation of alcohols to aldehydes/ketones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Zr-containing UiO-66 metal–organic frameworks as efficient heterogeneous catalysts for glycerol valorization: synthesis of hyacinth and other glyceryl acetal fragrances - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]

A Comparative Guide to the Synthesis of Ce-UiO-66: A High-Performance Metal-Organic Framework

Introduction: The cerium-based UiO-66 metal-organic framework (Ce-UiO-66) has garnered significant attention within the scientific community, particularly in the fields of catalysis, gas adsorption, and drug delivery. Its unique properties, including high thermal and chemical stability, redox activity, and tunable porosity, make it a promising material for a wide range of applications. The performance of Ce-UiO-66 is intrinsically linked to its physicochemical characteristics, such as surface area, crystallinity, and particle size, which are in turn heavily influenced by the chosen synthesis method. This guide provides a comparative overview of four prominent synthesis methodologies for Ce-UiO-66: solvothermal/hydrothermal, microwave-assisted, sonochemical, and mechanochemical (solvent-free). By presenting key performance data and detailed experimental protocols, this document aims to assist researchers, scientists, and drug development professionals in selecting the most appropriate synthesis strategy for their specific needs.

Comparative Performance Data

The selection of a synthesis method has a profound impact on the final properties of the Ce-UiO-66 material. The following table summarizes key quantitative data from various studies, offering a comparative look at the outcomes of different synthetic approaches. It is important to note that direct comparison can be challenging due to variations in experimental conditions across different research works.

Synthesis Method	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Crystallite/Particle Size (nm)	Thermal Stability (°C)	Synthesis Time	Yield (%)
Solvothermal/Hydrothermal	606 - 1282[1]	0.24 - 0.50[2]	83 - 128[1]	~260 - 280[1]	12 - 72 hours[3][4]	High
Microwave-Assisted	~1534 - 1661 (for UiO-66)[5]	Not consistently reported for Ce-UiO-66	~250 (for UiO-66)[5]	Not consistently reported for Ce-UiO-66	0.5 - 2 hours[6][7]	High[5]
Sonochemical	~560[1]	~0.29[1]	43 - 47[1]	~260 - 280[1]	1 - 3 hours	Moderate to High
Mechanochemical (Solvent-Free)	~945 (for UiO-66-NH2)[8]	Not consistently reported for Ce-UiO-66	Not consistently reported for Ce-UiO-66	~250[9]	30 - 90 minutes[8]	>90[10]

Experimental Protocols

Detailed and reproducible experimental procedures are critical for the successful synthesis of Ce-UiO-66. Below are representative protocols for each of the four discussed methods, compiled from the scientific literature.

Solvothermal/Hydrothermal Synthesis

This is the most conventional method for the synthesis of UiO-66 and its analogues. It involves heating the precursor mixture in a sealed vessel for an extended period.

Protocol:

• Dissolve cerium(IV) ammonium (B1175870) nitrate (B79036) (CAN) and 1,4-benzenedicarboxylic acid (H₂BDC) in N,N-dimethylformamide (DMF).

• The molar ratio of Ce:H₂BDC is typically 1:1.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a temperature ranging from 80 to 140°C for 12 to 72 hours.[3][4]

• After cooling to room temperature, the solid product is collected by centrifugation or filtration.

• The product is washed multiple times with fresh DMF and then with a low-boiling-point solvent like ethanol (B145695) or chloroform (B151607) to remove unreacted precursors and solvent molecules from the pores.

• The final product is dried under vacuum.

Microwave-Assisted Synthesis

Microwave heating offers a significant advantage in terms of reduced reaction time and potentially improved energy efficiency.

Protocol:

• Prepare a precursor solution of CAN and H₂BDC in DMF, often with the addition of a modulator such as acetic acid or benzoic acid.[5]

• Place the solution in a Teflon-sealed microwave reactor vessel.

• Heat the mixture using microwave irradiation to a temperature typically between 100 and 150°C.

• The reaction time is significantly shorter, ranging from 30 minutes to 2 hours.[6][7]

• After the reaction, the vessel is cooled, and the product is collected and purified using the same washing and drying steps as in the solvothermal method.

Sonochemical Synthesis

This method utilizes ultrasonic waves to induce the nucleation and crystallization of the MOF, often leading to smaller and more uniform particles.[1]

Protocol:

• Disperse CAN and H₂BDC in a suitable solvent system (e.g., a mixture of DMF, ethanol, and water).

• Place the reaction vessel in an ultrasonic bath or use a sonication horn.

• Apply ultrasonic irradiation (typically in the 20-40 kHz range) to the mixture at room temperature or slightly elevated temperatures for 1 to 3 hours.

• The resulting precipitate is collected by centrifugation.

• The product is then washed with DMF and ethanol and dried under vacuum.

Mechanochemical (Solvent-Free) Synthesis

This environmentally friendly approach avoids the use of bulk solvents and often requires minimal energy input.[9]

Protocol:

• Place solid precursors, CAN and H₂BDC, in a ball-milling jar.

• A small amount of a liquid grinding assistant, such as a few drops of acetic acid or water, may be added.[11]

• Mill the mixture at a specific frequency (e.g., 20-30 Hz) for a short duration, typically 30 to 90 minutes.[8]

• The resulting powder is the Ce-UiO-66 product.

• A simple washing step with a solvent like ethanol may be performed to remove any unreacted starting materials.

• The final product is dried.

Visualization of Synthesis Pathways

The following diagrams illustrate the logical workflow and the relationship between the different synthesis methods and their resulting product characteristics.

Caption: Comparative workflow of Ce-UiO-66 synthesis methods and their resulting properties.

Conclusion

The synthesis of Ce-UiO-66 can be achieved through various methods, each presenting a unique set of advantages and disadvantages. The traditional solvothermal route reliably produces highly crystalline material with a large surface area, though at the cost of long reaction times. Microwave-assisted synthesis dramatically reduces the synthesis duration while maintaining high yields. The sonochemical method is effective in producing uniform nanoparticles. Finally, the mechanochemical approach stands out as a green and scalable alternative, minimizing solvent use and reaction time. The choice of the optimal synthesis method will ultimately depend on the desired properties of the final material, the available equipment, and the importance of factors such as synthesis time, energy consumption, and environmental impact. This guide provides the foundational information for researchers to make an informed decision tailored to their research and development goals.

References

• 1. mdpi.com [mdpi.com]
• 2. chemistryforsustainability.org [chemistryforsustainability.org]
• 3. iptek.its.ac.id [iptek.its.ac.id]
• 4. Synthesis of UiO-66 Using Solvothermal Method at High Temperature | Rahmawati | IPTEK Journal of Proceedings Series [iptek.its.ac.id]
• 5. Microwave-assisted synthesis of UIO-66 and its adsorption performance towards dyes - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 8. Mechanochemical and solvent-free assembly of zirconium-based metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 4aircraft-project.eu [4aircraft-project.eu]
• 11. researchgate.net [researchgate.net]

Stability of Ce-UiO-66 in Acidic Environments: A Comparative Analysis

For researchers and professionals in drug development and materials science, the stability of metal-organic frameworks (MOFs) under various chemical conditions is a critical parameter influencing their practical applications. This guide provides a comparative analysis of the stability of Cerium-based UiO-66 (Ce-UiO-66) in acidic conditions against its well-studied analogues, including Zirconium (Zr), Hafnium (Hf), and Thorium (Th) based UiO-66. The data presented is compiled from peer-reviewed literature and offers a quantitative basis for material selection and experimental design.

Comparative Stability Analysis

The stability of M(IV)-UiO-66 (M = Ce, Zr, Hf, Th) was evaluated by subjecting the materials to various acidic environments, including mineral acids (HCl, HNO₃) and carboxylic acids (formic acid). The degradation of the framework was quantified through analysis of metal leaching into the solution and the reduction in surface area.

Metal Leaching in Acidic Media

The percentage of metal leached from the UiO-66 framework upon exposure to 2 M mineral acids provides a direct measure of the material's chemical resilience. As summarized in Table 1, Ce-UiO-66 exhibits significantly higher metal leaching compared to its Zr and Hf counterparts, indicating a lower stability in these conditions. The high solubility of cerium is attributed to its facile Ce(IV) to Ce(III) redox activity.[1][2]

Material	% Metal Leached (2 M HCl)	% Metal Leached (2 M HNO₃)
Ce-UiO-66	57%	57%
Zr-UiO-66	16%	16%
Hf-UiO-66	4-5%	4-5%
Th-UiO-66	Not Quantified	Not Quantified

Data sourced from Nord et al.[1][2]

In the presence of 2 M formic acid, a weaker organic acid, a significant portion of the metal content from Ce, Zr, and Hf-UiO-66 was observed to dissolve, with approximately 60% of the metal from each MOF being leached into the solution.[1] This suggests that while the type of metal cation plays a role in mineral acid stability, the degradation pathway in strong carboxylic acids is substantial for all tested UiO-66 analogues.

Porosity and Surface Area Retention

The Brunauer-Emmett-Teller (BET) surface area of a MOF is a critical indicator of its porous structure. A decrease in BET surface area after acid treatment signifies a loss of porosity and degradation of the framework. Table 2 outlines the initial BET surface areas and the percentage loss after exposure to a dilute 0.05 M formic acid solution. Notably, Ce-UiO-66 demonstrates a moderate loss of surface area, while Th-UiO-66 shows a near-complete collapse of its porous structure under these mild acidic conditions.

Material	Initial BET Surface Area (m²/g)	% BET Area Loss (in 0.05 M Formic Acid)
Ce-UiO-66	~1100	34%
Zr-UiO-66	~1200	87%
Hf-UiO-66	~1150	14%
Th-UiO-66	~900	98%

Data sourced from Nord et al.[1]

Structural Integrity Assessment

Powder X-ray Diffraction (PXRD) is a key technique to assess the retention of the crystalline structure of MOFs after chemical treatment. Studies show that the primary diffraction peaks of Ce-UiO-66 are absent after exposure to 2 M mineral acids, indicating a collapse of the framework.[1] In contrast, Zr- and Hf-UiO-66 show minimal degradation under the same conditions.[1] When treated with increasing concentrations of formic acid, the characteristic diffraction peaks of all M(IV)-UiO-66 materials begin to lose intensity and sharpness at concentrations around 1 M, with near-complete amorphization observed at concentrations greater than 2 M.[1][3]

Experimental Design and Workflow

The following diagrams illustrate the logical workflow for synthesizing M(IV)-UiO-66 materials and the subsequent process for evaluating their stability in acidic conditions.

Caption: Synthesis of M(IV)-UiO-66.

Caption: Acid Stability Evaluation Workflow.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of stability studies. The following sections outline the protocols for material synthesis and stability analysis.

Synthesis of M(IV)-UiO-66 (M = Ce, Zr, Hf)

A general solvothermal method is employed for the synthesis of M(IV)-UiO-66.[4][5][6][7][8][9][10][11][12][13][14][15][16][17]

• Preparation of Precursor Solution: Dissolve the metal precursor (e.g., cerium ammonium (B1175870) nitrate (B79036) for Ce-UiO-66, zirconium tetrachloride for Zr-UiO-66, or hafnium tetrachloride for Hf-UiO-66) and the terephthalic acid linker in N,N-dimethylformamide (DMF).

• Solvothermal Reaction: Transfer the solution to a Teflon-lined autoclave and heat in an oven at a specified temperature (typically 80-120°C) for a designated period (e.g., 24 hours).

• Purification: After cooling to room temperature, collect the resulting powder by centrifugation. Wash the product repeatedly with DMF and then with a solvent like methanol (B129727) to remove unreacted precursors and solvent molecules from the pores.

• Activation: Activate the MOF by heating under vacuum to remove the solvent molecules completely.

Acid Stability Testing

The following protocol is a standard procedure for assessing the chemical stability of MOFs in acidic media.[1]

• Sample Preparation: Suspend a known mass of the activated M(IV)-UiO-66 material in the desired acid solution (e.g., 2 M HCl, 2 M HNO₃, or formic acid of varying concentrations) in a sealed vial.

• Incubation: Stir the suspension at room temperature for a specified duration (e.g., overnight).

• Separation: Separate the solid material from the liquid supernatant by centrifugation.

• Analysis: Analyze the solid residue for changes in crystallinity and porosity using PXRD and BET analysis, respectively. Analyze the supernatant for the concentration of leached metal ions using ICP-OES.

Characterization Techniques

• Powder X-ray Diffraction (PXRD): PXRD patterns are collected on the dried solid samples before and after acid treatment to evaluate the retention of the crystalline structure. A typical analysis involves scanning the sample over a 2θ range of 4-40°.[18][19][20][21][22][23]

• Brunauer-Emmett-Teller (BET) Analysis: Nitrogen adsorption-desorption isotherms are measured at 77 K to determine the specific surface area and pore volume of the MOF before and after acid exposure. Prior to analysis, the samples are degassed under vacuum at an elevated temperature to remove any adsorbed species.[24][25][26][27][28]

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): The supernatant collected after acid treatment is diluted with an appropriate acid matrix and analyzed by ICP-OES to quantify the concentration of leached metal ions (Ce, Zr, Hf).[29][30][31][32][33][34]

Conclusion

The experimental data consistently demonstrates that the stability of UiO-66 type MOFs in acidic conditions is highly dependent on the constituent metal cation. The order of stability in mineral acids is Hf-UiO-66 > Zr-UiO-66 > Ce-UiO-66. While Ce-UiO-66 offers unique redox properties, its lower stability in acidic environments, particularly in mineral acids, is a critical consideration for its application in drug delivery and catalysis where acidic conditions may be encountered. Researchers should carefully consider the operational pH range and the chemical environment when selecting a UiO-66 analogue for a specific application.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Acid Stability of MIV (M = Zr, Hf, Ce, Th) UiO-66 MOFs from a Solution Perspective. | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. 4aircraft-project.eu [4aircraft-project.eu]
• 6. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. The chemistry behind room temperature synthesis of hafnium and cerium UiO-66 derivatives - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Green Synthesis of Ce-UiO-66 MOFs for Removal of Congo Red from Water [ijche.ir]
• 10. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 11. Hf-Based UiO-66 as Adsorptive Compound and Oxidative Catalyst for Denitrogenation Processes [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Room-temperature synthesis of a Zr–UiO-66 metal–organic framework via mechanochemical pretreatment for the rapid removal of EDTA-chelated copper from water - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. “Shake ‘n Bake” Route to Functionalized Zr-UiO-66 Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Accelerated and scalable synthesis of UiO-66(Zr) with the assistance of inorganic salts under solvent-free conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. Modulated Hydrothermal Synthesis of UiO-66(Hf)-Type Metal-Organic Frameworks for Optimal Carbon Dioxide Separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. m.youtube.com [m.youtube.com]
• 19. Stability of UiO-66 under acidic treatment: Opportunities and limitations for post-synthetic modifications [publica.fraunhofer.de]
• 20. Structural elucidation of microcrystalline MOFs from powder X-ray diffraction. | Semantic Scholar [semanticscholar.org]
• 21. Structural elucidation of microcrystalline MOFs from powder X-ray diffraction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 22. blog.novomof.com [blog.novomof.com]
• 23. Crystallography of metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Determining Surface Areas and Pore Volumes of Metal-Organic Frameworks [jove.com]
• 26. pubs.acs.org [pubs.acs.org]
• 27. pubs.acs.org [pubs.acs.org]
• 28. Screening the Specific Surface Area for Metal-Organic Frameworks by Cataluminescence [mdpi.com]
• 29. rsc.org [rsc.org]
• 30. Metal–organic frameworks vs. buffers: case study of UiO-66 stability - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 31. geoinfo.nmt.edu [geoinfo.nmt.edu]
• 32. researchgate.net [researchgate.net]
• 33. s27415.pcdn.co [s27415.pcdn.co]
• 34. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to Ce-UiO-66 and TiO₂ in Photocatalysis for Researchers

For researchers and scientists at the forefront of photocatalysis, the quest for highly efficient, stable, and versatile materials is paramount. This guide provides a detailed, data-driven comparison of two prominent photocatalysts: the metal-organic framework (MOF) Cerium-UiO-66 and the well-established benchmark, Titanium Dioxide (TiO₂). We delve into their synthesis, photocatalytic performance, and underlying mechanisms to offer a comprehensive resource for material selection and experimental design.

At a Glance: Key Performance Metrics

To facilitate a clear comparison, the following tables summarize the key photocatalytic performance indicators for Ce-UiO-66 and TiO₂ in the degradation of common organic dyes. It is important to note that the data is compiled from various studies, and direct comparisons should be made with caution due to differing experimental conditions.

Photocatalyst	Pollutant	Concentration	Catalyst Dose	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Apparent Rate Constant (k_app, min⁻¹)
Ce-UiO-66-NH₂	Rhodamine B	10 mg/L	0.5 g/L	Visible Light	30	~95%	Not Reported
Ce-UiO-66-NH₂	Methylene Blue	10 mg/L	0.5 g/L	UV Light	20	>90%	Not Reported
TiO₂ (Anatase)	Rhodamine B	5 mg/L	Not Specified	Visible Light	180	86%	0.0427
TiO₂ (P25)	Methyl Orange	15 mg/L	0.2 g/L	UV Light	150	56.98%	Not Reported
TiO₂ (Anatase)	Methylene Blue	10 mg/L	0.5 g/L	UV Light	50	98.25%	Not Reported

Note: The data presented is sourced from multiple studies and experimental conditions may vary.

Unveiling the Mechanisms: A Tale of Two Photocatalysts

The photocatalytic activity of both Ce-UiO-66 and TiO₂ is predicated on their electronic band structure and the generation of reactive oxygen species (ROS) upon light irradiation. However, the specifics of their mechanisms differ, influencing their efficiency under different light sources and for various applications.

The Photocatalytic Engine of TiO₂

Titanium dioxide, particularly in its anatase crystalline form, is a wide-bandgap semiconductor (typically around 3.2 eV).[1][2] This means it primarily absorbs UV light to excite an electron (e⁻) from its valence band (VB) to the conduction band (CB), leaving behind a hole (h⁺). These charge carriers then migrate to the catalyst surface to initiate redox reactions. The holes oxidize water or hydroxide (B78521) ions to produce highly reactive hydroxyl radicals (•OH), while the electrons reduce adsorbed oxygen to form superoxide (B77818) radicals (•O₂⁻).[3] These ROS are the primary agents responsible for the degradation of organic pollutants.

Photocatalytic mechanism of TiO₂.

The Versatile Photocatalysis of Ce-UiO-66

Ce-UiO-66, a metal-organic framework, exhibits a more complex and tunable photocatalytic mechanism. The presence of cerium (Ce) introduces 4f orbitals that can facilitate charge transfer and separation.[4] The organic linkers can also be functionalized to modify the bandgap and enhance light absorption, often extending it into the visible light spectrum.[5] For instance, amino-functionalized Ce-UiO-66 (Ce-UiO-66-NH₂) shows a significantly lower bandgap compared to pristine UiO-66.[4] Upon light absorption, a ligand-to-metal charge transfer (LMCT) can occur, where an electron is excited from the organic linker's highest occupied molecular orbital (HOMO) to the metal cluster's lowest unoccupied molecular orbital (LUMO).[4] Similar to TiO₂, the generated electrons and holes then produce ROS to degrade pollutants. The porous structure of the MOF also plays a crucial role by providing a high surface area for reactant adsorption and active sites.

Photocatalytic mechanism of Ce-UiO-66.

Experimental Protocols: Synthesizing the Photocatalysts

Reproducibility is key in scientific research. Here, we provide detailed, step-by-step protocols for the synthesis of both Ce-UiO-66 and anatase TiO₂ nanoparticles.

Synthesis of Ce-UiO-66 via Solvothermal Method

This protocol describes a common solvothermal synthesis for Ce-UiO-66.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• 1,4-Benzenedicarboxylic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Deionized water

Procedure:

• Dissolve a specific molar ratio of cerium(IV) ammonium nitrate and H₂BDC in a mixture of DMF and deionized water in a Teflon-lined autoclave.

• Seal the autoclave and heat it in an oven at a specific temperature (e.g., 120-140°C) for a designated period (e.g., 6-24 hours).[6][7]

• After cooling to room temperature, the resulting crystalline powder is collected by centrifugation or filtration.

• The product is washed several times with DMF and then with a low-boiling-point solvent like ethanol (B145695) or chloroform (B151607) to remove unreacted precursors and solvent molecules from the pores.

• The final product is dried in an oven at a moderate temperature (e.g., 60-100°C).

Experimental workflow for Ce-UiO-66 synthesis.

Synthesis of Anatase TiO₂ Nanoparticles via Hydrothermal Method

This protocol outlines a typical hydrothermal synthesis for anatase TiO₂ nanoparticles.[3][8]

Materials:

• Titanium(IV) isopropoxide (TTIP) or Titanium(IV) oxide (anatase powder)

• Sodium hydroxide (NaOH) solution (e.g., 10 M)

• Hydrochloric acid (HCl) or Nitric acid (HNO₃) for washing

• Deionized water

Procedure:

• Disperse the titanium precursor (e.g., anatase TiO₂ powder) in a concentrated NaOH solution.[3]

• Transfer the suspension to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave at a specific temperature (e.g., 130-180°C) for a set duration (e.g., 24-48 hours).[3][8]

• After cooling, the precipitate is collected and washed repeatedly with dilute acid (e.g., HCl or HNO₃) and then with deionized water until the pH is neutral. This step is crucial for the formation of the anatase phase from the intermediate sodium titanate.

• The resulting white powder is dried in an oven.

• Optionally, the powder can be calcined at a high temperature (e.g., 400-500°C) to improve crystallinity.

Experimental workflow for anatase TiO₂ synthesis.

Photocatalytic Degradation Experiment: A General Protocol

The following outlines a typical experimental setup for evaluating the photocatalytic activity of Ce-UiO-66 or TiO₂ for the degradation of an organic pollutant.

Materials and Equipment:

• Photocatalyst (Ce-UiO-66 or TiO₂)

• Pollutant solution of known concentration (e.g., Methylene Blue, Rhodamine B)

• Photoreactor with a light source (UV or visible lamp)

• Magnetic stirrer

• Spectrophotometer (e.g., UV-Vis)

• Centrifuge

Procedure:

• Adsorption-Desorption Equilibrium: Disperse a specific amount of the photocatalyst in the pollutant solution. Stir the suspension in the dark for a period (e.g., 30-60 minutes) to ensure that adsorption-desorption equilibrium is reached between the catalyst surface and the pollutant molecules.

• Photocatalytic Reaction: Irradiate the suspension with a suitable light source while continuously stirring.

• Sampling: At regular time intervals, withdraw aliquots of the suspension.

• Analysis: Centrifuge the withdrawn samples to separate the photocatalyst particles. Measure the concentration of the pollutant in the supernatant using a spectrophotometer at its maximum absorbance wavelength.

• Data Calculation: The degradation efficiency is calculated using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration of the pollutant after the dark adsorption period, and Cₜ is the concentration at time 't'.

General workflow for a photocatalytic degradation experiment.

Conclusion: Choosing the Right Tool for the Job

Both Ce-UiO-66 and TiO₂ are potent photocatalysts with distinct advantages.

• TiO₂ remains a highly effective, stable, and cost-efficient photocatalyst, particularly under UV irradiation. Its well-understood mechanism and commercial availability make it a reliable benchmark and a suitable choice for many applications.

• Ce-UiO-66 offers greater tunability, with the potential for enhanced visible-light activity through linker functionalization. Its high surface area and porous structure can also be advantageous for adsorption and catalysis. The ability to tailor its properties makes it a promising candidate for specialized applications and for advancing the fundamental understanding of photocatalysis.

The choice between Ce-UiO-66 and TiO₂ will ultimately depend on the specific requirements of the application, including the target pollutant, the desired light source, and cost considerations. This guide provides the foundational data and protocols to aid researchers in making an informed decision and in designing robust and reproducible photocatalytic experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. iptek.its.ac.id [iptek.its.ac.id]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Adsorbent Reusability: Ce-UiO-66 vs. Activated Carbon and Zeolites

The long-term viability and cost-effectiveness of an adsorbent are critically dependent on its reusability. For researchers and professionals in drug development and environmental remediation, selecting an adsorbent that maintains high performance over multiple cycles is paramount. This guide provides an objective comparison of the reusability of a promising metal-organic framework (MOF), Cerium-UiO-66 (Ce-UiO-66), against two conventional adsorbents: activated carbon and zeolites. The comparison is supported by experimental data on their performance in treating dye- and heavy metal-contaminated aqueous solutions.

Quantitative Comparison of Adsorbent Reusability

The following tables summarize the quantitative data on the reusability of Ce-UiO-66, activated carbon, and zeolites for the removal of various pollutants.

Dye Removal

Adsorbent	Pollutant	Reusability Performance	Regeneration Method
Ce-UiO-66	Congo Red	Adsorption capacity decreased by only 10% after three cycles.[1]	Methanol (B129727) reflux
Chitosan/UiO-66 Composite	Congo Red	Removal efficiency remained at ~90% of the initial efficiency after 4 cycles.[2]	Rinsing with ethanol (B145695).
Ce-UiO-66-NH₂	Various Dyes	Maintained photocatalytic activity over 5 cycles with no loss of crystallinity.[3]	Not specified.
Activated Carbon	Methylene (B1212753) Blue	Regenerated carbon outperformed the pristine activated carbon.[4]	8M acetic acid for 100 minutes.
Activated Carbon	Crystal Violet	Sorptive capacity was similar to or slightly better than that of the virgin carbon after regeneration.[5]	Fenton's reagent (Fe²⁺/H₂O₂).
Activated Carbon	Black Wood Dye	Could be used in three successive cycles after regeneration.[6]	Hydrogen peroxide (H₂O₂).
Activated Carbon	Red and Yellow Dyes	Adsorption capacity decreased significantly but stabilized after 3 cycles.[7]	60% acetone (B3395972) for red dye, 40% isopropanol (B130326) for yellow dye.

Heavy Metal Removal

Adsorbent	Pollutant	Reusability Performance	Regeneration Method
Natural Zeolite (NaOH-treated)	Lead (Pb)	17.6% reduction in adsorption performance after three cycles.[8]	Not specified.
Natural Clinoptilolite	Cadmium (Cd)	72-97% regeneration efficiency over seven cycles.[8]	1 M NaCl.
Natural Clinoptilolite	Lead (Pb)	99.5% regeneration efficiency over many cycles.[8]	3 M KCl.
Geopolymer-Zeolite Membrane	Lead (Pb)	Achieved an 87% rejection rate.	Not specified.

Experimental Protocols for Adsorbent Regeneration

Detailed methodologies are crucial for replicating and building upon existing research. The following are representative experimental protocols for the regeneration of Ce-UiO-66, activated carbon, and zeolites.

Regeneration of Ce-UiO-66 for Dye Removal

A common method for regenerating Ce-UiO-66 after dye adsorption involves solvent washing. For instance, after the adsorption of Congo Red, the spent Ce-UiO-66 can be collected by centrifugation, washed with a suitable solvent like methanol or ethanol to desorb the dye, and then dried before reuse.[1][2]

Regeneration of Activated Carbon for Dye Removal

Chemical Regeneration with Acetic Acid:

• After methylene blue adsorption, the spent activated carbon is filtered from the solution.

• The adsorbent is washed with deionized water to remove any unadsorbed dye.

• The washed activated carbon is then dried in an oven at 100 °C for one hour.

• Regeneration is achieved by agitating the spent activated carbon with an 8M acetic acid solution for 100 minutes.[4]

• The regenerated activated carbon is then washed thoroughly with deionized water until a neutral pH is achieved and dried for subsequent use.

Regeneration with Fenton's Reagent:

• Granular activated carbon saturated with crystal violet is treated with a solution of Fenton's reagent (a mixture of ferrous sulfate (B86663) (FeSO₄) and hydrogen peroxide (H₂O₂)).

• The reaction is allowed to proceed, leading to the oxidative degradation of the adsorbed dye.

• The regenerated activated carbon is then washed extensively with deionized water to remove any residual reagents and byproducts.

• Finally, the adsorbent is dried before being used in the next adsorption cycle.[5]

Regeneration of Zeolites for Heavy Metal Removal

Regeneration with a Salt Solution:

• Natural zeolite loaded with heavy metal ions (e.g., Pb²⁺, Cd²⁺) is separated from the treated water.

• The zeolite is then washed with a concentrated salt solution, such as 1 M NaCl or 3 M KCl.[8] This process facilitates ion exchange, where the salt cations (Na⁺ or K⁺) replace the adsorbed heavy metal ions.

• The regenerated zeolite is thoroughly rinsed with deionized water to remove the excess salt solution and the displaced heavy metal ions.

• The adsorbent is then dried and ready for the next cycle of heavy metal removal.

Visualizing the Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the typical experimental workflows for assessing adsorbent reusability.

Caption: General workflow for assessing adsorbent reusability, from adsorption to regeneration.

Caption: Key factors influencing the reusability performance of an adsorbent.

References

• 1. Green Synthesis of Cerium-Based Metal-Organic Framework (Ce-UiO-66 MOF) for Wastewater Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 5. epe.pwr.edu.pl [epe.pwr.edu.pl]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Ce-UiO-66 and CeO₂ Nanoparticles: Properties, Performance, and Applications in Drug Development

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of Cerium-based Metal-Organic Framework (Ce-UiO-66) and Cerium Dioxide (CeO₂) nanoparticles. This document outlines their synthesis, key performance characteristics, and potential applications, with a focus on drug delivery and cellular interactions, supported by experimental data.

Cerium-based nanomaterials are at the forefront of research due to their unique redox properties, stemming from the ability of cerium to cycle between Ce³⁺ and Ce⁴⁺ oxidation states. This characteristic underpins their broad utility in catalysis and biomedicine. This guide offers a side-by-side comparison of two prominent forms of cerium-based nanomaterials: the crystalline, porous structure of Ce-UiO-66 and the more conventional CeO₂ nanoparticles.

At a Glance: Key Performance Characteristics

Property	Ce-UiO-66	CeO₂ Nanoparticles	Key Considerations
Structure	Crystalline metal-organic framework with a porous, high surface area structure.	Crystalline nanoparticles, typically with a cubic fluorite structure.	The porous nature of Ce-UiO-66 offers high drug loading capacity.
Surface Area (BET)	High (typically >1000 m²/g).	Variable, but generally lower than Ce-UiO-66 (e.g., 40-326.4 m²/g).[1][2]	Higher surface area in Ce-UiO-66 provides more active sites for catalysis and drug interaction.
Particle Size	Can be synthesized in the nano-range (e.g., ~150-260 nm).	Typically synthesized in a range from a few nanometers to over 50 nm.[2]	Particle size is a critical determinant of biological interaction and cellular uptake.
Drug Loading Capacity	High, due to porous structure. For the analogous Zr-UiO-66, capacities of up to 450 mg/g for doxorubicin (B1662922) have been reported.[3] For quercetin, UiO-66-NH₂ demonstrated a 40.1% loading capacity.[4]	Lower than Ce-UiO-66, dependent on surface functionalization.	Ce-UiO-66 shows significant potential for high drug payloads.
Drug Release Mechanism	pH-sensitive release; the framework can be designed for controlled and sustained release.[5][6]	Can be engineered for pH-responsive release, often through surface coatings.[7][8]	Both materials can be tailored for targeted drug delivery in acidic tumor microenvironments.
Cytotoxicity	Generally considered to have good biocompatibility, though data on Ce-UiO-66 is less extensive than for Zr-UiO-66.[6][9]	Dose-dependent cytotoxicity observed in various cell lines. Can induce apoptosis and autophagy.[10][11]	The pro-oxidant nature of CeO₂ at low pH can be harnessed for selective cancer cell toxicity.[12]
Catalytic Activity	Active as a redox catalyst.[13] CeO₂ derived from Ce-UiO-66 shows enhanced catalytic activity compared to commercial CeO₂.[14][15]	Widely used as a catalyst due to its redox properties.	The structured nature of Ce-UiO-66 can offer advantages in catalyst stability and reusability.

Experimental Protocols

Synthesis of Ce-UiO-66 (Hydrothermal Method)

This protocol describes a typical hydrothermal synthesis of Ce-UiO-66.

• Precursor Solution Preparation:

  • Dissolve Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) in deionized water.

  • Dissolve 1,4-benzenedicarboxylic acid (H₂BDC) in N,N-dimethylformamide (DMF).

• Mixing and Reaction:

  • Mix the two solutions in a Teflon-lined autoclave.

  • Heat the autoclave at a specified temperature (e.g., 100-120°C) for a designated time (e.g., 24 hours).

• Purification:

  • After cooling to room temperature, collect the crystalline product by centrifugation.

  • Wash the product repeatedly with DMF and then with a solvent like ethanol (B145695) or acetone (B3395972) to remove unreacted precursors.

• Activation:

  • Dry the purified product, often under vacuum, to remove residual solvent from the pores.

Synthesis of CeO₂ Nanoparticles (via Calcination of Ce-UiO-66)

This method utilizes Ce-UiO-66 as a precursor to produce CeO₂ nanoparticles with controlled morphology.

• Precursor Synthesis: Synthesize Ce-UiO-66 as described above.

• Calcination:

  • Place the synthesized Ce-UiO-66 powder in a crucible.

  • Heat the powder in a furnace under an air atmosphere to a specific temperature (e.g., 450-600°C) for several hours. This process removes the organic linker and induces the formation of CeO₂ nanoparticles.

• Characterization: The resulting CeO₂ nanoparticles can be characterized for their size, crystallinity, and surface properties.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a common method for assessing the cytotoxicity of the nanoparticles.

• Cell Culture: Plate a suitable cell line (e.g., a cancer cell line like HeLa or a normal cell line like HEK-293) in a 96-well plate and incubate to allow for cell attachment.

• Nanoparticle Treatment: Disperse the Ce-UiO-66 or CeO₂ nanoparticles in the cell culture medium at various concentrations. Replace the existing medium in the wells with the nanoparticle-containing medium.

• Incubation: Incubate the cells with the nanoparticles for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Visualizing Synthesis and Biological Interactions

The following diagrams, generated using Graphviz, illustrate key processes related to the synthesis and biological activity of Ce-UiO-66 and CeO₂ nanoparticles.

Caption: Comparative synthesis pathways for Ce-UiO-66 and CeO₂ nanoparticles.

Caption: Conceptual workflow of Ce-UiO-66 for targeted drug delivery.

Caption: Signaling pathway of CeO₂ nanoparticle-induced apoptosis in cancer cells.

Concluding Remarks

Both Ce-UiO-66 and CeO₂ nanoparticles present unique advantages for applications in drug development and beyond. Ce-UiO-66 stands out for its exceptionally high surface area and porous structure, making it a highly promising candidate for high-capacity drug delivery systems. Its tunable framework also offers opportunities for designing sophisticated, stimuli-responsive therapeutic platforms.

CeO₂ nanoparticles, while having a lower drug loading capacity, exhibit fascinating pH-dependent redox activity that can be exploited for selective cancer therapy. Their ability to generate reactive oxygen species in the acidic tumor microenvironment while potentially protecting normal tissues makes them a compelling subject of ongoing research.

The choice between Ce-UiO-66 and CeO₂ nanoparticles will ultimately depend on the specific application. For applications requiring high drug payloads and controlled release, Ce-UiO-66 may be the superior choice. For therapies aiming to leverage oxidative stress as a cytotoxic mechanism against cancer cells, CeO₂ nanoparticles offer a distinct advantage. Further research, particularly direct comparative studies under identical experimental conditions, will be crucial to fully elucidate the relative merits of these two promising nanomaterials in the field of drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. Toxicological assessment of CeO2 nanoparticles on early development of zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Magnetic UiO-66-NH2 Core–Shell Nanohybrid as a Promising Carrier for Quercetin Targeted Delivery toward Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring the Role of UiO-66 in Drug Delivery and Therapeutic Applications - CD Bioparticles [cd-bioparticles.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CeO2 Nanoparticles-Loaded pH-Responsive Microparticles with Antitumoral Properties as Therapeutic Modulators for Osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, characterization and evaluation of the drug-loaded chitosan/cerium oxide nanoparticles with pH-controlled drug release | AVESİS [avesis.istanbul.edu.tr]
• 9. UiO-66 nanoparticles as a drug delivery system: A comprehensive review: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. Comparative cytotoxicity of Al2O3, CeO2, TiO2 and ZnO nanoparticles to human lung cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Bridging Theory and Experiment: A Comparative Guide to Ce-UiO-66 Validation with DFT Calculations

For researchers, scientists, and drug development professionals, the robust validation of experimental findings with theoretical calculations is paramount. This guide provides a comprehensive comparison of experimental results and Density Functional Theory (DFT) calculations for the metal-organic framework (MOF) Ce-UiO-66, a material of significant interest for catalysis, gas separation, and drug delivery.

This document summarizes key quantitative data, details experimental protocols for synthesis and characterization, and outlines the computational methods employed in the study of Ce-UiO-66. By presenting a side-by-side view of theoretical predictions and empirical evidence, this guide aims to offer a clearer understanding of the structural, electronic, and adsorptive properties of this promising material.

Workflow for Validating Experimental Results with DFT

The following diagram illustrates the general workflow for validating experimental findings on Ce-UiO-66 with DFT calculations. This iterative process involves synthesis and characterization, followed by computational modeling to understand and predict material properties, with each step informing and refining the other.

Caption: General workflow for validating experimental results with DFT calculations for Ce-UiO-66.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data comparing experimental measurements with DFT calculations for various properties of Ce-UiO-66.

Table 1: Comparison of Experimental and DFT-Calculated Electronic Band Gaps (Eg)

The electronic band gap is a critical parameter influencing the photocatalytic and electronic properties of Ce-UiO-66. Below is a comparison of experimentally determined and DFT-calculated band gap values.

Ce-UiO-66 Derivative	Experimental Band Gap (eV)	DFT Calculated Band Gap (eV)	Notes
Ce-UiO-66	2.55 - 2.86	2.66	The range in experimental values can be attributed to differences in synthesis methods and the presence of defects.
Ce-UiO-66-NH₂	2.36	-	The amino functional group leads to a reduction in the band gap.
Ce-UiO-66-NO₂	2.60 - 2.95	-	The nitro functional group has a less pronounced effect on the band gap compared to the amino group.
Ce-UiO-66-OH	2.92	-	-
Ce-UiO-66-COOH	2.53	-	-

Note: The availability of direct DFT-calculated band gaps for all functionalized derivatives is limited in the reviewed literature.

Table 2: Crystallographic Data for Ce-UiO-66-BDC

Parameter	Ce-UiO-66-BDC
Crystal System	Cubic
Space Group	Fm-3m
a (Å)	20.978(2)
V (ų)	9232.5(1)

Table 3: Adsorption Properties of Ce-UiO-66

The adsorption of guest molecules is a key application for MOFs. The following table presents data on the adsorption of CO₂ and water. Direct quantitative comparison between experimental and DFT-calculated adsorption energies for Ce-UiO-66 is an area requiring further research.

Adsorbate	Property	Experimental Value	DFT Calculation Insights
CO₂	Adsorption Capacity	~3.35 mmol g⁻¹ (for UiO-66-NH₂)	DFT calculations on the parent UiO-66 suggest that CO₂ preferentially interacts with defect sites. The presence of functional groups like -NH₂ enhances CO₂ uptake due to increased polarity.
H₂O	Adsorption Capacity	High, with a steep uptake at low relative pressures	DFT studies on UiO-66 indicate that water adsorption is highly influenced by defects, which act as hydrophilic centers.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following sections outline common protocols for the synthesis and characterization of Ce-UiO-66.

Solvothermal Synthesis of Ce-UiO-66

The solvothermal method is a widely used technique for the synthesis of UiO-66 and its derivatives.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) or other cerium salts.

• 1,4-benzenedicarboxylic acid (H₂BDC) or its functionalized derivatives.

• N,N-dimethylformamide (DMF) as a solvent.

• Modulators such as acetic acid or hydrochloric acid (optional, to control crystal size and defects).

Procedure:

• The cerium salt and the organic linker are dissolved in DMF in separate containers.

• The two solutions are mixed together in a Teflon-lined autoclave.

• A modulator may be added to the reaction mixture.

• The autoclave is sealed and heated in an oven at a specific temperature (typically between 80°C and 150°C) for a defined period (ranging from a few hours to several days).[1]

• After cooling to room temperature, the resulting solid product is collected by centrifugation or filtration.

• The product is washed multiple times with DMF and then with a lower-boiling-point solvent like ethanol (B145695) or acetone (B3395972) to remove unreacted starting materials and solvent molecules from the pores.

• The final product is dried under vacuum or in an oven at a moderate temperature.

Green and Room Temperature Synthesis of Ce-UiO-66

In an effort to develop more sustainable synthesis routes, methods that avoid harsh solvents and high temperatures have been explored.

Materials:

• Cerium salt.

• Organic linker.

• Water as a solvent.

• Modulators (e.g., formic acid, acetic acid).

Procedure:

• The cerium salt is dissolved in water.

• The organic linker is dissolved in a suitable solvent (if not water-soluble) or used as a solid.

• The reactants are mixed at room temperature with vigorous stirring.

• A modulator is often added to facilitate the reaction.

• The reaction is allowed to proceed for a specific duration, often resulting in the precipitation of the Ce-UiO-66 product.[2]

• The product is collected, washed with water and ethanol, and dried.[3]

DFT Calculation Methodologies

DFT calculations provide atomic-level insights into the structure and properties of Ce-UiO-66.

Computational Models:

• Periodic Models: The crystalline structure of Ce-UiO-66 is modeled as an infinitely repeating lattice, which is suitable for calculating bulk properties like the electronic band structure.

• Cluster Models: A finite section of the MOF, typically a single metal-oxo cluster and its surrounding linkers, is extracted and terminated with appropriate capping groups (e.g., formate (B1220265) or hydrogen atoms). This approach is computationally less expensive and is often used to study local phenomena like adsorption and catalytic mechanisms.[4]

Typical DFT Parameters:

• Functionals: The choice of the exchange-correlation functional is critical. For MOFs, generalized gradient approximation (GGA) functionals like PBE are commonly used for geometry optimization. Hybrid functionals such as HSE06 are often employed for more accurate band gap calculations.[4] Dispersion corrections (e.g., Grimme's D3 scheme) are essential to accurately model the non-covalent interactions that are prevalent in MOFs.

• Basis Sets: For calculations involving metal atoms like cerium, effective core potentials (ECPs) such as LANL2DZ are often used to reduce computational cost by treating the core electrons implicitly. For lighter atoms (C, H, O, N), Pople-style basis sets (e.g., 6-31G*) or correlation-consistent basis sets are commonly employed.[5]

• Software: A variety of quantum chemistry software packages are used for DFT calculations on MOFs, including VASP, Gaussian, and CP2K.

By integrating these detailed experimental and computational approaches, a more complete and validated understanding of Ce-UiO-66 can be achieved, paving the way for its rational design and application in various scientific and technological fields.

References

• 1. iptek.its.ac.id [iptek.its.ac.id]
• 2. Experimental, RSM modelling, and DFT simulation of CO2 adsorption on Modified activated carbon with LiOH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Combined DFT and Kinetic Monte Carlo Study of UiO-66 Catalysts for γ-Valerolactone Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

A Head-to-Head Comparison of Bimetallic Ce/Zr-UiO-66 and its Monometallic Counterparts

The strategic incorporation of a secondary metal into the framework of metal-organic frameworks (MOFs) has emerged as a powerful tool for tuning their physicochemical properties and enhancing their performance in a variety of applications. This guide provides a detailed, data-driven comparison of the bimetallic Ce/Zr-UiO-66 metal-organic framework with its monometallic analogues, Ce-UiO-66 and Zr-UiO-66. This objective analysis, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in understanding the nuanced advantages of these materials.

Executive Summary

Bimetallic Ce/Zr-UiO-66 often exhibits synergistic properties that surpass its monometallic constituents. The introduction of cerium into the highly stable zirconium-based UiO-66 framework can enhance its catalytic and photocatalytic activities, attributed to the redox properties of cerium (Ce³⁺/Ce⁴⁺) and the formation of unique active sites.[1][2] While Zr-UiO-66 is renowned for its exceptional thermal and chemical stability, the incorporation of cerium can sometimes compromise this, necessitating a careful balance between enhanced activity and structural integrity.[3] This guide will delve into the specific performance metrics across various applications, providing a clear comparison to aid in material selection and experimental design.

Data Presentation: A Comparative Analysis

The following tables summarize key quantitative data from various studies, offering a direct comparison of the physicochemical properties and performance metrics of bimetallic Ce/Zr-UiO-66 and its monometallic versions.

Table 1: Physicochemical Properties

Property	Zr-UiO-66	Ce-UiO-66	Bimetallic Ce/Zr-UiO-66
BET Surface Area (m²/g)	1060 - 1580	732 - 1282	~1033 - 1110[4]
Pore Volume (cm³/g)	~0.60[5]	-	-
Thermal Stability (°C)	High	High	Reduced compared to Zr-UiO-66[3]
Chemical Stability	High in acidic and neutral media[6][7]	Good	Generally good, but can be influenced by Ce content[8]

Table 2: Performance in Catalysis and Photocatalysis

Application	Zr-UiO-66	Ce-UiO-66	Bimetallic Ce/Zr-UiO-66
Photocatalytic N₂ Reduction (μmol g⁻¹ h⁻¹)	~97	-	200.13[9]
Photocatalytic Dye Degradation	Moderate	High[10]	Enhanced activity[11]
Aerobic Oxidation of Benzyl Alcohol (Yield %)	Low (synergism with TEMPO not observed)	High (synergistic effect with TEMPO)	-
Hexachlorobenzene (B1673134) Degradation Efficiency (%)	-	-	99.5[12]

Table 3: Performance in Adsorption and Drug Delivery

Application	Zr-UiO-66	Ce-UiO-66	Bimetallic Ce/Zr-UiO-66
Adsorption of Methylene Blue (MB)	Lower	3.02 times higher than Zr-UiO-66[10]	-
Adsorption of Methyl Orange (MO)	Lower	3.06 times higher than Zr-UiO-66[10]	-
Adsorption of Rhodamine B (RhB)	Lower	4.38 times higher than Zr-UiO-66[10]	-
Adsorption of Acid Orange 7 (AO7)	Lower	4.02 times higher than Zr-UiO-66[10]	-
Drug Loading Capacity	High potential[13][14][15]	-	-

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and evaluation of these materials. The following section outlines typical experimental protocols.

Synthesis of Monometallic Zr-UiO-66

A common method for the synthesis of Zr-UiO-66 is the solvothermal route.[4]

• Precursor Solution: Zirconium tetrachloride (ZrCl₄) and 1,4-benzenedicarboxylic acid (BDC) are dissolved in N,N-dimethylformamide (DMF).[5] Acetic acid is often added as a modulator to control crystal growth.[4]

• Solvothermal Reaction: The mixture is transferred to a Teflon-lined autoclave and heated at 120°C for 24-40 hours.[5]

• Purification: The resulting white solid is collected by centrifugation, washed multiple times with DMF and methanol (B129727) to remove unreacted precursors, and then dried under vacuum.[5]

Synthesis of Monometallic Ce-UiO-66

The synthesis of Ce-UiO-66 can also be achieved via a solvothermal or a more rapid precipitation method.

• Precursor Solution: Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) and BDC are dissolved in DMF.[1]

• Reaction: The mixture is heated in an autoclave at a temperature typically around 100-120°C for a shorter duration compared to Zr-UiO-66, often for 24 hours.[16]

• Purification: The product is washed with DMF and an appropriate solvent like chloroform (B151607) or acetone (B3395972) and then dried.[1]

Synthesis of Bimetallic Ce/Zr-UiO-66

The synthesis of the bimetallic version involves the co-precipitation of both metal precursors.

• Precursor Solution: A solution of ZrO(NO₃)₂·xH₂O and (NH₄)₂Ce(NO₃)₆ is prepared in DMF, with the desired molar ratio of Zr to Ce.[1] The organic linker, BDC, is dissolved in a separate amount of DMF.[1]

• Mixing and Reaction: The linker solution is added to the metal precursor solution. The mixture is then subjected to solvothermal treatment in a Teflon-lined autoclave at 120°C for a period ranging from 0.5 to 72 hours.[1]

• Purification: The resulting solid is washed with DMF and chloroform and subsequently dried at 120°C.[1]

Characterization Techniques

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the synthesized MOFs.[1]

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the crystals.[1]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the materials.[1]

• N₂ Sorption Analysis: To determine the BET surface area and pore volume.[1]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the structure.[17]

Performance Evaluation: Photocatalytic Dye Degradation

A representative experiment to evaluate the photocatalytic activity is the degradation of an organic dye like Rhodamine B (RhB).

• Adsorption Equilibrium: A known amount of the MOF catalyst is dispersed in an aqueous solution of RhB. The suspension is stirred in the dark to achieve adsorption-desorption equilibrium.[18]

• Photocatalytic Reaction: The suspension is then irradiated with a light source (e.g., UV or visible light). Aliquots are taken at regular intervals.

• Analysis: The concentration of the dye in the aliquots is determined using a UV-Vis spectrophotometer by measuring the absorbance at the characteristic wavelength of the dye.[18] The degradation efficiency is calculated based on the change in concentration over time.

Mandatory Visualization

The following diagrams, generated using Graphviz, illustrate the synthesis workflow and a logical relationship for performance comparison.

References

• 1. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. louis.uah.edu [louis.uah.edu]
• 6. mdpi.com [mdpi.com]
• 7. Stability of Zr-Based UiO-66 Metal-Organic Frameworks in Basic Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Bimetallic CeZr5-UiO-66 as a highly efficient photocatalyst for the nitrogen reduction reaction - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. In-situ construction of Zr-based metal-organic framework core-shell heterostructure for photocatalytic degradation of organic pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Defect-derived catalytic sites in Ce/Zr-UiO-66 for degradation of hexachlorobenzene - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. UiO-66(Zr) as drug delivery system for non-steroidal anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Exploring the Role of UiO-66 in Drug Delivery and Therapeutic Applications - CD Bioparticles [cd-bioparticles.net]
• 15. Evaluating UiO-66 Metal-Organic Framework (MOF) Nanoparticles as Acid-Sensitive Carriers for Pulmonary Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Bimetallic hexanuclear clusters in Ce/Zr-UiO-66 MOFs: in situ FTIR spectroscopy and modelling insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00890H [pubs.rsc.org]

Ce-UiO-66: A Comparative Guide to Adsorption Selectivity for Environmental Pollutants

For researchers, scientists, and professionals in environmental remediation and materials science, the quest for efficient and selective adsorbents is paramount. Cerium-based UiO-66 (Ce-UiO-66), a type of metal-organic framework (MOF), has emerged as a promising candidate for the removal of a wide array of pollutants from aqueous solutions. This guide provides an objective comparison of Ce-UiO-66's adsorption performance for different contaminants, supported by experimental data and detailed methodologies.

Ce-UiO-66 distinguishes itself through its high surface area, tunable porosity, and the redox properties of its cerium metal centers. These characteristics contribute to its ability to selectively adsorb various pollutants, including organic dyes, heavy metals, pharmaceuticals, and inorganic anions.

Comparative Adsorption Performance

The adsorption capacity of Ce-UiO-66 varies significantly depending on the nature of the pollutant, which underscores its selective adsorption capabilities. The following table summarizes the maximum adsorption capacities (q_max) of Ce-UiO-66 for several common environmental contaminants as reported in various studies.

Pollutant Category	Pollutant Name	Adsorption Capacity (mg/g)	Reference
Anionic Dyes	Congo Red (CR)	793.7	[1]
Alizarin Red S	~400
Cationic Dyes	Methylene Blue (MB)	110	[1]
Pharmaceuticals	Diclofenac Sodium (DCF)	485.4	[1]
Heavy Metals	Hexavalent Chromium (Cr(VI))	30 - 36.6	[1][2]
Inorganic Anions	Fluoride (F⁻)	66.1	[1]

The data clearly indicates a preferential adsorption of Ce-UiO-66 towards large anionic organic molecules like Congo Red and Diclofenac Sodium. This selectivity is attributed to a combination of factors including electrostatic interactions, Lewis acid-base interactions, and π-π stacking.

Understanding the Adsorption Selectivity

The selective adsorption behavior of Ce-UiO-66 is governed by a complex interplay of its structural features and the chemical properties of the pollutant molecules. The following diagram illustrates the key mechanisms influencing the adsorption selectivity.

Caption: Adsorption mechanisms of Ce-UiO-66 for different pollutants.

At lower pH, the surface of Ce-UiO-66 is protonated and becomes positively charged, which enhances the electrostatic attraction towards anionic pollutants like Congo Red and chromate (B82759) ions. Conversely, at higher pH, the surface becomes deprotonated and negatively charged, favoring the adsorption of cationic dyes such as Methylene Blue.[3][4] The Lewis acidic sites on the Ce-O clusters can directly interact with pollutants containing Lewis basic functional groups.[5] Furthermore, the benzene (B151609) rings of the organic linkers in the UiO-66 structure can engage in π-π stacking interactions with aromatic pollutants.[1]

Experimental Protocols

To ensure the reproducibility and validity of the adsorption data, standardized experimental protocols are crucial. Below are detailed methodologies for the synthesis of Ce-UiO-66 and a typical batch adsorption experiment.

Synthesis of Ce-UiO-66

A common method for synthesizing Ce-UiO-66 is the solvothermal method.[6]

• Precursor Solution Preparation: Dissolve cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆) and 1,4-benzenedicarboxylic acid (H₂BDC) in N,N-dimethylformamide (DMF).

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave and heat it at a specific temperature (e.g., 120 °C) for a designated period (e.g., 24 hours).

• Purification: After cooling to room temperature, the resulting crystalline powder is collected by centrifugation or filtration. The product is then washed multiple times with DMF and subsequently with a solvent like methanol (B129727) or ethanol (B145695) to remove any unreacted precursors and solvent molecules from the pores.

• Activation: The purified Ce-UiO-66 is activated by heating under vacuum to remove the residual solvent, making the porous structure accessible for adsorption.

Batch Adsorption Experiments

Batch adsorption studies are typically performed to evaluate the adsorption capacity of Ce-UiO-66.[7][8][9][10]

• Preparation of Pollutant Solutions: Prepare stock solutions of the desired pollutants (e.g., dyes, heavy metals) with a known concentration. Serial dilutions are then made to obtain standard solutions of varying concentrations.

• Adsorption Test: In a series of flasks, add a fixed amount of Ce-UiO-66 adsorbent to a fixed volume of the pollutant solution with a known initial concentration.

• Equilibration: Agitate the flasks at a constant speed and temperature for a predetermined period to ensure equilibrium is reached.

• Analysis: After equilibration, separate the adsorbent from the solution by centrifugation or filtration. Analyze the remaining concentration of the pollutant in the supernatant using a suitable analytical technique, such as UV-Vis spectrophotometry for dyes or atomic absorption spectroscopy for heavy metals.

• Calculation of Adsorption Capacity: The amount of pollutant adsorbed per unit mass of the adsorbent at equilibrium (q_e, in mg/g) is calculated using the following equation:

  q_e = (C_0 - C_e) * V / m

  where:

  • C_0 is the initial concentration of the pollutant (mg/L).

  • C_e is the equilibrium concentration of the pollutant (mg/L).

  • V is the volume of the solution (L).

  • m is the mass of the adsorbent (g).

The following diagram outlines the typical workflow for a batch adsorption experiment.

Caption: Workflow of a batch adsorption experiment.

Conclusion

Ce-UiO-66 demonstrates significant potential as a selective adsorbent for a variety of environmental pollutants. Its high adsorption capacity, particularly for anionic organic dyes and pharmaceuticals, makes it a valuable material for wastewater treatment applications. The selectivity of Ce-UiO-66 can be further tuned by modifying experimental conditions such as pH, highlighting the importance of optimizing these parameters for specific remediation challenges. The detailed experimental protocols provided in this guide serve as a foundation for researchers to conduct further investigations into the promising capabilities of this advanced material.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Advances in the adsorption of heavy metal ions in water by UiO-66 composites [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Functionalized UiO-66-NH2 by trimellitic acid for highly selective adsorption of basic blue 3 from aqueous solutions [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Fine-tuning the dye adsorption capacity of UiO-66 by a mixed-ligand approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. Batch Adsorption From Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nvlpubs.nist.gov [nvlpubs.nist.gov]

A Comparative Guide to the Cost-Effectiveness of Ce-UiO-66 Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

The cerium-based metal-organic framework, UiO-66(Ce), has garnered significant attention for its potential applications in catalysis, gas separation, and notably, in the biomedical field as a drug delivery vehicle. Its synthesis, however, can be approached through various routes, each with distinct implications for cost, time, and material properties. This guide provides an objective comparison of the most common synthesis methodologies for Ce-UiO-66, supported by experimental data, to aid researchers in selecting the most suitable route for their specific needs.

At a Glance: Comparison of Ce-UiO-66 Synthesis Routes

Synthesis Route	Key Advantages	Key Disadvantages	Estimated Cost per Gram
Hydrothermal/Solvothermal	High crystallinity and yield	High energy consumption, long reaction times, use of hazardous solvents	Moderate to High
Sonochemical	Reduced reaction time, smaller particle size	Specialized equipment required, potential for lower crystallinity	Moderate
Room Temperature	Low energy consumption, environmentally friendly	Often lower yields, may require longer reaction times than heated methods	Low to Moderate
Solvent-Free (Mechanochemical)	Minimal solvent waste, rapid synthesis	May result in lower porosity, requires specialized grinding equipment	Low

Performance and Cost Analysis

The choice of synthesis route significantly impacts the physicochemical properties and the overall cost of Ce-UiO-66 production. Below is a detailed breakdown of performance metrics and an estimated cost analysis for each method.

Table 1: Performance Comparison of Ce-UiO-66 from Different Synthesis Routes

Synthesis Route	Typical BET Surface Area (m²/g)	Typical Pore Volume (cm³/g)	Typical Yield (%)
Hydrothermal/Solvothermal	800 - 1200	0.4 - 0.6	50 - 70
Sonochemical	400 - 700	0.2 - 0.4	40 - 50
Room Temperature	700 - 1000	0.3 - 0.5	>90 (in some cases)[1]
Solvent-Free (Mechanochemical)	300 - 600	0.2 - 0.4	~80

Table 2: Estimated Cost-Effectiveness Analysis per Gram of Ce-UiO-66

Cost Factor	Hydrothermal/Solvothermal	Sonochemical	Room Temperature	Solvent-Free
Precursor Cost	~$0.50 - $1.00	~$0.50 - $1.00	~$0.50 - $1.00	~$0.50 - $1.00
Solvent Cost	~$1.50 - $3.00	~$1.50 - $3.00	~$0.10 - $0.50 (if aqueous)	Minimal
Energy Cost	~$0.20 - $0.50	~$0.10 - $0.30	Minimal	~$0.05 - $0.10
Estimated Total Cost/gram	$2.20 - $4.50	$2.10 - $4.30	$0.60 - $1.60	$0.55 - $1.10

Disclaimer: The cost estimations are based on typical laboratory-scale synthesis and current market prices of precursors and energy. Actual costs may vary depending on the supplier, scale of synthesis, and local energy prices.

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below.

Hydrothermal/Solvothermal Synthesis

This conventional method involves heating the precursor mixture in a sealed vessel.

Protocol:

• Dissolve Cerium(IV) ammonium (B1175870) nitrate (B79036) (CAN) and terephthalic acid (BDC) in a 1:1 molar ratio in N,N-Dimethylformamide (DMF).

• Add a modulator, such as acetic acid or hydrochloric acid, to control crystal growth.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave at 80-120°C for 12-24 hours.

• After cooling to room temperature, collect the crystalline product by centrifugation or filtration.

• Wash the product with fresh DMF and then with a solvent like ethanol (B145695) or chloroform (B151607) to remove unreacted precursors.

• Dry the final product under vacuum at an elevated temperature (e.g., 150°C).

Sonochemical Synthesis

This method utilizes ultrasonic waves to accelerate the crystallization process.

Protocol:

• Prepare a precursor solution as described in the hydrothermal method.

• Instead of heating in an oven, place the reaction vessel in an ultrasonic bath or use a sonication horn.

• Apply ultrasonic irradiation (typically 20-40 kHz) for a shorter duration, ranging from 30 minutes to a few hours, at a controlled temperature (often near room temperature).

• Collect and purify the product as in the hydrothermal method.

Room Temperature Synthesis

This approach offers a greener and more energy-efficient alternative.

Protocol:

• A green, one-step synthesis protocol for Ce-UiO-66 derivatives can be performed in aqueous media.[1][2]

• In some cases, a modulator like formic acid or acetic acid may be used to facilitate crystallization.[1]

• The reaction mixture is typically stirred at room temperature for a period ranging from a few hours to a couple of days.

• High yields of over 90% have been reported for the synthesis of some Ce-UiO-66 derivatives in just 15 minutes without a modulator.[1]

• The product is collected and washed, typically with water and ethanol, and then dried at a moderate temperature.

Solvent-Free (Mechanochemical) Synthesis

This method involves the mechanical grinding of solid reactants to initiate the reaction.

Protocol:

• Combine solid Cerium(IV) ammonium nitrate and terephthalic acid in a ball milling jar.

• A small amount of a liquid grinding assistant, such as a few drops of acetic acid or water, may be added.

• Mill the mixture at a specific frequency for a short duration (e.g., 30-60 minutes).

• The resulting powder is then typically washed with a solvent to remove any unreacted precursors and by-products.

• The final product is dried under vacuum.

Visualizing the Workflow and Application

To better understand the comparative workflow and the potential application of Ce-UiO-66 in drug delivery, the following diagrams are provided.

Caption: Comparative workflow of different Ce-UiO-66 synthesis routes.

The application of Ce-UiO-66 in drug delivery, particularly for cancer therapy, leverages its porous structure for drug loading and the redox properties of cerium.

Caption: Proposed mechanism of drug-loaded Ce-UiO-66 in cancer therapy.

Conclusion

The selection of a synthesis route for Ce-UiO-66 should be guided by the specific requirements of the intended application. For applications where high crystallinity and porosity are paramount and cost is a secondary concern, traditional hydrothermal or solvothermal methods remain a viable option. However, for cost-sensitive applications and a desire for more environmentally benign processes, room temperature and solvent-free synthesis routes present highly attractive alternatives. These methods significantly reduce energy consumption and solvent waste, making them more scalable and sustainable for large-scale production. The sonochemical route offers a compromise, providing a faster synthesis than hydrothermal methods but may require specialized equipment. As research progresses, further optimization of these greener synthesis routes is expected to enhance their efficiency and the quality of the resulting Ce-UiO-66, paving the way for its broader application in various fields, including advanced drug delivery systems.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Structural Analysis of Ce-UiO-66 and its Isoreticular MOFs: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the selection of optimal metal-organic frameworks (MOFs) is critical for advancing applications in catalysis, gas storage, and drug delivery. This guide provides a comprehensive structural comparison of Cerium-based UiO-66 (Ce-UiO-66) and its isoreticular counterparts, including the well-studied Zirconium-UiO-66 (Zr-UiO-66) and functionalized Ce-UiO-66 derivatives. The following sections detail their structural parameters, thermal and chemical stability, and the experimental protocols for their characterization, supported by experimental data from recent literature.

Structural and Physicochemical Properties: A Quantitative Comparison

The structural integrity, porosity, and stability of UiO-66 and its isoreticular analogues are paramount for their performance. The following tables summarize key quantitative data for Ce-UiO-66, Zr-UiO-66, and various functionalized Ce-UiO-66 MOFs, offering a clear comparison of their properties.

Table 1: Comparison of Structural and Textural Properties of Ce-UiO-66 and Zr-UiO-66

Property	Ce-UiO-66	Zr-UiO-66	Reference
BET Surface Area (m²/g)	732 - 1282	1060 - 1580
Pore Volume (cm³/g)	~0.45	~0.77	[1]
Unit Cell Parameter (Å)	~20.8	~20.7
Metal Node	[Ce₆O₄(OH)₄]¹²⁺	[Zr₆O₄(OH)₄]¹²⁺	[1]
Topology	fcu	fcu	[1]

Table 2: Properties of Isoreticular Series of Functionalized Ce-UiO-66 MOFs

MOF	Linker	BET Surface Area (m²/g)	Thermal Decomposition (°C)
Ce-UiO-66-H	1,4-Benzenedicarboxylic acid (BDC)	1282	>300
Ce-UiO-66-NH₂	2-Aminoterephthalic acid	Varies	~400
Ce-UiO-66-NO₂	2-Nitroterephthalic acid	Varies	~400
Ce-UiO-66-Br	2-Bromoterephthalic acid	Varies	Comparable to UiO-66
Ce-UiO-66-Fum	Fumaric acid	732	-
Ce-UiO-66-NDC	2,6-Naphthalenedicarboxylic acid	Decomposes on activation	-
Ce-UiO-66-BPDC	4,4'-Biphenyldicarboxylic acid	Decomposes on activation	-

Note: The BET surface area and thermal stability of functionalized MOFs can vary depending on the synthesis conditions and the nature of the functional group.[2]

Stability Under Various Conditions

The operational stability of MOFs is a critical factor for their practical application.

Thermal Stability: Thermogravimetric analysis (TGA) reveals that Ce-UiO-66 exhibits high thermal stability, with the framework generally being stable up to 300-400°C in air.[3] The decomposition temperature can be influenced by the nature of the organic linker. For instance, amino and nitro-functionalized UiO-66 analogues show slightly lower thermal stability compared to the parent UiO-66.[2]

Chemical Stability: Ce-UiO-66 demonstrates remarkable chemical stability. It is stable in a variety of organic solvents and water. However, it decomposes in acidic (e.g., 2 M HCl) and basic (e.g., 2 M NaOH) media. The stability is also dependent on the linker, with longer linkers sometimes leading to decreased stability in protic solvents. A comparative study on the acid stability of M(IV)-UiO-66 (M = Zr, Hf, Ce, Th) showed that Ce-UiO-66 has a higher solubility in mineral acids compared to its Zr and Hf counterparts, which is attributed to the facile Ce(IV)/Ce(III) redox activity.[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and characterization of these MOFs.

Synthesis of Ce-UiO-66

A common method for synthesizing Ce-UiO-66 is through a solvothermal reaction.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• 1,4-Benzenedicarboxylic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve cerium(IV) ammonium nitrate and 1,4-benzenedicarboxylic acid in DMF in a Pyrex glass reaction tube.

• Seal the tube and heat it in an oven at a specific temperature (e.g., 80-120°C) for a designated period (e.g., 24 hours).

• After cooling to room temperature, the microcrystalline powder is collected by filtration.

• Wash the product with DMF and then with a solvent like chloroform (B151607) or ethanol (B145695) to remove unreacted precursors and solvent molecules from the pores.

• Dry the final product under vacuum at an elevated temperature (e.g., 150°C) to activate the MOF.

Note: The reaction conditions (temperature, time, and modulator addition) can be optimized to control the crystallinity and defect density of the resulting MOF.[5]

Characterization Techniques

Powder X-ray Diffraction (PXRD): PXRD is essential for confirming the crystalline structure and phase purity of the synthesized MOFs.

Procedure:

• A small amount of the dried MOF powder is placed on a sample holder.

• The sample is analyzed using a diffractometer with a Cu Kα radiation source.

• Data is typically collected over a 2θ range of 5° to 50°.

• The resulting diffraction pattern is compared with simulated or previously reported patterns for UiO-66 to confirm the structure. The positions and relative intensities of the diffraction peaks are indicative of the crystal structure.[6]

Thermogravimetric Analysis (TGA): TGA is used to evaluate the thermal stability of the MOFs.

Procedure:

• A small amount of the activated MOF sample is placed in a TGA pan.

• The sample is heated at a constant rate (e.g., 5-10 °C/min) under a controlled atmosphere (e.g., air or nitrogen).

• The weight loss of the sample is recorded as a function of temperature.

• The onset of significant weight loss indicates the decomposition temperature of the MOF framework.[7][8]

Nitrogen Sorption Analysis (BET Method): This technique is used to determine the specific surface area and pore volume of the MOFs.

Procedure:

• A known mass of the activated MOF sample is placed in a sample tube.

• The sample is outgassed under vacuum at an elevated temperature to remove any adsorbed guest molecules.

• The nitrogen adsorption-desorption isotherm is measured at 77 K (liquid nitrogen temperature).

• The Brunauer-Emmett-Teller (BET) theory is applied to the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.35 to calculate the specific surface area.[9][10] The total pore volume is typically determined from the amount of nitrogen adsorbed at a relative pressure close to 1.[10]

Visualizing Structural Relationships and Experimental Workflows

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Isoreticular relationships of UiO-66 MOFs.

Workflow for MOF synthesis and characterization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isoreticular synthesis and modification of frameworks with the UiO-66 topology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and Characterization of Cerium Metal Organic Frameworks (Ce-UiO-66) and Its Inorganic Hybrids, Advances in Materials, Science Publishing Group [sciencepublishinggroup.com]
• 6. researchgate.net [researchgate.net]
• 7. iptek.its.ac.id [iptek.its.ac.id]
• 8. researchgate.net [researchgate.net]
• 9. eng.uc.edu [eng.uc.edu]
• 10. tvt.tf.fau.eu [tvt.tf.fau.eu]

Evaluating the Enzyme-Mimicking Activity of Ce-UiO-66 Nanozymes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the enzyme-mimicking activities of Cerium-based UiO-66 (Ce-UiO-66) nanozymes. Through a detailed comparison with other nanozymes and natural enzymes, supported by experimental data and protocols, this document serves as a valuable resource for researchers exploring the potential of Ce-UiO-66 in various applications, including biosensing, therapeutics, and drug development.

Introduction to Ce-UiO-66 Nanozymes

Ce-UiO-66, a type of metal-organic framework (MOF), has garnered significant attention for its remarkable stability and catalytic properties. Its structure, composed of cerium-oxo clusters interconnected by organic linkers, provides a unique platform for mimicking the functions of natural enzymes. The key to its activity lies in the reversible redox cycling of cerium between its Ce(III) and Ce(IV) oxidation states, enabling it to participate in a variety of biological redox reactions. This guide focuses on three primary enzyme-mimicking activities of Ce-UiO-66: peroxidase-like, catalase-like, and superoxide (B77818) dismutase (SOD)-like activities.

Comparative Analysis of Enzyme-Mimicking Activities

The performance of Ce-UiO-66 nanozymes is best understood through direct comparison with other catalytic systems. The following tables summarize the kinetic parameters—Michaelis-Menten constant (Km) and maximum reaction velocity (Vmax)—for Ce-UiO-66 and other representative nanozymes and natural enzymes. A lower Km value indicates a higher affinity of the enzyme for its substrate, while a higher Vmax signifies a greater catalytic rate.

Peroxidase-Like Activity

Peroxidase-like activity involves the catalysis of the oxidation of a substrate by hydrogen peroxide (H₂O₂). This activity is crucial for applications such as immunoassays and cancer therapy.

Catalyst	Substrate(s)	Km (mM)	Vmax (10⁻⁸ M s⁻¹)	Reference
Ce-UiO-66	TMB, H₂O₂	Data not available	Data not available
Fe₃O₄	TMB	0.096	6.8	[1][2]
Fe₃O₄	H₂O₂	1.3	2.5	[1][2]
Horseradish Peroxidase (HRP)	TMB	0.43	1000	[1][2]
Horseradish Peroxidase (HRP)	H₂O₂	3.7	870	[1][2]

Catalase-Like Activity

Catalase-like activity refers to the decomposition of hydrogen peroxide (H₂O₂) into water and oxygen. This function is vital for protecting cells from oxidative damage.

Catalyst	Substrate	Km (mM)	Vmax (10⁻⁸ M s⁻¹)	Reference
Ce-MOF	H₂O₂	Data not available	Data not available	[3]
Porous CeO₂	H₂O₂	4.69	117	[4]
Platinum (Pt) NPs	H₂O₂	11.6	Not specified	[5]
Catalase (from bovine liver)	H₂O₂	25	20000	[6]

Note: While a study on a cerium-based MOF with catalase-like activity exists, specific kinetic parameters for Ce-UiO-66 were not found. Data for porous CeO₂ and platinum nanozymes, along with the natural catalase enzyme, are provided for comparison.

Superoxide Dismutase (SOD)-Like Activity

SOD-like activity involves the dismutation of superoxide radicals (O₂⁻) into molecular oxygen (O₂) and hydrogen peroxide (H₂O₂), a critical antioxidant defense mechanism.

Catalyst	Substrate	Km (mM)	Vmax (U/mg)	Reference
Ce(IV)BTC MOF	Superoxide	Data not available	Not specified	[7]
Ceria (CeO₂) NPs	Superoxide	Dependent on Ce³⁺ surface concentration	Dependent on Ce³⁺ surface concentration	[8]
Carbon Dot	Superoxide	Not specified	>10,000	[9]
Human Cu/Zn SOD	Superoxide	0.03-0.45	~2500	[10]

Note: Quantitative kinetic data for the SOD-like activity of Ce-UiO-66 is limited. A study on a Ce(IV)-based MOF (Ce(IV)BTC) demonstrates SOD-like activity, and data for other nanozymes and the natural SOD enzyme are included for context.

Experimental Protocols

This section provides detailed methodologies for the synthesis of Ce-UiO-66 nanozymes and the evaluation of their enzyme-mimicking activities.

Synthesis of Ce-UiO-66 Nanozymes

A common method for synthesizing Ce-UiO-66 is through a solvothermal reaction.

Materials:

• Cerium(IV) ammonium (B1175870) nitrate (B79036) ((NH₄)₂Ce(NO₃)₆)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Deionized water

Procedure:

• Dissolve cerium(IV) ammonium nitrate in a mixture of DMF and deionized water.

• Dissolve terephthalic acid in DMF in a separate container.

• Combine the two solutions in a Teflon-lined autoclave.

• Heat the autoclave at a specific temperature (e.g., 120 °C) for a designated period (e.g., 24 hours).

• After cooling to room temperature, collect the resulting solid product by centrifugation.

• Wash the product multiple times with DMF and then with ethanol (B145695) to remove any unreacted precursors.

• Dry the final Ce-UiO-66 product under vacuum.[11][12][13]

A greener synthesis approach using water as the solvent at room temperature has also been reported, offering a more environmentally friendly alternative.[14]

Peroxidase-Like Activity Assay

The peroxidase-like activity is typically evaluated by monitoring the oxidation of a chromogenic substrate, such as 3,3',5,5'-tetramethylbenzidine (B1203034) (TMB), in the presence of H₂O₂.

Materials:

• Ce-UiO-66 nanozyme suspension

• TMB solution

• Hydrogen peroxide (H₂O₂) solution

• Acetate (B1210297) buffer (pH 4.0)

• UV-Vis spectrophotometer

Procedure:

• In a cuvette, mix the acetate buffer, TMB solution, and Ce-UiO-66 nanozyme suspension.

• Initiate the reaction by adding the H₂O₂ solution.

• Immediately monitor the change in absorbance at 652 nm (for the oxidized TMB product) over time using a UV-Vis spectrophotometer in kinetic mode.

• To determine the kinetic parameters (Km and Vmax), vary the concentration of one substrate (e.g., TMB) while keeping the other (H₂O₂) constant, and measure the initial reaction rates.

• Plot the initial rates against the substrate concentrations and fit the data to the Michaelis-Menten equation.[15][16]

Catalase-Like Activity Assay

The catalase-like activity is determined by measuring the production of oxygen from the decomposition of H₂O₂.

Materials:

• Ce-UiO-66 nanozyme suspension

• Hydrogen peroxide (H₂O₂) solution

• Phosphate (B84403) buffer (pH 7.0)

• Dissolved oxygen probe

Procedure:

• Add the Ce-UiO-66 nanozyme suspension to the phosphate buffer in a sealed reaction vessel equipped with a dissolved oxygen probe.

• Initiate the reaction by injecting a known concentration of H₂O₂ solution.

• Record the increase in dissolved oxygen concentration over time.

• The initial rate of oxygen generation is used to quantify the catalase-like activity.

• Kinetic parameters can be determined by varying the concentration of H₂O₂ and measuring the corresponding initial rates.[6][17]

Superoxide Dismutase (SOD)-Like Activity Assay

The SOD-like activity is commonly assessed using an indirect method, such as the xanthine (B1682287)/xanthine oxidase system to generate superoxide radicals and a detection agent like WST-1 or nitroblue tetrazolium (NBT).

Materials:

• Ce-UiO-66 nanozyme suspension

• Xanthine solution

• Xanthine oxidase solution

• WST-1 (or NBT) solution

• Phosphate buffer (pH 7.4)

• UV-Vis spectrophotometer

Procedure:

• In a 96-well plate, add the phosphate buffer, xanthine solution, WST-1 solution, and the Ce-UiO-66 nanozyme suspension at various concentrations.

• Initiate the superoxide generation by adding the xanthine oxidase solution.

• Incubate the plate at a constant temperature (e.g., 37 °C) for a specific time (e.g., 20 minutes).

• Measure the absorbance at the appropriate wavelength (e.g., 450 nm for formazan (B1609692) dye from WST-1 reduction).

• The inhibition of WST-1 reduction in the presence of the nanozyme indicates SOD-like activity. The activity is often expressed as the concentration of nanozyme required for 50% inhibition (IC₅₀).[9][10]

Mechanistic Insights and Signaling Pathways

The enzyme-mimicking activities of Ce-UiO-66 are primarily attributed to the redox properties of the cerium nodes within the MOF structure. The ability of cerium to cycle between Ce(III) and Ce(IV) oxidation states facilitates electron transfer processes that are central to these catalytic reactions.

Peroxidase-Like Activity Mechanism

In the peroxidase-like mechanism, Ce(IV) in the UiO-66 structure is proposed to be reduced to Ce(III) by the substrate (e.g., TMB). Subsequently, Ce(III) is oxidized back to Ce(IV) by hydrogen peroxide, completing the catalytic cycle and generating reactive oxygen species (ROS) that further oxidize the substrate.

Caption: Proposed mechanism for the peroxidase-like activity of Ce-UiO-66.

Catalase-Like Activity Mechanism

The catalase-like activity of cerium-based materials is believed to proceed through a two-step mechanism involving the interaction of H₂O₂ with both Ce(IV) and Ce(III) sites on the nanozyme surface, leading to the generation of water and oxygen.

Caption: Simplified mechanism for the catalase-like activity of Ce-based nanozymes.

SOD-Like Activity Mechanism

The SOD-like activity of Ce-MOFs is driven by the cyclic conversion between Ce(III) and Ce(IV) states, which facilitates the dismutation of superoxide radicals.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Nanozyme Database [nanozymes.net]
• 4. Porous CeO2 nanozyme with visible-light-enhanced catalase-mimicking activities by ligand-to-metal charge transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. web.mit.edu [web.mit.edu]
• 7. researchgate.net [researchgate.net]
• 8. The enzyme-like catalytic activity of cerium oxide nanoparticles and its dependency on Ce3+ surface area concentration - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 9. Deciphering the catalytic mechanism of superoxide dismutase activity of carbon dot nanozyme - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Critical Comparison of the Superoxide Dismutase-Like Activity of Carbon Anti-Oxidant Nanozymes by Direct Superoxide Consumption Kinetic Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. youtube.com [youtube.com]
• 14. 4aircraft-project.eu [4aircraft-project.eu]
• 15. Determination of the Catalytic Activity of a Peroxidase-like Nanozyme and Differences among Layered Double Hydroxides with Different Anions and Cations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]